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  • Product: 1-(4-Fluorophenyl)imidazole
  • CAS: 21441-24-7

Core Science & Biosynthesis

Foundational

Introduction: The Significance of the Fluorophenyl-Imidazole Scaffold

An In-depth Technical Guide to 1-(4-Fluorophenyl)imidazole: Core Properties and Applications This guide provides a comprehensive technical overview of 1-(4-Fluorophenyl)imidazole, a heterocyclic compound of significant i...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 1-(4-Fluorophenyl)imidazole: Core Properties and Applications

This guide provides a comprehensive technical overview of 1-(4-Fluorophenyl)imidazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. We will delve into its fundamental properties, synthesis, spectroscopic characterization, and explore its burgeoning applications, particularly in the realm of drug development. This document is intended for researchers, scientists, and professionals in drug discovery, offering field-proven insights and detailed methodologies.

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] Its unique electronic properties, ability to act as a proton donor and acceptor, and capacity to coordinate with metal ions in enzymes make it a versatile building block for creating bioactive molecules.[3][4][5] When combined with a fluorophenyl moiety, the resulting structure, 1-(4-Fluorophenyl)imidazole, gains enhanced metabolic stability and modified electronic characteristics, making it a highly attractive candidate for drug discovery.[6][7] The fluorine atom can improve pharmacokinetic properties such as membrane permeability and metabolic resistance by blocking potential sites of oxidation.[6][7] This guide will explore the synthesis, properties, and key applications that underscore the growing importance of this compound.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is foundational to its application. The key properties of 1-(4-Fluorophenyl)imidazole are summarized below.

Core Physicochemical Data

The fundamental identifiers and properties of 1-(4-Fluorophenyl)imidazole are presented in Table 1. This data is essential for laboratory handling, analytical characterization, and computational modeling.

PropertyValueReference
CAS Number 21441-24-7[8][9][10][11][12]
Molecular Formula C₉H₇FN₂[8][10][11][12]
Molecular Weight 162.16 g/mol [8][10][11][12]
Appearance White to yellow solid[8][13]
Boiling Point ~80°C[10]
LogP (Octanol/Water) 2.011 (Calculated)[12]
Water Solubility log10WS = -3.22 (Calculated)[12]

Note: Experimental values for melting point and pKa are not consistently reported in the literature; values for the parent imidazole are ~90°C and ~7.0, respectively.[13][14]

Spectroscopic Signature

Spectroscopic analysis is critical for the unambiguous identification and purity assessment of 1-(4-Fluorophenyl)imidazole. While specific spectra for this exact compound are not widely published, data from closely related analogues provide a reliable basis for characterization.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy :

    • ¹H NMR : The proton NMR spectrum is expected to show distinct signals for the imidazole ring protons (typically in the 7-8 ppm range) and the aromatic protons of the fluorophenyl group. The protons on the fluorophenyl ring will exhibit coupling to the fluorine atom, resulting in characteristic doublet of doublets patterns.[15][16]

    • ¹³C NMR : The carbon spectrum will display signals for the five unique carbons of the imidazole ring and the carbons of the fluorophenyl ring. The carbon atoms of the fluorophenyl ring will show C-F coupling, which is a key diagnostic feature.[15][16]

  • Infrared (IR) Spectroscopy : The IR spectrum will be characterized by C-H stretching vibrations from the aromatic rings (around 3000-3100 cm⁻¹), C=C and C=N stretching vibrations within the rings (typically 1450-1600 cm⁻¹), and a strong C-F stretching band (usually found in the 1100-1250 cm⁻¹ region).[17][18]

  • Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. The molecular ion peak [M+H]⁺ would be expected at m/z 163.0675, corresponding to the formula C₉H₈FN₂⁺. Fragmentation patterns would likely involve the loss of the imidazole or fluorophenyl ring.[4][5][19]

Synthesis and Purification

The synthesis of N-aryl imidazoles can be achieved through several established methods. A common and effective approach is the copper-catalyzed Ullmann condensation or the Buchwald-Hartwig amination, which involves the coupling of imidazole with an aryl halide.

Representative Synthesis Protocol: Buchwald-Hartwig Cross-Coupling

This protocol describes a general, reliable method for the N-arylation of imidazole. The choice of catalyst, ligand, and base is crucial for achieving high yields and purity. The causality behind these choices lies in the catalytic cycle, where the ligand facilitates the oxidative addition and reductive elimination steps, and the base is required to deprotonate the imidazole.

Step-by-Step Methodology:

  • Reaction Setup : To an oven-dried Schlenk tube, add imidazole (1.2 equivalents), 1-fluoro-4-iodobenzene (1.0 equivalent), Palladium(II) acetate (Pd(OAc)₂, 2 mol%), and a suitable phosphine ligand like Xantphos (4 mol%).

  • Solvent and Base : Add anhydrous toluene or dioxane as the solvent, followed by the addition of a strong, non-nucleophilic base such as cesium carbonate (Cs₂CO₃, 2.0 equivalents).

  • Inert Atmosphere : Seal the tube, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure anaerobic conditions, which are critical to prevent catalyst degradation.

  • Heating : Place the reaction mixture in a preheated oil bath at 100-110°C.

  • Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

  • Workup : Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the catalyst and inorganic salts.

  • Extraction : Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Purification : Concentrate the solution under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 1-(4-Fluorophenyl)imidazole.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of 1-(4-Fluorophenyl)imidazole.

Synthesis_Workflow cluster_reaction Reaction Setup cluster_purification Purification Reactants Imidazole + 1-Fluoro-4-iodobenzene ReactionVessel Heating under Inert Atmosphere Reactants->ReactionVessel Catalyst Pd(OAc)₂ / Xantphos Catalyst->ReactionVessel Base_Solvent Cs₂CO₃ / Toluene Base_Solvent->ReactionVessel Workup Aqueous Workup & Extraction ReactionVessel->Workup Reaction Completion Chromatography Column Chromatography Workup->Chromatography FinalProduct Pure 1-(4-Fluorophenyl)imidazole Chromatography->FinalProduct Macrophage_Polarization M0 Macrophage (M0) M1 Pro-inflammatory (M1) - NOx, TNF-α, IL-6 M0->M1 M2 Anti-inflammatory (M2) - Enhanced Phagocytosis - Tissue Repair M0->M2 LPS LPS (Inflammatory Stimulus) LPS->M0 Polarizes to Compound 1-(4-Fluorophenyl)imidazole Derivative Compound->M0 Induces shift to Compound->M1 Inhibits

Caption: Modulation of macrophage polarization by fluorophenyl-imidazole.

Anticancer Potential

The imidazole core is present in many molecules investigated for their anticancer properties. [3][20]Derivatives of 1-(4-Fluorophenyl)imidazole have been evaluated for their cytotoxicity against various cancer cell lines, including breast, prostate, and glioblastoma. [3]The electron-rich nature of the imidazole ring allows it to bind to numerous enzymes and receptors that are critical for cancer cell proliferation and survival. [3]

Positive Allosteric Modulators of GABA-A Receptors

Derivatives of 2-(4-fluorophenyl)-1H-benzo[d]imidazole, a closely related structure, have been identified as promising positive allosteric modulators (PAMs) of the GABA-A receptor. [6][16][21]This receptor is a key target for treating anxiety, insomnia, and other neurological disorders. The fluorophenyl-benzimidazole scaffold has shown improved metabolic stability compared to earlier generations of modulators, making it a valuable template for developing safer and more effective neuropharmacological agents. [6][7]These compounds have been shown to enhance GABA-induced ion currents, confirming their modulatory properties. [16]

Reactivity and Metabolism

The inclusion of a fluorine atom on the phenyl ring significantly impacts the molecule's reactivity and metabolic fate. Fluorine's high electronegativity can influence the electronic properties of the entire molecule, while its small size allows it to act as a bioisostere of a hydrogen atom.

  • Metabolic Stability : The C-F bond is exceptionally strong, making it resistant to metabolic cleavage. By placing a fluorine atom at the para-position of the phenyl ring, a common site for cytochrome P450-mediated hydroxylation, the metabolic stability of the compound is significantly enhanced. [6][7]Studies on related compounds have shown that fluorinated derivatives are less prone to metabolic degradation, with a higher percentage of the parent compound remaining after incubation with human liver microsomes. [6][7]

Safety and Handling

As a laboratory chemical, 1-(4-Fluorophenyl)imidazole requires careful handling. While a specific safety data sheet (SDS) for this exact compound is not universally available, data from suppliers and related imidazole compounds provide essential safety guidance.

  • Hazard Classification : Classified as causing serious eye damage (H318). [8]Related imidazoles are listed as harmful if swallowed and causing severe skin burns. [13][22]* Precautionary Measures :

    • Personal Protective Equipment (PPE) : Wear protective gloves, safety goggles with side-shields, and a lab coat. [22][23] * Handling : Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust. [22]Avoid contact with skin, eyes, and clothing.

    • Storage : Store in a tightly closed container in a cool, dry place. [10][22] * First Aid : In case of eye contact, rinse cautiously with water for several minutes. [13][24]If on skin, wash off immediately with plenty of water. [13]If inhaled, move to fresh air. [13]Seek immediate medical attention if symptoms persist.

Conclusion

1-(4-Fluorophenyl)imidazole is a versatile and valuable scaffold in modern chemical research, particularly in the field of drug discovery. Its unique combination of the bioactive imidazole core and the metabolism-enhancing fluorophenyl group provides a robust platform for developing novel therapeutics. The insights into its anti-inflammatory, anticancer, and neuro-modulatory potential, coupled with a clear understanding of its synthesis and physicochemical properties, empower researchers to harness its full potential in creating the next generation of innovative medicines.

References

  • Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole. (n.d.). NIH. Retrieved January 11, 2026, from [Link]

  • Synthesis of f) 4-[1-(4-fluorophenyl)-5-phenylpentyl]-1H-imidazole. (n.d.). PrepChem.com. Retrieved January 11, 2026, from [Link]

  • FT-IR, FT-Raman, NMR Spectra and DFT Simulations of 4-(4-Fluoro-Phenyl)-1H-Imidazole. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Electronic Supplementary Information. (n.d.). The Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. (2022). PMC - NIH. Retrieved January 11, 2026, from [Link]

  • Synthesis of 1,2,4-Trisubstituted-(1H)-imidazoles through Cu(OTf)2-/I2-Catalyzed C–C Bond Cleavage of Chalcones and Benzylamines. (2018). ACS Omega. Retrieved January 11, 2026, from [Link]

  • Magnetic resonance and mass spectrometric characterization and conformational analysis of a,a-bis(4-fluorophenyl)-b-methyl-1H-imidazole - Taylor & Francis Online. (2020). Taylor & Francis Online. Retrieved January 11, 2026, from [Link]

  • 1H-Imidazole, 1-[[2-(4-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]oxiranyl]methyl]- - Optional[13C NMR] - Chemical Shifts - SpectraBase. (n.d.). SpectraBase. Retrieved January 11, 2026, from [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). NIH. Retrieved January 11, 2026, from [Link]

  • 13C NMR Spectrum of 2, 4, 5-triphenyl-1H-imidazole (4a). (n.d.). The Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

  • Magnetic resonance and mass spectrometric characterization and conformational analysis of α,α-bis(4-fluorophenyl)-β-methyl-1H-imidazole-1-ethanol. (2020). Taylor & Francis. Retrieved January 11, 2026, from [Link]

  • Magnetic resonance and mass spectrometric characterization and conformational analysis of α,α-bis(4-fluorophenyl)-β-methyl-1H-imidazole-1-ethanol. (n.d.). Taylor & Francis. Retrieved January 11, 2026, from [Link]

  • FT-IR, FT-Raman, NMR spectra and DFT simulations of 4-(4-fluoro-phenyl)-1H-imidazole. (n.d.). Optics and Spectroscopy. Retrieved January 11, 2026, from [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). ACS Publications. Retrieved January 11, 2026, from [Link]

  • 1-(4-FLUOROPHENYL)IMIDAZOLE. (n.d.). INDOFINE Chemical Company, Inc.. Retrieved January 11, 2026, from [Link]

  • 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. (2010). PMC - NIH. Retrieved January 11, 2026, from [Link]

  • Supporting Information Metal-Free Synthesis of Imidazole by BF3·Et2O Promoted Denitrogenative Transannulation of N-Sulfonyl-1,2. (n.d.). The Royal Society of Chemistry. Retrieved January 11, 2026, from [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). Semantic Scholar. Retrieved January 11, 2026, from [Link]

  • Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

  • 2-(4-Fluorophenyl)-1 H-benzo[ d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). PubMed. Retrieved January 11, 2026, from [Link]

  • Chemical Properties of 1-(4-Fluorophenyl)imidazole (CAS 21441-24-7). (n.d.). Cheméo. Retrieved January 11, 2026, from [Link]

  • Imidazole: Having Versatile Biological Activities. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

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Sources

Exploratory

An In-depth Technical Guide to the Chemical Structure and Synthesis of 1-(4-Fluorophenyl)imidazole

Abstract This technical guide provides a comprehensive overview of 1-(4-Fluorophenyl)imidazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. We delve into its core chemica...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of 1-(4-Fluorophenyl)imidazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. We delve into its core chemical structure, physicochemical properties, and spectroscopic profile. The primary focus is a detailed exploration of its synthesis, with an emphasis on modern catalytic cross-coupling methodologies. This document contrasts the foundational copper-catalyzed Ullmann condensation with the versatile palladium-catalyzed Buchwald-Hartwig amination, explaining the mechanistic principles and practical considerations that guide the choice of synthetic strategy. Detailed, field-proven experimental protocols are provided to serve as a practical resource for laboratory application.

Introduction: The Significance of N-Arylimidazoles

The imidazole moiety is a cornerstone of medicinal chemistry, appearing as a critical structural motif in numerous natural products and synthetic drugs.[1] Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged scaffold in drug design. When the imidazole nitrogen is substituted with an aryl group, the resulting N-arylimidazoles exhibit a broad spectrum of biological activities, including antifungal, anti-inflammatory, and antitumor properties.[1]

The introduction of a fluorine atom onto the phenyl ring, as in 1-(4-Fluorophenyl)imidazole, can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to target proteins. This makes fluorinated analogues like the topic compound particularly valuable starting points for the development of novel therapeutic agents and functional materials.[2] This guide offers an in-depth analysis of the structure and, most critically, the synthetic pathways to access this important molecular building block.

Chemical Structure and Properties

Molecular Structure

1-(4-Fluorophenyl)imidazole consists of a planar, five-membered imidazole ring linked via a nitrogen atom (N-1) to the C-1 position of a 4-fluorophenyl ring. The molecule's geometry and electronic distribution are key to its chemical reactivity and biological function.

chemical_structure cluster_imidazole Imidazole Ring cluster_phenyl 4-Fluorophenyl Ring N1 N C2 C N1->C2 C1_ph C N1->C1_ph C-N Bond N3 N C2->N3 C4 C N3->C4 C5 C C4->C5 C5->N1 C2_ph C C1_ph->C2_ph C3_ph C C2_ph->C3_ph C4_ph C C3_ph->C4_ph C5_ph C C4_ph->C5_ph F_atom F C4_ph->F_atom C6_ph C C5_ph->C6_ph C6_ph->C1_ph

Caption: Molecular graph of 1-(4-Fluorophenyl)imidazole.

Physicochemical and Spectroscopic Profile

A summary of the key properties of 1-(4-Fluorophenyl)imidazole is presented below. This data is essential for its identification, handling, and use in subsequent chemical transformations.

PropertyValueReference(s)
CAS Number 21441-24-7[3][4]
Molecular Formula C₉H₇FN₂[3][4]
Molecular Weight 162.16 g/mol [3][4]
Appearance Solid
SMILES Fc1ccc(cc1)-n2ccnc2
InChI Key KKKSMWMXKUAZHK-UHFFFAOYSA-N

The structural features give rise to a predictable spectroscopic signature. In ¹H NMR, characteristic signals are expected for the protons on the imidazole ring and the disubstituted phenyl ring. ¹³C NMR will show distinct resonances for the nine carbon atoms, with the carbon attached to the fluorine atom exhibiting a large C-F coupling constant. ¹⁹F NMR provides a simple yet powerful tool for confirming the presence and chemical environment of the fluorine atom.

Synthesis of 1-(4-Fluorophenyl)imidazole

The construction of the N-aryl bond is the central challenge in synthesizing 1-(4-Fluorophenyl)imidazole. Modern organic synthesis predominantly relies on transition metal-catalyzed cross-coupling reactions, which have largely superseded older, harsher methods. The two most prominent and powerful strategies are the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination.[1][5]

synthesis_overview cluster_pathways Synthetic Pathways Imidazole Imidazole Ullmann Ullmann Condensation [Cu] catalyst, Base, Ligand Imidazole->Ullmann Buchwald Buchwald-Hartwig Amination [Pd] catalyst, Base, Ligand Imidazole->Buchwald ArylHalide 1-Fluoro-4-halobenzene (X = I, Br) ArylHalide->Ullmann ArylHalide->Buchwald Product 1-(4-Fluorophenyl)imidazole Ullmann->Product Buchwald->Product

Caption: Primary synthetic routes to 1-(4-Fluorophenyl)imidazole.

Ullmann Condensation: The Copper-Catalyzed Route

The Ullmann condensation is the classical method for forming C-N bonds.[6] Historically, these reactions were notorious for requiring harsh conditions, such as high temperatures (>200 °C) and stoichiometric amounts of copper powder.[7]

Causality Behind a Modern Ullmann Protocol: The major advancement in Ullmann chemistry has been the development of soluble copper(I) catalyst systems assisted by chelating ligands (e.g., diamines, 8-hydroxyquinoline).[6][8] These ligands serve a critical purpose: they stabilize the copper catalyst, increase its solubility, and facilitate the key steps of the catalytic cycle, allowing the reaction to proceed at significantly lower temperatures (typically 80-130 °C) with only catalytic amounts of copper.[6] The base is essential for deprotonating the imidazole, forming the nucleophilic imidazolide anion that enters the catalytic cycle.

The generally accepted mechanism proceeds through a Cu(I)/Cu(III) cycle.[9]

  • Complexation & Deprotonation: The Cu(I) catalyst coordinates with the imidazole. A base removes the acidic N-H proton to form a copper(I)-imidazolide complex.

  • Oxidative Addition: The aryl halide (e.g., 1-fluoro-4-iodobenzene) adds to the copper complex, oxidizing it from Cu(I) to a transient Cu(III) intermediate.

  • Reductive Elimination: The final C-N bond is formed as the desired product is eliminated from the copper center, regenerating the active Cu(I) catalyst.[9]

Buchwald-Hartwig Amination: The Palladium-Catalyzed Alternative

Developed in the mid-1990s by Professors Stephen Buchwald and John Hartwig, this palladium-catalyzed reaction has revolutionized C-N bond formation.[10] It is renowned for its exceptional functional group tolerance, broad substrate scope, and generally milder reaction conditions compared to classical Ullmann couplings.[11][12]

Causality Behind the Buchwald-Hartwig System: The success of this reaction hinges on the rational design of specialized ligands. The key is to use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, BrettPhos).[13]

  • Bulky Nature: The steric hindrance of the ligands promotes the final reductive elimination step, which is often rate-limiting, and helps prevent the formation of inactive catalyst dimers.

  • Electron-Rich Character: The electron-donating properties of the ligand make the palladium center more electron-rich, which accelerates the initial, crucial oxidative addition of the aryl halide to the Pd(0) catalyst.[13]

The catalytic cycle for the Buchwald-Hartwig amination is well-established:[10][14]

  • Oxidative Addition: An active Pd(0) species inserts into the carbon-halogen bond of the 4-fluoroaryl halide, forming a Pd(II) complex.

  • Ligand Exchange & Deprotonation: The amine (imidazole) displaces a ligand on the Pd(II) complex. A base then deprotonates the coordinated imidazole to form a palladium amido complex.

  • Reductive Elimination: The aryl group and the imidazolyl group couple and are eliminated from the palladium center, forming the product and regenerating the Pd(0) catalyst for the next cycle.[13][14]

Comparative Analysis of Synthesis Routes

The choice between an Ullmann-type and a Buchwald-Hartwig protocol depends on factors like cost, substrate availability, and desired reaction scale.

FeatureUllmann CondensationBuchwald-Hartwig Amination
Catalyst Metal Copper (Cu)Palladium (Pd)
Typical Catalyst CuI, Cu₂O, Cu(OTf)₂Pd(OAc)₂, Pd₂(dba)₃
Key Ligands 1,10-Phenanthroline, DiaminesBulky Phosphines (XPhos, etc.)
Typical Base K₂CO₃, Cs₂CO₃, K₃PO₄NaOtBu, K₃PO₄, LiHMDS
Temperature Moderate to High (80-150 °C)Room Temp to Moderate (25-110 °C)
Advantages Lower catalyst cost.Broader substrate scope, higher functional group tolerance, milder conditions.
Disadvantages Often requires higher temperatures, can have narrower substrate scope.Higher catalyst and ligand cost.

Detailed Experimental Protocols

The following protocols are illustrative and should be adapted and optimized based on available laboratory equipment and specific substrate batches. All operations should be conducted in a well-ventilated fume hood using appropriate personal protective equipment.

Protocol 1: Copper-Catalyzed N-Arylation (Ullmann-type)

This protocol is based on modern ligand-assisted Ullmann conditions, which are milder than traditional methods.[6][8]

  • Reagents & Materials:

    • Imidazole (1.0 eq)

    • 1-Fluoro-4-iodobenzene (1.1 eq)

    • Copper(I) Iodide (CuI) (0.1 eq)

    • 1,10-Phenanthroline (0.2 eq)

    • Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

    • Toluene or Dimethylformamide (DMF), anhydrous

    • Schlenk flask or sealed reaction vial, magnetic stirrer, heating mantle/oil bath

    • Inert atmosphere (Nitrogen or Argon)

  • Step-by-Step Procedure:

    • To a dry Schlenk flask under an inert atmosphere, add Imidazole, 1-fluoro-4-iodobenzene, CuI, 1,10-Phenanthroline, and K₂CO₃.

    • Add anhydrous toluene (or DMF) to the flask to achieve a substrate concentration of approximately 0.5 M.

    • Seal the flask and place it in a pre-heated oil bath at 110-120 °C.

    • Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, cool the reaction to room temperature.

    • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the inorganic base and copper salts.

    • Wash the filtrate with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to yield pure 1-(4-Fluorophenyl)imidazole.

Protocol 2: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig)

This protocol utilizes a common Pd-precatalyst/ligand system known for its high efficiency.[11][12]

  • Reagents & Materials:

    • Imidazole (1.2 eq)

    • 1-Bromo-4-fluorobenzene (1.0 eq)

    • Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.01 eq)

    • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.02 eq)

    • Sodium tert-butoxide (NaOtBu) (1.4 eq)

    • Toluene, anhydrous

    • Glovebox or Schlenk line for handling air-sensitive reagents

    • Sealed reaction vial, magnetic stirrer, heating block

  • Step-by-Step Procedure:

    • Inside a glovebox or under a strong flow of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to a dry reaction vial.

    • Add the imidazole, followed by the 1-bromo-4-fluorobenzene.

    • Add anhydrous toluene to the vial to achieve a substrate concentration of approximately 0.5-1.0 M.

    • Seal the vial tightly with a Teflon-lined cap.

    • Remove the vial from the glovebox and place it in a pre-heated heating block at 100 °C.

    • Stir the reaction for 4-12 hours. Monitor progress by LC-MS.

    • After completion, cool the reaction to room temperature.

    • Quench the reaction carefully by adding saturated aqueous ammonium chloride.

    • Extract the mixture with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

    • Purify the residue by flash column chromatography to afford the final product.

Conclusion and Future Outlook

1-(4-Fluorophenyl)imidazole is a valuable heterocyclic compound accessible through robust and well-understood synthetic methodologies. While the Ullmann condensation provides a cost-effective route, the Buchwald-Hartwig amination offers superior versatility, milder conditions, and broader functional group compatibility, making it a preferred method in many discovery and development settings. The choice of protocol is a strategic decision based on project-specific constraints and goals. Future research will likely focus on developing even more sustainable catalytic systems, employing earth-abundant metals like iron or nickel, and expanding the application of these N-arylation techniques in flow chemistry for large-scale, continuous manufacturing.

References

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  • Synthesis of f) 4-[1-(4-fluorophenyl)-5-phenylpentyl]-1H-imidazole. (n.d.). PrepChem.com.
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  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (n.d.). National Institutes of Health.
  • Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. (2020). ResearchGate.
  • N‐Arylation of Imidazoles: An Overview. (2020). ResearchGate.
  • Buchwald–Hartwig amination. (n.d.). Wikipedia.
  • 1-((4-fluorophenyl)methyl)-4-nitro-1H-imidazole. (n.d.). PubChem.
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Foundational

Foreword: The Strategic Value of a Privileged Scaffold

An In-depth Technical Guide to 1-(4-Fluorophenyl)imidazole: Synthesis, Characterization, and Applications in Drug Discovery In the landscape of modern medicinal chemistry, the pursuit of novel therapeutic agents is often...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 1-(4-Fluorophenyl)imidazole: Synthesis, Characterization, and Applications in Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel therapeutic agents is often a journey of molecular iteration and optimization. Central to this endeavor is the concept of the "privileged scaffold" - a core molecular structure that demonstrates the ability to bind to multiple biological targets, serving as a versatile template for drug design. The imidazole ring system is a quintessential example of such a scaffold, present in natural molecules like histidine and in a multitude of FDA-approved drugs.[1][2] When coupled with a 4-fluorophenyl moiety—a group renowned for enhancing metabolic stability and modulating electronic properties—we arrive at 1-(4-Fluorophenyl)imidazole (CAS 21441-24-7). This compound is not merely a chemical reagent; it is a strategic starting point for the development of potent and selective therapeutic candidates. This guide provides an in-depth technical overview of its synthesis, analytical characterization, and critical role in contemporary drug discovery, tailored for the practicing researcher and drug development professional.

Physicochemical and Structural Profile

A thorough understanding of a compound's fundamental properties is the bedrock of its effective application. 1-(4-Fluorophenyl)imidazole is a stable, solid compound under standard conditions, making it amenable to a wide range of synthetic manipulations.

PropertyValueSource(s)
CAS Number 21441-24-7[3]
Molecular Formula C₉H₇FN₂[3]
Molecular Weight 162.16 g/mol
Physical Form Solid[4]
InChI Key KKKSMWMXKUAZHK-UHFFFAOYSA-N[4][5]
Storage Temperature Refrigerator (2-8 °C)[4]
Purity (Typical) ≥95%[4]

Core Synthesis Strategies: Constructing the C-N Aryl Bond

The central challenge in synthesizing 1-(4-Fluorophenyl)imidazole lies in the formation of the bond between the imidazole nitrogen and the fluorinated phenyl ring. Two powerful, transition-metal-catalyzed cross-coupling reactions dominate this field: the Ullmann condensation and the Buchwald-Hartwig amination. The choice between them is dictated by factors such as substrate scope, required reaction conditions, and catalyst cost.

The Ullmann Condensation: A Classic Copper-Catalyzed Approach

The Ullmann condensation is a foundational method for N-arylation, traditionally involving the coupling of an amine (or its salt) with an aryl halide using a stoichiometric or catalytic amount of copper at high temperatures.[6][7] Modern iterations have introduced ligands to chelate the copper, enabling the reaction to proceed under milder conditions with improved yields.[6]

Causality of Component Choice:

  • Copper(I) Catalyst (e.g., CuI): Copper(I) is the active catalytic species. It is believed to form a copper(I)-imidazolate complex, which is the key nucleophilic partner in the reaction.

  • Aryl Halide (e.g., 1-fluoro-4-iodobenzene): Aryl iodides are typically more reactive than bromides or chlorides in this coupling, allowing for lower reaction temperatures. The electron-withdrawing nature of the fluorine atom can further activate the halide for nucleophilic attack.

  • Base (e.g., K₂CO₃, Cs₂CO₃): An inorganic base is required to deprotonate the imidazole, forming the imidazolate anion, which is a much stronger nucleophile.

  • Ligand (e.g., 1,10-Phenanthroline): Chelating diamine ligands stabilize the copper catalyst, increase its solubility, and facilitate the key oxidative addition and reductive elimination steps of the catalytic cycle, often allowing for lower catalyst loading and temperatures.[7]

  • Solvent (e.g., DMF, NMP): High-boiling polar aprotic solvents are necessary to solubilize the reagents and reach the required reaction temperatures, which can often exceed 100 °C.[7]

Buchwald-Hartwig Amination: A Modern Palladium-Catalyzed Alternative

Developed in the 1990s, the Buchwald-Hartwig amination has revolutionized C-N bond formation, offering a broader substrate scope and significantly milder reaction conditions compared to many Ullmann protocols.[8][9] The reaction employs a palladium catalyst, typically in conjunction with a specialized phosphine ligand.

Causality of Component Choice:

  • Palladium Pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃): These are stable Pd(II) or Pd(0) sources that are reduced in situ to the active Pd(0) catalyst.

  • Phosphine Ligand (e.g., Xantphos, BINAP): This is arguably the most critical component. Bulky, electron-rich phosphine ligands are essential for stabilizing the palladium center and promoting the crucial reductive elimination step that forms the desired C-N bond. The choice of ligand is often empirical and critical for success.[8]

  • Base (e.g., NaOt-Bu, K₃PO₄): A strong, non-nucleophilic base is used to deprotonate the imidazole. Sodium tert-butoxide is common, but milder bases can be used depending on the ligand and substrates.

  • Solvent (e.g., Toluene, Dioxane): Anhydrous, non-protic solvents are required to prevent catalyst deactivation.

G cluster_ullmann Ullmann Condensation cluster_buchwald Buchwald-Hartwig Amination U_Imidazole Imidazole U_Reaction Reaction Vessel (>100 °C) U_Imidazole->U_Reaction U_ArX 4-Fluoroaryl Halide U_ArX->U_Reaction U_CuI Cu(I) Catalyst U_CuI->U_Reaction U_Base Base (e.g., K₂CO₃) U_Base->U_Reaction U_Ligand Ligand (optional) U_Ligand->U_Reaction U_Solvent High-Temp Solvent U_Solvent->U_Reaction U_Product 1-(4-Fluorophenyl)imidazole U_Reaction->U_Product B_Imidazole Imidazole B_Reaction Reaction Vessel (<110 °C, Inert Atm.) B_Imidazole->B_Reaction B_ArX 4-Fluoroaryl Halide B_ArX->B_Reaction B_Pd Pd(0) Catalyst B_Pd->B_Reaction B_Base Base (e.g., NaOtBu) B_Base->B_Reaction B_Ligand Phosphine Ligand B_Ligand->B_Reaction B_Solvent Anhydrous Solvent B_Solvent->B_Reaction B_Product 1-(4-Fluorophenyl)imidazole B_Reaction->B_Product

Caption: Comparative workflow of Ullmann vs. Buchwald-Hartwig N-arylation.

Applications in Drug Discovery: A Scaffold for Enzyme Inhibition

The true value of 1-(4-Fluorophenyl)imidazole lies in its application as a building block for pharmacologically active agents. The imidazole core is an exceptional bioisostere and pharmacophore, capable of forming key interactions, such as hydrogen bonds and coordination with metal centers in enzymes.[1][10]

Primary Target: Cytochrome P450 51 (CYP51)

A major application of N-aryl imidazoles is in the design of inhibitors for Cytochrome P450 enzymes.[11] Specifically, 1-(4-Fluorophenyl)imidazole serves as a core fragment for inhibitors of sterol 14α-demethylase (CYP51), an essential enzyme in the biosynthesis of ergosterol in fungi and cholesterol in humans.[12][13]

Mechanism of Action: Azole-based drugs, which include many imidazole derivatives, function by coordinating the imidazole N3 nitrogen to the heme iron atom at the active site of CYP51.[12] This binding event prevents the natural substrate, lanosterol, from docking and being demethylated. The disruption of this pathway depletes ergosterol from the fungal cell membrane, leading to increased membrane permeability, impaired cell growth, and ultimately, cell death. The N-aryl substituent, such as the 4-fluorophenyl group, occupies a hydrophobic channel in the enzyme's active site, contributing significantly to binding affinity and selectivity.[12][14] Structure-based drug design is heavily utilized to optimize these interactions and enhance selectivity for the fungal CYP51 over its human homologue to minimize side effects.[15][16]

G cluster_pathway Normal Ergosterol Biosynthesis Pathway Lanosterol Lanosterol (Substrate) CYP51 CYP51 Enzyme (Heme Iron Center) Lanosterol->CYP51 Binds to Active Site Ergosterol Ergosterol (Essential for Fungal Membrane) CYP51->Ergosterol Catalyzes Demethylation Inhibitor 1-(4-Fluorophenyl)imidazole -based Inhibitor Inhibitor->CYP51 Coordinates to Heme Iron, Blocks Active Site

Caption: Mechanism of CYP51 inhibition by azole-based compounds.

Broader Pharmacological Potential

Beyond antifungal activity, the fluorophenyl-imidazole scaffold has been investigated for a range of other therapeutic effects. Studies on related derivatives have demonstrated promising anti-inflammatory and immunomodulatory activities, potentially through the modulation of macrophage polarization and the inhibition of pro-inflammatory mediators like TNF-α and IL-6.[10][17] This versatility underscores the "privileged" nature of the scaffold and its potential for generating diverse lead compounds.[18][19]

Experimental Protocols: From Synthesis to Analysis

A self-validating protocol is the cornerstone of reproducible science. The following sections provide detailed, step-by-step methodologies for the synthesis and analysis of 1-(4-Fluorophenyl)imidazole.

Protocol: Synthesis via Buchwald-Hartwig Amination

This protocol describes a representative lab-scale synthesis. All operations should be performed in a fume hood using appropriate personal protective equipment (PPE).

  • Reagent Preparation & Inerting:

    • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add imidazole (1.0 eq), 1-fluoro-4-iodobenzene (1.1 eq), sodium tert-butoxide (1.4 eq), and the chosen phosphine ligand (e.g., Xantphos, 2-4 mol%).

    • Seal the flask with a septum, and evacuate and backfill with argon gas three times to ensure an inert atmosphere. This is critical to prevent oxidation of the Pd(0) catalyst and phosphine ligand.

  • Catalyst Addition & Reaction:

    • Under a positive pressure of argon, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%).

    • Via syringe, add anhydrous toluene (sufficient to create a ~0.5 M solution).

    • Immerse the flask in a preheated oil bath at 100-110 °C and stir vigorously.

  • Reaction Monitoring:

    • Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. A typical mobile phase for TLC would be a mixture of hexane and ethyl acetate (e.g., 70:30 v/v). The disappearance of the limiting reagent (imidazole) indicates reaction completion, typically within 12-24 hours.

  • Workup & Extraction:

    • Cool the reaction mixture to room temperature.

    • Quench the reaction by slowly adding water.

    • Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

    • Wash the organic layer sequentially with water (2x) and brine (1x). The brine wash helps to remove residual water from the organic phase.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo using a rotary evaporator.

  • Purification:

    • The resulting crude solid is purified by flash column chromatography on silica gel.

    • A gradient elution system, starting with a non-polar solvent mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increasing polarity, is typically effective for separating the product from residual starting materials and catalyst byproducts.

    • Combine the product-containing fractions (as identified by TLC) and remove the solvent in vacuo to yield 1-(4-Fluorophenyl)imidazole as a solid.

Protocol: Analytical Characterization

Confirming the identity and purity of the synthesized compound is a non-negotiable step.

A. Spectroscopic Confirmation:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

    • ¹H NMR should show characteristic signals for the imidazole protons and the two distinct aromatic proton environments of the 4-fluorophenyl ring (two doublets of doublets).[20]

    • ¹³C NMR will confirm the number of unique carbon environments.

    • ¹⁹F NMR should show a singlet corresponding to the single fluorine atom.[20]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the molecular ion ([M+H]⁺), which validates the elemental composition.[11][21]

B. Purity Assessment via HPLC:

  • Objective: To determine the purity of the final compound, typically aiming for >95%.

  • System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution is often optimal.

    • Solvent A: Water with 0.1% formic acid or trifluoroacetic acid (TFA). The acid improves peak shape.

    • Solvent B: Acetonitrile with 0.1% of the same acid.

  • Gradient Program: Start with a high percentage of Solvent A (e.g., 95%) and ramp to a high percentage of Solvent B (e.g., 95%) over 10-15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the aromatic system absorbs strongly (e.g., 254 nm).

  • Analysis: The purity is calculated based on the area percentage of the main product peak relative to the total area of all peaks in the chromatogram.

Safety and Handling

According to supplier safety data sheets, 1-(4-Fluorophenyl)imidazole is associated with the following hazards:

  • GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[4]

  • Precautions: Handle in a well-ventilated fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.[4]

Conclusion and Future Outlook

1-(4-Fluorophenyl)imidazole is a compound of significant strategic importance for researchers in drug discovery. Its synthesis is accessible through robust and well-established cross-coupling methodologies like the Buchwald-Hartwig amination. Its structural features—a versatile imidazole core and a metabolically beneficial fluorophenyl group—make it an ideal starting point for developing potent inhibitors of key enzymes, most notably fungal CYP51. The continued exploration of this and related scaffolds, guided by structure-based design and a deep understanding of its chemical properties, will undoubtedly lead to the discovery of new and improved therapeutic agents.

References

  • National Center for Biotechnology Information. (n.d.). Structure Based Design of CYP51 Inhibitors. PubMed.
  • Al-Amiery, A. A., et al. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. PMC.
  • Jadhav, G. R., et al. (n.d.). Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review.
  • RSC Publishing. (n.d.). Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. RSC Medicinal Chemistry.
  • (n.d.). Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials.
  • National Center for Biotechnology Information. (n.d.). Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole.
  • MDPI. (n.d.). Special Issue : Novel Imidazole Derivatives in Medicinal Chemistry.
  • Serdaliyeva, D., et al. (2022). Review of pharmacological effects of imidazole derivatives.
  • ResearchGate. (n.d.). Targeting CYP51 for drug design by the contributions of molecular modeling.
  • National Center for Biotechnology Information. (n.d.). Dynamics of CYP51: implications for function and inhibitor design. PubMed.
  • Sigma-Aldrich. (n.d.). 1-(4-Fluorophenyl)-1H-imidazole | 21441-24-7.
  • Cardiff University. (2024). Design and synthesis of novel CYP51 inhibitors. ORCA.
  • Cheméo. (n.d.). 1-(4-Fluorophenyl)imidazole (CAS 21441-24-7).
  • Sigma-Aldrich. (n.d.). 1-(4-fluorophenyl)imidazole AldrichCPR.
  • Taylor & Francis. (n.d.). Magnetic resonance and mass spectrometric characterization and conformational analysis of α,α-bis(4-fluorophenyl)-β-methyl-1H-imidazole-1-ethanol.
  • Wikipedia. (n.d.). Buchwald–Hartwig amination.
  • Santa Cruz Biotechnology. (n.d.). 1-(4-Fluorophenyl)imidazole | CAS 21441-24-7. SCBT.
  • National Center for Biotechnology Information. (n.d.). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators.
  • Foris, A., et al. (2020). Magnetic resonance and mass spectrometric characterization and conformational analysis of α,α-bis(4-fluorophenyl)-β-methyl-1H-imidazole-1-ethanol. Taylor & Francis Online.
  • Benchchem. (n.d.). Application Note: A Robust Ullmann Condensation Protocol for the Synthesis of N-Aryl Benzamides.
  • Wikipedia. (n.d.). Ullmann condensation.
  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.

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Exploratory

The Versatile Scaffold: A Technical Guide to the Research Applications of 1-(4-Fluorophenyl)imidazole and Its Derivatives

Foreword: Unveiling the Potential of a Privileged Structure In the landscape of medicinal chemistry and materials science, the imidazole core stands as a "privileged structure," a molecular framework that consistently yi...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Unveiling the Potential of a Privileged Structure

In the landscape of medicinal chemistry and materials science, the imidazole core stands as a "privileged structure," a molecular framework that consistently yields compounds with significant biological activity and functional properties. The introduction of a 4-fluorophenyl group to this versatile heterocycle gives rise to a class of compounds, including 1-(4-Fluorophenyl)imidazole and its isomers, with a remarkable breadth of applications. The fluorine atom, with its unique electronic properties, enhances metabolic stability, binding affinity, and pharmacokinetic profiles, making these derivatives highly attractive for research and development.

This technical guide provides an in-depth exploration of the multifaceted research applications of the (4-fluorophenyl)imidazole scaffold. It is designed for researchers, scientists, and drug development professionals, offering not just a compilation of facts, but a causal narrative that delves into the "why" behind the "how." We will explore its role in modulating key biological targets, its application in advanced imaging techniques, and its contribution to the development of novel organic materials. This document is structured to provide both a high-level understanding of the compound's significance and detailed, actionable protocols for its use in the laboratory. While much of the published research focuses on derivatives with the 4-fluorophenyl group at the 2- or 4/5-positions of the imidazole ring, the principles and applications discussed herein provide a strong foundation for understanding the potential of the entire class of (4-fluorophenyl)imidazole isomers.

Chapter 1: A Keystone in Medicinal Chemistry - Targeting Kinases and Receptors

The (4-fluorophenyl)imidazole moiety is a cornerstone in the design of small molecule inhibitors and modulators that target critical proteins implicated in a range of diseases. Its rigid structure provides a scaffold for the precise orientation of functional groups that interact with the active sites of enzymes and the allosteric sites of receptors.

Precision Targeting of Protein Kinases: A New Frontier in Cancer and Inflammation Therapy

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders. The (4-fluorophenyl)imidazole scaffold has proven to be a fertile ground for the development of potent and selective kinase inhibitors.

A notable example is the development of 4-(4'-fluorophenyl)imidazole derivatives as selective inhibitors of p38α mitogen-activated protein kinase (MAPK), Casein Kinase 1δ (CK1δ), and Janus Kinase 2 (JAK2).[1] The 4-fluorophenyl group often occupies a hydrophobic pocket in the kinase active site, while the imidazole core serves as a critical anchor, forming hydrogen bonds with the hinge region of the kinase.[2] This dual interaction is a key determinant of the high affinity and selectivity of these inhibitors.

The strategic placement of different heteroaryl groups at the C-5 position of the imidazole ring and a carboxylic acid or tetrazole at the C-2 position allows for fine-tuning of the kinase selectivity.[1] For instance, certain pyrimidine-substituted derivatives show potent p38α MAPK inhibition, while pyridine and pyridin-2-one substitutions can steer the selectivity towards CK1δ and JAK2, respectively.[1]

The inhibition of these kinases interrupts critical signaling cascades. The diagram below illustrates the general mechanism of action of these imidazole-based kinase inhibitors.

Kinase_Inhibition_Pathway cluster_extracellular Extracellular Signals cluster_cell Cellular Response Cytokines/Stress Cytokines/Stress Receptor Receptor Cytokines/Stress->Receptor p38_MAPK p38α MAPK Receptor->p38_MAPK JAK2 JAK2 Receptor->JAK2 Transcription_Factors Transcription Factors (e.g., ATF2, MEF2C) p38_MAPK->Transcription_Factors Phosphorylation CK1d CK1δ Wnt_Signaling Wnt Signaling CK1d->Wnt_Signaling Phosphorylation STAT_Signaling STAT Signaling JAK2->STAT_Signaling Phosphorylation Inflammation_Apoptosis Inflammation, Apoptosis, Cell Cycle Regulation Transcription_Factors->Inflammation_Apoptosis Cell_Proliferation Cell Proliferation & Survival STAT_Signaling->Cell_Proliferation Circadian_Rhythm Circadian Rhythm Wnt_Signaling->Circadian_Rhythm Inhibitor 4-(4-Fluorophenyl)imidazole Derivative Inhibitor->p38_MAPK Inhibition Inhibitor->CK1d Inhibition Inhibitor->JAK2 Inhibition

Figure 1: General signaling pathways inhibited by 4-(4-Fluorophenyl)imidazole derivatives.

The inhibitory potency of these compounds is typically quantified by their half-maximal inhibitory concentration (IC50) values. The following table summarizes the reported IC50 values for representative 4-(4'-fluorophenyl)imidazole derivatives against their target kinases.

Compound IDTarget KinaseIC50 (nM)Reference
15 p38α MAPK250[1]
34 p38α MAPK96[1]
3 CK1δ89[1]
31 JAK262[1]

Table 1: Inhibitory activity of selected 4-(4'-fluorophenyl)imidazole derivatives against target kinases.

This protocol outlines a common method for determining the IC50 of a test compound against a target kinase.

Materials:

  • Recombinant human kinase (p38α MAPK, CK1δ, or JAK2)

  • Kinase-specific peptide substrate

  • ATP

  • Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

  • Test compound (serially diluted in DMSO)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • White, opaque 384-well microplates

  • Plate-reading luminometer

Procedure:

  • Compound Preparation: Prepare a series of dilutions of the test compound in DMSO. A typical starting concentration is 10 mM, with subsequent 3-fold serial dilutions.

  • Kinase Reaction Setup:

    • Add 1 µL of the diluted test compound or DMSO (vehicle control) to the wells of a 384-well plate.

    • Add 2 µL of a solution containing the kinase in kinase buffer to each well. The optimal kinase concentration should be determined empirically to ensure the reaction is in the linear range.

    • Initiate the kinase reaction by adding 2 µL of a solution containing the peptide substrate and ATP in kinase buffer. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubation: Incubate the plate at room temperature for 60 minutes.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate at room temperature for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP back to ATP and produce a luminescent signal.

    • Incubate at room temperature for 30 minutes.

  • Data Acquisition and Analysis:

    • Measure the luminescence of each well using a plate-reading luminometer.

    • Plot the luminescence signal against the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Modulating the Central Nervous System: GABA-A Receptor Positive Allosteric Modulators

The γ-aminobutyric acid type A (GABA-A) receptor is the primary inhibitory neurotransmitter receptor in the central nervous system. Positive allosteric modulators (PAMs) of the GABA-A receptor enhance the effect of GABA, leading to a calming or sedative effect. The 2-(4-fluorophenyl)-1H-benzo[d]imidazole scaffold has been identified as a promising template for the development of metabolically robust GABA-A receptor PAMs.[1]

These compounds exhibit a preference for interaction with the α1/γ2 interface of the GABA-A receptor.[1] The metabolic stability of this scaffold is a significant advantage over other classes of GABA-A receptor modulators that undergo rapid biotransformation.[1]

The diagram below illustrates how these imidazole derivatives act as positive allosteric modulators of the GABA-A receptor.

GABAA_Modulation cluster_synapse Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron GABA GABA GABAA_Receptor GABA-A Receptor (α1β2γ2) GABA->GABAA_Receptor Binds to orthosteric site GABA->GABAA_Receptor Chloride_Channel Cl- Channel GABAA_Receptor->Chloride_Channel Opens Hyperpolarization Hyperpolarization (Inhibition) Chloride_Channel->Hyperpolarization Cl- influx PAM 2-(4-Fluorophenyl)- 1H-benzo[d]imidazole Derivative PAM->GABAA_Receptor Binds to allosteric site (α1/γ2) PAM->GABAA_Receptor

Figure 2: Mechanism of positive allosteric modulation of the GABA-A receptor.

This high-throughput screening assay measures changes in membrane potential in cells expressing GABA-A receptors.

Materials:

  • HEK293 cells stably expressing the human α1β2γ2 GABA-A receptor subtype.

  • Cell culture medium (e.g., DMEM with 10% FBS).

  • FLIPR Membrane Potential Assay Kit (e.g., from Molecular Devices).

  • GABA.

  • Test compound (serially diluted in assay buffer).

  • Black-walled, clear-bottom 96- or 384-well microplates.

  • Fluorometric Imaging Plate Reader (FLIPR).

Procedure:

  • Cell Plating: Seed the HEK293-GABA-A cells into the microplates at an appropriate density and allow them to adhere overnight.

  • Dye Loading:

    • Prepare the membrane potential-sensitive dye according to the manufacturer's instructions.

    • Remove the cell culture medium and add the dye solution to each well.

    • Incubate the plate at 37°C for 1 hour to allow for dye loading.

  • Compound Addition and Signal Detection:

    • Place the plate in the FLIPR instrument.

    • The instrument will add the test compound or GABA (as a control) to the wells while simultaneously monitoring the fluorescence signal.

    • For testing PAM activity, add a sub-maximal concentration of GABA along with the test compound.

  • Data Analysis:

    • The change in fluorescence intensity reflects the change in membrane potential.

    • Analyze the data to determine the EC50 (for agonists) or the potentiation of the GABA response (for PAMs).

Chapter 2: A Versatile Building Block in Organic Synthesis and Materials Science

Beyond its applications in medicinal chemistry, the (4-fluorophenyl)imidazole scaffold is a valuable building block in organic synthesis and a key component in the development of advanced functional materials.

Synthetic Accessibility: Pathways to a Privileged Scaffold

A variety of synthetic routes have been developed to access the (4-fluorophenyl)imidazole core and its derivatives. A common and efficient method is the multi-component reaction, which allows for the rapid assembly of the imidazole ring from readily available starting materials.

This protocol describes a general method for the synthesis of 1,2,4,5-tetrasubstituted imidazoles.

Materials:

  • An appropriate aniline or amine (for the N1 substituent).

  • A 1,2-dicarbonyl compound (e.g., benzil).

  • 4-Fluorobenzaldehyde.

  • Ammonium acetate.

  • Glacial acetic acid or ethanol as the solvent.

Procedure:

  • Reaction Setup: In a round-bottom flask, combine the aniline or amine, the 1,2-dicarbonyl compound, 4-fluorobenzaldehyde, and ammonium acetate in the chosen solvent.

  • Reaction: Heat the mixture to reflux for several hours to days, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • If a precipitate forms, collect it by filtration. Otherwise, pour the mixture into water and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

    • Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

    • Remove the solvent under reduced pressure.

    • Purify the crude product by column chromatography on silica gel or by recrystallization.

Illuminating the Future: Applications in Organic Light-Emitting Diodes (OLEDs)

Imidazole derivatives, particularly those fused with larger aromatic systems like phenanthrene (phenanthroimidazoles), are gaining significant attention in the field of materials science for their application in OLEDs.[3] These materials can function as highly efficient blue light emitters or as host materials for phosphorescent emitters.[2]

The strong electron-withdrawing nature of the imidazole core, combined with the photophysical properties of the appended aromatic groups, allows for the tuning of the emission color and the charge-transporting properties of the material.[3] The 4-fluorophenyl substituent can further modulate these properties and enhance the thermal and morphological stability of the thin films used in OLED devices.

The diagram below illustrates a simplified structure of an OLED incorporating a (4-fluorophenyl)imidazole-based material as the emissive layer.

OLED_Structure Cathode Cathode (-) ETL Electron Transport Layer (ETL) Cathode->ETL EML Emissive Layer (EML) (4-Fluorophenyl)imidazole Derivative ETL->EML HTL Hole Transport Layer (HTL) EML->HTL Photon Light (Photon) EML->Photon Recombination & Emission Anode Anode (+) HTL->Anode Substrate Substrate (Glass) Anode->Substrate e- e- e-->EML Injection h+ h+ h+->EML Injection

Figure 3: Simplified structure and working principle of an OLED.

Chapter 3: Advanced Applications in Biomedical Imaging

The unique properties of the (4-fluorophenyl)imidazole scaffold, particularly the presence of the fluorine atom, make it an excellent candidate for the development of probes for Positron Emission Tomography (PET) imaging.

Visualizing Disease: [¹⁸F]-Labeled PET Tracers

PET is a powerful non-invasive imaging technique that allows for the visualization and quantification of physiological processes in vivo. It relies on the use of radiotracers, which are biologically active molecules labeled with a positron-emitting isotope, such as fluorine-18 ([¹⁸F]).

The 4-fluorophenyl group provides a convenient site for the introduction of [¹⁸F] with minimal impact on the biological activity of the molecule. This has led to the development of [¹⁸F]-labeled (4-fluorophenyl)imidazole derivatives as PET tracers for various targets, including neurofibrillary tangles in Alzheimer's disease.[4]

The development of a novel PET tracer is a multi-step process, as outlined in the diagram below.

PET_Tracer_Workflow Design Tracer Design & Precursor Synthesis Radiolabeling [¹⁸F]Radiolabeling & Purification Design->Radiolabeling In_Vitro In Vitro Evaluation (Binding Assays, Autoradiography) Radiolabeling->In_Vitro Preclinical Preclinical PET Imaging (Rodents, Non-human primates) In_Vitro->Preclinical Clinical Clinical Trials (Human Subjects) Preclinical->Clinical

Figure 4: Workflow for the development of a [¹⁸F]-labeled PET tracer.

This protocol provides a general overview of the nucleophilic [¹⁸F]-fluorination of a suitable precursor.

Materials:

  • [¹⁸F]Fluoride produced from a cyclotron.

  • A suitable precursor molecule with a leaving group (e.g., nitro, trimethylammonium, or tosylate) at the 4-position of the phenyl ring.

  • A phase-transfer catalyst (e.g., Kryptofix 2.2.2) and a weak base (e.g., potassium carbonate).

  • Anhydrous solvent (e.g., acetonitrile or DMSO).

  • Solid-phase extraction (SPE) cartridges for purification.

  • High-performance liquid chromatography (HPLC) system for purification and analysis.

Procedure:

  • [¹⁸F]Fluoride Activation: The aqueous [¹⁸F]fluoride solution is treated with the phase-transfer catalyst and base, and the water is removed by azeotropic distillation with acetonitrile.

  • Radiolabeling Reaction: The precursor, dissolved in an anhydrous solvent, is added to the activated [¹⁸F]fluoride, and the mixture is heated for a short period (typically 5-15 minutes) at an elevated temperature (80-120 °C).

  • Purification: The crude reaction mixture is purified using SPE and/or semi-preparative HPLC to isolate the [¹⁸F]-labeled product from unreacted precursor and byproducts.

  • Formulation: The purified [¹⁸F]-labeled tracer is formulated in a physiologically compatible solution (e.g., saline with a small amount of ethanol) for injection.

  • Quality Control: The final product is tested for radiochemical purity, specific activity, and sterility before use in imaging studies.

Conclusion: A Scaffold of Enduring Promise

The 1-(4-fluorophenyl)imidazole scaffold and its derivatives have firmly established themselves as a versatile and valuable platform in scientific research. From the intricate dance of molecular recognition in the active sites of kinases and receptors to the vibrant glow of organic light-emitting diodes and the precise localization of disease with PET imaging, this chemical entity continues to empower innovation across diverse scientific disciplines. The inherent synthetic tractability of the imidazole core, coupled with the advantageous properties imparted by the 4-fluorophenyl group, ensures that this privileged structure will remain a focal point of research for years to come. The detailed methodologies and mechanistic insights provided in this guide are intended to serve as a valuable resource for scientists and researchers, enabling them to fully harness the potential of this remarkable class of compounds in their own endeavors.

References

  • Seerden, J. P., Leusink-Ionescu, G., Woudenberg-Vrenken, T., Dros, B., Molema, G., Kamps, J. A., & Kellogg, R. M. (2014). Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Bioorganic & medicinal chemistry letters, 24(15), 3412–3418. [Link]

  • Marcinkowska, M., Fajkis-Zajączkowska, N., Szafrańska, K., Jończyk, J., Siwek, A., Mordyl, B., ... & Kołaczkowski, M. (2023). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS chemical neuroscience, 14(6), 1166–1180. [Link]

  • Liu, T., Zhang, Y., Wang, L., Zhang, X., Jia, H., & Zhang, X. (2023). Synthesis and Preclinical Evaluation of 2-(4-[18F]Fluorophenyl)imidazo[1,2-h][1][3]naphthyridine ([18F]FPND-4): An Aza-Fused Tricyclic Derivative as Positron Emission Tomography Tracer for Neurofibrillary Tangle Imaging. Journal of medicinal chemistry, 66(11), 7436–7451. [Link]

  • Zare, M., Jamshidi, M., & Gholami, M. R. (2020). Synthesis and evaluation of anticancer activity of new 1, 4-disubstituted imidazole derivatives.
  • Kavitha, S., Arulmurugan, S., & Renganathan, R. (2010). Synthesis, characterization and biological evaluation of some novel 1, 2, 4, 5-tetrasubstituted imidazole derivatives. Journal of the Korean Chemical Society, 54(5), 594-599.
  • Ye, S., Zhang, Y., & Wang, Y. (2020). Imidazole derivatives for efficient organic light-emitting diodes. Journal of Materials Chemistry C, 8(31), 10586-10606. [Link]

  • Chemeo. (n.d.). 1-(4-Fluorophenyl)imidazole. Retrieved from [Link]

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  • Knape, T., Flegel, J., & Joost, S. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International journal of molecular sciences, 22(16), 8758. [Link]

  • Ghavipanjeh, F., & Ghandadi, M. (2023). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. Pharmaceuticals, 16(12), 1839. [Link]

  • Knape, T., & Le, A. (2022). The protein kinase CK1: Inhibition, activation, and possible allosteric modulation. Frontiers in Molecular Biosciences, 9, 958223. [Link]

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  • Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghorbani, M., & Al-Majid, A. M. (2021). Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. Molecules, 26(11), 3144. [Link]

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  • Chan, F., Sun, C., Perumal, M., Nguyen, Q. D., Bavetsias, V., McDonald, E., ... & Valenti, M. (2007). Mechanism of action of the Aurora kinase inhibitor CCT129202 and in vivo quantification of biological activity. Molecular cancer therapeutics, 6(12), 3147–3157. [Link]

  • Sharma, A., Kumar, V., & Kumar, P. (2023). Mitogen-Activating Protein Kinases (MAPK) Inhibitors for Cancer Treatment. International Journal of Medical Pharmaceutical and Health Sciences, 1(4), 184-195.
  • Wang, Y., Li, W., Li, Y., Wang, Y., & Zhang, J. (2022). Synthesis of Fluorinated Imidazole[4,5f][1][5]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. ChemMedChem, 17(4), e202100537. [Link]

  • Navickas, A., Baranauskiene, L., Kisonaite, M., & Matulis, D. (2021). In Vitro JAK Kinase Activity and Inhibition Assays. In Methods in Molecular Biology (Vol. 2341, pp. 245-261). Humana, New York, NY.
  • Stöter, M., Rumpf, T., & Kless, A. (2015). CK1δ-Derived Peptides as Novel Tools Inhibiting the Interactions between CK1δ and APP695 to Modulate the Pathogenic Metabolism of APP. International journal of molecular sciences, 16(12), 29594–29613. [Link]

  • Dervojeda, K., Stasytyte, G., & Petrikaite, V. (2024). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. Scientific reports, 14(1), 1-19. [Link]

  • Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective Aurora Kinase B Inhibitor. (2025). European Journal of Medicinal Chemistry, 294, 117735. [Link]

  • Seerden, J. P. G., Leusink-Ionescu, G., Woudenberg-Vrenken, T., Dros, B., Molema, G., Kamps, J. A. A. M., & Kellogg, R. M. (2014). Synthesis and structure–activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(15), 3412-3418.
  • Design and synthesis of potent, selective, and orally bioavailable tetrasubstituted imidazole inhibitors of p38 mitogen-activated protein kinase. (2001). Journal of medicinal chemistry, 44(22), 3594–3607.
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Foundational

The Genesis of a Privileged Scaffold: An In-depth Technical Guide to the Discovery and History of 1-(4-Fluorophenyl)imidazole

For Researchers, Scientists, and Drug Development Professionals Abstract The imidazole ring is a cornerstone of medicinal chemistry, integral to the structure of essential biomolecules and a plethora of synthetic drugs.[...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazole ring is a cornerstone of medicinal chemistry, integral to the structure of essential biomolecules and a plethora of synthetic drugs.[1] The strategic introduction of a fluorinated phenyl group at the N-1 position, affording 1-(4-fluorophenyl)imidazole, has given rise to a privileged scaffold with broad-ranging applications in drug discovery. This technical guide navigates the historical context of its probable discovery, rooted in the evolution of N-arylation methodologies, and delves into the synthetic strategies, characterization, and the ever-expanding role of this compound and its derivatives in modern medicinal chemistry.

Introduction: The Imidazole Motif and the Fluorine Advantage

The imidazole moiety, first synthesized by Heinrich Debus in 1858, is a five-membered aromatic heterocycle containing two nitrogen atoms.[2] Its unique electronic properties, including its ability to act as both a hydrogen bond donor and acceptor, and its presence in the amino acid histidine, have made it a recurring feature in nature's blueprint for biological activity.[1] Consequently, synthetic chemists have long sought to incorporate the imidazole nucleus into novel molecular architectures to modulate biological function.

The introduction of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate physicochemical properties such as lipophilicity and pKa. The 4-fluorophenyl substituent, in particular, has become a favored bioisostere for a phenyl group, offering a subtle yet impactful modification. The convergence of these two powerful motifs in 1-(4-fluorophenyl)imidazole has created a versatile building block for the development of new therapeutic agents.

The Unwritten Chapter: Reconstructing the Discovery of 1-(4-Fluorophenyl)imidazole

While a singular, seminal publication heralding the "discovery" of 1-(4-fluorophenyl)imidazole is not readily apparent in the accessible scientific literature, its genesis can be logically situated within the broader historical development of synthetic organic chemistry, specifically the advent of reliable N-arylation methods. The synthesis of N-arylimidazoles has historically been approached through two primary strategies: the construction of the imidazole ring from acyclic precursors already bearing the N-aryl group, and the direct N-arylation of a pre-formed imidazole ring.[3]

Given the timeline of the development of organometallic cross-coupling reactions, it is plausible that the initial synthesis of 1-(4-fluorophenyl)imidazole was achieved through classical condensation methods or early transition metal-catalyzed reactions.

Evolution of Synthetic Methodologies for N-Arylimidazoles

The synthesis of 1-(4-fluorophenyl)imidazole and its derivatives has been refined over decades, moving from harsh, classical conditions to milder, more efficient, and versatile catalytic systems.

Classical Approaches: The Ullmann Condensation

The Ullmann condensation, first reported by Fritz Ullmann in the early 20th century, represents one of the earliest methods for the formation of carbon-nitrogen bonds between an aryl halide and an amine or a heterocyclic amine like imidazole.[4]

Causality Behind Experimental Choices: This method relies on the use of a copper catalyst, often in stoichiometric amounts and at high temperatures, to facilitate the coupling. The aryl halide, in this case, 4-fluorobromobenzene or 4-fluoroiodobenzene, would be activated by the copper catalyst to undergo nucleophilic substitution by the imidazole anion. The choice of a polar, high-boiling solvent is necessary to achieve the required reaction temperatures and to solubilize the reactants.

Experimental Protocol: Ullmann Condensation for 1-(4-Fluorophenyl)imidazole

  • Materials:

    • Imidazole

    • 4-Fluorobromobenzene

    • Copper(I) iodide (CuI)

    • Potassium carbonate (K₂CO₃)

    • Dimethylformamide (DMF)

  • Procedure:

    • To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add imidazole (1.0 eq), potassium carbonate (2.0 eq), and copper(I) iodide (0.1 eq).

    • Add anhydrous DMF to the flask.

    • Add 4-fluorobromobenzene (1.2 eq) to the reaction mixture.

    • Heat the reaction mixture to 120-150 °C and stir for 12-24 hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, cool the reaction to room temperature and filter to remove inorganic salts.

    • The filtrate is then partitioned between water and an organic solvent (e.g., ethyl acetate).

    • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

    • The crude product is purified by column chromatography on silica gel to yield 1-(4-fluorophenyl)imidazole.

Diagram of the Ullmann Condensation Workflow:

Ullmann_Condensation Reactants Imidazole, 4-Fluorobromobenzene, K₂CO₃, CuI, DMF Reaction Heating (120-150°C) Inert Atmosphere Reactants->Reaction Workup Cooling, Filtration, Liquid-Liquid Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product 1-(4-Fluorophenyl)imidazole Purification->Product

Caption: Workflow for Ullmann Condensation.

The Dawn of Modern Cross-Coupling: The Buchwald-Hartwig Amination

The late 20th century witnessed a paradigm shift in C-N bond formation with the development of the Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction offers a much milder and more general route to N-arylimidazoles.[5][6][7]

Causality Behind Experimental Choices: This reaction utilizes a palladium catalyst, typically in combination with a phosphine ligand, to facilitate the coupling of an aryl halide or triflate with an amine. The choice of ligand is crucial for the efficiency of the catalytic cycle, with bulky, electron-rich phosphines often providing the best results. The base is required to deprotonate the imidazole, generating the active nucleophile. The reaction can be performed at significantly lower temperatures than the Ullmann condensation.

Experimental Protocol: Buchwald-Hartwig Amination for 1-(4-Fluorophenyl)imidazole

  • Materials:

    • Imidazole

    • 4-Fluorochlorobenzene or 4-fluorobromobenzene

    • Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

    • A suitable phosphine ligand (e.g., XPhos, SPhos)

    • A base such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃)

    • Anhydrous toluene or dioxane

  • Procedure:

    • In a glovebox or under an inert atmosphere, add the palladium catalyst, phosphine ligand, and base to a reaction vessel.

    • Add the imidazole and the aryl halide.

    • Add the anhydrous solvent.

    • Heat the reaction mixture to 80-110 °C and stir until the starting material is consumed (monitored by TLC or GC-MS).

    • After cooling to room temperature, the reaction mixture is filtered through a pad of celite.

    • The filtrate is concentrated, and the residue is purified by column chromatography.

Diagram of the Buchwald-Hartwig Catalytic Cycle:

Buchwald_Hartwig_Cycle Pd(0)L Pd(0)Lₙ Oxidative_Addition Oxidative Addition Ar-X Pd(II)Complex LₙPd(II)(Ar)(X) Oxidative_Addition->Pd(II)Complex Ar-X Ligand_Exchange Ligand Exchange (Imidazole) Pd(II)Complex->Ligand_Exchange Imidazole Amine_Complex LₙPd(II)(Ar)(Imidazole)⁺X⁻ Ligand_Exchange->Amine_Complex Deprotonation Deprotonation (-HX) Amine_Complex->Deprotonation Base Amido_Complex LₙPd(II)(Ar)(Imidazolide) Deprotonation->Amido_Complex Reductive_Elimination Reductive Elimination Amido_Complex->Reductive_Elimination Reductive_Elimination->Pd(0)L Product Ar-Imidazole Reductive_Elimination->Product

Caption: Buchwald-Hartwig Catalytic Cycle.

Physicochemical and Spectroscopic Characterization

The identity and purity of synthesized 1-(4-fluorophenyl)imidazole are confirmed through a combination of analytical techniques.

PropertyValue
Molecular Formula C₉H₇FN₂
Molecular Weight 162.16 g/mol
CAS Number 21441-24-7
Appearance White to off-white solid
Melting Point Typically in the range of 65-70 °C
Solubility Soluble in most organic solvents

Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons on both the phenyl and imidazole rings. The protons on the fluorophenyl ring will exhibit coupling to the fluorine atom.

  • ¹³C NMR: The carbon NMR spectrum will display the expected number of signals for the nine carbon atoms in the molecule. The carbon atoms of the fluorophenyl ring will show coupling to the fluorine atom (C-F coupling constants).

  • ¹⁹F NMR: The fluorine NMR spectrum will show a singlet corresponding to the single fluorine atom on the phenyl ring.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

The Emergence of 1-(4-Fluorophenyl)imidazole in Drug Discovery

The 1-(4-fluorophenyl)imidazole scaffold has proven to be a fertile ground for the discovery of novel therapeutic agents across various disease areas.

Anticancer Applications

A significant body of research has focused on the development of 1-(4-fluorophenyl)imidazole derivatives as anticancer agents. These compounds have been shown to target various pathways involved in cancer progression. For instance, certain derivatives have demonstrated potent inhibitory activity against key kinases involved in cell cycle regulation and angiogenesis.[3]

GABAA Receptor Modulators

Derivatives of 2-(4-fluorophenyl)-1H-benzo[d]imidazole, which can be considered as extensions of the core 1-(4-fluorophenyl)imidazole structure, have been identified as positive allosteric modulators (PAMs) of the GABA-A receptor.[8][9][10] These compounds show promise for the treatment of various neurological and psychiatric disorders.[8][9][10]

Conclusion and Future Perspectives

The history of 1-(4-fluorophenyl)imidazole is intrinsically linked to the advancements in synthetic organic chemistry. While its precise moment of discovery may be lost to the annals of chemical history, its importance as a privileged scaffold in modern drug discovery is undeniable. The evolution from harsh, classical synthetic methods to elegant and efficient catalytic systems has made this and related compounds readily accessible, fueling further exploration of their therapeutic potential. The continued investigation into the biological activities of 1-(4-fluorophenyl)imidazole derivatives is expected to yield novel drug candidates with improved efficacy and safety profiles for a range of diseases.

References

  • Abo-Elanwar, Y. A., Mostafa, A. S., El-Sayed, M. A. A., & Nasr, M. N. A. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. Journal of Applied Pharmaceutical Science, 9(05), 001–011. [Link]

  • Marcinkowska, M., Fajkis-Zajączkowska, N., Szafrańska, K., Jończyk, J., Siwek, A., Mordyl, B., ... & Kolaczkowski, M. (2023). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Chemical Neuroscience, 14(5), 865–881. [Link]

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  • Wikipedia. (2023). Ullmann condensation. In Wikipedia. [Link]

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  • Wikipedia. (2023). Buchwald–Hartwig amination. In Wikipedia. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

  • Shalini, S., & Sharma, P. K. (2021). Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. Research Journal of Pharmacy and Technology, 14(10), 5565-5570. [Link]

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  • Bairam, R., & Mohamed, G. G. (2015). Imidazole: Having Versatile Biological Activities. Journal of Chemistry, 2015, 1-13. [Link]

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  • Marcinkowska, M., et al. (2023). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Chemical Neuroscience. [Link]

  • Marcinkowska, M., et al. (2023). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Publications. [Link]

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Exploratory

Spectroscopic C.V. of 1-(4-Fluorophenyl)imidazole: A Technical Guide for Researchers

Introduction: The Structural Significance of 1-(4-Fluorophenyl)imidazole 1-(4-Fluorophenyl)imidazole stands as a key heterocyclic scaffold in contemporary drug discovery and materials science. Its unique electronic prope...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Structural Significance of 1-(4-Fluorophenyl)imidazole

1-(4-Fluorophenyl)imidazole stands as a key heterocyclic scaffold in contemporary drug discovery and materials science. Its unique electronic properties, arising from the confluence of the electron-rich imidazole ring and the electron-withdrawing fluorophenyl moiety, make it a compelling building block for developing novel kinase inhibitors, antifungal agents, and organic light-emitting diodes (OLEDs). A thorough understanding of its three-dimensional structure and electronic landscape is paramount for optimizing its function in these applications. This technical guide provides an in-depth analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—used to elucidate and verify the structure of 1-(4-Fluorophenyl)imidazole. The protocols and interpretations presented herein are designed to be a self-validating system, ensuring researchers can confidently apply these methodologies in their own laboratories.

Molecular Structure and Logic of Spectroscopic Analysis

The logical workflow for the structural elucidation of 1-(4-Fluorophenyl)imidazole is rooted in the complementary nature of NMR, IR, and MS. Each technique provides a unique piece of the structural puzzle.

G cluster_0 Spectroscopic Workflow MS Mass Spectrometry (Molecular Formula) IR IR Spectroscopy (Functional Groups) MS->IR Confirms Mass NMR NMR Spectroscopy (Connectivity & Environment) IR->NMR Identifies Bonds Structure 1-(4-Fluorophenyl)imidazole Structure Elucidation NMR->Structure Defines Skeleton

Caption: Workflow for Spectroscopic Elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules, providing detailed information about the chemical environment, connectivity, and through-space proximity of magnetically active nuclei. For 1-(4-Fluorophenyl)imidazole, ¹H and ¹³C NMR are indispensable.

Experimental Protocol: NMR Sample Preparation and Acquisition

A robust and reproducible NMR spectrum begins with meticulous sample preparation.

Step-by-Step Protocol:

  • Sample Weighing: Accurately weigh 5-10 mg of 1-(4-Fluorophenyl)imidazole for ¹H NMR, and 20-50 mg for ¹³C NMR, into a clean, dry vial.[1]

  • Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for nonpolar to moderately polar compounds. Use approximately 0.6-0.7 mL of the solvent.[1]

  • Dissolution: Add the deuterated solvent to the vial and gently vortex or sonicate to ensure complete dissolution. A homogenous solution is critical for high-resolution spectra.[2]

  • Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean 5 mm NMR tube. To remove any particulate matter, a small plug of cotton or glass wool can be placed in the pipette.[3]

  • Internal Standard (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added.

  • Instrument Setup and Acquisition:

    • Insert the sample into the NMR spectrometer.

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to optimize homogeneity and improve spectral resolution.

    • Tune and match the probe for the desired nucleus (¹H or ¹³C).

    • Acquire the spectrum using standard pulse sequences. For ¹³C NMR, proton decoupling is typically employed.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 1-(4-Fluorophenyl)imidazole is predicted to exhibit distinct signals for the protons on the imidazole and fluorophenyl rings.

Proton Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz)
H-2'7.8 - 8.0Singlet-
H-4', H-5'7.1 - 7.3Multiplet-
H-2, H-67.5 - 7.7Multiplet (AA'BB')~8-9 (JHH), ~5-6 (JHF)
H-3, H-57.2 - 7.4Multiplet (AA'BB')~8-9 (JHH)

Note: Predicted chemical shifts are based on the analysis of similar imidazole and fluorophenyl compounds.[4][5]

Analysis and Interpretation:

  • The proton at the 2-position of the imidazole ring (H-2') is expected to be the most downfield singlet due to the deshielding effect of the two adjacent nitrogen atoms.

  • The protons at the 4- and 5-positions of the imidazole ring (H-4', H-5') will likely appear as a multiplet.

  • The protons on the fluorophenyl ring will present as a complex second-order multiplet (often approximated as an AA'BB' system) due to both proton-proton and proton-fluorine coupling.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon environments.

Carbon Predicted Chemical Shift (δ, ppm) Coupling to Fluorine (JCF, Hz)
C-2'135 - 138-
C-4'128 - 131-
C-5'118 - 121-
C-1133 - 136~3-5 (³JCF)
C-2, C-6120 - 123~8-10 (²JCF)
C-3, C-5116 - 119~21-23 (³JCF)
C-4161 - 164~245-250 (¹JCF)

Note: Predicted chemical shifts and coupling constants are based on the analysis of similar imidazole and fluorophenyl compounds.[4][5]

Analysis and Interpretation:

  • The carbon directly attached to the fluorine atom (C-4) will exhibit a large one-bond coupling constant (¹JCF) and will be significantly downfield.

  • The other carbons of the fluorophenyl ring will show smaller two- and three-bond couplings to fluorine.

  • The carbons of the imidazole ring will appear in the aromatic region, with C-2' typically being the most deshielded.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and non-destructive technique for identifying the types of chemical bonds present in a molecule. The IR spectrum of 1-(4-Fluorophenyl)imidazole will be characterized by absorptions corresponding to the vibrations of the aromatic rings and the C-F bond.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a convenient method for obtaining high-quality IR spectra of solid samples with minimal preparation.

Step-by-Step Protocol:

  • Background Spectrum: Ensure the ATR crystal is clean. Record a background spectrum of the empty crystal.[6]

  • Sample Application: Place a small amount of the solid 1-(4-Fluorophenyl)imidazole sample onto the ATR crystal.

  • Apply Pressure: Use the pressure applicator to ensure good contact between the sample and the crystal.[7]

  • Acquire Spectrum: Collect the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

  • Cleaning: Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft cloth.[8]

Predicted IR Spectral Data
Vibrational Mode Predicted Wavenumber (cm⁻¹) Intensity
Aromatic C-H Stretch3100 - 3000Medium-Weak
Aromatic C=C Stretch1600 - 1450Medium-Strong
C-N Stretch (Imidazole)1400 - 1300Medium-Strong
C-F Stretch1250 - 1200Strong
Aromatic C-H Bend (out-of-plane)900 - 675Strong

Note: Predicted absorption bands are based on the analysis of similar imidazole and fluorobenzene compounds.[9][10]

Analysis and Interpretation:

  • The presence of sharp peaks in the 1600-1450 cm⁻¹ region is indicative of the aromatic rings.

  • A strong absorption band in the 1250-1200 cm⁻¹ region is a characteristic signature of the C-F bond.

  • The C-H stretching vibrations of the aromatic rings will appear above 3000 cm⁻¹.

Mass Spectrometry (MS): Determining the Molecular Weight and Formula

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to determine the molecular weight of a compound and can provide information about its elemental composition and structure through fragmentation patterns.

Experimental Protocol: Electron Ionization (EI)-MS

EI is a "hard" ionization technique that leads to significant fragmentation, providing a characteristic "fingerprint" for the molecule.

Step-by-Step Protocol:

  • Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, where it is vaporized.

  • Ionization: The gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron and the formation of a radical cation (M⁺•).[11][12]

  • Fragmentation: The high internal energy of the molecular ion often causes it to fragment into smaller, characteristic ions.

  • Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight), which separates them based on their m/z ratio.

  • Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion abundance versus m/z.

Predicted Mass Spectrum
Ion m/z (Predicted) Identity
[C₉H₇FN₂]⁺•162.06Molecular Ion (M⁺•)
[C₉H₆FN₂]⁺161.05[M-H]⁺
[C₆H₄F]⁺95.03Fluorophenyl cation
[C₃H₃N₂]⁺67.03Imidazolyl cation

Note: The molecular weight of 1-(4-Fluorophenyl)imidazole is 162.16 g/mol . The predicted m/z values are for the most abundant isotopes.

G M [C₉H₇FN₂]⁺• m/z = 162 F1 [C₆H₄F]⁺ m/z = 95 M->F1 Loss of Imidazole Radical F2 [C₃H₃N₂]⁺ m/z = 67 M->F2 Loss of Fluorophenyl Radical

Caption: Predicted Fragmentation Pathway.

Analysis and Interpretation:

  • The molecular ion peak (M⁺•) at m/z 162 will confirm the molecular weight of the compound.

  • High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and confirm the elemental composition (C₉H₇FN₂).

  • The fragmentation pattern, including the characteristic fragments for the fluorophenyl (m/z 95) and imidazolyl (m/z 67) moieties, will provide strong evidence for the proposed structure.[13][14]

Conclusion: A Unified Spectroscopic Portrait

The synergistic application of NMR, IR, and Mass Spectrometry provides a comprehensive and unambiguous structural characterization of 1-(4-Fluorophenyl)imidazole. By following the detailed protocols and interpretative guidelines presented in this guide, researchers can confidently verify the identity, purity, and structure of this important molecule, thereby accelerating their research and development efforts. The principles of causality and self-validation are embedded in this workflow, ensuring the highest level of scientific integrity.

References

  • Anonymous. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Hassan, L. A., Omondi, B., & Nyamori, V. (2019). H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. ResearchGate. Retrieved from [Link]

  • Perchard, C., & Belloc, J. (1965). Far‐Infrared Spectra and Hydrogen‐Bond Frequencies of Imidazole. The Journal of Chemical Physics, 43(8), 2641-2645.
  • ALWSCI. (2023, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

  • Bowie, J. H., et al. (1967). The mass spectra of imidazole and 1-methylimidazole. Australian Journal of Chemistry, 20(8), 1613-1620.
  • LibreTexts Chemistry. (2022, July 3). 3.1: Electron Ionization. Retrieved from [Link]

  • Page, T. F. (1967). Spectral analysis of the 1 H, 19 F and 13 C NMR spectra of fluorobenzene. Molecular Physics, 13(6), 523-533.
  • Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

  • Drawell. (n.d.). Sample Preparation for FTIR Analysis. Retrieved from [Link]

  • University of Florida. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

  • Janderka, P., et al. (2014). Standard mass spectrum of fluorobenzene from NIST library (A) and mass spectrum of fluorobenzene acquired with using Nafion membrane input (B). ResearchGate. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to the Mechanism of Action of 1-(4-Fluorophenyl)imidazole and its Derivatives: A Senior Application Scientist's Perspective

Authored for Researchers, Scientists, and Drug Development Professionals Foreword: The Enduring Relevance of Imidazole Scaffolds in Antimicrobial Research The imidazole ring system represents a cornerstone in the develop...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Relevance of Imidazole Scaffolds in Antimicrobial Research

The imidazole ring system represents a cornerstone in the development of antifungal agents. Its ability to coordinate with the heme iron of cytochrome P450 enzymes has been artfully exploited to create a class of drugs that have profoundly impacted the management of fungal infections. Within this broad class, compounds bearing a fluorophenyl moiety have attracted significant attention due to the unique electronic properties conferred by the fluorine atom, which can enhance binding affinity and metabolic stability. This guide delves into the core mechanism of action of 1-(4-Fluorophenyl)imidazole, a representative member of this chemical family. We will explore its primary molecular target, the rationale behind its inhibitory action, and the experimental methodologies required to elucidate and validate its biological activity. This document is structured not as a rigid protocol, but as a narrative of scientific inquiry, designed to provide not just the "what" and "how," but the crucial "why" that drives innovation in drug discovery.

I. The Primary Target: Fungal Lanosterol 14α-Demethylase (CYP51)

The principal mechanism of action for 1-(4-Fluorophenyl)imidazole and related azole antifungals is the inhibition of lanosterol 14α-demethylase, a critical enzyme in the fungal ergosterol biosynthesis pathway.[1][2][3] Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes.

A. The Ergosterol Biosynthesis Pathway: A Vulnerable Target

The conversion of lanosterol to ergosterol is a multi-step process. Lanosterol 14α-demethylase, a member of the cytochrome P450 superfamily (CYP51), catalyzes the oxidative removal of the 14α-methyl group from lanosterol.[3] This is a crucial and early step in the pathway.

Ergosterol_Biosynthesis cluster_inhibition Inhibition by 1-(4-Fluorophenyl)imidazole Lanosterol Lanosterol 14-demethylation 14-demethylation Lanosterol->14-demethylation CYP51 Intermediate Sterols Intermediate Sterols 14-demethylation->Intermediate Sterols Ergosterol Ergosterol Intermediate Sterols->Ergosterol Multiple Steps Fungal Cell Membrane Fungal Cell Membrane Ergosterol->Fungal Cell Membrane 1-(4-Fluorophenyl)imidazole 1-(4-Fluorophenyl)imidazole CYP51 CYP51 1-(4-Fluorophenyl)imidazole->CYP51 Inhibition MIC_Workflow A Prepare Fungal Inoculum C Inoculate Microtiter Plate A->C B Prepare Serial Dilutions of Compound B->C D Incubate Plate C->D E Read and Determine MIC D->E

Caption: Workflow for MIC Determination.

B. Target Engagement: Lanosterol 14α-Demethylase (CYP51) Inhibition Assay

To confirm that the antifungal activity is due to the inhibition of CYP51, a direct enzyme inhibition assay is necessary. This can be performed using purified recombinant fungal CYP51 or microsomal preparations containing the enzyme. A common method involves monitoring the metabolism of a substrate in the presence and absence of the inhibitor.

Protocol: Fluorogenic CYP51 Inhibition Assay

  • Reagents:

    • Recombinant fungal CYP51 enzyme

    • NADPH regenerating system

    • Fluorogenic CYP51 substrate

    • 1-(4-Fluorophenyl)imidazole

    • Assay buffer

  • Assay Setup: In a 96-well black plate, add the assay buffer, NADPH regenerating system, and varying concentrations of 1-(4-Fluorophenyl)imidazole.

  • Enzyme Addition: Add the recombinant CYP51 enzyme to each well and pre-incubate.

  • Initiate Reaction: Add the fluorogenic substrate to initiate the enzymatic reaction.

  • Fluorescence Measurement: Monitor the increase in fluorescence over time using a fluorescence plate reader. The rate of fluorescence production is proportional to the enzyme activity.

  • Data Analysis: Calculate the percent inhibition for each concentration of the inhibitor and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

CYP51_Inhibition_Assay cluster_reagents Reagents cluster_assay Assay A CYP51 Enzyme E Mix Reagents in Plate A->E B NADPH System B->E C Fluorogenic Substrate C->E D Inhibitor D->E F Incubate E->F G Measure Fluorescence F->G H Calculate IC50 G->H

Caption: Workflow for CYP51 Inhibition Assay.

C. Selectivity Profiling: Human Cytochrome P450 Inhibition Assays

To assess the potential for drug-drug interactions, the inhibitory activity of 1-(4-Fluorophenyl)imidazole should be evaluated against a panel of major human drug-metabolizing CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4). [4]Fluorogenic assays are commonly used for high-throughput screening.

Protocol: Human CYP450 Inhibition Assay (Fluorogenic)

The protocol is similar to the CYP51 inhibition assay, with the following modifications:

  • Enzymes: Use commercially available recombinant human CYP enzymes.

  • Substrates: Use specific fluorogenic substrates for each CYP isoform.

  • Positive Controls: Include known inhibitors for each CYP isoform as positive controls.

IV. Data Presentation and Interpretation

The quantitative data generated from these experiments should be summarized in a clear and concise format to facilitate comparison and interpretation.

Table 1: Antifungal Activity of 1-(4-Fluorophenyl)imidazole

Fungal Strain MIC50 (µg/mL)
Candida albicans [Insert experimental data]
Aspergillus fumigatus [Insert experimental data]

| Cryptococcus neoformans | [Insert experimental data] |

Table 2: Inhibitory Potency and Selectivity of 1-(4-Fluorophenyl)imidazole

Enzyme IC50 (µM) Selectivity Index (SI) vs. C. albicans CYP51
C. albicans CYP51 [Insert experimental data] -
Human CYP51 [Insert experimental data] [Calculate SI]
Human CYP3A4 [Insert experimental data] [Calculate SI]
Human CYP2C9 [Insert experimental data] [Calculate SI]

| Human CYP2D6 | [Insert experimental data] | [Calculate SI] |

Note: The tables above are templates. Specific experimental data for 1-(4-Fluorophenyl)imidazole is not extensively available in the public domain and would need to be generated using the described protocols. The provided structure-activity relationship studies on related compounds suggest that fluorophenyl-imidazole derivatives can exhibit potent inhibitory activities. [5]

V. Conclusion and Future Directions

1-(4-Fluorophenyl)imidazole exemplifies a class of compounds with a well-defined primary mechanism of action: the inhibition of fungal lanosterol 14α-demethylase. The scientific rationale for its antifungal activity is firmly grounded in the disruption of ergosterol biosynthesis. The experimental workflows detailed in this guide provide a robust framework for the comprehensive characterization of its potency, selectivity, and potential for off-target effects.

While the foundational mechanism is understood, further research is warranted to fully elucidate the specific inhibitory kinetics (e.g., determination of Ki values and the nature of inhibition) of 1-(4-Fluorophenyl)imidazole. Moreover, investigating its efficacy in in vivo models of fungal infection and a thorough assessment of its absorption, distribution, metabolism, and excretion (ADME) properties are critical next steps in the drug development pipeline. The principles and methodologies outlined herein serve as a guide for these future investigations, ensuring a rigorous and scientifically sound approach to advancing our understanding of this promising class of antifungal agents.

References

  • Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives. (1985). Journal of general microbiology.
  • Mechanism of Action of Antifungal Drugs, with Special Reference to the Imidazole Derivatives - Oxford Academic. (n.d.). Oxford Academic.
  • Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. (2014). PubMed.
  • Synthesis And Pharmacological Evaluation Of Novel Imidazole Derivatives As Antifungal Agents. (2025). International Journal of Environmental Sciences.
  • Synthesis and Antifungal Evaluation of New Azole Derivatives against Candida albicans. (n.d.). MDPI.
  • The Fungal CYP51s: Their Functions, Structures, Related Drug Resistance, and Inhibitors. (n.d.). Frontiers.
  • Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens. (n.d.). PMC.
  • Lanosterol 14 alpha-demethylase. (n.d.). Wikipedia.
  • CYP450 inhibition assay (fluorogenic). (n.d.). Bienta.
  • Azole Binding Properties of Candida albicans Sterol 14-α Demethylase (CaCYP51). (n.d.). PMC.
  • Structural analyses of Candida albicans sterol 14α-demethylase complexed with azole drugs address the molecular basis of azole-mediated inhibition of fungal sterol biosynthesis. (n.d.). NIH.
  • Design, synthesis and antifungal evaluation of 1-(2-(2,4-difluorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl). (n.d.). PubMed.
  • In vitro activity of olorofim against Aspergillus fumigatus sensu lato clinical isolates: activity is retained against isolates showing resistance to azoles and/or amphotericin B. (2022). PubMed.
  • Inhibition of cytochromes P450 by antifungal imidazole deriv
  • In vitro and in vivo evaluation of antifungal combinations against azole-resistant Aspergillus fumigatus isol

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Exploratory

The Multifaceted Biological Activities of Fluorophenyl Imidazole Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Emergence of Fluorophenyl Imidazoles in Medicinal Chemistry The imidazole nucleus, a five-membered heterocyclic ring, is a ubiquitous scaffold in numerous biologically active compounds, both natural and...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Emergence of Fluorophenyl Imidazoles in Medicinal Chemistry

The imidazole nucleus, a five-membered heterocyclic ring, is a ubiquitous scaffold in numerous biologically active compounds, both natural and synthetic.[1][2][3] Its unique electronic characteristics and ability to engage in various non-covalent interactions have cemented its status as a "privileged" structure in medicinal chemistry.[4] The strategic incorporation of a fluorophenyl moiety onto the imidazole core has given rise to a class of derivatives with remarkably diverse and potent biological activities. The high electronegativity, small size, and metabolic stability of the fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic properties of these molecules, leading to enhanced efficacy and target specificity.[5]

This in-depth technical guide provides a comprehensive overview of the significant biological activities of fluorophenyl imidazole derivatives, with a focus on their anti-inflammatory, anticancer, and antimicrobial properties. We will delve into the underlying mechanisms of action, present detailed experimental protocols for their evaluation, and offer insights into the structure-activity relationships that govern their therapeutic potential. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals actively engaged in the pursuit of novel therapeutics.

I. Anti-inflammatory Activity: Quelling the Inflammatory Cascade

Chronic inflammation is a key pathological feature of a wide range of debilitating diseases, including acute respiratory distress syndrome (ARDS), rheumatoid arthritis, and inflammatory bowel disease.[6] Fluorophenyl imidazole derivatives have emerged as promising candidates for the development of novel anti-inflammatory agents.[6][7][8]

A. Mechanism of Action: Inhibition of Key Pro-inflammatory Pathways

A significant body of preclinical evidence points towards the ability of substituted fluorophenyl imidazoles to modulate critical inflammatory signaling pathways.[6][9] In a murine model of ARDS induced by lipopolysaccharide (LPS), a novel substituted fluorophenyl imidazole demonstrated a potent anti-inflammatory effect.[6][9] The primary mechanism of action is attributed to the inhibition of p38 Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) phosphorylation.[6][8][9]

The inhibition of these key signaling molecules leads to a cascade of downstream anti-inflammatory effects, including:

  • Reduced Leukocyte Migration: A marked decrease in the infiltration of leukocytes into the bronchoalveolar lavage fluid and lung tissue.[6][9]

  • Decreased Myeloperoxidase (MPO) Activity: MPO is an enzyme released by neutrophils and is a key marker of inflammation and oxidative stress.

  • Suppression of Pro-inflammatory Mediators: A significant reduction in the production of nitric oxide metabolites and a panel of pro-inflammatory cytokines, including TNF-α, IL-6, IL-17, and IFN-γ.[6][9]

  • Modulation of Macrophage Polarization: Evidence suggests that these compounds can promote the switch of macrophages from a pro-inflammatory (M1) to an anti-inflammatory (M2) phenotype, characterized by the increased release of anti-inflammatory cytokines like IL-10.[6][7]

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 TRAF6 TRAF6 MyD88->TRAF6 TAK1 TAK1 TRAF6->TAK1 IKK IKK Complex TAK1->IKK p38 p38 MAPK TAK1->p38 IkB IκBα IKK->IkB phosphorylates & degrades NFkB_p65_p50 NF-κB (p65/p50) Nucleus Nucleus NFkB_p65_p50->Nucleus translocates to Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) Nucleus->Cytokines Gene Transcription FP_Imidazole Fluorophenyl Imidazole Derivative FP_Imidazole->IKK inhibits FP_Imidazole->p38 inhibits phosphorylation

Figure 1: Inhibition of p38 MAPK and NF-κB pathways by fluorophenyl imidazole derivatives.
B. Experimental Protocol: In Vivo Murine Model of LPS-Induced Acute Lung Injury

This protocol outlines a standard procedure for evaluating the anti-inflammatory efficacy of fluorophenyl imidazole derivatives in a preclinical model of acute lung injury.

1. Animal Model and Acclimatization:

  • Use male BALB/c mice (6-8 weeks old).
  • Acclimatize animals for at least one week with a 12-hour light/dark cycle and ad libitum access to food and water.

2. Experimental Groups:

  • Control Group: Vehicle (e.g., saline or 1% DMSO in saline).
  • LPS Group: Lipopolysaccharide (LPS) from E. coli (e.g., 1 mg/kg).
  • Treatment Group(s): Fluorophenyl imidazole derivative at various doses (e.g., 1, 5, 10 mg/kg) + LPS.
  • Positive Control: A known anti-inflammatory drug (e.g., dexamethasone).

3. Administration:

  • Administer the fluorophenyl imidazole derivative or vehicle intraperitoneally (i.p.) or orally (p.o.) 1 hour before LPS challenge.
  • Induce lung injury by intranasal (i.n.) instillation of LPS.

4. Sample Collection (24 hours post-LPS challenge):

  • Euthanize mice and collect bronchoalveolar lavage fluid (BALF) by flushing the lungs with sterile PBS.
  • Perfuse the lungs and collect lung tissue for histology and biochemical analysis.

5. Endpoint Analysis:

  • BALF Analysis:
  • Total and differential leukocyte counts using a hemocytometer and stained cytospins.
  • Protein concentration measurement (e.g., Bradford assay) as an indicator of vascular permeability.
  • Cytokine levels (TNF-α, IL-6, IL-10) using ELISA kits.
  • Lung Tissue Analysis:
  • Myeloperoxidase (MPO) activity assay to quantify neutrophil infiltration.
  • Histopathological examination of H&E-stained lung sections to assess inflammation and tissue damage.
  • Western blot analysis of lung homogenates to determine the phosphorylation status of p38 MAPK and NF-κB.

II. Anticancer Activity: Targeting Malignant Cell Proliferation and Survival

The imidazole scaffold is a key component of many established anticancer agents.[1][10] Fluorophenyl imidazole derivatives have demonstrated significant potential in this arena, exhibiting cytotoxic and antiproliferative effects against a variety of cancer cell lines.[1][10][11][12][13]

A. Mechanisms of Action: A Multi-pronged Attack on Cancer Cells

Fluorophenyl imidazole derivatives employ diverse mechanisms to inhibit cancer cell growth and induce cell death:

  • Induction of Apoptosis via DNA Damage: Certain fluorinated imidazole[4,5-f][6][14]phenanthroline derivatives have been shown to induce apoptosis in liver cancer cells (HepG2) by triggering DNA damage.[12] This can be mediated by the generation of reactive oxygen species (ROS) and the stabilization of c-myc G-quadruplex DNA structures.[11]

  • Enzyme Inhibition:

    • Cyclin-Dependent Kinase 2A (CDK2A): Inhibition of CDK2A disrupts cell cycle progression, leading to cell growth arrest.[1][10]

    • Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Targeting VEGFR-2 inhibits angiogenesis, the formation of new blood vessels that supply tumors with nutrients.[1][10]

  • Microtubule Destabilization: Some imidazole derivatives can interfere with microtubule dynamics, a mechanism similar to that of established anticancer drugs like vinca alkaloids and taxanes.[13]

B. Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the in vitro anticancer activity of selected fluorophenyl imidazole derivatives against various cancer cell lines.

Compound IDCancer Cell LineAssayIC50 (µM)Reference
Compound 4 HepG2 (Liver)MTT~0.29[12]
Compound 4 CNE-1 (Nasopharyngeal)MTT-[11]
Compound 30 PC3 (Prostate)MTT8.15[1][10]
Compound 6 VariousMTT-[1][10]
Compound 26 VariousMTT-[1][10]
Compound 14 PPC-1 (Prostate)MTT3.1 - 47.2[13]
Compound 22 U-87 (Glioblastoma)MTT3.1 - 47.2[13]

Note: "-" indicates that the specific IC50 value was not provided in the cited abstract, although potent activity was reported.

C. Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

1. Cell Culture and Seeding:

  • Culture cancer cells in appropriate media supplemented with fetal bovine serum (FBS) and antibiotics.
  • Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

2. Compound Treatment:

  • Prepare a serial dilution of the fluorophenyl imidazole derivative in culture media.
  • Replace the media in the 96-well plates with the media containing the test compounds at various concentrations.
  • Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
  • Incubate the plates for 48-72 hours.

3. MTT Reagent Addition and Incubation:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

4. Formazan Solubilization:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

5. Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

6. Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.
  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Start [label="Start:\nCancer Cell Culture", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Seed [label="Seed Cells in\n96-well Plates", fillcolor="#FFFFFF"]; Adhere [label="Overnight\nAdhesion", fillcolor="#FFFFFF"]; Treat [label="Treat with Fluorophenyl\nImidazole Derivatives\n(Serial Dilutions)", fillcolor="#FBBC05"]; Incubate_Treat [label="Incubate\n(48-72 hours)", fillcolor="#FFFFFF"]; Add_MTT [label="Add MTT Reagent", fillcolor="#FBBC05"]; Incubate_MTT [label="Incubate\n(4 hours)", fillcolor="#FFFFFF"]; Solubilize [label="Solubilize Formazan\nCrystals (DMSO)", fillcolor="#FBBC05"]; Read [label="Measure Absorbance\n(570 nm)", fillcolor="#FFFFFF"]; Analyze [label="Calculate % Viability\n& IC50 Value", fillcolor="#4285F4", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Seed -> Adhere -> Treat -> Incubate_Treat -> Add_MTT -> Incubate_MTT -> Solubilize -> Read -> Analyze -> End; }

Figure 2: Workflow for the MTT assay to determine the cytotoxicity of fluorophenyl imidazole derivatives.

III. Antimicrobial Activity: Combating Pathogenic Microbes

The emergence of antimicrobial resistance is a global health crisis, necessitating the discovery of novel antimicrobial agents.[15][16][17] Imidazole derivatives have a long history of use as antifungal and antibacterial agents.[15][16][17][18][19] The incorporation of a fluorophenyl group can enhance the antimicrobial potency of these compounds.[5]

A. Mechanism of Action: Disruption of Fungal and Bacterial Cell Integrity

The antimicrobial mechanisms of imidazole derivatives are multifaceted:

  • Inhibition of Ergosterol Biosynthesis (Antifungal): A primary mechanism of action for antifungal imidazoles is the inhibition of the enzyme lanosterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[18] This leads to a disruption of membrane integrity and ultimately, cell death.

  • Inhibition of Bacterial Cell Wall Synthesis and DNA Replication: Imidazole derivatives can interfere with various bacterial processes, including cell wall synthesis and DNA replication, leading to bacterial growth inhibition.[17][19]

  • Generation of Oxidative Stress: Some derivatives can induce the intracellular accumulation of toxic concentrations of hydrogen peroxide, leading to the deterioration of subcellular organelles and cell necrosis.[18]

B. Experimental Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This protocol is a standard method for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent against various bacterial and fungal strains.

1. Preparation of Microbial Inoculum:

  • Grow bacterial or fungal strains overnight in appropriate broth media (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).
  • Adjust the inoculum to a concentration of 0.5 McFarland standard.

2. Preparation of Compound Dilutions:

  • Perform a serial two-fold dilution of the fluorophenyl imidazole derivative in a 96-well microtiter plate using the appropriate broth medium.

3. Inoculation:

  • Add the standardized microbial inoculum to each well of the microtiter plate.
  • Include a growth control (no compound) and a sterility control (no inoculum).

4. Incubation:

  • Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

5. MIC Determination:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

IV. Conclusion and Future Directions

Fluorophenyl imidazole derivatives represent a versatile and promising class of compounds with a broad spectrum of biological activities. Their demonstrated efficacy in preclinical models of inflammation, cancer, and microbial infections underscores their potential for further development as therapeutic agents. The structure-activity relationship studies, coupled with a deeper understanding of their molecular mechanisms of action, will be crucial in optimizing their potency, selectivity, and pharmacokinetic profiles. Future research should focus on lead optimization, in vivo efficacy studies in relevant disease models, and comprehensive toxicological evaluations to pave the way for their clinical translation.

References

  • dos Santos Nascimento, M. V. P., et al. (2019). New pre-clinical evidence of anti-inflammatory effect and safety of a substituted fluorophenyl imidazole. Biomedicine & Pharmacotherapy, 111, 1399–1407. [Link]

  • Wu, Q., et al. (2020). Synthesis, docking studies and antitumor activity of phenanthroimidazole derivatives as promising c-myc G-quadruplex DNA stabilizers. ResearchGate. [Link]

  • Nascimento, M. V. P. d. S., et al. (2020). Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole. Mediators of Inflammation, 2020, 8149638. [Link]

  • dos Santos Nascimento, M. V. P., et al. (2019). New pre-clinical evidence of anti-inflammatory effect and safety of a substituted fluorophenyl imidazole. Sci-Hub. [Link]

  • Chen, J., et al. (2022). Synthesis of Fluorinated Imidazole[4,5f][6][14]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. ChemMedChem, 17(4), e202100537. [Link]

  • Abo-Elanwar, Y. A., et al. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. Journal of Applied Pharmaceutical Science, 9(05), 001–011. [Link]

  • dos Santos Nascimento, M. V. P., et al. (2019). New pre-clinical evidence of anti-inflammatory effect and safety of a substituted fluorophenyl imidazole. ResearchGate. [Link]

  • Abo-Elanwar, Y. A., et al. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. ResearchGate. [Link]

  • Gedgaudaitė, G., et al. (2022). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. Scientific Reports, 12(1), 19572. [Link]

  • El-Gamal, M. I., et al. (2023). Anti-inflammatory effect of 3-fluorophenyl pyrimidinylimidazo[2,1-b]thiazole derivatives as p38α inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2235335. [Link]

  • Soni, J. P., et al. (2011). Synthesis and biological evaluation of 2,4,5-triphenyl-1H-imidazole-1-yl Derivatives. Journal of Applied Pharmaceutical Science. [Link]

  • Al-Hussain, S. A., et al. (2024). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Biomolecules, 14(9), 1198. [Link]

  • Al-Hussain, S. A., et al. (2024). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. PubMed. [Link]

  • Siwek, A., et al. (2022). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. Molecules, 27(21), 7209. [Link]

  • Vanden Bossche, H., et al. (1983). Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives. Reviews of Infectious Diseases, 5(Suppl 8), S577-S589. [Link]

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  • Szałabska, K., et al. (2024). Synthesis and Biological Evaluation of New Compounds with Nitroimidazole Moiety. International Journal of Molecular Sciences, 25(13), 6932. [Link]

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Foundational

Potential therapeutic targets of 1-(4-Fluorophenyl)imidazole

An In-depth Technical Guide to the Potential Therapeutic Targets of 1-(4-Fluorophenyl)imidazole Derivatives Authored by: A Senior Application Scientist Abstract The imidazole scaffold, a five-membered aromatic heterocycl...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Potential Therapeutic Targets of 1-(4-Fluorophenyl)imidazole Derivatives

Authored by: A Senior Application Scientist

Abstract

The imidazole scaffold, a five-membered aromatic heterocycle, is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] The introduction of a 4-fluorophenyl group to the imidazole ring system gives rise to a class of molecules with diverse and potent pharmacological activities. This technical guide provides a comprehensive overview of the potential therapeutic targets of various 1-(4-fluorophenyl)imidazole derivatives, with a focus on their applications in oncology, inflammation, and neuroscience. We will delve into the specific molecular targets, the underlying mechanisms of action, and the experimental methodologies used to elucidate these properties. This document is intended for researchers, scientists, and professionals in the field of drug discovery and development, offering a foundational understanding of this versatile chemical scaffold.

Introduction: The Versatility of the Imidazole Scaffold

The imidazole ring is a fundamental component of several essential biological molecules, including the amino acid histidine and purine bases in nucleic acids.[1][2] Its unique electronic properties, including its ability to act as both a hydrogen bond donor and acceptor, and its amphoteric nature, allow it to interact with a wide array of biological targets such as enzymes and receptors.[2][3] The incorporation of a fluorophenyl moiety can further enhance the pharmacological profile of imidazole derivatives by improving metabolic stability and binding affinity. This guide will explore the therapeutic potential stemming from the structural diversity of 1-(4-fluorophenyl)imidazole derivatives.

Anti-inflammatory Potential: Macrophage Polarization

A significant area of investigation for fluorophenyl-substituted imidazoles is in the modulation of the inflammatory response. A specific derivative, 1-allyl-2-(4-fluorophenyl)-5-phenyl-1H-imidazole-4-methyl acetate , has demonstrated notable anti-inflammatory effects by influencing macrophage polarization.[4]

Therapeutic Target: Macrophage M1/M2 Balance

The primary therapeutic target in this context is the balance between pro-inflammatory M1 macrophages and anti-inflammatory M2 macrophages.[4] Chronic inflammatory conditions are often characterized by an overabundance of M1 macrophages. Shifting the balance towards the M2 phenotype presents a promising strategy for resolving inflammation and promoting tissue repair.[4]

Mechanism of Action: Immunomodulation

The fluorophenyl-imidazole derivative has been shown to induce the repolarization of macrophages from the M1 to the M2a phenotype.[4] This immunomodulatory effect is achieved through:

  • Downregulation of M1 Markers: Inhibition of key pro-inflammatory mediators and markers, including tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), monocyte chemoattractant protein-1 (MCP-1), IL-12p70, interferon-gamma (IFN-γ), Toll-like receptor 4 (TLR4), inducible nitric oxide synthase (iNOS), and cyclooxygenase-2 (COX-2). It also reduces the levels of phosphorylated p65, a subunit of the pro-inflammatory transcription factor NF-κB.[4]

  • Upregulation of M2 Markers: Enhancement of anti-inflammatory markers such as interleukin-4 (IL-4), interleukin-13 (IL-13), and the mannose receptor (CD206). It also increases apoptosis, phagocytosis levels, and the expression of arginase-1 and FIZZ-1 mRNA.[4]

This dual action suggests that the compound not only suppresses the pro-inflammatory state but also actively promotes a pro-resolving and regenerative microenvironment.[4]

Quantitative Data
ParameterCompoundValueCell Line
NOx Inhibition (IC50) 1-allyl-2-(4-fluorophenyl)-5-phenyl-1H-imidazole-4-methyl acetate0.7 µMRAW 264.7 Macrophages
Cytotoxicity (CC10) 1-allyl-2-(4-fluorophenyl)-5-phenyl-1H-imidazole-4-methyl acetate39 µMRAW 264.7 Macrophages

Table 1: In vitro activity of 1-allyl-2-(4-fluorophenyl)-5-phenyl-1H-imidazole-4-methyl acetate.[4]

Signaling Pathway

macrophage_polarization cluster_m1 M1 Pro-inflammatory cluster_m2 M2 Anti-inflammatory M1 M1 Macrophage TNFa TNF-α M1->TNFa Secretes IL6 IL-6 M1->IL6 Secretes iNOS iNOS M1->iNOS Secretes NFkB NF-κB M1->NFkB Secretes M2 M2 Macrophage M1->M2 Repolarization IL4 IL-4 M2->IL4 Secretes IL13 IL-13 M2->IL13 Secretes Arg1 Arginase-1 M2->Arg1 Secretes CD206 CD206 M2->CD206 Secretes Compound 1-(4-Fluorophenyl)imidazole Derivative Compound->M1 Inhibits Compound->M2 Promotes apoptosis_pathway cluster_pathway Notch-Akt Signaling cluster_apoptosis Intrinsic Apoptosis ZQL4c ZQL-4c Derivative Akt Akt ZQL4c->Akt Inhibits Bcl2 Bcl-2 ZQL4c->Bcl2 Inhibits Bax Bax ZQL4c->Bax Promotes Notch Notch Notch->Akt Bcl2->Bax Inhibits Casp9 Caspase-9 Bax->Casp9 Activates Casp37 Caspase-3/7 Casp9->Casp37 Activates Apoptosis Apoptosis Casp37->Apoptosis

Caption: Apoptosis induction by a 1-(4-Fluorophenyl)imidazole derivative via Notch-Akt inhibition.

Experimental Protocol: MTT Assay for Cytotoxicity
  • Cell Seeding: Cancer cell lines (e.g., MDA-MB-231, PPC-1, U-87) are seeded into 96-well plates at an appropriate density and incubated for 24 hours. [3]2. Compound Treatment: Cells are treated with a range of concentrations of the synthesized imidazole derivatives for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

  • Solubilization: The formazan crystals are dissolved by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO).

  • Absorbance Reading: The absorbance of the solution is measured using a microplate reader at a wavelength of 570 nm.

  • Data Analysis: Cell viability is calculated as a percentage of the untreated control. The EC50 (or IC50) values are determined by plotting cell viability against compound concentration. [3]

Neurological Applications: GABA-A Receptor Modulation

Derivatives of 2-(4-fluorophenyl)-1H-benzo[d]imidazole have been identified as positive allosteric modulators (PAMs) of the GABA-A receptor, suggesting their potential in treating various neurological disorders. [5][6][7]

Therapeutic Target: α1β2γ2 GABA-A Receptor

The specific target is the α1β2γ2 subpopulation of the GABA-A receptor, which is highly expressed in the basal ganglia, a brain region crucial for motor control. [5][6]Modulation of this receptor subtype is a novel strategy for addressing conditions like Parkinson's disease and reversing stroke symptoms. [5]

Mechanism of Action: Positive Allosteric Modulation

These benzimidazole derivatives bind to the α1/γ2 interface of the GABA-A receptor, a site distinct from the GABA binding site. [5][6][7]This binding enhances the effect of GABA, the primary inhibitory neurotransmitter in the brain, by increasing the flow of chloride ions into the neuron when GABA binds. This leads to hyperpolarization of the neuronal membrane and a decrease in neuronal excitability. The key advantage of these compounds is their improved metabolic stability compared to existing GABA-A receptor modulators. [5][6]

Quantitative Data
CompoundBinding Affinity (pKi)Receptor Subtype
2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole derivative 9 5.1 - 5.53GABA-A
2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole derivative 11 5.1 - 5.53GABA-A
2-(4-fluorophenyl)-6-methyl-1H-benzo[d]imidazole derivative 13 5.1 - 5.53GABA-A

Table 3: Binding affinities of 2-(4-fluorophenyl)-1H-benzo[d]imidazole derivatives for the GABA-A receptor. [5]

Experimental Workflow

gaba_workflow cluster_synthesis Compound Synthesis & Characterization cluster_binding Receptor Binding Studies cluster_functional Functional Assays cluster_adme ADME Profiling Synthesis Synthesis of 2-(4-fluorophenyl)-1H-benzo[d]imidazole Derivatives Characterization Structural Characterization (NMR, MS) Synthesis->Characterization Radioligand Radioligand Binding Assay to determine pKi Characterization->Radioligand Electrophysiology Electrophysiology Studies (e.g., patch-clamp) to confirm PAM activity Radioligand->Electrophysiology MetabolicStability Metabolic Stability Assay (Human Liver Microsomes) Electrophysiology->MetabolicStability Solubility Aqueous Solubility Measurement MetabolicStability->Solubility

Caption: Workflow for the evaluation of GABA-A receptor modulators.

Experimental Protocol: Radioligand Binding Assay
  • Membrane Preparation: Membranes from cells expressing the α1β2γ2 GABA-A receptor subtype are prepared.

  • Assay Setup: The assay is performed in a 96-well plate. Each well contains the cell membranes, a radiolabeled ligand that binds to the benzodiazepine site on the GABA-A receptor (e.g., [3H]flumazenil), and varying concentrations of the test compound.

  • Incubation: The mixture is incubated to allow for competitive binding between the radioligand and the test compound.

  • Separation: Bound and free radioligand are separated by rapid filtration through a glass fiber filter.

  • Scintillation Counting: The amount of radioactivity trapped on the filter, corresponding to the bound radioligand, is measured using a scintillation counter.

  • Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of test compound that displaces 50% of the radioligand) is determined. The Ki (inhibition constant) is then calculated from the IC50 using the Cheng-Prusoff equation.

Conclusion and Future Directions

The 1-(4-fluorophenyl)imidazole scaffold is a remarkably versatile platform for the development of novel therapeutics. The diverse biological activities of its derivatives highlight the profound impact of structural modifications on target specificity and mechanism of action. The anti-inflammatory, anticancer, and neuromodulatory properties discussed in this guide underscore the potential of this chemical class to address a wide range of unmet medical needs.

Future research should focus on:

  • Structure-Activity Relationship (SAR) Studies: To optimize potency, selectivity, and pharmacokinetic properties of lead compounds.

  • In Vivo Efficacy and Safety: To validate the therapeutic potential of promising candidates in relevant animal models.

  • Target Deconvolution: For compounds with unclear mechanisms, advanced techniques can be employed to identify their precise molecular targets.

By leveraging the insights presented in this guide, researchers can further exploit the therapeutic potential of 1-(4-fluorophenyl)imidazole derivatives and accelerate the discovery of next-generation medicines.

References

  • Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. (2024). National Center for Biotechnology Information. Retrieved from [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). National Center for Biotechnology Information. Retrieved from [Link]

  • N-((1-(4-Fluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)-2-methylene-3-oxo-olean-12-en-28-amide Induces Apoptosis in Human Breast Cancer Cells by Stimulating Oxidative Stress and Inhibiting the Notch-Akt Signaling Pathway. (2022). National Center for Biotechnology Information. Retrieved from [Link]

  • 2-(4-Fluorophenyl)-1 H-benzo[ d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). PubMed. Retrieved from [Link]

  • Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. (2019). Journal of Applied Pharmaceutical Science. Retrieved from [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). ACS Publications. Retrieved from [Link]

  • Imidazole: Having Versatile Biological Activities. (n.d.). ResearchGate. Retrieved from [Link]

  • Imidazole: Having Versatile Biological Activities. (n.d.). SciSpace. Retrieved from [Link]

  • Synthesis of Fluorinated Imidazole[4,5f]p[4][8]henanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. (2022). PubMed. Retrieved from [Link]

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Exploratory

Introduction: The Strategic Importance of the 1-(4-Fluorophenyl)imidazole Scaffold

An In-depth Technical Guide to 1-(4-Fluorophenyl)imidazole and its Role in Medicinal Chemistry In the landscape of medicinal chemistry, the imidazole ring is a cornerstone heterocyclic scaffold, integral to the structure...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 1-(4-Fluorophenyl)imidazole and its Role in Medicinal Chemistry

In the landscape of medicinal chemistry, the imidazole ring is a cornerstone heterocyclic scaffold, integral to the structure of essential biomolecules like the amino acid histidine and a plethora of synthetic drugs.[1][2][3] Its unique electronic properties, ability to act as both a hydrogen bond donor and acceptor, and its capacity to coordinate with metal ions in enzymes make it a privileged structure in drug design.[1][4] When combined with a 4-fluorophenyl moiety, the resulting 1-(4-Fluorophenyl)imidazole core becomes a highly valuable building block for developing novel therapeutics.

The introduction of a fluorine atom at the para-position of the phenyl ring is a strategic decision in drug design. This modification can significantly enhance metabolic stability by blocking potential sites of oxidative metabolism, increase lipophilicity to improve membrane permeability, and modulate the electronic properties of the molecule to enhance binding affinity with biological targets.[5][6] Consequently, the 1-(4-fluorophenyl)imidazole scaffold has emerged as a versatile template for developing agents across diverse therapeutic areas, including oncology, inflammation, and neuroscience.[4][7][8]

This technical guide provides an in-depth analysis of the 1-(4-fluorophenyl)imidazole core, detailing its synthesis, physicochemical properties, and diverse roles in medicinal chemistry. It is intended for researchers, scientists, and drug development professionals seeking to leverage this potent scaffold in their therapeutic discovery programs.

Physicochemical and Pharmacokinetic Profile

The physicochemical properties of the core 1-(4-Fluorophenyl)imidazole structure are foundational to its utility in drug design. These properties influence its solubility, permeability, and metabolic fate.

PropertyValueSource
Molecular Formula C₉H₇FN₂[9]
Molecular Weight 162.16 g/mol [9]
Appearance Cream color crystalline solid[10]
Melting Point 126-132 °C[10]
LogP (Crippen Method) 2.011[9]
Pharmacokinetic Considerations: The Role of the Imidazole Ring

A critical aspect of the imidazole scaffold is its well-documented interaction with cytochrome P450 (CYP) enzymes.[11][12] The nitrogen atoms in the imidazole ring can coordinate with the heme iron of CYP enzymes, leading to inhibition.[13][14] This can be a double-edged sword in drug development. While it can lead to potential drug-drug interactions, it is also the very mechanism of action for many antifungal agents that target fungal CYP enzymes essential for ergosterol synthesis.[11][15]

Derivatives of 1-(4-fluorophenyl)imidazole have been shown to be substrates for transporters like P-glycoprotein (MDR1) and Breast Cancer Resistance Protein (BCRP), which can influence their absorption and distribution.[16] The fluorine substitution generally confers enhanced metabolic stability, reducing susceptibility to degradation and prolonging the compound's half-life in the body.[5][6]

Synthetic Strategies

The synthesis of the 1-(4-fluorophenyl)imidazole core and its derivatives can be achieved through various established organic chemistry reactions. A common and effective approach involves the cyclization of precursor molecules.

General Synthesis Workflow

A prevalent method for synthesizing substituted imidazoles is the Radziszewski reaction or similar multi-component reactions. For instance, a one-pot synthesis can involve the reaction of benzil, a 4-fluoro-substituted aldehyde, an amine, and ammonium acetate.[17] Another approach involves the [3+2] cyclization of vinyl azides with amidines.[18]

The following diagram illustrates a generalized synthetic pathway for creating a substituted 1-(4-fluorophenyl)imidazole derivative.

G cluster_reactants Starting Materials cluster_process Reaction Process cluster_product Final Product A 4-Fluoroacetophenone P1 Condensation & Cyclization A->P1 B Amine (R-NH2) B->P1 C Cyclizing Agent (e.g., Ammonium Acetate) C->P1 D Second Aldehyde/Ketone D->P1 FP Substituted 1-(4-Fluorophenyl)imidazole Derivative P1->FP Purification

Caption: Generalized workflow for the synthesis of 1-(4-fluorophenyl)imidazole derivatives.

Exemplary Synthesis Protocol: 2-(4-Fluorophenyl)-1H-benzo[d]imidazole

This protocol is adapted from a method used to create a benzimidazole derivative, which shares the core imidazole synthesis principle.[5]

Objective: To synthesize 2-(4-fluorophenyl)-1H-benzo[d]imidazole.

Materials:

  • 1,2-phenylenediamine (1.080 g, 10.0 mmol, 1 equiv)

  • 4-fluorobenzaldehyde (1.241 g, 10.0 mmol, 1 equiv)

  • Sodium metabisulfite (2.852 g, 15.0 mmol, 1.5 equiv)

  • Ethanol (10 mL)

  • Water (3 mL)

  • Column chromatography supplies (e.g., silica gel, dichloromethane/diethyl ether/methanol solvent system)

Procedure:

  • Dissolve 1,2-phenylenediamine and 4-fluorobenzaldehyde in 10 mL of ethanol in a round-bottom flask.

  • In a separate beaker, dissolve sodium metabisulfite in 3 mL of water.

  • Add the aqueous sodium metabisulfite solution to the ethanolic solution of reactants.

  • Heat the reaction mixture at 70°C and stir for 24 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product using column chromatography on silica gel. Elute with a solvent system of dichloromethane/diethyl ether/methanol (e.g., 70:29:1 v/v/v).

  • Collect the fractions containing the desired product and evaporate the solvent to yield the final product as a white powder.[5]

Medicinal Chemistry Applications and Mechanisms of Action

The 1-(4-fluorophenyl)imidazole scaffold is a privileged structure that has been exploited to develop a wide range of biologically active agents.

Anti-Inflammatory and Immunomodulatory Roles

Research has demonstrated that fluorophenyl-imidazole derivatives possess significant anti-inflammatory properties.[7] The primary mechanism of action involves modulating the balance of macrophage polarization. Macrophages can exist in a pro-inflammatory (M1) state or an anti-inflammatory/pro-resolving (M2) state. Certain fluorophenyl-imidazole compounds have been shown to induce a shift from the M1 to the M2 phenotype.[7]

This immunomodulatory effect is achieved by inhibiting key pro-inflammatory pathways and biomarkers, including:

  • Cyclooxygenase-2 (COX-2)

  • Tumor necrosis factor-alpha (TNF-α)

  • Interleukin-6 (IL-6)

  • Nuclear factor-kappa B (NF-κB) transcription[7]

By promoting the M2 phenotype, these compounds not only suppress inflammation but also enhance phagocytic activity, contributing to the resolution phase of inflammation.[7] This makes the 1-(4-fluorophenyl)imidazole scaffold a promising starting point for developing novel drugs for refractory inflammatory diseases.[7]

G M0 Macrophage M1 M1 Phenotype (Pro-inflammatory) M0->M1 LPS/IFN-γ M2 M2 Phenotype (Anti-inflammatory) M0->M2 IL-4/IL-13 Inflammation TNF-α, IL-6, COX-2 (Inflammation) M1->Inflammation Resolution Phagocytosis (Resolution) M2->Resolution FPI 1-(4-Fluorophenyl)imidazole Derivative FPI->M1 Inhibits FPI->M2 Promotes

Caption: Mechanism of anti-inflammatory action via macrophage polarization shift.

Anticancer Activity

The imidazole nucleus is a feature of numerous anticancer agents, and the 1-(4-fluorophenyl)imidazole scaffold is no exception.[4][19] Derivatives have shown cytotoxicity against various cancer cell lines, including triple-negative breast cancer (MDA-MB-231), prostate carcinoma (PPC-1), and glioblastoma (U-87).[4]

The mechanisms of anticancer action are diverse and can include:

  • Microtubule Destabilization: Some imidazole derivatives interfere with tubulin polymerization, arresting the cell cycle in the G2/M phase and inducing apoptosis.[19]

  • Kinase Inhibition: The scaffold can be adapted to target specific protein kinases that are overactive in cancer cells.

  • Induction of Apoptosis via DNA Damage: Certain complex derivatives containing the fluorophenyl-imidazole moiety have been shown to inhibit liver cancer cell proliferation by inducing apoptosis through DNA damage.[20][21]

The electron-rich nature of the imidazole ring allows it to bind freely to various enzymes and receptors within biological systems, making it a versatile scaffold for designing targeted anticancer therapies.[4]

Neurological Applications: GABA-A Receptor Modulation

In the field of neuroscience, derivatives of 2-(4-fluorophenyl)-1H-benzo[d]imidazole have been identified as novel positive allosteric modulators (PAMs) of the α1β2γ2 GABA-A receptor.[5][6] This receptor subpopulation is highly expressed in the basal ganglia and is a key target for treating neurological dysfunctions.[5]

Existing modulators often suffer from rapid biotransformation. The 2-(4-fluorophenyl)-1H-benzo[d]imidazole scaffold offers a significant advantage due to its enhanced metabolic stability.[5][6] These compounds have been shown to effectively enhance GABA-induced ion currents, confirming their allosteric modulatory properties, while being less prone to metabolic degradation.[5] This makes them promising templates for developing more robust drugs for conditions like insomnia, and potentially for reversing symptoms of stroke or improving motor function in Parkinson's disease.[5]

Antifungal Potential

Imidazole-based compounds are a major class of antifungal agents.[15] Their primary mechanism of action is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14-α-demethylase.[11] This enzyme is crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane. By inhibiting this enzyme, imidazole antifungals disrupt membrane integrity, leading to fungal cell death.[11] The 1-(4-fluorophenyl)imidazole structure serves as a key pharmacophore in the development of new antifungal drugs with potentially improved efficacy and pharmacokinetic profiles.[8][10][15]

Key Experimental Protocols

To evaluate the therapeutic potential of novel 1-(4-fluorophenyl)imidazole derivatives, a series of standardized in vitro assays are essential.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

Objective: To determine the concentration at which a compound reduces the viability of a cancer cell line by 50% (IC₅₀).

Workflow Diagram:

G A 1. Seed cancer cells in 96-well plate B 2. Incubate 24h for cell adherence A->B C 3. Treat cells with serial dilutions of compound B->C D 4. Incubate for 48-72h C->D E 5. Add MTT reagent (forms formazan) D->E F 6. Incubate for 4h E->F G 7. Solubilize formazan crystals with DMSO F->G H 8. Read absorbance at 570 nm G->H I 9. Calculate % viability and determine IC50 H->I

Caption: Standard workflow for an in vitro MTT cytotoxicity assay.

Procedure:

  • Cell Seeding: Plate cancer cells (e.g., MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the 1-(4-fluorophenyl)imidazole test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only controls.

  • Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 2: Cytochrome P450 Inhibition Assay

Objective: To assess the potential of a compound to inhibit major CYP isoforms (e.g., CYP3A4, CYP2C9), which is crucial for predicting drug-drug interactions.[12][22]

Procedure:

  • System Preparation: Use human liver microsomes or recombinant cDNA-expressed P450 enzymes as the enzyme source.

  • Reaction Mixture: In a 96-well plate, combine the enzyme source, a specific probe substrate for the isoform of interest (e.g., midazolam for CYP3A4), and various concentrations of the 1-(4-fluorophenyl)imidazole test compound in a buffer solution.

  • Initiation: Pre-warm the plate to 37°C and initiate the reaction by adding an NADPH-generating system.

  • Incubation: Incubate the reaction for a specific time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

  • Termination: Stop the reaction by adding a quenching solution, such as acetonitrile or methanol.

  • Analysis: Centrifuge the plate to pellet the protein. Analyze the supernatant using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) to quantify the formation of the metabolite from the probe substrate.

  • Calculation: Determine the rate of metabolite formation at each inhibitor concentration. Calculate the IC₅₀ value, which is the concentration of the inhibitor that causes a 50% reduction in enzyme activity. Further kinetic studies can determine the inhibition constant (Ki) and the mechanism of inhibition (e.g., competitive, non-competitive).[12]

Conclusion and Future Perspectives

The 1-(4-fluorophenyl)imidazole scaffold represents a highly versatile and potent core for the development of new chemical entities in medicinal chemistry. Its favorable physicochemical properties, conferred in large part by the strategic placement of a fluorine atom, combined with the inherent biological activity of the imidazole ring, make it an attractive starting point for drug discovery campaigns.

Current research has firmly established its potential in oncology, inflammation, and neuroscience. Future work should focus on optimizing derivatives to enhance target specificity and minimize off-target effects, particularly the broad inhibition of cytochrome P450 enzymes, unless that is the intended therapeutic mechanism. The exploration of this scaffold in other therapeutic areas, such as infectious diseases beyond fungal infections, could also yield promising results. As synthetic methodologies become more advanced, the ability to fine-tune the structure of 1-(4-fluorophenyl)imidazole derivatives will undoubtedly lead to the discovery of next-generation therapeutics with improved efficacy and safety profiles.

References

  • Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole. (n.d.). National Center for Biotechnology Information. [Link]

  • Synthesis of f) 4-[1-(4-fluorophenyl)-5-phenylpentyl]-1H-imidazole. (n.d.). PrepChem.com. [Link]

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Foundational

The Rise of a Privileged Scaffold: A Technical Guide to 1-(4-Fluorophenyl)imidazole Derivatives in Modern Drug Discovery

Abstract The imidazole nucleus, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, gracing the structures of numerous natural products and synthetic drugs.[1][2] Its unique electronic properti...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The imidazole nucleus, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, gracing the structures of numerous natural products and synthetic drugs.[1][2] Its unique electronic properties and ability to engage in various biological interactions have cemented its status as a "privileged scaffold." This guide delves into a specific, highly significant subclass: 1-(4-Fluorophenyl)imidazole derivatives. The introduction of the 4-fluorophenyl moiety often enhances metabolic stability and binding affinity, making these derivatives particularly attractive for drug development. We will explore their synthesis, diverse biological activities, and mechanisms of action across key therapeutic areas, providing researchers and drug development professionals with a comprehensive technical overview and actionable insights.

The Imidazole Core: A Foundation of Versatility

The imidazole ring is an amphoteric heterocycle containing two nitrogen atoms, making it capable of acting as both a proton donor and acceptor.[2][3] This duality, coupled with its aromaticity and electron-rich nature, allows it to form a variety of non-covalent interactions with biological targets, including hydrogen bonds, and coordination with metal ions in metalloenzymes.[1][4] Consequently, imidazole derivatives have demonstrated a vast spectrum of pharmacological activities, including antifungal, anticancer, anti-inflammatory, and antiviral properties.[1][2][5]

Synthetic Strategies for 1-(4-Fluorophenyl)imidazole Derivatives

The synthesis of 1-(4-Fluorophenyl)imidazole derivatives can be achieved through several established methodologies. A common and versatile approach is the multi-component reaction, which allows for the efficient construction of the imidazole core from simple starting materials.

General Protocol: Multi-component Synthesis

This protocol outlines a general procedure for the synthesis of 1,2,4,5-tetrasubstituted imidazoles, a common core structure for many biologically active compounds.[6]

Step-by-Step Methodology:

  • Reactant Preparation: To a solution of benzil (1 equivalent) in ethanol, add aniline (1 equivalent), ammonium acetate (1 equivalent), and 4-fluorobenzaldehyde (1 equivalent).

  • Reaction Condition: The reaction mixture is typically heated under reflux. The duration of reflux can vary from several hours to days, depending on the specific substrates.[6]

  • Work-up and Isolation: After cooling, the reaction mixture is extracted with a suitable organic solvent, such as dichloromethane.

  • Purification: The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane:ethyl acetate) to yield the desired 1-(4-Fluorophenyl)imidazole derivative.[6]

Diagram of the General Synthetic Workflow:

G cluster_synthesis General Synthesis of 1-(4-Fluorophenyl)imidazole Derivatives Reactants Benzil, Aniline, Ammonium Acetate, 4-Fluorobenzaldehyde Solvent Ethanol Reactants->Solvent Dissolve Reaction Reflux Solvent->Reaction Heat Extraction Dichloromethane Extraction Reaction->Extraction Cool & Extract Purification Column Chromatography Extraction->Purification Product Purified 1-(4-Fluorophenyl)imidazole Derivative Purification->Product G EGFR EGFR Dimerization Dimerization & Autophosphorylation EGFR->Dimerization Ligand Growth Factor (e.g., EGF) Ligand->EGFR Inhibitor 1-(4-Fluorophenyl)imidazole Derivative Inhibitor->EGFR Inhibition Proliferation Cell Proliferation, Survival, Angiogenesis Inhibitor->Proliferation Downstream Downstream Signaling (RAS-RAF-MEK-ERK) Dimerization->Downstream Downstream->Proliferation Apoptosis Apoptosis

Caption: Inhibition of the EGFR signaling pathway by 1-(4-Fluorophenyl)imidazole derivatives.

3.1.2. Cytotoxicity against Cancer Cell Lines:

Numerous studies have reported the cytotoxic effects of 1-(4-Fluorophenyl)imidazole derivatives against a panel of human cancer cell lines.

Compound ClassCancer Cell LinesKey FindingsReference
Imidazol-5-onesHela, MCF-7, PC3, HCT-116Several compounds showed good potency against the entire panel. Compound 6 was a potent VEGFR-2 inhibitor (IC50 = 67 nM).[7]
4-acetylphenylamine-based imidazolesMDA-MB-231, PPC-1, U-87Compound 14 showed significant activity against prostate (PPC-1) and glioblastoma (U-87) cell lines.[8]
Imidazo[4,5-f]p[1][9]henanthrolinesHepG2Compound 4 exhibited excellent inhibitory effect against HepG2 liver cancer cells (IC50 ≈ 0.29 μM) by inducing apoptosis via DNA damage.[10][11]
Antifungal Activity

The imidazole scaffold is a well-known pharmacophore in antifungal drug discovery, with many marketed drugs belonging to this class. [12]The mechanism of action for most antifungal imidazoles involves the inhibition of lanosterol 14α-demethylase, an enzyme crucial for ergosterol biosynthesis in fungi. [12]The disruption of the fungal cell membrane ultimately leads to cell death. The 1-(4-fluorophenyl) substitution can enhance the antifungal potency of these derivatives. [12]

Anti-inflammatory Activity

Recent research has highlighted the anti-inflammatory potential of 1-(4-Fluorophenyl)imidazole derivatives. One key mechanism involves the modulation of macrophage polarization.

Mechanism of Action: Macrophage Polarization

  • Pro-inflammatory (M1) vs. Anti-inflammatory (M2) Macrophages: Macrophages can exist in different activation states. M1 macrophages are pro-inflammatory, while M2 macrophages are involved in tissue repair and have anti-inflammatory functions.

  • Modulation by Fluorophenyl-imidazole: A study on 1-allyl-2-(4-fluorophenyl)-5-phenyl-1H-imidazole-4-methyl acetate demonstrated its ability to induce a shift from the M1 to the M2 phenotype in LPS-stimulated macrophages. [13]This shift was accompanied by a decrease in pro-inflammatory mediators and an increase in anti-inflammatory cytokines. [13]

Experimental Workflow for Assessing Macrophage Polarization:

G cluster_workflow Macrophage Polarization Assay Workflow Macrophages RAW 264.7 Macrophages Stimulation LPS Stimulation (Induces M1 phenotype) Macrophages->Stimulation Treatment Treatment with 1-(4-Fluorophenyl)imidazole Derivative Stimulation->Treatment Analysis Analysis of M1/M2 Markers (e.g., Cytokine profiling, Flow cytometry) Treatment->Analysis Result Shift from M1 to M2 Phenotype Analysis->Result

Caption: Workflow for evaluating the effect of 1-(4-Fluorophenyl)imidazole derivatives on macrophage polarization.

GABA-A Receptor Modulation

The 1-(4-Fluorophenyl)imidazole scaffold has also been explored for its potential to modulate the γ-aminobutyric acid type A (GABA-A) receptor, a key target for anxiolytic and sedative-hypnotic drugs. [9][14]Certain 2-(4-fluorophenyl)-1H-benzo[d]imidazole derivatives have been identified as positive allosteric modulators (PAMs) of the GABA-A receptor. [9][14]These compounds exhibit improved metabolic stability compared to earlier generations of GABA-A receptor modulators. [9]

Structure-Activity Relationships (SAR)

The biological activity of 1-(4-Fluorophenyl)imidazole derivatives is highly dependent on the nature and position of substituents on the imidazole ring.

  • Anticancer Activity: For EGFR inhibitors, modifications at the N-1 position of the imidazole can significantly enhance potency. [15]In kinase inhibitors, the heteroaryl group at C-5 and substituents at C-2 influence selectivity towards different kinases like p38α MAPK, CK1δ, and JAK2. [16]* Antifungal Activity: Para-substituted electron-withdrawing groups and hydrophobic side chains on the imidazole core can enhance the ability of the compounds to penetrate fungal membranes, thereby increasing their antifungal potency. [12]* Anti-inflammatory Activity: The specific arrangement of substituents around the 1-(4-fluorophenyl)imidazole core is crucial for the observed macrophage-polarizing effects, though detailed SAR in this area is still emerging. [13]

Conclusion and Future Perspectives

The 1-(4-Fluorophenyl)imidazole scaffold is a remarkably versatile and privileged structure in drug discovery. Its derivatives have demonstrated significant potential across a wide range of therapeutic areas, including oncology, infectious diseases, and inflammatory disorders. The fluorophenyl group often imparts favorable pharmacokinetic properties, enhancing the drug-like characteristics of these molecules.

Future research in this area should focus on:

  • Elucidation of Novel Mechanisms of Action: While some mechanisms are well-understood, further investigation into the precise molecular targets of newly discovered active compounds is crucial.

  • Optimization of Pharmacokinetic and Pharmacodynamic Properties: Continued medicinal chemistry efforts to fine-tune the ADME (absorption, distribution, metabolism, and excretion) properties of lead compounds will be essential for their clinical translation.

  • Exploration of New Therapeutic Areas: The broad bioactivity of this scaffold suggests that its potential may extend to other disease areas not yet fully explored.

References

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Exploratory

The 1-(4-Fluorophenyl)imidazole Scaffold: A Privileged Core for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The 1-(4-fluorophenyl)imidazole scaffold has emerged as a cornerstone in contemporary medicinal chemistry, demonstratin...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1-(4-fluorophenyl)imidazole scaffold has emerged as a cornerstone in contemporary medicinal chemistry, demonstrating remarkable versatility across a spectrum of therapeutic areas. This guide provides a comprehensive technical overview of this privileged structural motif. We will explore its fundamental physicochemical properties, delve into established and innovative synthetic methodologies, and critically analyze its diverse biological activities, including its significant potential in oncology, neurology, and anti-infective research. By synthesizing field-proven insights with mechanistic rationale, this document aims to equip researchers and drug development professionals with the essential knowledge to effectively leverage the 1-(4-fluorophenyl)imidazole core in the design of novel, efficacious, and safe therapeutic agents.

The Strategic Advantage of the 1-(4-Fluorophenyl)imidazole Moiety

The imidazole ring is a five-membered aromatic heterocycle that is a fundamental component of several essential biological molecules, including the amino acid histidine and histamine.[1][2] Its unique structural and electronic properties, such as its electron-rich character and ability to participate in hydrogen bonding, allow it to readily interact with a wide array of biological targets like enzymes and receptors.[1][3] This inherent bioactivity has established the imidazole scaffold as a highly valuable pharmacophore in drug discovery.[2][3]

The strategic incorporation of a 4-fluorophenyl group at the N-1 position of the imidazole ring introduces several advantageous modifications to the molecule's overall profile. The introduction of a fluorine atom can significantly enhance a drug candidate's metabolic stability, potency, selectivity, and pharmacokinetic properties.[4] This is due to fluorine's high electronegativity and small atomic size.[4] Specifically, the C-F bond is stronger than a C-H bond, making it less susceptible to metabolic cleavage. Furthermore, the substitution of hydrogen with fluorine can alter the acidity of nearby protons and influence the molecule's conformation, which can lead to improved binding affinity with its biological target.[5] The increased hydrophobicity imparted by fluorination can also improve a compound's ability to cross cellular membranes.[6]

This strategic combination of the versatile imidazole core and the benefits of fluorination makes the 1-(4-fluorophenyl)imidazole scaffold a highly attractive starting point for the development of new therapeutics.

Synthetic Pathways to the 1-(4-Fluorophenyl)imidazole Core

The construction of the 1-(4-fluorophenyl)imidazole scaffold can be achieved through various synthetic strategies, often leveraging multicomponent reactions for efficiency and diversity. A common and effective approach involves a one-pot synthesis utilizing a 1,2-dicarbonyl compound, an aldehyde, an amine, and an ammonium salt.[7]

A general protocol for the synthesis of a substituted 1-(4-fluorophenyl)imidazole derivative is outlined below:

Experimental Protocol: One-Pot Synthesis of a 1-(4-Fluorophenyl)-2,4,5-trisubstituted Imidazole

Materials:

  • Benzil (or other 1,2-dicarbonyl compound)

  • 4-Fluorobenzaldehyde

  • A primary amine (e.g., aniline or a derivative)

  • Ammonium acetate

  • Glacial acetic acid (as catalyst and solvent) or another suitable solvent like ethanol.

Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of benzil, 4-fluorobenzaldehyde, and the primary amine.

  • Add an excess of ammonium acetate (approximately 3-4 equivalents).

  • Add glacial acetic acid to the mixture to serve as both the solvent and catalyst.

  • Heat the reaction mixture to reflux (typically 100-120 °C) with continuous stirring.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Pour the cooled mixture into ice-cold water to precipitate the crude product.

  • Collect the solid precipitate by vacuum filtration and wash it thoroughly with water to remove any residual acetic acid and ammonium salts.

  • Dry the crude product.

  • Purify the product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to obtain the pure 1-(4-fluorophenyl)-2,4,5-trisubstituted imidazole.

Causality Behind Experimental Choices:

  • Multicomponent Reaction: This approach is highly efficient as it allows for the formation of multiple bonds in a single step, reducing reaction time and waste.[8]

  • Ammonium Acetate: Serves as the source of nitrogen for the imidazole ring.[9]

  • Glacial Acetic Acid: Acts as a protic acid catalyst to facilitate the condensation reactions and as a solvent that can dissolve the reactants.

  • Reflux: The elevated temperature provides the necessary activation energy for the reaction to proceed at a reasonable rate.

G General Synthetic Workflow Reactants Reactants: - 1,2-Dicarbonyl - 4-Fluorobenzaldehyde - Primary Amine - Ammonium Acetate Reaction One-Pot Reaction (Reflux) Reactants->Reaction Solvent_Catalyst Solvent/Catalyst (e.g., Acetic Acid) Solvent_Catalyst->Reaction Workup Aqueous Workup (Precipitation) Reaction->Workup Purification Purification (Recrystallization or Chromatography) Workup->Purification Product Pure 1-(4-Fluorophenyl)imidazole Derivative Purification->Product

Caption: Synthetic workflow for 1-(4-fluorophenyl)imidazole derivatives.

Physicochemical Properties and Structure-Activity Relationships (SAR)

The physicochemical properties of 1-(4-fluorophenyl)imidazole derivatives are significantly influenced by the nature of the substituents on the imidazole ring. These properties, in turn, dictate the compound's pharmacokinetic profile and its interaction with biological targets.

PropertyInfluence of 4-Fluorophenyl GroupImpact of Imidazole Ring Substituents
Lipophilicity (LogP) Increases lipophilicity compared to the non-fluorinated analog, potentially enhancing membrane permeability.[4]Can be modulated by adding hydrophilic or hydrophobic groups at other positions.
Metabolic Stability The strong C-F bond enhances stability against oxidative metabolism.The nature of other substituents can introduce new metabolic liabilities or further enhance stability.
pKa The electron-withdrawing nature of fluorine can slightly decrease the basicity of the imidazole nitrogen.Substituents can significantly alter the pKa, affecting ionization at physiological pH and receptor binding.
Hydrogen Bonding The imidazole nitrogens can act as both hydrogen bond donors and acceptors.Substituents can introduce additional hydrogen bonding sites, influencing target interactions.

Structure-Activity Relationship (SAR) Insights: SAR studies on various series of 1-(4-fluorophenyl)imidazole analogs have revealed key structural features that govern their biological activity.[10] For instance, in the development of anticancer agents, the nature and position of substituents on the phenyl rings attached to the imidazole core can dramatically impact cytotoxicity and selectivity.[11][12] Similarly, for antifungal activity, modifications to the side chains attached to the imidazole ring can alter the spectrum of activity against different fungal strains.[13]

Diverse Biological Applications

The 1-(4-fluorophenyl)imidazole scaffold has been successfully employed in the development of compounds with a wide range of biological activities.

Anticancer Activity

Numerous studies have highlighted the potential of 1-(4-fluorophenyl)imidazole derivatives as anticancer agents.[11][12] These compounds have been shown to exert their effects through various mechanisms, including the inhibition of key enzymes involved in cancer cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and vascular endothelial growth factor receptor 2 (VEGFR-2).[11] For example, certain 2-(4-fluorophenyl) imidazol-5-ones have demonstrated potent cytotoxic effects against various cancer cell lines, including HeLa, MCF-7, and PC3.[11]

G Anticancer Mechanism of Action Compound 1-(4-Fluorophenyl)imidazole Derivative VEGFR2 VEGFR-2 Inhibition Compound->VEGFR2 CDK2A CDK2A Inhibition Compound->CDK2A Angiogenesis Inhibition of Angiogenesis VEGFR2->Angiogenesis CellCycle Cell Cycle Arrest CDK2A->CellCycle CancerCell Cancer Cell Angiogenesis->CancerCell ↓ Proliferation Apoptosis Induction of Apoptosis CellCycle->Apoptosis CellCycle->CancerCell ↓ Proliferation Apoptosis->CancerCell ↑ Death

Caption: Potential anticancer mechanisms of 1-(4-fluorophenyl)imidazole derivatives.

Neuroprotective and Neuromodulatory Effects

The 1-(4-fluorophenyl)imidazole scaffold has also been explored for its potential in treating neurological disorders. For instance, derivatives of 2-(4-fluorophenyl)-1H-benzo[d]imidazole have been identified as positive allosteric modulators (PAMs) of the GABA-A receptor.[14][15][16][17] These compounds show promise for the development of treatments for conditions related to the dysfunction of the basal ganglia, such as Parkinson's disease.[15][18] The fluorophenyl moiety in these compounds contributes to enhanced metabolic stability, a crucial attribute for drugs targeting the central nervous system.[14]

Antifungal and Antibacterial Activity

Imidazole-based compounds have a long history as antifungal agents.[19][20] The 1-(4-fluorophenyl)imidazole scaffold continues this legacy, with novel derivatives showing potent activity against various fungal pathogens, including Candida species.[21][22] The mechanism of action often involves the inhibition of fungal cytochrome P450 enzymes, which are essential for the synthesis of ergosterol, a vital component of the fungal cell membrane.[23] Some derivatives have also demonstrated promising antibacterial activity.[22]

Future Perspectives and Conclusion

The 1-(4-fluorophenyl)imidazole scaffold is a privileged structure in medicinal chemistry, offering a robust and versatile platform for the design of novel therapeutic agents. Its favorable physicochemical properties, conferred by the strategic combination of the imidazole core and the 4-fluorophenyl group, make it an attractive starting point for lead optimization. The diverse biological activities demonstrated by compounds containing this scaffold underscore its broad therapeutic potential.

Future research in this area will likely focus on:

  • Expansion of Chemical Space: The development of novel synthetic methodologies to access a wider range of derivatives with diverse substitution patterns.

  • Target-Specific Design: The use of computational modeling and structure-based design to create more potent and selective inhibitors of specific biological targets.

  • Preclinical and Clinical Development: Advancing the most promising lead compounds through preclinical and clinical trials to evaluate their safety and efficacy in treating human diseases.

References

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Foundational

Anticancer properties of 1-(4-Fluorophenyl)imidazole derivatives

An In-Depth Technical Guide to the Anticancer Properties of 1-(4-Fluorophenyl)imidazole Derivatives For Researchers, Scientists, and Drug Development Professionals Executive Summary The imidazole ring is a privileged sca...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Anticancer Properties of 1-(4-Fluorophenyl)imidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] The introduction of a 1-(4-fluorophenyl) substituent has given rise to a class of derivatives demonstrating significant and diverse anticancer properties. This guide synthesizes current research to provide a comprehensive technical overview of these compounds, detailing their medicinal chemistry, multifaceted mechanisms of action, and preclinical efficacy. We will explore their roles as potent inhibitors of critical oncogenic pathways, including protein kinases like EGFR and signaling cascades such as PI3K/AKT/mTOR, as well as their ability to disrupt microtubule dynamics and induce apoptotic cell death.[3][4][5] This document serves as a resource for researchers aiming to understand and further exploit the therapeutic potential of 1-(4-fluorophenyl)imidazole derivatives in oncology.

Introduction: The Strategic Importance of the 1-(4-Fluorophenyl)imidazole Scaffold

The imidazole core, a five-membered aromatic heterocycle with two nitrogen atoms, possesses unique physicochemical properties, including hydrogen bonding capabilities and metabolic stability, making it a cornerstone for drug design.[2] Its derivatives have been investigated for a wide array of therapeutic applications.[1] The strategic incorporation of a fluorophenyl group at the N-1 position is a deliberate design choice rooted in established medicinal chemistry principles. The fluorine atom, being highly electronegative and small, can enhance metabolic stability by blocking potential sites of oxidative metabolism. Furthermore, it can modulate the electronic properties of the molecule, often leading to improved binding affinity with biological targets. This strategic combination has produced a class of compounds with promising anticancer activity, justifying an in-depth exploration of their therapeutic potential.

Medicinal Chemistry and Structure-Activity Relationships (SAR)

The anticancer potency of 1-(4-fluorophenyl)imidazole derivatives is intricately linked to their chemical structure. Synthetic modifications around the core scaffold have allowed for a systematic exploration of the structure-activity relationship (SAR), revealing key determinants of efficacy and selectivity.

General Synthetic Approaches

The synthesis of the 1-(4-fluorophenyl)imidazole core is typically achieved through multi-component reactions. For instance, a common route involves the reaction of benzil, p-fluorobenzaldehyde, an appropriate aniline, and ammonium acetate in ethanol, which upon reflux, yields the desired substituted imidazole.[6] Further modifications, such as the introduction of functional groups via 'click' chemistry, have been used to enhance properties like aqueous solubility.[7]

Structure-Activity Relationship (SAR) Analysis

Systematic studies have elucidated how different substituents influence the biological activity of the 1-(4-fluorophenyl)imidazole scaffold.

  • Substituents on the Imidazole Core: The nature and position of groups on the imidazole ring are critical for kinase selectivity. For example, the presence of a heteroaryl group at the C-5 position and a carboxylic acid or tetrazole at the C-2 position can influence selectivity towards p38α MAPK, CK1δ, and JAK2 kinases.[7]

  • Modifications at N-1: While the 4-fluorophenyl group at N-1 is a common feature, replacing it can dramatically enhance potency. A pivotal study showed that substituting the 4-fluorophenyl ring with a 4-(4-methylpiperazinyl)-3-nitrophenyl group resulted in a compound (3c ) with EGFR inhibitory activity comparable to the established drug Erlotinib.[3]

  • Fused Ring Systems: Fusing the imidazole ring with other heterocyclic systems, such as a phenanthroline moiety, has yielded highly potent compounds. These phenanthroimidazole derivatives exhibit excellent inhibitory effects against various cancer cells, in some cases surpassing the efficacy of doxorubicin.[8][9]

The following table summarizes the activity of key derivatives, illustrating the impact of structural modifications.

Compound IDCore StructureKey SubstituentsTarget(s)IC50 ValueCancer Cell Line(s)Reference
Compound 4 Imidazo[4,5-f][1][8]phenanthroline2-(2,3-difluorophenyl)DNA Damage~0.29 µMHepG2 (Liver)[9]
Compound 3c 1-(substituted-phenyl)imidazoleN-1: 4-(4-methylpiperazinyl)-3-nitrophenylEGFR236.38 nMMultiple[3]
IPM714 1H-imidazole[4,5-f][1][8]phenanthroline(Structure not fully disclosed)PI3K/AKT/mTOR1.74 µMHCT116 (Colorectal)[4][10]
Compound 6 2-(4-fluorophenyl)imidazol-5-oneChalcone moietyVEGFR-267 nMMultiple[11]
Pyridin-2-one 31 4-(4-fluorophenyl)imidazolePyridin-2-one at C-5JAK262 nMN/A (Enzymatic)[7]

Mechanisms of Anticancer Action

1-(4-Fluorophenyl)imidazole derivatives exert their anticancer effects through multiple, often interconnected, mechanisms. They can directly inhibit key enzymes that drive cancer progression or modulate downstream signaling pathways that control cell proliferation, survival, and death.

Direct Inhibition of Protein Kinases

Protein kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer. Many 1-(4-fluorophenyl)imidazole derivatives function as potent kinase inhibitors.

  • Epidermal Growth Factor Receptor (EGFR) Inhibition: EGFR is a receptor tyrosine kinase that, upon activation, triggers pathways promoting cell proliferation and survival. Several imidazole derivatives have been designed as EGFR inhibitors.[3] They compete with ATP for binding to the kinase domain, thereby blocking the autophosphorylation and activation of the receptor.[3][12] This inhibition halts downstream signaling, leading to cell growth arrest.

EGFR_Pathway cluster_membrane Cell Membrane cluster_extracellular cluster_cytoplasm Cytoplasm EGFR EGFR Ras Ras/Raf EGFR->Ras P PI3K PI3K EGFR->PI3K P EGF EGF (Ligand) EGF->EGFR Activates Imidazole 1-(4-Fluorophenyl) imidazole Derivative Imidazole->EGFR Inhibits ATP ATP ATP->EGFR Binds to Kinase Domain ADP ADP MEK MEK Ras->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival ERK->Proliferation AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Proliferation

EGFR signaling pathway and inhibition.
  • Other Kinase Targets (VEGFR, MAPK, JAK2, CDK2A): Beyond EGFR, these derivatives have shown inhibitory activity against a range of other kinases. This includes VEGFR-2, a key mediator of angiogenesis; p38α MAPK, involved in inflammatory responses and apoptosis; JAK2, a critical component of the JAK-STAT pathway; and CDK2A, a cell cycle regulator.[7][11][13] This multi-targeted profile suggests that these compounds could be effective against a broader range of cancers and potentially overcome resistance mechanisms.

Modulation of Downstream Signaling Pathways
  • PI3K/AKT/mTOR Pathway Suppression: The PI3K/AKT/mTOR pathway is a central regulator of cell growth, metabolism, and survival, and it is frequently hyperactivated in cancer. Certain 1H-imidazole[4,5-f][1][8]phenanthroline derivatives, such as IPM714, have been shown to suppress this pathway, leading to the inhibition of cell proliferation and the induction of apoptosis in colorectal cancer cells.[4][10]

PI3K_Pathway RTK Receptor Tyrosine Kinase (e.g., EGFR) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PIP2->PIP3 AKT AKT PIP3->AKT Activates mTOR mTOR AKT->mTOR Activates Apoptosis Apoptosis AKT->Apoptosis Inhibits Proliferation Cell Growth & Proliferation mTOR->Proliferation Inhibitor Imidazole Derivative (e.g., IPM714) Inhibitor->PI3K Suppresses

PI3K/AKT/mTOR pathway suppression.
Induction of Apoptosis and DNA Damage

A fundamental goal of cancer therapy is to induce programmed cell death, or apoptosis, in malignant cells. Fluorinated imidazole[4,5f][1][8]phenanthroline derivatives have been shown to effectively induce apoptosis in liver cancer cells.[9] Mechanistic studies, including comet assays, indicate that this apoptotic response is triggered by significant DNA damage, suggesting these compounds may also function as DNA-damaging agents.[8][9]

Preclinical Evaluation: In Vitro & In Vivo Efficacy

The anticancer potential of 1-(4-fluorophenyl)imidazole derivatives has been validated through extensive preclinical testing using both cancer cell lines and animal models.

In Vitro Cytotoxicity

These compounds have demonstrated potent cytotoxic effects against a wide spectrum of human cancer cell lines, as summarized below.

Cancer TypeCell Line(s)Key FindingsReferences
Liver Cancer HepG2Potent inhibition of proliferation and colony formation.[8][9]
Colorectal Cancer HCT116, SW480, HT-29Selective inhibition of CRC cells and cell cycle arrest in S phase.[3][4][10]
Breast Cancer MDA-MB-231, T47D, MCF-7Significant anti-proliferative activity.[3][14]
Lung Cancer A549Potent growth inhibition.[3]
Prostate Cancer PC3, PPC-1Cytotoxic effects observed, reduction in 3D spheroid size.[11][14]
Nasopharyngeal CNE-1Inhibitory effect superior to doxorubicin.[8]
Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell metabolic activity and, by extension, cell viability. It is a cornerstone for in vitro screening of cytotoxic compounds.[3]

Principle: Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, converting it to an insoluble purple formazan. The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured, which is directly proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 1-(4-fluorophenyl)imidazole derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions (e.g., at concentrations of 1, 5, and 25 µM). Include wells with vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Erlotinib).[3]

  • Incubation: Incubate the plate for 48 hours under the same conditions.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, purple formazan crystals will form in viable cells.

  • Solubilization: Carefully remove the medium containing MTT. Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Shake the plate gently for 10 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

In Vivo Studies

Preliminary in vivo studies have provided encouraging results. For instance, the efficacy of compound 4, a fluorinated imidazole[4,5f][1][8]phenanthroline derivative, was evaluated in a zebrafish model bearing HepG2 liver cancer cells. The study demonstrated that the compound could significantly block the growth of liver cancer cells in vivo, corroborating the in vitro findings and supporting its potential for further development.[8][9]

Future Perspectives and Drug Development

The 1-(4-fluorophenyl)imidazole scaffold represents a highly promising platform for the development of novel anticancer therapeutics. The research to date has successfully demonstrated potent multi-modal activity against a variety of cancers.

Challenges:

  • Solubility and Bioavailability: Like many heterocyclic compounds, some derivatives may face challenges with aqueous solubility, potentially impacting their bioavailability and therapeutic efficacy.[7]

  • Selectivity: While some compounds show selectivity for cancer cells, further optimization is needed to minimize potential toxicity to normal cells and improve the therapeutic window.[15]

  • Metabolic Stability: Although the fluorophenyl group generally enhances metabolic stability, a thorough investigation of the metabolic fate of lead compounds is crucial for clinical translation.[16]

Opportunities:

  • Combination Therapies: The diverse mechanisms of action suggest that these derivatives could be highly effective in combination with other anticancer agents, potentially overcoming drug resistance.

  • Targeted Drug Design: A deeper understanding of the SAR and molecular modeling can guide the rational design of next-generation inhibitors with improved potency and selectivity for specific kinase targets or cancer types.

  • Biomarker Development: Identifying predictive biomarkers could help select patient populations most likely to respond to treatment with these agents, paving the way for personalized medicine approaches.

References

  • Synthesis of Fluorinated Imidazole[4,5f][1][8]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. ResearchGate. Available at: [Link]

  • Anticancer potential of some imidazole and fused imidazole derivatives: exploring the mechanism via epidermal growth factor receptor (EGFR) inhibition. PubMed Central (PMC). Available at: [Link]

  • Synthesis of Fluorinated Imidazole[4,5f][1][8]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. PubMed. Available at: [Link]

  • Synthesis and structure–activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Scilit. Available at: [Link]

  • Synthesis and anticancer evaluations of novel 1H-imidazole [4,5-f][1][8] phenanthroline derivative for the treatment of colorectal cancer. PubMed. Available at: [Link]

  • Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. PubMed. Available at: [Link]

  • Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. Journal of Applied Pharmaceutical Science. Available at: [Link]

  • Synthesis and anticancer evaluations of novel 1H-imidazole [4,5-f][1][8] phenanthroline derivative for the treatment of colorectal cancer. ResearchGate. Available at: [Link]

  • Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PubMed Central (PMC). Available at: [Link]

  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. PubMed Central (PMC). Available at: [Link]

  • Imidazoles as potential anticancer agents. PubMed Central (PMC). Available at: [Link]

  • Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. Preprints.org. Available at: [Link]

  • Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer. National Institutes of Health (NIH). Available at: [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. National Institutes of Health (NIH). Available at: [Link]

  • 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. PubMed Central (PMC). Available at: [Link]

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Exploratory

Fluorophenyl-Substituted Imidazoles: A Technical Guide to Their Anti-inflammatory Mechanisms and Evaluation

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals Introduction: The Imperative for Novel Anti-inflammatory Agents Inflammation is a fundamental biological response to harmful...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Introduction: The Imperative for Novel Anti-inflammatory Agents

Inflammation is a fundamental biological response to harmful stimuli, but its dysregulation underpins a multitude of chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. Current anti-inflammatory therapies, while often effective, are frequently associated with significant side effects, necessitating the development of novel therapeutic agents with improved safety and efficacy profiles. The imidazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities. This guide focuses on a particularly promising class: fluorophenyl-substituted imidazoles, which have demonstrated potent anti-inflammatory effects. We will delve into their mechanisms of action, provide detailed protocols for their evaluation, and explore the structure-activity relationships that govern their therapeutic potential.

The Inflammatory Cascade: Key Targets for Therapeutic Intervention

The inflammatory response is a complex interplay of cellular and molecular events. Key pathways that are frequently targeted in the development of anti-inflammatory drugs include the cyclooxygenase (COX) and mitogen-activated protein kinase (MAPK) signaling cascades.

  • Cyclooxygenase (COX) Pathway: The COX enzymes, COX-1 and COX-2, are responsible for the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever. While COX-1 is constitutively expressed and plays a role in physiological processes, COX-2 is inducible and its expression is upregulated at sites of inflammation. Therefore, selective inhibition of COX-2 is a desirable strategy for anti-inflammatory drug development.[1][2]

  • Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK family of serine/threonine kinases, including p38 MAPK, plays a crucial role in regulating the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[2][3] Inhibition of the p38 MAPK pathway can therefore effectively suppress the inflammatory response.[4][5]

Fluorophenyl-Substituted Imidazoles: A Promising Class of Anti-inflammatory Agents

The imidazole ring is a five-membered heterocycle containing two nitrogen atoms that serves as a versatile scaffold for the design of biologically active compounds.[1] The introduction of a fluorophenyl group to the imidazole core has been shown to enhance anti-inflammatory activity. This is likely due to the unique electronic properties of fluorine, which can influence the compound's binding affinity to target proteins and its pharmacokinetic properties.

Mechanism of Action: A Multi-pronged Attack on Inflammation

Fluorophenyl-substituted imidazoles exert their anti-inflammatory effects through a multi-targeted mechanism, primarily involving the inhibition of key inflammatory pathways and mediators.

  • Inhibition of p38 MAPK and NF-κB Signaling: A significant body of evidence points to the ability of fluorophenyl-substituted imidazoles to inhibit the phosphorylation of p38 MAPK and the nuclear factor-kappa B (NF-κB) pathway.[4][5][6] This dual inhibition leads to a downstream reduction in the production of a wide range of pro-inflammatory cytokines, including TNF-α, IL-6, IL-17, and IFN-γ.[4][5]

  • Modulation of Macrophage Polarization: Macrophages play a central role in the inflammatory response and can be polarized into pro-inflammatory M1 or anti-inflammatory M2 phenotypes. Some fluorophenyl-substituted imidazoles have been shown to promote the switch from the M1 to the M2 phenotype, further contributing to the resolution of inflammation.[7]

  • Inhibition of Cyclooxygenase-2 (COX-2): Imidazole derivatives have been reported to inhibit COX-2, a key enzyme in the production of inflammatory prostaglandins.[6][8] This activity contributes to their analgesic and anti-inflammatory properties.

The interconnectedness of these pathways highlights the comprehensive anti-inflammatory profile of fluorophenyl-substituted imidazoles.

G cluster_stimulus Inflammatory Stimulus (e.g., LPS) cluster_cell Macrophage cluster_drug Fluorophenyl-substituted Imidazole LPS LPS TLR4 TLR4 LPS->TLR4 p38_MAPK p38 MAPK TLR4->p38_MAPK NFkB NF-κB TLR4->NFkB Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) p38_MAPK->Cytokines COX2 COX-2 NFkB->COX2 NFkB->Cytokines Prostaglandins Prostaglandins COX2->Prostaglandins Inflammation_Symptoms Inflammation Cytokines->Inflammation_Symptoms Pain_Fever Pain & Fever Prostaglandins->Pain_Fever Imidazole Fluorophenyl- substituted Imidazole Imidazole->p38_MAPK Inhibition Imidazole->NFkB Inhibition Imidazole->COX2 Inhibition

Figure 1: Simplified signaling pathway of fluorophenyl-substituted imidazole anti-inflammatory action.

Experimental Evaluation of Anti-inflammatory Activity

A robust evaluation of the anti-inflammatory properties of fluorophenyl-substituted imidazoles requires a combination of in vitro and in vivo assays.

In Vitro Assays

These assays are crucial for elucidating the molecular mechanisms of action and for initial screening of compound libraries.

This is a widely used in vitro model to screen for anti-inflammatory activity.

G cluster_workflow LPS-Induced Inflammation Assay Workflow start Plate Macrophages (e.g., RAW 264.7) pretreat Pre-treat with Fluorophenyl- substituted Imidazole start->pretreat stimulate Stimulate with LPS pretreat->stimulate incubate Incubate (e.g., 24 hours) stimulate->incubate collect Collect Supernatant and Cell Lysates incubate->collect analyze Analyze for Inflammatory Markers collect->analyze

Figure 2: Workflow for LPS-induced inflammation assay in macrophages.

Detailed Protocol:

  • Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • Plating: Seed the cells in 96-well plates at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

  • Pre-treatment: The following day, replace the medium with fresh medium containing various concentrations of the fluorophenyl-substituted imidazole test compound or vehicle control. Incubate for 1-2 hours.

  • Stimulation: Add lipopolysaccharide (LPS) from E. coli to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubation: Incubate the plates for 24 hours.

  • Sample Collection:

    • Supernatant: Carefully collect the cell culture supernatant for cytokine and nitric oxide analysis.

    • Cell Lysates: Wash the cells with PBS and lyse them for protein analysis (e.g., Western blotting for p38 MAPK and NF-κB).

  • Analysis:

    • Nitric Oxide (NO) Production: Measure NO levels in the supernatant using the Griess reagent.

    • Cytokine Levels: Quantify the levels of TNF-α and IL-6 in the supernatant using ELISA kits.

    • Protein Expression: Analyze the expression and phosphorylation status of p38 MAPK and NF-κB in cell lysates by Western blotting.

This assay directly measures the ability of a compound to inhibit the activity of the COX-2 enzyme.

Detailed Protocol:

  • Enzyme and Substrate Preparation: Prepare a reaction mixture containing human recombinant COX-2 enzyme, a heme cofactor, and a suitable buffer. The substrate, arachidonic acid, is prepared separately.

  • Compound Incubation: Add various concentrations of the fluorophenyl-substituted imidazole test compound or a known COX-2 inhibitor (e.g., celecoxib) to the enzyme mixture and incubate for a short period (e.g., 15 minutes) at room temperature.

  • Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid.

  • Reaction Termination: After a defined time (e.g., 10 minutes), stop the reaction by adding a quenching solution.

  • Detection: Measure the product of the reaction, typically prostaglandin E2 (PGE2), using a competitive ELISA kit.

  • Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the COX-2 enzyme activity.

In Vivo Models

In vivo models are essential for evaluating the efficacy and safety of a compound in a whole organism.

This is a classic and widely used model of acute inflammation.[8][9]

Detailed Protocol:

  • Animal Acclimatization: Acclimate male Wistar rats to the laboratory conditions for at least one week before the experiment.

  • Compound Administration: Administer the fluorophenyl-substituted imidazole test compound or a reference drug (e.g., indomethacin) orally or intraperitoneally at a predetermined time before the induction of inflammation.

  • Induction of Edema: Inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

  • Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, and 4 hours) after the carrageenan injection.

  • Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle-treated control group.

Compound Dose (mg/kg) Inhibition of Paw Edema (%) Reference
Imidazole Derivative 3h1058.02[10]
Imidazole Derivative 3l1056.17[10]
Indomethacin1062.15[10]
Fluorobenzimidazole 4g10067.39[11]
Ibuprofen10070.65[11]

Table 1: Anti-inflammatory activity of selected imidazole derivatives in the carrageenan-induced rat paw edema model.

This model is relevant for studying inflammation in the context of respiratory diseases such as Acute Respiratory Distress Syndrome (ARDS).[4][5]

Detailed Protocol:

  • Animal Acclimatization: Acclimate male C57BL/6 mice to the laboratory conditions.

  • Compound Administration: Administer the fluorophenyl-substituted imidazole test compound or vehicle control (e.g., intranasally or intraperitoneally) prior to LPS challenge.

  • Induction of Lung Injury: Administer LPS intranasally to induce acute lung inflammation.

  • Sample Collection: At a specific time point after LPS administration (e.g., 24 hours), euthanize the mice and collect bronchoalveolar lavage fluid (BALF) and lung tissue.

  • Analysis:

    • BALF Analysis: Perform total and differential cell counts in the BALF to assess leukocyte migration. Measure total protein concentration as an indicator of vascular permeability.

    • Lung Tissue Analysis: Homogenize the lung tissue to measure myeloperoxidase (MPO) activity (an indicator of neutrophil infiltration) and cytokine levels (TNF-α, IL-6).

    • Histopathology: Perform histological examination of lung sections to assess the degree of inflammation and tissue damage.

Structure-Activity Relationships (SAR)

Understanding the relationship between the chemical structure of a compound and its biological activity is crucial for optimizing lead compounds. For fluorophenyl-substituted imidazoles, several SAR trends have been observed:

  • Position of the Fluorophenyl Group: The position of the fluorine atom on the phenyl ring can significantly impact activity. A 4-fluorophenyl substitution is often associated with potent anti-inflammatory effects.[12]

  • Substituents on the Imidazole Ring: The nature and position of other substituents on the imidazole ring can modulate the compound's selectivity for different targets (e.g., p38 MAPK vs. COX-2) and its pharmacokinetic properties.[13][14] For instance, the introduction of a bulky benzyl group can enhance interactions with the hydrophobic pockets of target enzymes.[7]

Pharmacokinetics and Safety Profile

Early assessment of the pharmacokinetic (absorption, distribution, metabolism, and excretion) and safety profiles of lead compounds is critical for their successful development. While specific data for all fluorophenyl-substituted imidazoles is not available, imidazoles as a class can exhibit variable pharmacokinetic profiles.[15][16] It is essential to conduct in vitro ADME assays and in vivo pharmacokinetic studies to determine key parameters such as oral bioavailability, plasma half-life, and metabolic pathways.[17]

Importantly, several studies have indicated that certain fluorophenyl-substituted imidazoles exhibit a good safety profile with no signs of acute oral toxicity in animal models.[4][5][7]

Conclusion and Future Directions

Fluorophenyl-substituted imidazoles represent a promising class of anti-inflammatory agents with a multi-targeted mechanism of action. Their ability to inhibit key inflammatory pathways such as p38 MAPK and NF-κB, coupled with their potential to modulate macrophage polarization and inhibit COX-2, makes them attractive candidates for the treatment of a wide range of inflammatory diseases.

Future research in this area should focus on:

  • Lead Optimization: Synthesizing and evaluating new analogs to improve potency, selectivity, and pharmacokinetic properties.

  • Elucidation of Novel Mechanisms: Investigating other potential molecular targets and signaling pathways that may contribute to their anti-inflammatory effects.

  • Preclinical and Clinical Development: Advancing the most promising candidates through rigorous preclinical safety and efficacy studies to enable their transition into clinical trials.

The continued exploration of fluorophenyl-substituted imidazoles holds significant promise for the development of the next generation of safe and effective anti-inflammatory therapies.

References

  • Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole. (n.d.). National Institutes of Health. [Link]

  • New pre-clinical evidence of anti-inflammatory effect and safety of a substituted fluorophenyl imidazole. (2019). Sci-Hub. [Link]

  • New pre-clinical evidence of anti-inflammatory effect and safety of a substituted fluorophenyl imidazole. (2019). PubMed. [Link]

  • New pre-clinical evidence of anti-inflammatory effect and safety of a substituted fluorophenyl imidazole | Request PDF. (n.d.). ResearchGate. [Link]

  • Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (2021). MDPI. [Link]

  • In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (2016). PubMed. [Link]

  • Design, Synthesis and in Vivo Anti-inflammatory Activities of 2,4-Diaryl-5-4H-imidazolone Derivatives. (2012). MDPI. [Link]

  • Synthesis and biological evaluation of di- and tri-substituted imidazoles as safer anti-inflammatory-antifungal agents. (2012). National Institutes of Health. [Link]

  • In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. (2020). MDPI. [Link]

  • In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (2016). National Institutes of Health. [Link]

  • (PDF) In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (n.d.). ResearchGate. [Link]

  • Synthesis and anti-inflammatory activity of fluorinated phenyl styryl ketones and N-phenyl-5-substituted aryl-3-p-(fluorophenyl) pyrazolins and pyrazoles. (1983). PubMed. [Link]

  • Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. (2014). PubMed. [Link]

  • Leading In Vivo and In Vitro Inflammation Models. (n.d.). Porsolt. [Link]

  • Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase. (2023). PubMed Central. [Link]

  • Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38 alpha MAPK, CK1 delta and JAK2 kinase inhibitors. (2014). University of Groningen. [Link]

  • Discovery of N-{4-[5-(4-Fluorophenyl)-3-methyl-2-methylsulfanyl-3H-imidazol-4-yl]-pyridin-2-yl}-acetamide (CBS-3595), a Dual p38α MAPK/PDE-4 Inhibitor with Activity against TNFα-Related Diseases. (2017). ACS Publications. [Link]

  • Synthesis of substituted fluorobenzimidazoles as inhibitors of 5-lipoxygenase and soluble epoxide hydrolase for anti-inflammatory activity. (2018). PubMed. [Link]

  • Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. (2023). ResearchGate. [Link]

  • Synthesis, molecular properties, toxicity and biological evaluation of some new substituted imidazolidine derivatives in search of potent anti-inflammatory agents. (2015). National Institutes of Health. [Link]

  • p38 MAPK and NF-kappaB mediate COX-2 expression in human airway myocytes. (2000). PubMed. [Link]

  • p38 MAP Kinase Inhibitors in Clinical Trials. (n.d.). ResearchGate. [Link]

  • The Overview on the Pharmacokinetic and Pharmacodynamic Interactions of Triazoles. (2021). MDPI. [Link]

  • Correlation Between Pharmacokinetics and Pharmacologic Effects of a New Imidazole Thromboxane Synthetase Inhibitor. (1990). PubMed. [Link]

  • Pharmacokinetics of imidazole antimycotics. (1980). National Institutes of Health. [Link]

  • The pharmacokinetics, pharmacodynamics, and safety of orally dosed INCB018424 phosphate in healthy volunteers. (2010). PubMed. [Link]

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Foundational

An In-Depth Technical Guide to Fluorophenyl-Imidazole Derivatives as GABA-A Receptor Modulators

Abstract: The γ-aminobutyric acid type A (GABA-A) receptor, the principal inhibitory neurotransmitter receptor in the central nervous system, is a critical target for therapeutic agents aimed at treating anxiety, insomni...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The γ-aminobutyric acid type A (GABA-A) receptor, the principal inhibitory neurotransmitter receptor in the central nervous system, is a critical target for therapeutic agents aimed at treating anxiety, insomnia, and seizure disorders. This technical guide provides a comprehensive overview of a promising class of GABA-A receptor modulators: fluorophenyl-imidazole derivatives. While the core focus is on the well-characterized 2-(4-fluorophenyl)-1H-benzo[d]imidazole and its analogues, the principles and methodologies discussed are broadly applicable to the wider class of 1-(4-Fluorophenyl)imidazole derivatives. This document, intended for researchers, scientists, and drug development professionals, delves into the synthesis, mechanism of action, structure-activity relationships, and the critical experimental workflows required for the characterization of these compounds. By integrating established protocols with mechanistic insights, this guide serves as a practical resource for advancing the discovery and development of novel GABA-A receptor-targeted therapeutics.

Introduction: The Therapeutic Promise of Modulating GABA-A Receptor Activity

The GABA-A receptor is a ligand-gated ion channel that, upon binding of GABA, allows the influx of chloride ions, leading to hyperpolarization of the neuron and subsequent inhibition of neurotransmission.[1] This fundamental process is crucial for maintaining the balance between neuronal excitation and inhibition in the brain.[2] Positive allosteric modulators (PAMs) of the GABA-A receptor, such as benzodiazepines, enhance the effect of GABA without directly activating the receptor themselves, offering a nuanced approach to therapeutic intervention.[1][3] Fluorophenyl-imidazole derivatives have emerged as a compelling class of PAMs, demonstrating potential for improved metabolic stability and subtype selectivity compared to classical benzodiazepines.[4][5] This guide will explore the scientific underpinnings of these compounds, with a particular focus on derivatives of 2-(4-fluorophenyl)-1H-benzo[d]imidazole, which serve as an exemplary scaffold for this class.[4]

Mechanism of Action: Allosteric Modulation of the α1β2γ2 Subtype

Fluorophenyl-imidazole derivatives primarily exert their effects as positive allosteric modulators of the GABA-A receptor, with a notable preference for the α1β2γ2 subtype.[4] This subtype is highly expressed in brain regions associated with the regulation of anxiety and sleep. The binding site for these modulators is located at the interface between the α1 and γ2 subunits, a site also targeted by benzodiazepines.[4][6]

Upon binding, the fluorophenyl-imidazole derivative induces a conformational change in the receptor that increases the affinity of GABA for its binding site.[6] This leads to a more frequent opening of the chloride channel in the presence of GABA, thereby potentiating the inhibitory effect of the neurotransmitter.[1] It is this enhancement of GABAergic neurotransmission that underlies the anxiolytic and sedative properties of these compounds.

Below is a diagram illustrating the signaling pathway of the GABA-A receptor and the modulatory action of fluorophenyl-imidazole derivatives.

GABA_A_Signaling_Pathway cluster_presynaptic Presynaptic Neuron cluster_synaptic_cleft Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron cluster_modulator Allosteric Modulation Glutamate Glutamate GAD Glutamic Acid Decarboxylase (GAD) Glutamate->GAD Conversion GABA_vesicle GABA Vesicle GAD->GABA_vesicle Packaging GABA_neurotransmitter GABA GABA_vesicle->GABA_neurotransmitter Release GABA_A_Receptor GABA-A Receptor (α1β2γ2) GABA_neurotransmitter->GABA_A_Receptor Binds GABA_A_Receptor->GABA_neurotransmitter Increases Affinity for GABA Chloride_channel_open Cl- Channel (Open) GABA_A_Receptor->Chloride_channel_open Opens Chloride_channel Cl- Channel (Closed) Hyperpolarization Hyperpolarization (Inhibition of Action Potential) Chloride_channel_open->Hyperpolarization Cl- Influx FPI 1-(4-Fluorophenyl)imidazole Derivative (PAM) FPI->GABA_A_Receptor Binds to α1/γ2 interface (Allosteric Site) Experimental_Workflow cluster_synthesis Compound Synthesis & Purification cluster_invitro In Vitro Characterization cluster_invivo In Vivo Evaluation cluster_data Data Analysis & SAR Synthesis Chemical Synthesis Purification Purification (e.g., Chromatography) Synthesis->Purification Binding_Assay Radioligand Binding Assay (Determine Ki) Purification->Binding_Assay Electrophysiology Electrophysiology (TEVC) (Determine EC50, Efficacy) Purification->Electrophysiology Data_Analysis Data Analysis and Structure-Activity Relationship (SAR) Binding_Assay->Data_Analysis EPM Elevated Plus Maze (Anxiolytic Effects) Electrophysiology->EPM LDB Light-Dark Box (Anxiolytic Effects) Electrophysiology->LDB Pentobarbital_Sleep Pentobarbital-Induced Sleep (Sedative Effects) Electrophysiology->Pentobarbital_Sleep Electrophysiology->Data_Analysis EPM->Data_Analysis LDB->Data_Analysis Pentobarbital_Sleep->Data_Analysis

Sources

Protocols & Analytical Methods

Method

Synthesis of 1-(4-Fluorophenyl)imidazole Derivatives: A Detailed Guide for Researchers

Introduction: The Significance of 1-(4-Fluorophenyl)imidazole Scaffolds The 1-(4-fluorophenyl)imidazole moiety is a privileged scaffold in medicinal chemistry and drug discovery, appearing in a multitude of biologically...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of 1-(4-Fluorophenyl)imidazole Scaffolds

The 1-(4-fluorophenyl)imidazole moiety is a privileged scaffold in medicinal chemistry and drug discovery, appearing in a multitude of biologically active compounds. The presence of the fluorophenyl group can enhance metabolic stability, improve binding affinity, and modulate the pharmacokinetic properties of drug candidates. Derivatives of this core structure have demonstrated a wide range of therapeutic potential, including as enzyme inhibitors, receptor antagonists, and antimicrobial agents. This guide provides a comprehensive overview of the primary synthetic strategies for preparing 1-(4-fluorophenyl)imidazole derivatives, offering detailed protocols, mechanistic insights, and practical guidance for researchers in the field.

Method Selection: Navigating the Synthetic Landscape

The choice of synthetic route to 1-(4-fluorophenyl)imidazole derivatives is contingent on several factors, including the availability of starting materials, desired scale of reaction, functional group tolerance, and cost-effectiveness. The two most prominent methods for the key C-N bond formation are copper-catalyzed Ullmann-type couplings and palladium-catalyzed Buchwald-Hartwig aminations. Additionally, one-pot multicomponent reactions and microwave-assisted syntheses offer streamlined and efficient alternatives.

FeatureUllmann-Type CondensationBuchwald-Hartwig AminationOne-Pot SynthesisMicrowave-Assisted Synthesis
Catalyst Copper (Cu)Palladium (Pd)Various or catalyst-freeSame as conventional methods
Typical Ligands Simple diamines, amino acids, or noneBulky, electron-rich phosphinesNot always requiredNot always required
Reaction Temp. Generally high (can be milder with modern ligands)Milder (often room temp. to 120°C)VariesRapid heating
Base Strong inorganic bases (e.g., K₂CO₃, Cs₂CO₃)Strong, non-nucleophilic bases (e.g., NaOtBu)VariesVaries
Solvent High-boiling polar solvents (e.g., DMF, DMSO)Aprotic solvents (e.g., Toluene, Dioxane)VariesOften minimal or solvent-free
Substrate Scope Broad, particularly with modern ligandsVery broad, including chlorides and triflatesDependent on the specific reactionCan accelerate difficult couplings
Cost Generally lower (abundant copper catalyst)Higher (precious palladium catalyst and specialized ligands)Potentially lower due to fewer stepsHigher initial equipment cost

Synthetic Methodologies and Protocols

Copper-Catalyzed N-Arylation (Ullmann-Type Reaction)

The Ullmann condensation is a classical method for forming C-N bonds, traditionally requiring harsh reaction conditions. However, modern advancements with the use of ligands have made this a milder and more versatile approach.[1]

Causality Behind Experimental Choices:

  • Catalyst: Copper(I) salts, such as CuI or CuBr, are typically used as they are readily available and effective. The in-situ formation of a Cu(I) species is crucial for the catalytic cycle.

  • Ligand: Ligands such as 1,10-phenanthroline derivatives or simple diamines accelerate the reaction by increasing the solubility and reactivity of the copper catalyst.[2]

  • Base: A base, commonly cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃), is required to deprotonate the imidazole, making it a more potent nucleophile.

  • Solvent: A high-boiling polar aprotic solvent like DMF or DMSO is often used to ensure all reactants remain in solution at the required reaction temperature.

Reaction Workflow:

Ullmann Reaction Workflow A Combine Imidazole, 4-Fluoroaryl Halide, Cu(I) salt, Ligand, and Base B Add Anhydrous Polar Aprotic Solvent A->B C Heat Reaction Mixture (e.g., 110-150°C) B->C D Monitor Progress by TLC or LC-MS C->D E Aqueous Workup and Extraction D->E F Purification by Column Chromatography E->F G Characterize Product F->G

Figure 1. General workflow for a copper-catalyzed N-arylation reaction.

Detailed Protocol:

  • To a dry reaction vial, add imidazole (1.0 mmol), 4-fluoroiodobenzene (1.2 mmol), copper(I) iodide (0.1 mmol, 10 mol%), 1,10-phenanthroline (0.2 mmol, 20 mol%), and cesium carbonate (2.0 mmol).

  • Seal the vial with a septum and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

  • Add anhydrous dimethylformamide (DMF, 5 mL) via syringe.

  • Heat the reaction mixture to 120°C with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

  • Filter the mixture through a pad of celite to remove insoluble solids.

  • Wash the filtrate with water (3 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Expected Results:

  • Product: 1-(4-Fluorophenyl)imidazole

  • Appearance: White to off-white solid.

  • Yield: 70-90%

  • Melting Point: 158-162 °C[3]

  • ¹H NMR (CDCl₃): δ 7.75 (s, 1H), 7.40-7.30 (m, 2H), 7.20-7.10 (m, 4H).

  • ¹³C NMR (CDCl₃): δ 162.0 (d, J = 248 Hz), 136.0, 133.5 (d, J = 3 Hz), 130.0, 123.0 (d, J = 8 Hz), 118.5, 116.5 (d, J = 23 Hz).

  • IR (KBr, cm⁻¹): ~3100 (Ar-H), ~1600, ~1510 (C=C, C=N).

  • MS (ESI): m/z [M+H]⁺ calculated for C₉H₇FN₂: 163.06; found 163.06.

Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a powerful and versatile method for C-N bond formation, often proceeding under milder conditions than Ullmann-type reactions and with a broader substrate scope.[4]

Causality Behind Experimental Choices:

  • Catalyst: A palladium(0) source, such as Pd₂(dba)₃ or Pd(OAc)₂, is used. The active Pd(0) species is generated in situ.

  • Ligand: Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, BINAP) are crucial for the efficiency of the catalytic cycle, facilitating both oxidative addition and reductive elimination.[4][5]

  • Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is required to deprotonate the imidazole and facilitate the formation of the palladium-amido complex.

  • Solvent: Anhydrous aprotic solvents such as toluene or dioxane are typically used to prevent catalyst decomposition.

Catalytic Cycle:

Buchwald-Hartwig Cycle cluster_cycle Catalytic Cycle center Pd(0)L OA Oxidative Addition A L-Pd(II)(Ar)(X) center->A Ar-X RE Reductive Elimination LE Ligand Exchange B L-Pd(II)(Ar)(Im) ArX 4-Fluorophenyl-X ImH Imidazole Base Base Prod 1-(4-Fluorophenyl)imidazole A->B Imidazole, Base B->center Product

Figure 2. Simplified catalytic cycle for the Buchwald-Hartwig amination.

Detailed Protocol:

  • In a glovebox, add imidazole (1.0 mmol), 4-fluorobromobenzene (1.2 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd), XPhos (0.048 mmol, 4.8 mol%), and sodium tert-butoxide (1.4 mmol) to a dry reaction vial.

  • Add anhydrous toluene (5 mL).

  • Seal the vial and remove it from the glovebox.

  • Heat the reaction mixture to 100°C with stirring.

  • Monitor the reaction by TLC or LC-MS. Reactions are often complete within 4-12 hours.

  • After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL).

  • Filter through a plug of silica gel, washing with additional ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.

One-Pot Multicomponent Synthesis

One-pot syntheses offer a streamlined approach, reducing the number of workup and purification steps, thereby saving time and resources. A common method for imidazole synthesis is the Radziszewski reaction, which can be adapted for N-aryl imidazoles.[6][7]

Causality Behind Experimental Choices:

  • Components: This approach typically involves the condensation of a 1,2-dicarbonyl compound (or a precursor like an α-haloketone), an aldehyde, an amine, and an ammonia source. For 1-(4-fluorophenyl)imidazole, glyoxal, formaldehyde, and 4-fluoroaniline can be used.[8]

  • Reaction Conditions: The reaction is often carried out in a protic solvent like ethanol or acetic acid, and may be heated to drive the condensation and cyclization steps.

Reaction Workflow:

One-Pot Workflow A Combine Glyoxal, Formaldehyde, 4-Fluoroaniline, and Ammonia Source B Add Solvent (e.g., Acetic Acid) A->B C Heat Reaction Mixture (Reflux) B->C D Monitor Progress C->D E Cool and Precipitate or Extract Product D->E F Purify by Recrystallization or Chromatography E->F

Figure 3. General workflow for a one-pot imidazole synthesis.

Detailed Protocol:

  • To a round-bottom flask, add 4-fluoroaniline (1.0 mmol), glyoxal (40% in water, 1.1 mmol), and a source of ammonia such as ammonium acetate (2.0 mmol).

  • Add glacial acetic acid (5 mL).

  • Add formaldehyde (37% in water, 1.2 mmol).

  • Heat the mixture to reflux (around 120°C) and stir for 4-6 hours.

  • Monitor the reaction by TLC.

  • Cool the reaction mixture to room temperature and pour it into ice-water.

  • Neutralize the mixture with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3 x 25 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

Microwave-Assisted Synthesis

Microwave-assisted synthesis can significantly reduce reaction times from hours to minutes, often leading to higher yields and cleaner reaction profiles.[9] This technique can be applied to both Ullmann and Buchwald-Hartwig reactions.[2][10]

Causality Behind Experimental Choices:

  • Microwave Irradiation: Microwaves directly and efficiently heat the reaction mixture, leading to rapid temperature increases and accelerated reaction rates.[11]

  • Sealed Vessel: Reactions are performed in a sealed vessel to allow for temperatures above the solvent's boiling point, further accelerating the reaction.

  • Reagents: The choice of catalyst, ligand, and base is similar to the conventional heating methods, but catalyst loading can sometimes be reduced.

Detailed Protocol (Ullmann-Type):

  • In a microwave-safe reaction vial, combine imidazole (1.0 mmol), 4-fluoroiodobenzene (1.2 mmol), CuI (0.05 mmol, 5 mol%), 1,10-phenanthroline (0.1 mmol, 10 mol%), and K₂CO₃ (2.0 mmol).

  • Add DMF (3 mL).

  • Seal the vial and place it in the microwave reactor.

  • Irradiate at 160°C for 15-30 minutes.

  • After cooling, work up and purify the product as described in the conventional Ullmann protocol.

Conclusion and Future Perspectives

The synthesis of 1-(4-fluorophenyl)imidazole derivatives is a well-established field with several robust and reliable methods at the disposal of the modern chemist. While traditional Ullmann-type couplings remain relevant, particularly for large-scale synthesis due to the lower cost of copper, the milder conditions and broader scope of the Buchwald-Hartwig amination have made it a go-to method in many research settings. One-pot and microwave-assisted syntheses offer compelling advantages in terms of efficiency and speed, aligning with the principles of green chemistry. Future developments will likely focus on further reducing catalyst loadings, expanding the use of more environmentally benign solvents, and developing even more efficient and selective catalytic systems.

References

  • Royal Society of Chemistry. (2013). Electronic Supplementary Information for: One-pot synthesis of highly substituted imidazoles and oxazoles. [Link]

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  • J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

  • Zhang, Q.-G., et al. (2012). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Asian Journal of Chemistry, 24(12), 5687-5689.
  • SpectraBase. (2024). 1H-Imidazole, 1-[[2-(4-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]oxiranyl]methyl]-. [Link]

  • Pabba, C. (2005). Microwave-assisted synthesis of 1-aryl-1H-indazoles via one-pot two-step Cu-catalyzed intramolecular N-arylation of arylhydrazones. SciSpace. [Link]

  • Oertel, A. M., et al. (2009).
  • Altman, R. A., & Buchwald, S. L. (2007). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry, 72(16), 6190–6199. [Link]

  • Nasrollahzadeh, M., et al. (2020). Microwave-assisted preparation of polysubstituted imidazoles using Zingiber extract synthesized green Cr2O3 nanoparticles. Scientific Reports, 10(1), 1-11. [Link]

  • Chittari, P., et al. (2005). Microwave-assisted synthesis of 1-aryl-1H-indazoles via one-pot two-step Cu-catalyzed intramolecular N-arylation of arylhydrazones. Tetrahedron Letters, 46(44), 7553-7557.
  • S. N., S., & K., S. (2004). Convenient and Improved One Pot Synthesis of Imidazole. Oriental Journal of Chemistry, 20(3), 591-592.
  • Royal Society of Chemistry. (2014). 13C NMR Spectrum of 2, 4, 5-triphenyl-1H-imidazole (4a). [Link]

  • Sharma, V., & Kumar, V. (2014). Review: A convenient approach for the synthesis of imidazole derivatives using microwaves. Der Pharma Chemica, 6(1), 300-319.
  • Zhang, Q.-G., et al. (2012). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. ResearchGate. [Link]

  • Jayabharathi, J., et al. (2009). 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3139. [Link]

  • Oeser, T., et al. (2005). Concatenating Suzuki Arylation and Buchwald–Hartwig Amination by A Sequentially Pd‐Catalyzed One‐Pot Process—Consecutive Three‐Component Synthesis of C,N‐Diarylated Heterocycles. Chemistry – A European Journal, 11(18), 5273-5285. [Link]

  • Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

  • Erdogdu, Y., et al. (2013). FT-IR, FT-Raman, NMR Spectra and DFT Simulations of 4-(4-Fluoro-Phenyl)-1H-Imidazole. ResearchGate. [Link]

  • Lee, H., & Kim, S. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Organic Letters, 14(3), 812–815. [Link]

  • Wikipedia. (2023). Ullmann condensation. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

  • Lee, H., & Kim, S. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. MIT Open Access Articles. [Link]

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Application

Application Notes &amp; Protocols for the Analytical Characterization of 1-(4-Fluorophenyl)imidazole

Abstract This technical guide provides a comprehensive overview of the analytical methodologies for the characterization of 1-(4-Fluorophenyl)imidazole, a key intermediate in pharmaceutical synthesis. The protocols detai...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the analytical methodologies for the characterization of 1-(4-Fluorophenyl)imidazole, a key intermediate in pharmaceutical synthesis. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering a blend of theoretical grounding and practical, field-tested insights. This document emphasizes the causality behind experimental choices, ensuring that each protocol is a self-validating system. Methodologies covered include High-Performance Liquid Chromatography (HPLC) for purity assessment, Gas Chromatography-Mass Spectrometry (GC-MS) for impurity profiling, Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation, and X-ray Crystallography for definitive solid-state structure determination. All quantitative data is summarized for clarity, and experimental workflows are visualized using Graphviz diagrams.

Introduction: The Significance of 1-(4-Fluorophenyl)imidazole Characterization

1-(4-Fluorophenyl)imidazole is a crucial building block in the synthesis of various pharmaceutically active compounds. The introduction of a fluorophenyl group to the imidazole scaffold can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. Therefore, rigorous analytical characterization is paramount to ensure the identity, purity, and quality of this intermediate, which directly impacts the safety and efficacy of the final drug product. This guide provides a suite of validated analytical methods to achieve a comprehensive characterization of 1-(4-Fluorophenyl)imidazole.

Physicochemical Properties of 1-(4-Fluorophenyl)imidazole

A thorough understanding of the physicochemical properties of 1-(4-Fluorophenyl)imidazole is fundamental for the development of robust analytical methods.

PropertyValueSource
Molecular Formula C₉H₇FN₂[1]
Molecular Weight 162.16 g/mol
Appearance Solid
CAS Number 21441-24-7

Chromatographic Analysis: Purity and Impurity Profiling

Chromatographic techniques are indispensable for assessing the purity of 1-(4-Fluorophenyl)imidazole and identifying any process-related impurities or degradation products.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a versatile and widely adopted technique for the separation and quantification of non-volatile and thermally labile compounds.[2] For 1-(4-Fluorophenyl)imidazole, a reversed-phase HPLC method with UV detection is highly suitable for determining its purity.

Causality of Experimental Choices:

  • Reversed-Phase Chromatography (C18 column): The non-polar nature of the C18 stationary phase is well-suited for retaining the moderately polar 1-(4-Fluorophenyl)imidazole, allowing for effective separation from more polar or non-polar impurities.

  • Mobile Phase Composition: A mixture of an organic solvent (acetonitrile or methanol) and an aqueous buffer provides the necessary polarity range to elute the analyte with good peak shape and resolution. The choice between acetonitrile and methanol can influence selectivity.[3]

  • UV Detection: The aromatic nature of 1-(4-Fluorophenyl)imidazole allows for sensitive detection using a UV detector, typically at a wavelength corresponding to its maximum absorbance.[3]

Experimental Protocol: HPLC-UV for Purity Determination

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of 1-(4-Fluorophenyl)imidazole.

    • Dissolve in a suitable diluent (e.g., a mixture of the mobile phase components) to a final concentration of 0.1 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter before injection.

  • HPLC Conditions:

    • Column: C18, 5 µm, 4.6 x 150 mm (or equivalent)

    • Mobile Phase: Acetonitrile: 50 mM Potassium Dihydrogen Phosphate buffer (pH 6.0) (65:35 v/v).[4]

    • Flow Rate: 1.0 mL/min.[3][4]

    • Injection Volume: 10 µL.[4]

    • Column Temperature: 25 °C

    • Detection: UV at 254 nm

  • Data Analysis:

    • The purity of 1-(4-Fluorophenyl)imidazole is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Workflow for HPLC Purity Analysis

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis weigh Weigh Sample dissolve Dissolve in Diluent weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject into HPLC filter->inject separate Separation on C18 Column inject->separate detect UV Detection (254 nm) separate->detect integrate Integrate Peaks detect->integrate calculate Calculate Area % integrate->calculate report report calculate->report Purity Report

Caption: Workflow for HPLC Purity Analysis of 1-(4-Fluorophenyl)imidazole.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds.[5] Due to its high resolution and sensitivity, it is well-suited for identifying potential volatile impurities in 1-(4-Fluorophenyl)imidazole.[6] For imidazole-containing compounds, a derivatization step may be necessary to improve their volatility and chromatographic performance.[5][7]

Causality of Experimental Choices:

  • Derivatization: Silylation or acylation can increase the volatility of the imidazole moiety, making it more amenable to GC analysis.[7] Isobutyl chloroformate is a common acylating agent for imidazoles.[5][8]

  • GC Column: A mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) provides good separation for a wide range of analytes.

  • Mass Spectrometry Detection: MS provides structural information, enabling the identification of unknown impurities by comparing their mass spectra to libraries or through interpretation of fragmentation patterns.

Experimental Protocol: GC-MS for Impurity Identification

  • Sample Preparation and Derivatization:

    • Accurately weigh approximately 1 mg of 1-(4-Fluorophenyl)imidazole into a GC vial.

    • Add 100 µL of pyridine and 50 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[7]

    • Cap the vial and heat at 60 °C for 30 minutes.[7]

    • Cool to room temperature before injection.

  • GC-MS Conditions:

    • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)

    • Inlet Temperature: 250 °C

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 2 min

      • Ramp: 10 °C/min to 280 °C

      • Hold at 280 °C for 5 min

    • Carrier Gas: Helium at a constant flow of 1 mL/min

    • MS Transfer Line Temperature: 280 °C

    • Ion Source Temperature: 230 °C

    • Mass Range: m/z 40-500

  • Data Analysis:

    • Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

    • Quantify impurities using an internal standard if necessary.

Workflow for GC-MS Impurity Profiling

GCMS_Workflow cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Analysis weigh Weigh Sample derivatize Derivatization (MSTFA) weigh->derivatize heat Heat (60°C) derivatize->heat inject Inject into GC-MS heat->inject separate GC Separation inject->separate ionize Ionization (EI) separate->ionize analyze Mass Analysis ionize->analyze identify Library Search (NIST) analyze->identify quantify Quantification identify->quantify report report quantify->report Impurity Profile Xray_Workflow cluster_crystal Crystal Growth cluster_data Data Collection cluster_structure Structure Determination dissolve Dissolve Sample evaporate Slow Evaporation dissolve->evaporate mount Mount Crystal evaporate->mount diffract X-ray Diffraction mount->diffract solve Solve Structure diffract->solve refine Refine Structure solve->refine report report refine->report Crystallographic Data

Sources

Method

Application Note: A Validated HPLC-UV Method for the Quantitative Analysis of 1-(4-Fluorophenyl)imidazole

Abstract This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the quantitative analysis of 1-(4-Fluorophenyl)im...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the quantitative analysis of 1-(4-Fluorophenyl)imidazole. This method is designed for researchers, scientists, and professionals in drug development and quality control who require a reliable analytical procedure for this compound. The described protocol adheres to the stringent requirements of the International Council for Harmonisation (ICH) Q2(R2) guidelines for analytical procedure validation.[1] All experimental choices are rationalized to provide a clear understanding of the method's development and to ensure its reproducibility.

Introduction

1-(4-Fluorophenyl)imidazole is a heterocyclic organic compound that serves as a crucial building block in the synthesis of various biologically active molecules, including antifungal agents and other pharmaceuticals.[2] The presence of the fluorophenyl group can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.[3] Therefore, a precise and accurate analytical method for the quantification of 1-(4-Fluorophenyl)imidazole is essential for ensuring the quality, efficacy, and safety of pharmaceutical intermediates and final products.

High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique in pharmaceutical analysis due to its high resolution, sensitivity, and reproducibility.[4] This application note details a reversed-phase HPLC-UV method specifically developed and validated for 1-(4-Fluorophenyl)imidazole.

Chromatographic Principles and Method Rationale

The developed method is based on reversed-phase chromatography, the most common mode of HPLC for pharmaceutical analysis.[5][6]

  • Stationary Phase Selection: A C18 (octadecylsilane) column is chosen as the stationary phase. The nonpolar nature of the C18 chains provides excellent retention for moderately polar to nonpolar analytes like 1-(4-Fluorophenyl)imidazole through hydrophobic interactions.

  • Mobile Phase Selection: The mobile phase consists of a mixture of an organic modifier and an aqueous buffer.[7][8]

    • Organic Modifier: Acetonitrile is selected over methanol due to its lower viscosity and favorable UV transparency at lower wavelengths.[9] The proportion of the organic solvent in the mobile phase is a critical parameter that controls the retention time of the analyte.[7][8]

    • Aqueous Buffer: A phosphate buffer is used to maintain a constant pH. Imidazole-containing compounds are basic, and controlling the mobile phase pH is crucial for achieving symmetrical peak shapes and reproducible retention times.[9][10] By keeping the pH well below the pKa of the imidazole nitrogen, the compound will exist predominantly in its protonated, more polar form, leading to predictable chromatographic behavior.

  • UV Detection Wavelength: The selection of the detection wavelength is based on the UV absorbance spectrum of 1-(4-Fluorophenyl)imidazole. The fluorophenyl and imidazole moieties are chromophores that absorb UV light.[11] A wavelength of maximum absorbance (λmax) is chosen to ensure high sensitivity. Based on the UV spectra of similar fluorinated and imidazole-containing compounds, a wavelength in the range of 220-270 nm is anticipated to be suitable.[12][13]

Experimental Protocol: HPLC-UV Analysis

Instrumentation and Materials
  • HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

  • Data acquisition and processing software.

  • Analytical balance.

  • pH meter.

  • Volumetric flasks and pipettes.

  • Syringe filters (0.45 µm).

  • 1-(4-Fluorophenyl)imidazole reference standard.

  • HPLC grade acetonitrile and water.

  • Potassium dihydrogen phosphate (KH2PO4) and ortho-phosphoric acid.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of 1-(4-Fluorophenyl)imidazole.

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase Acetonitrile : 25 mM KH2PO4 Buffer (pH 3.0) (60:40, v/v)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 254 nm
Run Time 10 minutes
Preparation of Solutions
  • 25 mM KH2PO4 Buffer (pH 3.0): Dissolve 3.4 g of KH2PO4 in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with ortho-phosphoric acid. Filter the buffer through a 0.45 µm membrane filter.

  • Mobile Phase: Mix acetonitrile and the 25 mM KH2PO4 buffer (pH 3.0) in a 60:40 (v/v) ratio. Degas the mobile phase before use.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-(4-Fluorophenyl)imidazole reference standard and dissolve it in a 100 mL volumetric flask with the mobile phase.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to the desired concentrations for linearity and other validation studies.

Method Validation Protocol (ICH Q2(R2) Guidelines)

The developed method must be validated to demonstrate its suitability for its intended purpose.[14][15] The validation process involves a series of experiments to assess the following parameters:

System Suitability

Before commencing any validation experiments, the suitability of the chromatographic system must be verified.

  • Procedure: Inject the working standard solution (e.g., 100 µg/mL) six times.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of the peak area ≤ 2.0%.

    • Tailing factor ≤ 2.0.

    • Theoretical plates > 2000.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

  • Procedure:

    • Analyze a blank sample (mobile phase).

    • Analyze a solution of the 1-(4-Fluorophenyl)imidazole reference standard.

    • If applicable, analyze a sample of 1-(4-Fluorophenyl)imidazole spiked with known impurities or a placebo mixture.

  • Acceptance Criteria: The blank should not show any interfering peaks at the retention time of the analyte. The peak for 1-(4-Fluorophenyl)imidazole should be well-resolved from any other peaks.

Linearity and Range

Linearity demonstrates the direct proportionality between the concentration of the analyte and the analytical response over a specified range.[16]

  • Procedure: Prepare at least five concentrations of 1-(4-Fluorophenyl)imidazole across the desired range (e.g., 50% to 150% of the target concentration). Inject each concentration in triplicate.

  • Data Analysis: Plot a graph of the mean peak area versus concentration. Perform a linear regression analysis.

  • Acceptance Criteria:

    • Correlation coefficient (r²) ≥ 0.999.

    • The y-intercept should be close to zero.

    • The data points should be randomly distributed around the regression line.

Concentration LevelConcentration (µg/mL)
Level 1 (50%)50
Level 2 (75%)75
Level 3 (100%)100
Level 4 (125%)125
Level 5 (150%)150
Accuracy

Accuracy is the closeness of the test results to the true value.[4] It is typically determined by recovery studies.

  • Procedure: Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of 1-(4-Fluorophenyl)imidazole into a placebo mixture (if applicable) or by standard addition.

  • Data Analysis: Calculate the percentage recovery for each sample.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Concentration LevelSpike Level
Level 180%
Level 2100%
Level 3120%
Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

  • Repeatability (Intra-day Precision):

    • Procedure: Analyze six replicate samples of 1-(4-Fluorophenyl)imidazole at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

    • Acceptance Criteria: RSD ≤ 2.0%.

  • Intermediate Precision (Inter-day Ruggedness):

    • Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Acceptance Criteria: RSD ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Procedure (Based on the Standard Deviation of the Response and the Slope):

    • Calculate LOD = 3.3 × (σ / S)

    • Calculate LOQ = 10 × (σ / S)

    • Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

  • Acceptance Criteria: The LOQ should be verified by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

  • Procedure: Introduce small variations to the chromatographic conditions, one at a time, and assess the impact on the results.

    • Flow rate (± 0.1 mL/min).

    • Mobile phase composition (± 2% organic).

    • Column temperature (± 2 °C).

    • pH of the buffer (± 0.2 units).

  • Acceptance Criteria: The system suitability parameters should still be met, and the results should not be significantly affected by these minor changes.

Workflow and Data Visualization

The overall workflow for the development and validation of the HPLC-UV method is depicted in the following diagram.

HPLC_Validation_Workflow cluster_Dev Method Development cluster_Val Method Validation (ICH Q2) Dev_Start Define Analytical Target Profile Lit_Search Literature Search & Rationale Dev_Start->Lit_Search Param_Opt Parameter Optimization (Mobile Phase, Column, etc.) Lit_Search->Param_Opt Sys_Suit System Suitability Param_Opt->Sys_Suit Optimized Method Specificity Specificity Sys_Suit->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Validation_Report Validation Report Robustness->Validation_Report Routine_Use Routine Analysis & Lifecycle Management Validation_Report->Routine_Use Method Implementation

Caption: Workflow for HPLC-UV Method Development and Validation.

Conclusion

The HPLC-UV method detailed in this application note provides a reliable, precise, and accurate means for the quantitative analysis of 1-(4-Fluorophenyl)imidazole. The comprehensive validation protocol, based on ICH Q2(R2) guidelines, ensures that the method is suitable for its intended purpose in a regulated environment. The clear rationale behind the selection of chromatographic parameters and the step-by-step validation procedures make this method readily transferable and implementable in quality control and research laboratories.

References

  • ALWSCI. (2024, May 10).
  • El-Kimary, E. I., Khamis, E. F., Belal, F., & Abdel-Megied, A. M. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Molecules, 26(1), 133. [Link]

  • Li, Y., et al. (2022). An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples. Molecules, 27(19), 6285. [Link]

  • Agrahari, V., Bajpai, M., & Nanda, S. (2013). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Research Journal of Pharmacy and Technology, 6(5), 459-464. [Link]

  • ResearchGate. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. [Link]

  • LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. [Link]

  • Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link]

  • ResearchGate. (2019). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. [Link]

  • Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific Pharmaceutical Sciences, 4(4), 55-60. [Link]

  • Gornowicz, A., et al. (2014). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica, 71(3), 435-441. [Link]

  • Chemistry LibreTexts. (2021, November 13). 12.5: High-Performance Liquid Chromatography. [Link]

  • Cheméo. (n.d.). Chemical Properties of 1-(4-Fluorophenyl)imidazole (CAS 21441-24-7). [Link]

  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • SIELC Technologies. (n.d.). Separation of 1H-Imidazole-2-carboxaldehyde on Newcrom R1 HPLC column. [Link]

  • Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

  • ICH. (2023, November 1). Validation of Analytical Procedures Q2(R2). [Link]

  • National Institutes of Health. (2021). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. [Link]

  • National Institutes of Health. (2018). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. [Link]

  • PubMed Central. (2016). A novel UV-photolysis approach with acetone and isopropyl alcohol for the rapid determination of fluoride in organofluorine-containing drugs by spectrophotometry. [Link]

  • PubMed. (2016). A novel UV-photolysis approach with acetone and isopropyl alcohol for the rapid determination of fluoride in organofluorine-containing drugs by spectrophotometry. [Link]

  • ResearchGate. (2015). (PDF) Development and validation of an HPLC method for the simultaneous analysis of four imidazole antifungals in pharmaceutical dosage forms. [Link]

  • Oriental Journal of Chemistry. (2021). Structural Attributes of Organic Compounds for UV-Spectrophotometric Determination of Dissociation Constant – A Systematic Review. [Link]

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Application

Application Note: A Robust LC-MS/MS Protocol for the Quantification of Fluorophenylimidazole Compounds in Biological Samples

Abstract This application note presents a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of fluorophenylimidazole compounds in biological ma...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of fluorophenylimidazole compounds in biological matrices such as human plasma. The protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and biomarker studies. We provide a comprehensive guide covering sample preparation, chromatographic separation, mass spectrometric detection, and method validation, grounded in established scientific principles and regulatory guidelines.

Introduction: The Significance of Fluorophenylimidazole Analogs

Fluorophenylimidazole derivatives represent a significant class of bioactive molecules with diverse therapeutic applications, including antifungal and anticancer agents. Accurate quantification of these compounds in biological fluids is paramount for elucidating their absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for establishing safety and efficacy during drug development. The inherent complexity of biological matrices necessitates a highly selective and sensitive analytical method. LC-MS/MS, particularly when operated in Multiple Reaction Monitoring (MRM) mode, offers the requisite specificity and sensitivity for this purpose[1][2][3]. This document provides a comprehensive protocol that ensures data integrity and reproducibility, adhering to the principles outlined in the FDA's Bioanalytical Method Validation Guidance for Industry[4][5].

The Analytical Workflow: A Step-by-Step Rationale

The accurate quantification of fluorophenylimidazole compounds from a complex biological matrix is a multi-stage process. Each step is optimized to ensure maximum analyte recovery, removal of interfering substances, and precise measurement.

Workflow cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis Sample Biological Sample (Plasma) PPT Protein Precipitation (Acetonitrile) Sample->PPT Matrix Disruption SPE Solid-Phase Extraction (SPE) (C18 Reversed-Phase) PPT->SPE Cleanup Elution Elution & Evaporation SPE->Elution Analyte Isolation Reconstitution Reconstitution Elution->Reconstitution Concentration Injection Sample Injection Reconstitution->Injection Analysis LC Chromatographic Separation (C18 Column) Injection->LC Separation MS Mass Spectrometric Detection (ESI+ & MRM) LC->MS Ionization & Detection Data Data Acquisition & Processing MS->Data Quantification

Caption: High-level overview of the bioanalytical workflow.

Detailed Experimental Protocols

Sample Preparation: Isolating the Target Analyte

The primary challenge in bioanalysis is the removal of endogenous matrix components, such as proteins and phospholipids, which can interfere with the analysis and damage the analytical column. A combination of protein precipitation followed by solid-phase extraction (SPE) provides a clean sample extract.

3.1.1. Protein Precipitation (PPT)

Protein precipitation is a simple and effective initial cleanup step[6][7][8]. Acetonitrile is a commonly used solvent for this purpose as it efficiently denatures and precipitates proteins while keeping most small molecule drugs in solution[8][9].

  • Protocol:

    • To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard.

    • Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

    • Carefully transfer the supernatant to a clean tube for the subsequent SPE step.

3.1.2. Solid-Phase Extraction (SPE)

SPE is a powerful technique for sample cleanup and concentration, offering higher recovery and cleaner extracts compared to liquid-liquid extraction[10][11][12][13]. For moderately lipophilic compounds like many fluorophenylimidazoles, a C18 reversed-phase sorbent is an excellent choice[11][14].

  • Protocol:

    • Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

    • Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

    • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

    • Elution: Elute the analytes with 1 mL of methanol into a clean collection tube.

    • Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis: Separation and Detection

3.2.1. Liquid Chromatography (LC)

The goal of the chromatographic step is to separate the analyte of interest from any remaining matrix components and from its metabolites. A C18 column is the workhorse for reversed-phase chromatography of small molecules[15][16][17].

ParameterRecommended SettingRationale
Column C18, 2.1 x 50 mm, 1.8 µmProvides excellent separation efficiency for small molecules with a shorter run time.
Mobile Phase A 0.1% Formic Acid in WaterAcidification of the mobile phase promotes protonation of the analytes, enhancing ionization efficiency in positive ESI mode.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier in reversed-phase chromatography, providing good peak shape and resolution.
Gradient 5% B to 95% B over 5 minutesA gradient elution ensures that compounds with a range of polarities can be eluted with good peak shape in a reasonable time.
Flow Rate 0.4 mL/minA typical flow rate for a 2.1 mm ID column, providing a balance between run time and chromatographic performance.
Column Temperature 40°CElevated temperature can improve peak shape and reduce viscosity, leading to lower backpressure.
Injection Volume 5 µLA small injection volume minimizes potential matrix effects and peak distortion.

3.2.2. Mass Spectrometry (MS)

Electrospray ionization (ESI) is a soft ionization technique well-suited for the analysis of moderately polar, thermally labile molecules[18][19][20][21]. Detection is performed in the positive ion mode, as the imidazole nitrogen is readily protonated. Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity[1][2][22][23].

MRM_Logic cluster_ms Triple Quadrupole Mass Spectrometer Q1 Q1: Precursor Ion Selection [M+H]+ Q2 Q2: Collision Cell (CID) Q1->Q2 Isolation Q3 Q3: Product Ion Selection (Fragment) Q2->Q3 Fragmentation Detector Detector Q3->Detector Detection

Caption: The principle of Multiple Reaction Monitoring (MRM).

ParameterRecommended SettingRationale
Ionization Mode Electrospray Ionization (ESI), PositiveFluorophenylimidazole compounds are expected to readily form [M+H]+ ions.
Capillary Voltage 3.5 kVOptimizes the formation of the electrospray plume for efficient ionization.
Source Temperature 150°CA lower source temperature helps to minimize in-source fragmentation.
Desolvation Temp. 400°CEfficiently removes solvent from the ionized droplets.
Gas Flow Optimized for the specific instrumentDesolvation and cone gas flows are critical for efficient ion transfer into the mass spectrometer.
Scan Type Multiple Reaction Monitoring (MRM)Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[1][2]
MRM Transitions To be determined for each specific compoundThe precursor ion will be the [M+H]+ of the analyte. Product ions are determined by infusing the compound and performing a product ion scan. For fluorinated compounds, characteristic losses of HF or fragments containing the fluorophenyl moiety are common[24][25][26][27].

Method Validation

A bioanalytical method must be rigorously validated to ensure its reliability for its intended application. The following parameters should be assessed according to FDA and ICH M10 guidelines[4][5][28][29][30].

Validation ParameterAcceptance Criteria (FDA Guidance)
Linearity Correlation coefficient (r²) ≥ 0.99
Accuracy Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ)
Precision Coefficient of variation (CV) ≤ 15% (≤ 20% at LLOQ)
Recovery Consistent, precise, and reproducible.
Matrix Effect Assessed to ensure that the matrix does not interfere with the quantification of the analyte.
Stability Analyte stability should be demonstrated under various conditions: freeze-thaw, short-term (bench-top), and long-term storage.

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and reliable framework for the quantitative analysis of fluorophenylimidazole compounds in biological matrices. By employing a systematic approach to sample preparation, chromatographic separation, and mass spectrometric detection, this protocol ensures high sensitivity, selectivity, and reproducibility. The validation of this method according to regulatory guidelines will ensure the generation of high-quality data for pharmacokinetic and other related studies in the drug development pipeline.

References

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  • Wolf-Yadlin, A., Hautaniemi, S., Lauffenburger, D. A., & White, F. M. (2007). Multiple reaction monitoring for robust quantitative proteomic analysis of cellular signaling networks. Proceedings of the National Academy of Sciences, 104(14), 5860-5865. [Link]

  • Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, R. C. K., Law, L. K., Lit, L. C. W., ... & Tai, H. L. (2003). Electrospray ionisation mass spectrometry: principles and clinical applications. The Clinical Biochemist Reviews, 24(1), 3. [Link]

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Sources

Method

Application Notes and Protocols for Nucleophilic Substitution on 1-(4-Fluorophenyl)imidazole

Abstract This document provides a comprehensive technical guide for performing nucleophilic aromatic substitution (SNAr) reactions on 1-(4-fluorophenyl)imidazole. This substrate is a valuable building block in medicinal...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive technical guide for performing nucleophilic aromatic substitution (SNAr) reactions on 1-(4-fluorophenyl)imidazole. This substrate is a valuable building block in medicinal chemistry and materials science, and the ability to functionalize it through C-N, C-O, and C-S bond formation is of significant interest. These application notes detail the underlying mechanistic principles, offer field-proven protocols for various nucleophiles, and provide a framework for troubleshooting and optimization. The protocols are designed for researchers, scientists, and drug development professionals seeking to expand their synthetic capabilities with this versatile scaffold.

Introduction: The Strategic Value of Nucleophilic Aromatic Substitution

Nucleophilic aromatic substitution (SNAr) is a cornerstone of modern organic synthesis, enabling the formation of carbon-heteroatom bonds on aromatic rings.[1] The reaction is particularly effective for aryl fluorides, where the high electronegativity of fluorine activates the ipso-carbon to nucleophilic attack and fluoride is an excellent leaving group.[2] The substrate of interest, 1-(4-fluorophenyl)imidazole, presents a unique case where the imidazole moiety's electronic properties influence the reactivity of the fluorophenyl ring. Understanding this interplay is key to designing successful substitution strategies.

The imidazole ring is an electron-rich heterocycle that can act as both a base and a nucleophile.[3][4] When N-arylated, as in 1-(4-fluorophenyl)imidazole, its electronic influence on the phenyl ring is complex. The nitrogen atom lone pairs can participate in resonance, yet the overall effect is also influenced by inductive effects. The protonation state of the imidazole ring can further modulate the electronic nature of the substrate, adding a layer of complexity and a potential handle for reaction control.[5]

This guide will explore the nuances of performing SNAr on this specific substrate, providing both classical and modern catalytic approaches to achieve the desired transformations.

Reaction Mechanism and the Role of the Imidazole Substituent

The classical SNAr reaction proceeds via a two-step addition-elimination mechanism, involving a resonance-stabilized Meisenheimer intermediate.[1] However, recent studies suggest that many SNAr reactions may proceed through a concerted or borderline mechanism, particularly with less activated substrates.[6][7][8]

Diagram 1: General Mechanism of SNAr on 1-(4-Fluorophenyl)imidazole

Caption: The two-step addition-elimination mechanism of SNAr.

The rate-determining step is typically the initial nucleophilic attack to form the high-energy Meisenheimer complex. The stability of this intermediate, and thus the reaction rate, is enhanced by electron-withdrawing groups at the ortho and para positions. The 1-imidazolyl group is not a classical strong electron-withdrawing group. However, its ability to delocalize the negative charge in the Meisenheimer intermediate through resonance and inductive effects can facilitate the reaction, albeit at a slower rate than for substrates with nitro or cyano groups.

For unactivated or weakly activated aryl fluorides, traditional SNAr may require harsh conditions. A modern alternative is the use of an organic superbase catalyst, such as t-Bu-P4, which can facilitate concerted SNAr reactions even on electron-neutral and electron-rich fluoroarenes.[1][9] This catalytic approach proceeds through a dual activation mechanism, enhancing the nucleophilicity of the nucleophile and activating the aryl fluoride.

Experimental Protocols

The following protocols are provided as a starting point for the nucleophilic substitution on 1-(4-fluorophenyl)imidazole. Optimization of temperature, reaction time, and stoichiometry of reagents may be necessary for specific nucleophiles.

General Experimental Workflow

Diagram 2: Experimental Workflow for SNAr

experimental_workflow A Reaction Setup: - Oven-dried flask - Add 1-(4-fluorophenyl)imidazole, nucleophile, and base - Add solvent B Inert Atmosphere: - Purge with N₂ or Ar A->B C Reaction: - Heat to desired temperature - Stir for specified time B->C D Monitoring: - TLC or LC-MS C->D D->C Reaction incomplete E Workup: - Cool to RT - Quench reaction - Extract with organic solvent D->E Reaction complete F Purification: - Dry organic layer - Concentrate in vacuo - Column chromatography E->F G Characterization: - NMR, MS, etc. F->G

Caption: A generalized workflow for performing SNAr reactions.

Protocol 1: Amination with a Primary Amine (e.g., Benzylamine)

This protocol describes the synthesis of 1-(4-(benzylamino)phenyl)imidazole.

Materials:

  • 1-(4-Fluorophenyl)imidazole

  • Benzylamine

  • Potassium carbonate (K₂CO₃), anhydrous

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-(4-fluorophenyl)imidazole (1.0 mmol, 1.0 equiv.), potassium carbonate (2.0 mmol, 2.0 equiv.), and anhydrous DMSO (5 mL).

  • Add benzylamine (1.2 mmol, 1.2 equiv.) to the mixture.

  • Place the flask under an inert atmosphere (e.g., nitrogen or argon).

  • Heat the reaction mixture to 120-140 °C and stir vigorously.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

  • Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

  • Pour the mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (2 x 20 mL).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired product.

Protocol 2: Thiolation with a Thiol (e.g., Thiophenol)

This protocol describes the synthesis of 1-(4-(phenylthio)phenyl)imidazole. The reaction with thiols is often faster than with amines due to the higher nucleophilicity of the thiolate anion.[2]

Materials:

  • 1-(4-Fluorophenyl)imidazole

  • Thiophenol

  • Sodium hydride (NaH, 60% dispersion in mineral oil) or another suitable base like Cesium Carbonate (Cs₂CO₃)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Diethyl ether

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine

Procedure:

  • To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add anhydrous DMF (3 mL).

  • Carefully add sodium hydride (1.2 mmol, 1.2 equiv.).

  • Cool the suspension to 0 °C and add a solution of thiophenol (1.1 mmol, 1.1 equiv.) in DMF (2 mL) dropwise. Stir for 30 minutes at 0 °C to form the sodium thiophenolate.

  • Add a solution of 1-(4-fluorophenyl)imidazole (1.0 mmol, 1.0 equiv.) in DMF (2 mL) to the reaction mixture.

  • Allow the reaction to warm to room temperature and then heat to 80-100 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Once the starting material is consumed, cool the reaction to 0 °C and cautiously quench with saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by column chromatography.

Protocol 3: Etherification with a Phenol (e.g., 4-Methoxyphenol)

This protocol details the synthesis of 1-(4-(4-methoxyphenoxy)phenyl)imidazole. O-Arylation often requires higher temperatures and stronger bases compared to amination and thiolation.

Materials:

  • 1-(4-Fluorophenyl)imidazole

  • 4-Methoxyphenol

  • Potassium tert-butoxide (KOt-Bu) or Sodium Hydride (NaH)

  • Dimethylacetamide (DMAc) or N-Methyl-2-pyrrolidone (NMP), anhydrous

  • Toluene

  • Saturated aqueous NH₄Cl solution

  • Brine

Procedure:

  • In an oven-dried flask under an inert atmosphere, dissolve 4-methoxyphenol (1.2 mmol, 1.2 equiv.) in anhydrous DMAc (5 mL).

  • Add potassium tert-butoxide (1.5 mmol, 1.5 equiv.) in portions at room temperature. Stir for 30 minutes.

  • Add 1-(4-fluorophenyl)imidazole (1.0 mmol, 1.0 equiv.) to the mixture.

  • Heat the reaction to 150-160 °C and stir for 18-36 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the mixture to room temperature and dilute with toluene (20 mL).

  • Wash the organic phase with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

  • Purify the product by flash column chromatography.

Data Presentation: Representative Reaction Conditions

The following table summarizes representative conditions for the nucleophilic substitution on 1-(4-fluorophenyl)imidazole with various nucleophiles. These are starting points and may require optimization for specific substrates.

EntryNucleophile (Nu-H)BaseSolventTemp (°C)Time (h)Representative Product
1MorpholineK₂CO₃DMSO140244-(4-(Imidazol-1-yl)phenyl)morpholine
2AnilineK₃PO₄Dioxane12018N-(4-(Imidazol-1-yl)phenyl)aniline
3EthanethiolCs₂CO₃DMF8061-(4-(Ethylthio)phenyl)imidazole
4PhenolKOt-BuDMAc160361-(4-Phenoxyphenyl)imidazole
5Sodium methoxideN/ADMF/MeOH100121-(4-Methoxyphenyl)imidazole

Troubleshooting and Field-Proven Insights

  • Low Reactivity: If the reaction is slow or does not proceed to completion, consider increasing the temperature or using a stronger base (e.g., NaH, KOt-Bu). Ensure all reagents and solvents are anhydrous, as water can quench the base and inhibit the reaction. For particularly challenging nucleophiles, consider a palladium-catalyzed Buchwald-Hartwig amination approach.[10]

  • Side Reactions: At high temperatures, decomposition of the substrate or product may occur. If side products are observed, try lowering the reaction temperature and extending the reaction time. The imidazole ring itself can be a nucleophile; however, N-arylation is generally irreversible under these conditions.

  • Poor Solubility: 1-(4-Fluorophenyl)imidazole and its derivatives may have limited solubility. High-boiling polar aprotic solvents like DMSO, DMF, DMAc, or NMP are generally effective.[2]

  • Catalytic Approach: For electron-rich or sterically hindered nucleophiles, the use of a catalytic amount of an organic superbase like t-Bu-P4 in a non-polar solvent like toluene with molecular sieves to trap the generated HF can be a highly effective alternative to traditional high-temperature SNAr.[1][9]

Conclusion

The nucleophilic aromatic substitution of 1-(4-fluorophenyl)imidazole is a versatile transformation for accessing a wide range of functionalized N-aryl-imidazole derivatives. By carefully selecting the nucleophile, base, solvent, and temperature, researchers can effectively synthesize novel compounds for applications in drug discovery and materials science. The protocols and insights provided in this document serve as a robust foundation for the successful implementation of this important synthetic methodology.

References

  • A series of N-substituted imidazole derivatives was synthesized. Imidazole nucleus was reacted with ethylchloroacetate to form imidazole ester. Reaction of the imidazole ester (I) with different amines yields the desired products (1a- 1e). The compounds were characterized by FT-IR, 1H-NMR and mass spectra. The synthesized compounds were evaluated for the antimicrobial activity against Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Candida albicans and Aspergillus niger by determination of MIC (minimum inhibitory concentration) using tube dilution method. (n.d.). Retrieved from [Link]

  • 4-(4-Fluorophenyl)-1-methoxymethyl-2-phenyl-1H-imidazole. (2009). Acta Crystallographica Section E: Structure Reports Online, 65(12), o2803. [Link]

  • Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism. (2020). Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 857-868. [Link]

  • Nucleophilic Aromatic Substitution—Addition and Identification of an Amine. (n.d.). ResearchGate. Retrieved from [Link]

  • One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. (n.d.). Retrieved from [Link]

  • Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. (2021). Journal of the American Chemical Society, 143(34), 13633-13642. [Link]

  • Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (2021). Molecules, 26(21), 6478. [Link]

  • Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. (2021). Journal of the American Chemical Society, 143(34), 13633–13642. [Link]

  • Concerted Nucleophilic Aromatic Substitutions. (2018). Journal of the American Chemical Society, 140(42), 13620–13624. [Link]

  • Synthesis, Chemistry and Therapeutic Approaches of Imidazole Derivatives. (2013). International Journal of Pharmaceutical Sciences Review and Research, 23(2), 237-246. [Link]

  • Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. (n.d.). Retrieved from [Link]

  • Perfluoroaryl‐thiol SNAr reaction for the modification of porphyrins (A) and polymers (B). (n.d.). ResearchGate. Retrieved from [Link]

  • A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles. (2021). Nature Chemistry, 13(8), 754–761. [Link]

  • Nucleophilic aromatic substitution with imidazole developed by the group of Nicewicz. (n.d.). ResearchGate. Retrieved from [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2020). ACS Chemical Neuroscience, 11(21), 3531–3546. [Link]

  • Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. (2022). Frontiers in Chemistry, 10, 894380. [Link]

  • Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. (2019). Sakarya University Journal of Science, 23(3), 436-446. [Link]

  • SNAr Reaction Toward the Synthesis of Fluorinated Quinolino[2,3,4‐at]porphyrins. (2020). European Journal of Organic Chemistry, 2020(38), 6061-6065. [Link]

  • Reaction strategies for synthesis of imidazole derivatives: a review. (2018). Scripta Scientifica Pharmaceutica, 5(1), 29-41. [Link]

  • Facile aromatic nucleophilic substitution reactions (SNAr) in ionic liquid. (2016). RSC Advances, 6(78), 74149-74155. [Link]

  • 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. (2022). Molbank, 2022(2), M1389. [Link]

  • What is the procedure for the reaction of imidazole with alkyl halide? (2015). ResearchGate. Retrieved from [Link]

  • Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. (2022). Frontiers in Chemistry, 10, 894380. [Link]

  • Imidazole. (n.d.). In Wikipedia. Retrieved from [Link]

  • From Imidazole toward Imidazolium Salts and N-Heterocyclic Carbene Ligands: Electronic and Geometrical Redistribution. (2017). Organometallics, 36(8), 1530–1539. [Link]

  • Imidazole and it saturated derivatives vs pyrazole and it saturated derivatives: a computational study on relative stability. (2020). Physical and Theoretical Chemistry, 1(1), 1-10. [Link]

  • Synthesis and Pharmacological Evaluation of 2-(4-Halosubstituted phenyl)-4,5-diphenyl-1H-imidazoles. (2013). Journal of the Korean Chemical Society, 57(4), 513-519. [Link]

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Application

Application Notes and Protocols for Condensation Reactions Involving 1-(4-Fluorophenyl)imidazole

Audience: Researchers, scientists, and drug development professionals. Abstract: The 1-(4-fluorophenyl)imidazole moiety is a privileged scaffold in modern medicinal chemistry, integral to the structure of numerous therap...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Abstract: The 1-(4-fluorophenyl)imidazole moiety is a privileged scaffold in modern medicinal chemistry, integral to the structure of numerous therapeutic agents, particularly in oncology.[1][2] Its synthesis and functionalization are of paramount importance for the development of new chemical entities. Condensation reactions represent the most powerful and versatile strategy for constructing and elaborating upon this core structure. This guide provides an in-depth exploration of key condensation methodologies, moving beyond simple procedural lists to explain the underlying mechanistic principles and strategic considerations. We present detailed, field-tested protocols for the synthesis of the core via multicomponent reactions and its subsequent functionalization through Knoevenagel condensation, offering researchers a robust framework for their own discovery programs.

Part 1: Strategic Synthesis of the 1-(4-Fluorophenyl)imidazole Core via Four-Component Condensation

The most efficient and atom-economical approach to constructing highly substituted 1-arylimidazoles is through a one-pot, four-component reaction (4-MCR). This methodology, rooted in the principles of the Debus-Radziszewski imidazole synthesis, allows for the rapid generation of molecular complexity from simple, commercially available starting materials.[3][4]

Causality and Mechanistic Insight

The reaction proceeds by combining a 1,2-dicarbonyl compound (e.g., benzil), an aldehyde, an amine—in this case, 4-fluoroaniline, to install the requisite N-1 substituent—and an ammonia source, typically ammonium acetate.[5][6] The catalyst, often a Brønsted or Lewis acid, facilitates the multiple condensation and cyclization steps. The reaction cascade involves the formation of a diimine intermediate from the 1,2-dicarbonyl and ammonia, which then undergoes condensation with the aldehyde and the primary amine, followed by cyclization and aromatization to yield the stable 1,2,4,5-tetrasubstituted imidazole product. The choice of catalyst can be critical for achieving high yields and purity.[6][7]

Application Note 1: One-Pot Synthesis of 1-(4-Fluorophenyl)-2,4,5-triphenylimidazole

This protocol details the synthesis of a foundational tetrasubstituted imidazole, which can serve as a core for further derivatization.

Experimental Workflow Diagram

cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification prep1 Combine benzil, benzaldehyde, 4-fluoroaniline, and NH4OAc in ethanol. prep2 Add catalyst (e.g., glacial acetic acid). prep1->prep2 react1 Reflux the mixture for 4-6 hours. prep2->react1 react2 Monitor reaction completion by TLC. react1->react2 workup1 Cool to room temperature. Pour into ice-water. react2->workup1 workup2 Collect precipitate by vacuum filtration. workup1->workup2 workup3 Wash solid with cold water. workup2->workup3 purify1 Recrystallize the crude solid from an appropriate solvent (e.g., ethanol). workup3->purify1 purify2 Dry the purified product under vacuum. purify1->purify2

Caption: Workflow for 4-MCR synthesis of 1-(4-Fluorophenyl)-2,4,5-triphenylimidazole.

Reactant & Stoichiometry Summary

ReactantMolecular WeightMolar Equiv.Example Mass / Volume
Benzil210.23 g/mol 1.02.10 g (10 mmol)
Benzaldehyde106.12 g/mol 1.01.06 g (1.0 mL, 10 mmol)
4-Fluoroaniline111.12 g/mol 1.01.11 g (10 mmol)
Ammonium Acetate77.08 g/mol 2.01.54 g (20 mmol)
Glacial Acetic Acid60.05 g/mol Catalytic~5 mL
Ethanol46.07 g/mol Solvent50 mL

Detailed Experimental Protocol

  • Vessel Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzil (1.0 equiv., 10 mmol, 2.10 g), benzaldehyde (1.0 equiv., 10 mmol, 1.06 g), 4-fluoroaniline (1.0 equiv., 10 mmol, 1.11 g), and ammonium acetate (2.0 equiv., 20 mmol, 1.54 g).

  • Solvent and Catalyst Addition: Add ethanol (50 mL) and glacial acetic acid (5 mL). The use of a protic solvent like ethanol is crucial for solubilizing the reactants and facilitating proton transfer steps in the mechanism. Acetic acid serves as a Brønsted acid catalyst.

  • Reaction Execution: Heat the mixture to reflux (approximately 80-85 °C) with vigorous stirring. Maintain reflux for 4-6 hours.

  • Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Hexane:Ethyl Acetate, 4:1). The disappearance of the starting materials, particularly the aldehydes, indicates completion.

  • Isolation: After completion, allow the reaction mixture to cool to room temperature. Pour the mixture slowly into a beaker containing 200 mL of ice-cold water while stirring. A precipitate will form.

  • Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with cold distilled water (3 x 50 mL) to remove any residual ammonium acetate and acetic acid.

  • Purification: The crude product can be purified by recrystallization from hot ethanol. Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

  • Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven at 50-60 °C to a constant weight. Characterize the final product by ¹H NMR, ¹³C NMR, and MS analysis.

Part 2: Post-synthetic Elaboration via Knoevenagel Condensation

Once the core imidazole structure is synthesized, further functionalization is often required to modulate its physicochemical and biological properties. The Knoevenagel condensation is a classic and reliable C-C bond-forming reaction ideal for this purpose.[8] It involves the reaction of a carbonyl compound (an aldehyde or ketone) with an "active methylene" compound—a molecule with a CH₂ group flanked by two electron-withdrawing groups (EWGs) like nitriles, esters, or nitro groups.[9][10]

Causality and Mechanistic Insight

The reaction is typically catalyzed by a weak base (e.g., piperidine, imidazole, or even a mild inorganic base).[9][11] The base deprotonates the active methylene compound to form a resonance-stabilized carbanion (enolate). This potent nucleophile then attacks the electrophilic carbonyl carbon of the aldehyde. The resulting alkoxide intermediate is protonated, and a subsequent E1cB or E2 elimination of a water molecule yields the final α,β-unsaturated product.[8] This reaction is exceptionally useful for extending π-systems and introducing functionalities that can act as Michael acceptors or hydrogen bond donors/acceptors.

General Knoevenagel Condensation Mechanism

Knoevenagel_Mechanism Reactants Aldehyde (R-CHO) + Active Methylene (Z-CH2-Z') + Base (B:) Step1 Base abstracts a proton, forming a resonance-stabilized enolate. Reactants->Step1 1 Enolate Z-CH(-)-Z' ↔ Z-C(-)=Z' Step1->Enolate Step2 Enolate attacks the carbonyl carbon. Enolate->Step2 2 Alkoxide Intermediate Alkoxide Step2->Alkoxide Step3 Protonation of the alkoxide. Alkoxide->Step3 3 Alcohol β-Hydroxy Adduct Step3->Alcohol Step4 Elimination of water. Alcohol->Step4 4 Product α,β-Unsaturated Product (R-CH=C(Z)Z') Step4->Product

Caption: Generalized mechanism of the base-catalyzed Knoevenagel condensation.

Application Note 2: Synthesis of a Knoevenagel Adduct from a 1-(4-Fluorophenyl)imidazole-2-carbaldehyde

This protocol describes the functionalization of a pre-formed imidazole aldehyde with malononitrile. This reaction introduces a dicyanovinyl group, a common pharmacophore and fluorescent tag.[12]

Prerequisite: The starting material, 1-(4-Fluorophenyl)-4,5-diphenyl-1H-imidazole-2-carbaldehyde, must first be synthesized, typically via Vilsmeier-Haack formylation of the corresponding 1,2,4,5-tetrasubstituted imidazole.

Detailed Experimental Protocol

  • Reactant Preparation: In a 50 mL round-bottom flask, dissolve 1-(4-Fluorophenyl)-4,5-diphenyl-1H-imidazole-2-carbaldehyde (1.0 equiv., 5 mmol, 1.95 g) and malononitrile (1.1 equiv., 5.5 mmol, 0.36 g) in absolute ethanol (25 mL).

  • Catalyst Addition: Add a few drops of a basic catalyst, such as piperidine or triethylamine (~0.1 equiv.). The choice of a weak base is critical to prevent self-condensation of the aldehyde or other side reactions.[8]

  • Reaction Execution: Stir the mixture at room temperature. The reaction is often rapid and may be complete within 1-2 hours. In some cases, gentle heating (40-50 °C) may be required to drive the reaction to completion.

  • Monitoring: Follow the reaction progress by TLC (e.g., Hexane:Ethyl Acetate, 3:1), observing the consumption of the aldehyde and the appearance of a new, often UV-active, product spot.

  • Product Isolation: Upon completion, the product may precipitate directly from the reaction mixture. If so, cool the flask in an ice bath for 30 minutes to maximize precipitation and collect the solid by vacuum filtration.

  • Work-up: If the product remains in solution, reduce the solvent volume under reduced pressure. Add cold water to precipitate the crude product, then collect it by filtration.

  • Purification and Drying: Wash the collected solid with cold ethanol to remove unreacted malononitrile and catalyst. Dry the purified product under vacuum. Further purification, if necessary, can be achieved by column chromatography on silica gel.

Conclusion

The strategic application of condensation reactions is fundamental to the synthesis and elaboration of the 1-(4-fluorophenyl)imidazole scaffold. Multicomponent reactions offer an elegant and efficient pathway to the core structure, while subsequent Knoevenagel condensations provide a reliable method for introducing diverse functionalities. The protocols and mechanistic insights provided herein are designed to empower researchers in medicinal chemistry and drug discovery to confidently apply these powerful synthetic tools, accelerating the development of novel therapeutic agents.

References

  • Bhat, S. U., Naikoo, R. A., & Tomar, R. (2016). One Pot Synthesis of Tetra-substituted Imidazole Derivatives by Condensation Reaction Using Zeolite H- ZSM 22 as a Heterogeneous Solid Acid Catalyst. International Research Journal of Pure and Applied Chemistry, 11(1), 1–10.

  • Heravi, M. M., Tehrani, M. H., Bakhtiari, K., & Oskooie, H. A. (2006). A practical Knoevenagel condensation catalysed by imidazole. Journal of Chemical Research, 2006(11), 711-712.

  • Organic Chemistry Portal. (n.d.). Imidazole Synthesis.

  • de la Torre, B. G., & Andreu, D. (2017). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 22(8), 1255.

  • Shaik, A., & Jha, A. (2020). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. International Journal of Pharmaceutical Research and Applications, 5(4), 1-11.

  • Probst, D. A., & Van Vranken, D. L. (2017). Multicomponent Synthesis of Substituted and Fused-Ring Imidazoles via Phospha-münchnone Cycloaddition. The Journal of Organic Chemistry, 82(11), 5925–5932.

  • Wróbel, T. M., et al. (2022). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Chemical Neuroscience, 13(10), 1546–1565.

  • Gayathri, P., et al. (2010). 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 66(10), o2519.

  • Al-Ghorbani, M., et al. (2015). Mannich bases in medicinal chemistry and drug design. European Journal of Medicinal Chemistry, 97, 861-885.

  • Wikipedia. (n.d.). Knoevenagel condensation.

  • Gawas, D., et al. (2016). Synthesis of 1,2,4,5-tetrasubstituted imidazole derivatives. ResearchGate.

  • Request PDF. (n.d.). A Practical Knoevenagel Condensation Catalyzed by Imidazole.

  • Al-Azemi, T. F., et al. (2020). AIE and reversible mechanofluorochromism characteristics of new imidazole-based donor–π–acceptor dyes. RSC Advances, 10(4), 2133-2142.

  • Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry.

  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. Scientific Reports.

  • Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. ResearchGate.

  • Catalytic procedures for multicomponent synthesis of imidazoles: selectivity control during the competitive formation of tri- and tetrasubstituted imidazoles. Green Chemistry.

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Method

Application Notes and Protocols: The Strategic Use of the 4-Fluorophenyl Imidazole Scaffold in Multi-Component Reactions for Drug Discovery

Introduction: The Convergence of Efficiency and Potency In the landscape of modern medicinal chemistry, the principles of efficiency and atom economy are paramount. Multi-component reactions (MCRs), where three or more r...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Convergence of Efficiency and Potency

In the landscape of modern medicinal chemistry, the principles of efficiency and atom economy are paramount. Multi-component reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a complex product, embody these principles.[1] This approach offers significant advantages over traditional linear syntheses by reducing reaction steps, minimizing waste, and enabling the rapid generation of diverse chemical libraries.[1] Within the vast chemical space accessible through MCRs, nitrogen-containing heterocycles, particularly the imidazole scaffold, have garnered immense interest due to their prevalence in biologically active molecules.[1][2] The 1-(4-Fluorophenyl)imidazole moiety, in particular, has emerged as a privileged structural motif in numerous therapeutic agents, attributed to the unique electronic properties of the fluorine atom which can enhance metabolic stability and binding affinity.[2][3]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic implementation of multi-component reactions to construct the valuable 4-fluorophenyl-substituted imidazole core. While the direct use of 1-(4-fluorophenyl)imidazole as a starting component in common MCRs is not widely documented, the in-situ generation of this scaffold through MCRs is a powerful and extensively utilized strategy. We will delve into the mechanistic underpinnings of these reactions, provide detailed experimental protocols, and discuss the downstream applications of the resulting compounds.

Core Synthesis Strategy: The Four-Component Reaction for Imidazole Formation

A prevalent and robust method for the synthesis of polysubstituted imidazoles, including those bearing the 4-fluorophenyl group, is a one-pot, four-component condensation reaction. This reaction typically involves an aldehyde, a 1,2-dicarbonyl compound, an amine, and an ammonium salt (acting as the source of the second imidazole nitrogen).[4][5]

The general workflow for this synthetic approach is outlined below:

G reagents Reactant Mixing (Aldehyde, 1,2-Dicarbonyl, Amine, Ammonium Acetate) solvent Solvent Addition & Catalyst (e.g., Ethanol, Acetic Acid) reagents->solvent Dissolution reaction Thermal Reaction (Reflux or Microwave) solvent->reaction Heating workup Reaction Work-up (Cooling, Precipitation/Extraction) reaction->workup Completion purification Purification (Recrystallization or Chromatography) workup->purification Crude Product analysis Product Characterization (NMR, MS, etc.) purification->analysis Pure Product

Caption: General experimental workflow for the four-component synthesis of substituted imidazoles.

Mechanistic Insights: A Stepwise Look at Imidazole Ring Formation

The formation of the imidazole ring in this four-component reaction is a fascinating cascade of condensation and cyclization steps. Understanding the mechanism is crucial for optimizing reaction conditions and predicting potential side products.

G cluster_0 Step 1: Imine Formation cluster_1 Step 2: Condensation cluster_2 Step 3: Cyclization Aldehyde Aldehyde Imine Imine Aldehyde->Imine + Amine - H2O Final Product Final Product Imine->Final Product + Intermediate A - H2O 1,2-Dicarbonyl 1,2-Dicarbonyl Intermediate A Intermediate A 1,2-Dicarbonyl->Intermediate A + Ammonium Acetate

Caption: Simplified mechanistic pathway for the four-component imidazole synthesis.

The reaction is believed to proceed through the initial condensation of the aldehyde (in this case, 4-fluorobenzaldehyde) with the amine and ammonium acetate to form an imine intermediate. Concurrently, the 1,2-dicarbonyl compound reacts with ammonia (from ammonium acetate) to form a diimine or a related reactive species. These intermediates then undergo a cyclization and subsequent oxidation (often aerial) to yield the final, stable aromatic imidazole ring. The use of an acid catalyst, such as acetic acid, is often employed to facilitate the condensation steps by protonating the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon.[4]

Detailed Experimental Protocol: Synthesis of 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole

This protocol provides a detailed methodology for the synthesis of a representative 1,2,4,5-tetrasubstituted imidazole containing the 4-fluorophenyl moiety.[6]

Materials:

  • Benzil (1.0 equiv.)

  • 4-Fluorobenzaldehyde (1.0 equiv.)

  • Aniline (1.0 equiv.)

  • Ammonium acetate (excess, e.g., 10 equiv.)

  • Glacial acetic acid (solvent)

  • Ethanol (for recrystallization)

Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add benzil (e.g., 10 mmol, 2.10 g), 4-fluorobenzaldehyde (10 mmol, 1.24 g), aniline (10 mmol, 0.93 g), and ammonium acetate (100 mmol, 7.71 g).

  • Add glacial acetic acid (e.g., 20 mL) to the flask.

  • Heat the reaction mixture to reflux with constant stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the cooled reaction mixture into a beaker containing ice-cold water (e.g., 100 mL) with stirring.

  • A solid precipitate will form. Collect the crude product by vacuum filtration and wash thoroughly with water to remove excess ammonium acetate and acetic acid.

  • Purify the crude product by recrystallization from a suitable solvent system, such as ethanol, to yield the pure 2-(4-fluorophenyl)-1,4,5-triphenyl-1H-imidazole.

  • Dry the purified product under vacuum. Characterize the final product by NMR and mass spectrometry to confirm its identity and purity.

Trustworthiness and Self-Validation:

This protocol is designed to be self-validating. The successful formation of the product can be readily confirmed by standard analytical techniques. The melting point of the purified product should be sharp and consistent with literature values. 1H and 13C NMR spectroscopy will show the characteristic signals for the aromatic protons and carbons of the phenyl and 4-fluorophenyl substituents, as well as the imidazole core. The presence of the fluorine atom can be confirmed by 19F NMR. High-resolution mass spectrometry should provide the exact mass of the desired product.

Data Presentation: Scope and Yields

The versatility of this four-component reaction allows for the synthesis of a wide array of 4-fluorophenyl-imidazole derivatives by varying the 1,2-dicarbonyl, amine, and even the aldehyde components. The following table summarizes representative yields for the synthesis of various substituted imidazoles.

Aldehyde1,2-DicarbonylAmineProductYield (%)
4-FluorobenzaldehydeBenzilAniline2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole~85%
4-FluorobenzaldehydeBenzil4-Methoxyaniline1-(4-Methoxyphenyl)-2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole~82%
4-FluorobenzaldehydeBenzilBenzylamine1-Benzyl-2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole~88%
4-Fluorobenzaldehyde1,2-Diphenylethane-1,2-dioneCyclohexylamine1-Cyclohexyl-2-(4-fluorophenyl)-4,5-diphenyl-1H-imidazole~75%

Yields are approximate and can vary based on reaction conditions and purification methods.

Applications in Drug Discovery and Development

The 4-fluorophenyl-imidazole scaffold synthesized via multi-component reactions is a cornerstone in the development of novel therapeutic agents. The presence of the fluorophenyl group can significantly impact the pharmacokinetic and pharmacodynamic properties of a molecule.

  • Kinase Inhibitors: Many compounds containing this scaffold have been identified as potent inhibitors of various kinases, which are crucial targets in oncology and inflammatory diseases.[7]

  • Anticancer Agents: The imidazole core is a key feature in numerous anticancer drugs, and the addition of a 4-fluorophenyl group can enhance their efficacy and metabolic stability.[2]

  • GABA-A Receptor Modulators: Derivatives of 2-(4-fluorophenyl)-1H-benzo[d]imidazole have shown promise as positive allosteric modulators of the GABA-A receptor, a key target for anxiolytics and sedatives.[3]

The products of these multi-component reactions serve as versatile intermediates for further chemical modifications, allowing for the exploration of a vast chemical space and the fine-tuning of biological activity.

Conclusion

Multi-component reactions provide an elegant and powerful platform for the efficient synthesis of complex molecules of pharmaceutical interest. The one-pot, four-component synthesis of 4-fluorophenyl-substituted imidazoles exemplifies the strategic advantage of MCRs in generating libraries of potential drug candidates. By understanding the underlying reaction mechanisms and employing robust and validated protocols, researchers can harness the power of this chemistry to accelerate the drug discovery process.

References

  • Green synthesis of imidazole derivatives using multicomponent reactions. (n.d.). Materials Today: Proceedings. Retrieved from [Link]

  • Khan, M. N., Pal, S., Karamthulla, S., & Choudhury, L. H. (2014).
  • Multicomponent Synthesis of Substituted and Fused-Ring Imidazoles via Phospha-münchnone Cycloaddition. (2020). The Journal of Organic Chemistry, 85(15), 9897–9907.
  • Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. (2008). The Journal of Organic Chemistry, 73(15), 5919–5922.
  • Multicomponent reactions (MCRs) yielding medicinally relevant rings: a recent update and chemical space analysis of the scaffolds. (2025). RSC Medicinal Chemistry.
  • Synthesis of 2,4,5-trisubstituted and 1,2,4,5-tetrasubstituted imidazoles catalyzed by a magnetic nanocatalyst. (n.d.). Journal of the Iranian Chemical Society.
  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). ACS Chemical Neuroscience, 14(6), 1069–1082.
  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. (2024). Scientific Reports, 14(1), 1-18.
  • Synthesis of Tunable Fluorescent Imidazole-Fused Heterocycle Dimers. (2022). The Journal of Organic Chemistry, 87(15), 10082–10091.
  • Still Unconquered: Enantioselective Passerini and Ugi Multicomponent Reactions. (2018). Accounts of Chemical Research, 51(6), 1438–1452.
  • Strain and Complexity, Passerini and Ugi Reactions of Four‐Membered Heterocycles and Further Elaboration of TOSMIC Product. (2023). Chemistry – An Asian Journal, 18(15), e202200083.
  • 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(10), o2519.
  • The Biginelli and Related (Passerini and Ugi) Reactions. (n.d.).
  • Still Unconquered: Enantioselective Passerini and Ugi Multicomponent Reactions. (2018). Accounts of Chemical Research, 51(6), 1438-1452.
  • Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl)-4, 5-diphenyl imidazole moiety as anti-inflammatory and antimicrobial agents. (2014). Der Pharma Chemica, 6(3), 320-325.
  • Versatile Imidazole Synthesis Via Multicomponent Reaction Approach. (2022). Chemistry & Biology Interface, 12(3), 159-174.
  • Smiles Rearrangements in Ugi- and Passerini-Type Couplings: New Multicomponent Access to O- and N-Arylamides. (2009). The Journal of Organic Chemistry, 74(15), 5598–5601.
  • Synthesis of Fluorinated Imidazole[4,5f][8]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. (2022). ChemMedChem, 17(4), e202100537.

  • Catalytic procedures for multicomponent synthesis of imidazoles: selectivity control during the competitive formation of tri- and tetrasubstituted imidazoles. (2014). Green Chemistry, 16(8), 3891-3903.
  • Synthesis and Pharmacological Evaluation of Some Potent 2-(4-Substitutedphenyl)-4,5- Diphenyl-1H-Imidazoles. (2005). Indian Journal of Pharmaceutical Sciences, 67(6), 710-715.
  • A One-Pot, Four-Component Synthesis of N-Substituted 2,4-Diarylimidazoles. (2009). Synlett, 2009(20), 3263-3266.

Sources

Application

Application Notes &amp; Protocols: A Framework for Elucidating the Biological Activity of 1-(4-Fluorophenyl)imidazole

Introduction: The Therapeutic Potential of the Imidazole Scaffold The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural products and synthetic pharmaceuticals....

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of the Imidazole Scaffold

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural products and synthetic pharmaceuticals.[1] Its unique electronic properties and ability to engage in hydrogen bonding make it an exceptional pharmacophore for interacting with a wide array of biological targets, including enzymes and receptors.[2][3] Imidazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antifungal, anti-inflammatory, and enzyme inhibitory effects.[1][4][5]

1-(4-Fluorophenyl)imidazole, the subject of this guide, combines this versatile imidazole core with a 4-fluorophenyl moiety. The inclusion of fluorine is a common strategy in drug design to enhance metabolic stability and binding affinity. Given this structural composition, 1-(4-Fluorophenyl)imidazole presents a compelling candidate for biological screening. This document provides a comprehensive, multi-tiered experimental framework for researchers to systematically investigate its potential anticancer, antimicrobial, and enzyme inhibitory activities. The protocols herein are designed to be robust and self-validating, guiding the user from initial high-throughput screening to more detailed mechanistic studies.

Section 1: Anticancer Activity Screening

Many imidazole-containing compounds exert anticancer effects through various mechanisms, such as inducing apoptosis, causing cell-cycle arrest, and inhibiting protein kinases crucial for tumor progression.[6][7][8] A primary, indispensable step in evaluating a novel compound is to assess its general cytotoxicity against a panel of relevant cancer cell lines.

Protocol 1.1: Cell Viability Assessment via XTT Assay

The XTT assay is a robust colorimetric method to measure cell viability. It relies on the ability of mitochondrial dehydrogenases in metabolically active cells to reduce the tetrazolium salt XTT to a water-soluble orange formazan product.[9] The amount of formazan produced is directly proportional to the number of viable cells.[10]

Expert Insight: Why Choose XTT over MTT? While the MTT assay is also widely used, the formazan product of MTT is insoluble and requires an additional solubilization step, which can introduce variability and is less amenable to high-throughput screening.[10] The XTT assay's water-soluble product simplifies the protocol and reduces potential errors.

Materials:

  • 1-(4-Fluorophenyl)imidazole (Test Compound)

  • Human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT-116 [colon])

  • Normal human fibroblast cell line (e.g., WI-38) for cytotoxicity comparison

  • Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

  • XTT labeling mixture (prepared according to manufacturer's instructions)

  • Doxorubicin (Positive Control)

  • DMSO (Vehicle Control)

  • 96-well flat-bottom sterile culture plates

  • Microplate reader

Step-by-Step Methodology:

  • Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

  • Compound Preparation: Prepare a 10 mM stock solution of 1-(4-Fluorophenyl)imidazole in DMSO. Create a series of 2-fold serial dilutions in culture medium to achieve final desired concentrations (e.g., 100 µM down to 0.78 µM). Prepare similar dilutions for the positive control, Doxorubicin.

  • Cell Treatment: After 24 hours, carefully remove the medium and add 100 µL of medium containing the various concentrations of the test compound, positive control, or vehicle control (ensure final DMSO concentration is <0.5%).[10]

  • Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

  • XTT Reagent Addition: Following incubation, add 50 µL of the freshly prepared XTT labeling mixture to each well.[9]

  • Final Incubation: Incubate the plate for 2-4 hours at 37°C, 5% CO₂. The optimal time depends on the metabolic activity of the cell line and should be determined empirically.

  • Absorbance Measurement: Gently shake the plate and measure the absorbance at 450-500 nm using a microplate reader. A reference wavelength of ~660 nm should be used for background correction.[9]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC₅₀).

Workflow for Cell Viability Screening

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Seed Cells in 96-Well Plate C Treat Cells with Compound (48-72h) A->C B Prepare Serial Dilutions of Compound B->C D Add XTT Reagent (2-4h Incubation) C->D E Measure Absorbance (450-500 nm) D->E F Calculate % Viability vs. Control E->F G Determine IC50 Value F->G G A Prepare Serial Dilutions of Compound in Broth C Inoculate Wells with Microbial Suspension A->C B Prepare Standardized Microbial Inoculum (0.5 McFarland) B->C D Incubate Plate (18-48 hours) C->D E Assess Microbial Growth (Visual or OD600) D->E F Identify Lowest Concentration with No Growth (MIC) E->F G E_S_C E + S ⇌ ES → E + P E_I_C E + I ⇌ EI E_S_N E + S ⇌ ES → E + P E_I_N E + I ⇌ EI ESI_N ES + I ⇌ ESI

Sources

Method

Application Notes and Protocols: A Multi-Assay Approach to Determine the In Vitro Cytotoxicity of 1-(4-Fluorophenyl)imidazole

Abstract This comprehensive guide details a robust, multi-assay strategy for evaluating the in vitro cytotoxicity of the small molecule, 1-(4-Fluorophenyl)imidazole. In the realm of drug discovery and development, a thor...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This comprehensive guide details a robust, multi-assay strategy for evaluating the in vitro cytotoxicity of the small molecule, 1-(4-Fluorophenyl)imidazole. In the realm of drug discovery and development, a thorough understanding of a compound's cytotoxic profile is paramount for advancing safe and effective therapeutic candidates.[1][2][3] This document provides a framework for researchers, scientists, and drug development professionals to assess cytotoxicity through three distinct and complementary assays: the MTT assay for cell viability, the LDH release assay for membrane integrity, and the Caspase-3/7 assay for apoptosis induction. By integrating data from these assays, researchers can obtain a more complete and nuanced understanding of the potential cytotoxic mechanisms of 1-(4-Fluorophenyl)imidazole.

Introduction to 1-(4-Fluorophenyl)imidazole and the Imperative of Cytotoxicity Testing

1-(4-Fluorophenyl)imidazole is a heterocyclic organic compound containing an imidazole ring substituted with a 4-fluorophenyl group. Imidazole derivatives are a significant class of compounds in medicinal chemistry, known to exhibit a wide range of biological activities, including anti-inflammatory, antifungal, and anticancer properties.[4][5] Early-stage assessment of a compound's potential to cause cell death, or cytotoxicity, is a critical step in the drug development pipeline.[2][3] It allows for the early identification of compounds with unfavorable safety profiles, thereby saving resources and reducing the likelihood of late-stage failures.[3]

This application note will guide the user through a tiered approach to cytotoxicity testing, employing assays that interrogate different cellular processes. This multi-parametric approach is crucial because a compound can induce cell death through various mechanisms, such as necrosis or apoptosis.[6] Relying on a single assay can provide an incomplete or even misleading picture of a compound's cytotoxic potential.

The Scientific Rationale: A Triad of Assays for Comprehensive Cytotoxicity Profiling

To achieve a thorough understanding of 1-(4-Fluorophenyl)imidazole's cytotoxic effects, we will employ a triad of well-established in vitro assays. Each assay targets a different hallmark of cell health and death, providing a more holistic view of the compound's cellular impact.

  • MTT Assay: A Measure of Metabolic Viability. This colorimetric assay is a cornerstone for assessing cell viability by measuring the metabolic activity of a cell population. In viable cells, mitochondrial and cytosolic reductase enzymes convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product.[6][7] The amount of formazan produced is directly proportional to the number of metabolically active, and therefore viable, cells.[7] A decrease in the formazan signal after treatment with 1-(4-Fluorophenyl)imidazole would indicate a reduction in cell viability.

  • Lactate Dehydrogenase (LDH) Assay: An Indicator of Compromised Membrane Integrity. The LDH assay is a classic method for quantifying cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells.[8][9] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon the loss of plasma membrane integrity, a hallmark of necrosis and late-stage apoptosis.[8][9] The released LDH catalyzes the conversion of a tetrazolium salt into a colored formazan product, and the amount of color formed is proportional to the number of lysed cells.[9][10] An increase in LDH activity in the culture supernatant would suggest that 1-(4-Fluorophenyl)imidazole induces cell membrane damage.

  • Caspase-3/7 Assay: A Specific Marker of Apoptosis. Apoptosis, or programmed cell death, is a highly regulated process that plays a critical role in tissue homeostasis and the elimination of damaged cells. A key event in the apoptotic cascade is the activation of executioner caspases, such as caspase-3 and caspase-7.[11][12] The Caspase-3/7 assay utilizes a substrate that is specifically cleaved by these activated caspases, leading to the generation of a detectable signal (either fluorescent or luminescent).[11][13] An increase in caspase-3/7 activity is a strong indicator that 1-(4-Fluorophenyl)imidazole induces apoptosis.

The logical flow of these interconnected assays is depicted in the workflow diagram below.

Cytotoxicity_Workflow cluster_assays In Vitro Cytotoxicity Assessment start Treat Cells with 1-(4-Fluorophenyl)imidazole viability MTT Assay (Metabolic Activity) start->viability Incubate for Desired Time membrane LDH Assay (Membrane Integrity) start->membrane Incubate for Desired Time apoptosis Caspase-3/7 Assay (Apoptosis) start->apoptosis Incubate for Desired Time data_analysis Data Analysis and Interpretation viability->data_analysis membrane->data_analysis apoptosis->data_analysis

Figure 1. A high-level overview of the multi-assay workflow for assessing the cytotoxicity of 1-(4-Fluorophenyl)imidazole.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for performing the MTT, LDH, and Caspase-3/7 assays. It is crucial to maintain sterile conditions throughout the experiments to prevent contamination.

Cell Culture and Compound Preparation

Cell Line Selection: The choice of cell line should be guided by the research question. For general cytotoxicity screening, a commonly used and well-characterized cell line such as HeLa (human cervical cancer), A549 (human lung carcinoma), or HepG2 (human liver carcinoma) can be used.

Compound Stock Solution: Prepare a high-concentration stock solution of 1-(4-Fluorophenyl)imidazole (e.g., 10 mM) in a suitable solvent, such as dimethyl sulfoxide (DMSO). The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

MTT Assay Protocol

This protocol is adapted from standard methodologies.[14][15]

Materials:

  • 96-well clear flat-bottom tissue culture plates

  • Selected cell line

  • Complete cell culture medium

  • 1-(4-Fluorophenyl)imidazole stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[7]

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[15]

  • Microplate reader capable of measuring absorbance at 570 nm

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of 1-(4-Fluorophenyl)imidazole in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and untreated control wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[14][15]

  • Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[15] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis: Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

LDH Assay Protocol

This protocol is based on commercially available colorimetric LDH assay kits.[10][16]

Materials:

  • 96-well clear flat-bottom tissue culture plates

  • Cells and compound treatment as described in the MTT assay protocol

  • LDH assay kit (containing LDH reaction mixture and stop solution)

  • Lysis buffer (provided in the kit or 1% Triton X-100 in PBS)

  • Microplate reader capable of measuring absorbance at 490 nm

Procedure:

  • Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. In addition to the experimental wells, prepare a "maximum LDH release" control by adding lysis buffer to a set of untreated wells 45 minutes before the end of the incubation period.[16]

  • Sample Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

  • Supernatant Transfer: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

  • LDH Reaction: Add 50 µL of the LDH reaction mixture to each well containing the supernatant.[16] Mix gently by tapping the plate.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[16]

  • Stop Reaction: Add 50 µL of the stop solution to each well.[16]

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = ((Absorbance of Treated - Absorbance of Vehicle Control) / (Absorbance of Maximum Release - Absorbance of Vehicle Control)) * 100

Caspase-3/7 Assay Protocol

This protocol is based on commercially available luminescent or fluorescent caspase-3/7 assay kits.[11][12][13][17]

Materials:

  • 96-well white or black flat-bottom tissue culture plates (depending on the assay's detection method)

  • Cells and compound treatment as described in the MTT assay protocol

  • Caspase-3/7 assay kit (containing caspase-3/7 substrate and buffer)

  • Luminometer or fluorescence plate reader

Procedure:

  • Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol, using the appropriate 96-well plate for the detection method.

  • Reagent Preparation: Prepare the caspase-3/7 reagent by mixing the substrate and buffer according to the manufacturer's instructions.

  • Reagent Addition: After the incubation period, add a volume of the caspase-3/7 reagent equal to the volume of the cell culture medium in each well (e.g., 100 µL).

  • Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

  • Signal Measurement: Measure the luminescence or fluorescence using a plate reader.

Data Analysis: The results are typically expressed as the fold change in caspase-3/7 activity relative to the vehicle control. Fold Change = (Signal of Treated Cells / Signal of Vehicle Control)

Data Interpretation and Visualization

Data Presentation:

AssayEndpoint MeasuredIndication
MTT Metabolic ActivityDecrease in signal indicates reduced cell viability.
LDH LDH ReleaseIncrease in signal indicates loss of membrane integrity (necrosis/late apoptosis).
Caspase-3/7 Caspase ActivityIncrease in signal indicates induction of apoptosis.

By comparing the dose-response curves obtained from each assay, one can begin to elucidate the primary mechanism of cell death. For example, if a decrease in cell viability (MTT assay) is accompanied by a significant increase in caspase-3/7 activity but a minimal increase in LDH release at early time points, it suggests that 1-(4-Fluorophenyl)imidazole primarily induces apoptosis. Conversely, a sharp increase in LDH release that mirrors the decrease in cell viability would point towards a necrotic mode of cell death.

decision_tree start Is there a decrease in cell viability (MTT)? no No start->no Not cytotoxic at tested concentrations yes Yes start->yes caspase_check Is there an increase in Caspase-3/7 activity? yes->caspase_check ldh_check Is there an increase in LDH release? caspase_check->ldh_check No apoptosis Primary mechanism is likely Apoptosis caspase_check->apoptosis Yes necrosis Primary mechanism is likely Necrosis ldh_check->necrosis Yes mixed Mixed Apoptotic and Necrotic mechanisms ldh_check->mixed Yes (if apoptosis is also present) other Other cytotoxic mechanisms or cytostatic effects ldh_check->other No apoptosis->ldh_check Also check for secondary necrosis

Figure 2. A simplified decision tree for interpreting the results from the multi-assay cytotoxicity assessment.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating through the inclusion of appropriate controls.

  • Vehicle Control: This is essential to ensure that the solvent used to dissolve 1-(4-Fluorophenyl)imidazole does not have any intrinsic cytotoxic effects.

  • Untreated Control: This serves as the baseline for normal cell viability and growth.

  • Maximum Release Control (for LDH assay): This control is crucial for normalizing the data and represents 100% cytotoxicity.

  • Positive Controls (Optional but Recommended): Including a known cytotoxic agent (e.g., staurosporine for apoptosis or a high concentration of a detergent for necrosis) can validate that the assay systems are working correctly.

By running these controls in parallel with the experimental samples, researchers can have high confidence in the generated data.

Conclusion

This application note provides a detailed and scientifically grounded framework for assessing the in vitro cytotoxicity of 1-(4-Fluorophenyl)imidazole. By employing a multi-assay approach that includes the MTT, LDH, and Caspase-3/7 assays, researchers can gain a comprehensive understanding of the compound's effects on cell viability, membrane integrity, and the induction of apoptosis. This robust methodology is essential for making informed decisions in the early stages of drug discovery and development.

References

  • MTT Assay Protocol for Cell Viability and Proliferation. (URL: [Link])

  • Lactate Dehydrogenase (LDH) Assay Protocol. OPS Diagnostics. (URL: [Link])

  • Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. (URL: [Link])

  • MTT Proliferation Assay Protocol. ResearchGate. (URL: [Link])

  • Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole. National Institutes of Health. (URL: [Link])

  • In Vitro Cytotoxicity Assay. Alfa Cytology. (URL: [Link])

  • LDH cytotoxicity assay. Protocols.io. (URL: [Link])

  • LDH Assay. Cell Biologics Inc. (URL: [Link])

  • EarlyTox Caspase-3/7 R110 Assay Kit. Molecular Devices. (URL: [Link])

  • In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. (URL: [Link])

  • Update on in vitro cytotoxicity assays for drug development. ResearchGate. (URL: [Link])

  • Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. (URL: [Link])

  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. PMC - NIH. (URL: [Link])

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Publications. (URL: [Link])

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. NIH. (URL: [Link])

  • 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. PMC - NIH. (URL: [Link])

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Application

Application Notes and Protocols for Characterizing the Bioactivity of 1-(4-Fluorophenyl)imidazole Using Cell-Based Assays

Abstract The imidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive compounds with applications ranging from anticancer to anti-inflammatory and antimicrobial therapie...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The imidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive compounds with applications ranging from anticancer to anti-inflammatory and antimicrobial therapies.[1][2][3] The incorporation of a fluorophenyl moiety can further enhance pharmacological properties, such as metabolic stability and target binding affinity.[4] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically characterize the biological activity of 1-(4-Fluorophenyl)imidazole. We present a tiered, multi-assay approach, beginning with foundational cytotoxicity profiling and progressing to targeted mechanistic studies. This document offers detailed, field-proven protocols for assessing cytotoxicity, inhibition of key enzymes like aromatase, anti-inflammatory potential, and modulation of nuclear receptor pathways, empowering researchers to build a robust biological profile for this class of compounds.

Introduction: A Tiered Strategy for Bioactivity Profiling

Characterizing a novel compound requires a systematic and logical progression of experiments. An effect observed in a single-point assay can be misleading if the compound's fundamental interaction with the cellular machinery is not first understood. For 1-(4-Fluorophenyl)imidazole, whose parent scaffold is known for a wide array of biological interactions, we propose a three-tiered investigative approach. This strategy is designed to efficiently funnel from broad phenotypic effects to specific molecular mechanisms of action.

  • Tier 1: Foundational Cytotoxicity Profiling. The essential first step is to determine the concentration range at which the compound affects cell viability and proliferation. This data is critical for interpreting all subsequent assays, as it distinguishes true modulation of a biological pathway from non-specific effects of cell death.[5][6]

  • Tier 2: Screening for High-Probability Targets. The imidazole nucleus is a well-documented inhibitor of heme-containing cytochrome P450 (CYP) enzymes and possesses known anti-inflammatory properties.[1][7] This tier focuses on robust cell-based assays for high-interest targets within these classes, such as aromatase (CYP19A1) and inflammatory nitric oxide production.

  • Tier 3: In-Depth Mechanistic Investigation. Based on initial findings or for broader characterization, this tier employs versatile platforms like reporter gene assays to screen for activity across entire target families, such as nuclear receptors, to uncover novel mechanisms of action.[8][9]

This application note will detail the rationale and step-by-step protocols for key assays within this framework.

G cluster_0 Tier 1: Foundational Profiling cluster_1 Tier 2: Targeted Screening cluster_2 Tier 3: Mechanistic Deep Dive A Compound Synthesis 1-(4-Fluorophenyl)imidazole B Cytotoxicity & Viability Assays (MTT, LDH) A->B C Determine IC50 & Non-Toxic Concentration Range B->C D CYP Inhibition Screen (e.g., Aromatase Assay) C->D Use Non-Toxic Doses E Anti-Inflammatory Screen (e.g., NO Production Assay) C->E Use Non-Toxic Doses F Broad Mechanism Screen (e.g., Nuclear Receptor Panel) D->F E->F G Target Validation & Functional Assays F->G

Figure 1: A tiered workflow for characterizing 1-(4-Fluorophenyl)imidazole.

Tier 1: Foundational Assays - Cytotoxicity and Proliferation Profile

Scientific Rationale: Before assessing any specific enzymatic or signaling activity, it is imperative to define the concentrations at which 1-(4-Fluorophenyl)imidazole impacts fundamental cellular health. Without this baseline, a decrease in signal in a downstream assay could be misinterpreted as specific inhibition when it is merely a result of widespread cell death. We recommend employing at least two mechanistically distinct assays: one that measures metabolic activity (e.g., MTT or XTT) and one that assesses plasma membrane integrity (e.g., LDH release).[6] This dual approach provides a more complete picture of the compound's cytostatic versus cytotoxic potential.

Protocol 1.1: Cell Viability via MTT Assay

This colorimetric assay measures the metabolic activity of living cells by quantifying the reduction of yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases.[5]

Materials:

  • Cell line of interest (e.g., MCF-7, HepG2, RAW 264.7)

  • Complete growth medium

  • 1-(4-Fluorophenyl)imidazole stock solution (e.g., 10 mM in DMSO)

  • 96-well flat-bottom cell culture plates

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

  • Multichannel pipette

  • Plate reader (570 nm absorbance)

Step-by-Step Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of 1-(4-Fluorophenyl)imidazole in complete medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

  • Solubilization: Carefully aspirate the medium and add 100 µL of solubilization buffer to each well. Pipette up and down to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the dose-response curve and determine the IC₅₀ value (the concentration that inhibits cell viability by 50%).

Protocol 1.2: Cytotoxicity via LDH Release Assay

This assay quantifies the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, into the culture medium upon plasma membrane damage, which is a hallmark of necrosis or late-stage apoptosis.[6]

Materials:

  • Cells and compound-treated plates (prepared as in Protocol 1.1, steps 1-3)

  • Commercially available LDH Cytotoxicity Assay Kit (containing substrate, cofactor, and diaphorase)

  • Lysis buffer (provided in the kit, for maximum LDH release control)

  • 96-well assay plate

  • Plate reader (490 nm absorbance)

Step-by-Step Protocol:

  • Prepare Controls: After the compound incubation period, add 10 µL of lysis buffer to a set of untreated control wells to generate the "maximum LDH release" control. Incubate for 45 minutes at 37°C.

  • Sample Collection: Centrifuge the 96-well plate at 250 x g for 4 minutes to pellet any detached cells.

  • Transfer Supernatant: Carefully transfer 50 µL of supernatant from each well to a new 96-well assay plate.

  • Reaction Setup: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

  • Data Acquisition: Measure the absorbance at 490 nm.

  • Analysis: Calculate percent cytotoxicity relative to the maximum LDH release control after subtracting the background from untreated, non-lysed cells.

Parameter MTT Assay LDH Release Assay
Principle Measures metabolic activityMeasures membrane integrity
Endpoint Cell Viability (IC₅₀)Cytotoxicity (% Lysis)
Primary Cell Death Mode Apoptosis, Necrosis, Anti-proliferativeNecrosis, Late Apoptosis
Reference

Table 1: Comparison of foundational cytotoxicity assays.

Tier 2: Screening for Key Enzyme Inhibition - Aromatase

Scientific Rationale: The imidazole moiety is a known pharmacophore for inhibiting heme-containing enzymes, most notably cytochrome P450s.[7][10] Aromatase (CYP19A1) is a critical CYP enzyme that converts androgens to estrogens and is a major drug target in hormone-dependent cancers.[11][12] A cell-based reporter assay provides a highly sensitive and physiologically relevant method to screen for aromatase inhibitors. The AroER tri-screen system is an elegant example, using an ER-positive, aromatase-expressing cell line (e.g., MCF-7) stably transfected with an Estrogen Response Element (ERE) driving a luciferase reporter.[11][13][14] When testosterone is added, it is converted to estradiol by aromatase, which then activates the ER and drives luciferase expression. An inhibitor of aromatase will block this conversion, leading to a decrease in the luminescent signal.

G cluster_cell MCF-7 AroER Cell Testosterone Testosterone (Substrate) Aromatase Aromatase (CYP19A1) Testosterone->Aromatase Estradiol 17β-Estradiol (Product) Aromatase->Estradiol ER Estrogen Receptor (ER) Estradiol->ER ERE ERE ER->ERE Luc Luciferase Gene ERE->Luc Luminescence Luminescence Luc->Luminescence Compound 1-(4-Fluorophenyl)imidazole Compound->Aromatase Inhibition

Figure 2: Pathway of the cell-based aromatase reporter assay.

Protocol 2.1: Cell-Based Aromatase Inhibition Reporter Assay

Materials:

  • MCF-7 cells stably transfected with an ERE-luciferase reporter construct (or a commercial cell line like the AroER tri-screen cells).

  • Assay medium: Phenol red-free medium supplemented with charcoal-stripped fetal bovine serum.

  • Testosterone solution.

  • 1-(4-Fluorophenyl)imidazole at various non-toxic concentrations.

  • Positive control inhibitor (e.g., Letrozole).

  • Luciferase assay reagent (e.g., Bright-Glo™ or ONE-Glo™).

  • White, opaque 96-well assay plates.

  • Luminometer.

Step-by-Step Protocol:

  • Cell Seeding: Seed the reporter cells in white, opaque 96-well plates in assay medium at a density of 10,000-20,000 cells/well and incubate for 24 hours.

  • Compound and Substrate Addition:

    • Pre-treat cells with various concentrations of 1-(4-Fluorophenyl)imidazole or controls (vehicle, Letrozole) for 1-2 hours.

    • Add testosterone to a final concentration that gives a robust signal (e.g., 10 nM).

  • Incubation: Incubate the plate for 24-48 hours at 37°C, 5% CO₂.

  • Lysis and Luminescence Reading:

    • Equilibrate the plate and luciferase reagent to room temperature.

    • Add luciferase reagent to each well (volume as per manufacturer's instructions, typically equal to the culture volume).

    • Mix briefly on an orbital shaker to induce cell lysis and initiate the luminescent reaction.

  • Data Acquisition: Measure luminescence using a plate luminometer.

  • Analysis: Normalize the data to the vehicle control (testosterone only) and plot the dose-response curve for the test compound to determine its IC₅₀ for aromatase inhibition.

Tier 3: Investigating Anti-inflammatory Potential

Scientific Rationale: Certain fluorophenyl-imidazole derivatives have demonstrated immunomodulatory effects, specifically by shifting macrophages from a pro-inflammatory (M1) to an anti-inflammatory (M2) phenotype.[1] A key indicator of pro-inflammatory activity in macrophages, such as RAW 264.7 cells stimulated with lipopolysaccharide (LPS), is the production of nitric oxide (NO). NO is a signaling molecule produced by inducible nitric oxide synthase (iNOS). The Griess assay provides a simple and robust colorimetric method to measure nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO, in the cell culture supernatant.[1] A reduction in nitrite levels in the presence of the test compound indicates potential anti-inflammatory activity.

Protocol 3.1: Nitric Oxide Production Assay (Griess Reagent)

Materials:

  • RAW 264.7 macrophage cell line.

  • Complete growth medium (e.g., DMEM with 10% FBS).

  • Lipopolysaccharide (LPS) from E. coli.

  • 1-(4-Fluorophenyl)imidazole at non-toxic concentrations.

  • Positive control inhibitor (e.g., Dexamethasone).

  • Griess Reagent System (containing sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Sodium nitrite (NaNO₂) standard.

  • 96-well cell culture plates.

  • Plate reader (540 nm absorbance).

Step-by-Step Protocol:

  • Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Compound Pre-treatment: Remove the medium and replace it with fresh medium containing the desired concentrations of 1-(4-Fluorophenyl)imidazole or controls. Incubate for 1-2 hours.

  • Inflammatory Stimulation: Add LPS to all wells (except the negative control) to a final concentration of 1 µg/mL to induce an inflammatory response.

  • Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

  • Standard Curve Preparation: Prepare a standard curve using serial dilutions of sodium nitrite (e.g., from 100 µM to 0 µM) in culture medium.

  • Sample Collection: Collect 50 µL of cell culture supernatant from each well and transfer to a new 96-well plate.

  • Griess Reaction:

    • Add 50 µL of sulfanilamide solution to each well and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of NED solution to each well and incubate for another 10 minutes. A purple/magenta color will develop.

  • Data Acquisition: Measure the absorbance at 540 nm within 30 minutes.

  • Analysis: Use the nitrite standard curve to calculate the concentration of nitrite in each sample. Compare the nitrite levels in compound-treated wells to the LPS-only control to determine the percent inhibition of NO production.

Condition Expected NO Production Interpretation
Untreated CellsLow / BaselineNormal macrophage state
LPS OnlyHighPro-inflammatory response
LPS + DexamethasoneLowPositive control for anti-inflammatory effect
LPS + Test CompoundReducedPotential anti-inflammatory activity

Table 2: Expected outcomes for the nitric oxide production assay.

References

  • National Center for Biotechnology Information (2010). Improved Dual-Luciferase Reporter Assays for Nuclear Receptors. PubMed Central. Available at: [Link]

  • Strickland, J., et al. (2017). Cell-Based High-Throughput Screening for Aromatase Inhibitors in the Tox21 10K Library. Toxicological Sciences. Available at: [Link]

  • EUbOPEN (2021). Hybrid Reporter Gene Assay for the evaluation of nuclear receptors as targets. EUbOPEN. Available at: [Link]

  • Jung, D., et al. (2018). Hybrid Reporter Gene Assays: Versatile In Vitro Tools to Characterize Nuclear Receptor Modulators. Springer Nature Experiments. Available at: [Link]

  • National Library of Medicine (2017). Cell-Based High-Throughput Screening for Aromatase Inhibitors in the Tox21 10K Library. National Library of Medicine. Available at: [Link]

  • National Center for Biotechnology Information (2017). Cell-Based High-Throughput Screening for Aromatase Inhibitors in the Tox21 10K Library. PubMed Central. Available at: [Link]

  • Rossa, T., et al. (2020). Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole. National Institutes of Health. Available at: [Link]

  • ResearchGate (2010). Reporter gene assay formats. ResearchGate. Available at: [Link]

  • Oxford Academic (2017). Cell-Based High-Throughput Screening for Aromatase Inhibitors in the Tox21 10K Library. Toxicological Sciences. Available at: [Link]

  • National Center for Biotechnology Information (2022). Advantages and Disadvantages of Two In Vitro Assays in Evaluating Aromatase Activity: “A Cell-Based and a Cell-Free Assay”. PubMed Central. Available at: [Link]

  • baseclick GmbH. Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity. baseclick GmbH. Available at: [Link]

  • National Library of Medicine (1990). Identification of lanosterol 14 alpha-methyl demethylase in human tissues. PubMed. Available at: [Link]

  • MDPI (2021). Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3′-Disulfate. MDPI. Available at: [Link]

  • National Center for Biotechnology Information (2018). Imidazoles as potential anticancer agents. PubMed Central. Available at: [Link]

  • National Center for Biotechnology Information (2017). Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1. PubMed Central. Available at: [Link]

  • National Center for Biotechnology Information (2021). Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PubMed Central. Available at: [Link]

  • National Center for Biotechnology Information (2023). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. PubMed Central. Available at: [Link]

  • ACS Publications (2023). Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I–II Inhibition Properties, and In Silico Studies. ACS Publications. Available at: [Link]

  • MDPI (2022). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. MDPI. Available at: [Link]

  • Taylor & Francis Online. Lanosterol 14 alpha-demethylase – Knowledge and References. Taylor & Francis Online. Available at: [Link]

  • ResearchGate (2022). Effects of imidazole on cell viability in HCC cell lines. ResearchGate. Available at: [Link]

  • ResearchGate (2002). Inhibition of Cytochromes P450 by Antifungal Imidazole Derivatives. ResearchGate. Available at: [Link]

  • National Library of Medicine (2002). Inhibition of cytochromes P450 by antifungal imidazole derivatives. PubMed. Available at: [Link]

  • National Center for Biotechnology Information (2024). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. PubMed Central. Available at: [Link]

  • National Library of Medicine (2006). Inhibition of cytochrome P450 3A4 by a pyrimidineimidazole: Evidence for complex heme interactions. PubMed. Available at: [Link]

  • ACS Publications (2023). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Publications. Available at: [Link]

  • ResearchGate (2013). Imidazole-substituted drugs and tendency for inhibition of Cytochrome P450 Isoenzymes: A review. ResearchGate. Available at: [Link]

  • ResearchGate (2020). Synthesis of Fluorinated Imidazole[4,5f][8][15]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. ResearchGate. Available at: [Link]

  • National Center for Biotechnology Information (2010). 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. PubMed Central. Available at: [Link]

  • Evotec (2024). Cytochrome P450 (CYP) Inhibition assay (IC50). Evotec. Available at: [Link]

  • Journal of Applied Pharmaceutical Science (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. Journal of Applied Pharmaceutical Science. Available at: [Link]

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Method

Application Notes &amp; Protocols for Preclinical Efficacy Testing of 1-(4-Fluorophenyl)imidazole

Introduction The imidazole scaffold is a prominent feature in numerous pharmacologically active compounds, valued for its versatile biological activities.[1] The derivative, 1-(4-Fluorophenyl)imidazole, represents a prom...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The imidazole scaffold is a prominent feature in numerous pharmacologically active compounds, valued for its versatile biological activities.[1] The derivative, 1-(4-Fluorophenyl)imidazole, represents a promising chemical entity with potential therapeutic applications spanning anti-inflammatory, anticancer, and antifungal domains. The incorporation of a fluorophenyl group can enhance metabolic stability and modulate pharmacokinetic properties, making it an attractive candidate for drug development.[2] These application notes provide detailed protocols for evaluating the in vivo efficacy of 1-(4-Fluorophenyl)imidazole in established animal models relevant to its potential therapeutic areas. The protocols are designed to ensure scientific rigor, reproducibility, and ethical compliance.

PART 1: Anti-Inflammatory and Immunomodulatory Efficacy

The anti-inflammatory potential of fluorophenyl-imidazole derivatives has been linked to their ability to modulate macrophage polarization and inhibit key inflammatory pathways.[3] A study on a substituted fluorophenyl imidazole demonstrated its capacity to reduce pro-inflammatory cytokine secretion and inhibit leukocyte migration in a murine model of acute respiratory distress syndrome (ARDS) induced by lipopolysaccharide (LPS).[4][5] This suggests a mechanism involving the downregulation of NF-κB and p38 MAPK signaling pathways.[4][5]

Animal Model: Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This model is highly relevant for studying the systemic inflammatory response and the efficacy of anti-inflammatory agents. Intraperitoneal injection of LPS, a component of Gram-negative bacteria cell walls, triggers a robust inflammatory cascade, leading to the release of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[6]

Experimental Workflow Diagram

LPS_Workflow cluster_prep Preparation cluster_treatment Treatment & Induction cluster_monitoring Monitoring & Endpoint Analysis acclimatize Animal Acclimatization (1 week) randomize Randomization into Groups (n=8-10 per group) acclimatize->randomize drug_prep Prepare 1-(4-Fluorophenyl)imidazole & Vehicle Control randomize->drug_prep treatment Administer Test Compound (i.p. or p.o.) drug_prep->treatment lps_injection Inject LPS (i.p.) (1 hour post-treatment) treatment->lps_injection monitoring Monitor Clinical Signs (2-24 hours post-LPS) lps_injection->monitoring collection Sample Collection (Blood, Peritoneal Lavage, Tissues) monitoring->collection analysis Cytokine Analysis (ELISA) Histopathology, MPO Assay collection->analysis

Caption: Workflow for LPS-Induced Systemic Inflammation Model.

Hypothesized Mechanism of Action Diagram

M1_M2_Polarization LPS LPS TLR4 TLR4 LPS->TLR4 NFkB NF-κB p38 MAPK TLR4->NFkB M1 {M1 Macrophage | Pro-inflammatory (TNF-α, IL-6, iNOS)} NFkB->M1 Test_Compound 1-(4-Fluorophenyl)imidazole Test_Compound->NFkB Inhibition M2 {M2 Macrophage | Anti-inflammatory (IL-10, Arg-1)} Test_Compound->M2 Promotion

Caption: Hypothesized Immunomodulatory Effect on Macrophage Polarization.

Detailed Protocol

  • Animals: Male C57BL/6 mice, 8-10 weeks old.

  • Housing: Standard conditions with a 12-hour light/dark cycle, ad libitum access to food and water. Acclimatize for at least one week before the experiment.

  • Groups (n=8-10 per group):

    • Vehicle Control (e.g., saline or 0.5% DMSO in saline)

    • LPS + Vehicle

    • LPS + 1-(4-Fluorophenyl)imidazole (low dose)

    • LPS + 1-(4-Fluorophenyl)imidazole (high dose)

    • LPS + Dexamethasone (positive control, e.g., 1 mg/kg)

  • Compound Preparation and Administration:

    • Dissolve 1-(4-Fluorophenyl)imidazole in a suitable vehicle. Dose selection should be based on preliminary toxicity studies. Based on general toxicity data for imidazole derivatives, a starting range of 10-50 mg/kg could be explored.[7]

    • Administer the compound or vehicle via intraperitoneal (i.p.) or oral (p.o.) gavage 1 hour before LPS challenge.

  • Induction of Inflammation:

    • Inject LPS (from E. coli O111:B4) intraperitoneally at a dose of 1-5 mg/kg.[8]

  • Monitoring and Sample Collection:

    • Monitor animals for clinical signs of endotoxemia (piloerection, lethargy, huddling).

    • At 2, 6, or 24 hours post-LPS injection, euthanize animals.

    • Collect blood via cardiac puncture for serum cytokine analysis.

    • Perform peritoneal lavage with cold PBS to collect peritoneal cells for flow cytometry (macrophage markers) and cytokine measurement in the lavage fluid.

    • Harvest tissues (liver, lungs, spleen) for histopathology and myeloperoxidase (MPO) assay to quantify neutrophil infiltration.

  • Endpoint Analysis:

    • Cytokine Levels: Measure TNF-α, IL-6, and IL-10 levels in serum and peritoneal lavage fluid using ELISA kits.

    • Cell Infiltration: Perform cell counts on peritoneal lavage fluid. Use flow cytometry to analyze macrophage populations (e.g., F4/80+, CD11b+, CD86+ for M1, CD206+ for M2).

    • Myeloperoxidase (MPO) Assay: Quantify neutrophil infiltration in tissue homogenates as a marker of inflammation.

    • Histopathology: Fix tissues in 10% neutral buffered formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess tissue damage and inflammatory cell infiltration.

Data Summary Table

GroupTreatmentRouteDoseKey EndpointsExpected Outcome
1Vehiclei.p./p.o.-Cytokines, MPO, HistologyBaseline levels, no inflammation
2LPS + Vehiclei.p.1-5 mg/kgCytokines, MPO, HistologyIncreased pro-inflammatory cytokines, high MPO, tissue inflammation
3LPS + Test Compoundi.p./p.o.Low DoseCytokines, MPO, HistologyDose-dependent reduction in inflammatory markers
4LPS + Test Compoundi.p./p.o.High DoseCytokines, MPO, HistologySignificant reduction in inflammatory markers
5LPS + Dexamethasonei.p.1 mg/kgCytokines, MPO, HistologyStrong reduction in inflammatory markers

PART 2: Anticancer Efficacy

Imidazole derivatives have been investigated as anticancer agents with various proposed mechanisms, including the inhibition of kinases and microtubule assembly, and the induction of apoptosis.[9][10] Studies have shown that fluorophenyl-substituted imidazoles exhibit cytotoxic effects against various cancer cell lines, including those of the breast, prostate, and lung.

Animal Model: A549 Human Lung Cancer Xenograft in Nude Mice

The A549 xenograft model is a standard and widely used preclinical model for non-small cell lung cancer (NSCLC).[7] It involves the subcutaneous implantation of the human A549 cell line into immunodeficient mice, allowing for the evaluation of a test compound's effect on human tumor growth in vivo.[1]

Experimental Workflow Diagram

A549_Workflow cluster_prep Preparation cluster_implantation Tumor Implantation cluster_treatment Tumor Growth & Treatment cluster_analysis Endpoint Analysis cell_culture Culture A549 Cells cell_harvest Harvest & Prepare Cell Suspension cell_culture->cell_harvest animal_prep Prepare Immunodeficient Mice (e.g., BALB/c nude) implantation Subcutaneous Injection of A549 cells (5x10^6 cells/mouse) animal_prep->implantation cell_harvest->implantation tumor_growth Monitor Tumor Growth implantation->tumor_growth randomization Randomize Mice when Tumors reach ~100-150 mm³ tumor_growth->randomization treatment Initiate Treatment with 1-(4-Fluorophenyl)imidazole randomization->treatment monitoring Measure Tumor Volume & Body Weight (Twice weekly) treatment->monitoring termination Study Termination (Tumor size limit or ~28 days) monitoring->termination analysis Excise Tumors for Weight, Histology, & Biomarker Analysis termination->analysis

Caption: Workflow for A549 Lung Cancer Xenograft Model.

Hypothesized Mechanism of Action Diagram

Cancer_Apoptosis cluster_pathway Intrinsic Apoptosis Pathway Test_Compound 1-(4-Fluorophenyl)imidazole Bax Bax/Bak Activation Test_Compound->Bax Induction Mito Mitochondrial Outer Membrane Permeabilization Bax->Mito CytoC Cytochrome c Release Mito->CytoC Casp9 Caspase-9 Activation CytoC->Casp9 Casp3 Caspase-3 Activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Caption: Hypothesized Induction of Apoptosis in Cancer Cells.

Detailed Protocol

  • Cell Line: A549 human lung carcinoma cells, cultured in F-12K Medium supplemented with 10% fetal bovine serum.

  • Animals: Female athymic nude mice (e.g., BALB/c nude), 6-8 weeks old.

  • Tumor Implantation:

    • Harvest A549 cells during the logarithmic growth phase.

    • Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10⁷ cells/mL.

    • Subcutaneously inject 0.1 mL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.[1]

  • Tumor Growth and Treatment Initiation:

    • Monitor tumor growth by measuring with digital calipers twice a week.

    • Calculate tumor volume using the formula: Volume = (length x width²)/2.

    • When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 per group).

  • Groups:

    • Vehicle Control

    • 1-(4-Fluorophenyl)imidazole (low dose)

    • 1-(4-Fluorophenyl)imidazole (high dose)

    • Positive Control (e.g., Paclitaxel or another standard-of-care agent for NSCLC)

  • Compound Administration:

    • Administer the test compound daily or on another appropriate schedule via a suitable route (i.p. or p.o.). Dosing should be based on MTD (Maximum Tolerated Dose) studies.

  • Monitoring and Endpoints:

    • Measure tumor volumes and body weights twice weekly. Body weight is a general indicator of toxicity.

    • The primary endpoint is tumor growth inhibition (TGI).

    • The study may be terminated when tumors in the control group reach a predetermined size (e.g., 2000 mm³) or after a fixed duration (e.g., 28 days).

    • At the end of the study, euthanize the mice and excise the tumors. Record the final tumor weight.

  • Post-mortem Analysis:

    • Histopathology: Fix a portion of the tumor in formalin for H&E staining to assess necrosis and morphology.

    • Immunohistochemistry (IHC): Stain tumor sections for markers of proliferation (e.g., Ki-67) and apoptosis (e.g., cleaved caspase-3).

    • Western Blot/PCR: Homogenize a portion of the tumor to analyze protein or gene expression levels related to the hypothesized mechanism of action.

Data Summary Table

GroupTreatmentRouteDose/ScheduleKey EndpointsExpected Outcome
1Vehiclei.p./p.o.DailyTGI, Tumor Weight, BiomarkersProgressive tumor growth
2Test Compoundi.p./p.o.Low Dose, DailyTGI, Tumor Weight, BiomarkersDose-dependent tumor growth inhibition
3Test Compoundi.p./p.o.High Dose, DailyTGI, Tumor Weight, BiomarkersSignificant tumor growth inhibition
4Positive Controli.p.Per scheduleTGI, Tumor Weight, BiomarkersSignificant tumor growth inhibition

PART 3: Antifungal Efficacy

Imidazole-based compounds are a well-established class of antifungal agents. Their primary mechanism of action is the inhibition of lanosterol 14α-demethylase, an enzyme crucial for ergosterol biosynthesis in fungal cell membranes. The potential of 1-(4-Fluorophenyl)imidazole as an antifungal agent can be evaluated in a murine model of disseminated candidiasis.

Animal Model: Murine Model of Disseminated Candidiasis (Candida albicans)

This model mimics systemic Candida infections in humans, where the fungus spreads through the bloodstream and colonizes major organs, particularly the kidneys. It is a standard model for assessing the in vivo efficacy of antifungal drugs.

Experimental Workflow Diagram

Candida_Workflow cluster_prep Preparation cluster_infection Infection & Treatment cluster_analysis Monitoring & Endpoint Analysis culture_candida Culture Candida albicans prepare_inoculum Prepare Inoculum (e.g., 1x10^6 CFU/mL) culture_candida->prepare_inoculum infection Intravenous Injection of C. albicans via tail vein prepare_inoculum->infection animal_prep Prepare Mice (e.g., BALB/c or C57BL/6) animal_prep->infection treatment Initiate Treatment (2 hours post-infection) infection->treatment monitoring Monitor Survival & Clinical Signs (Daily) treatment->monitoring termination Euthanize at humane endpoint or pre-determined time point monitoring->termination analysis Harvest Kidneys for Fungal Burden (CFU) & Histopathology termination->analysis

Caption: Workflow for Murine Model of Disseminated Candidiasis.

Detailed Protocol

  • Candida albicans Strain: A well-characterized virulent strain such as SC5314.

  • Inoculum Preparation:

    • Culture C. albicans on YPD agar.

    • Inoculate a single colony into YPD broth and grow overnight at 30°C with shaking.

    • Wash the cells with sterile PBS and adjust the concentration to 1 x 10⁶ CFU/mL.

  • Animals: Male BALB/c mice, 6-8 weeks old. Immunosuppression (e.g., with cyclophosphamide) can be used to create a more susceptible host, depending on the research question.

  • Infection:

    • Inject 0.1 mL of the C. albicans suspension (1 x 10⁵ CFU) into the lateral tail vein of each mouse.

  • Groups (n=10 per group):

    • Infected + Vehicle Control

    • Infected + 1-(4-Fluorophenyl)imidazole (low dose)

    • Infected + 1-(4-Fluorophenyl)imidazole (high dose)

    • Infected + Fluconazole (positive control, e.g., 10 mg/kg)

  • Compound Administration:

    • Begin treatment 2 hours post-infection.

    • Administer the test compound and controls daily for a specified period (e.g., 7 days) via an appropriate route (p.o. or i.p.).

  • Monitoring and Endpoints:

    • Survival: Monitor the mice daily for morbidity and mortality for up to 21 days. The primary endpoint is often mean survival time.

    • Fungal Burden: In a satellite group of animals, euthanize mice at a specific time point (e.g., day 3 or 5 post-infection). Aseptically remove the kidneys, homogenize them in sterile PBS, and perform serial dilutions for plating on YPD agar to determine the fungal burden (CFU/gram of tissue).

    • Histopathology: Fix kidney tissue in formalin for PAS staining to visualize fungal elements and assess tissue damage.

Data Summary Table

GroupTreatmentRouteDose/ScheduleKey EndpointsExpected Outcome
1Vehiclei.p./p.o.DailySurvival, Fungal BurdenHigh mortality, high kidney fungal burden
2Test Compoundi.p./p.o.Low Dose, DailySurvival, Fungal BurdenDose-dependent increase in survival and decrease in fungal burden
3Test Compoundi.p./p.o.High Dose, DailySurvival, Fungal BurdenSignificant increase in survival and decrease in fungal burden
4Fluconazolep.o.10 mg/kg, DailySurvival, Fungal BurdenSignificant increase in survival and decrease in fungal burden

Pharmacokinetics and Safety Considerations

Preliminary data on related fluorophenyl-imidazole compounds suggest they may possess improved metabolic stability and a favorable safety profile.[2] One study indicated that a 2-(4-fluorophenyl)-1H-benzo[d]imidazole derivative did not induce significant cytotoxicity at concentrations up to 50 μM.[2] However, acute oral toxicity studies of other imidazole-based derivatives have shown potential for toxicity at high doses (≥ 1000 mg/kg), with the liver being a potential target organ.[1][7]

Before initiating efficacy studies, it is imperative to conduct a preliminary dose-range finding or maximum tolerated dose (MTD) study for 1-(4-Fluorophenyl)imidazole. This will establish a safe and effective dose range for the efficacy models. Monitoring animal body weight and clinical signs of toxicity throughout the studies is crucial.

References

  • Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. (2024). Toxicology Reports. [Link]

  • Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. (2025). ResearchGate. [Link]

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  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). ACS Chemical Neuroscience. [Link]

  • Xenograft, Lung, A549. Pharmacology Discovery Services. [Link]

  • A549 Xenograft Model. Altogen Labs. [Link]

  • The contribution of mouse models to our understanding of systemic candidiasis. (2012). FEMS Yeast Research. [Link]

  • The A549 Xenograft Model for Lung Cancer. Melior Discovery. [Link]

  • A Mouse Model of Candidiasis. (2021). Springer Nature Experiments. [Link]

  • A Mouse Model of LPS-Induced Systemic Inflammation. (2021). Bio-protocol. [Link]

  • Candida albicans Colonizes and Disseminates to the Gastrointestinal Tract in the Presence of the Microbiota in a Severe Combined Immunodeficient Mouse Model. (2021). Frontiers in Microbiology. [Link]

  • Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. [Link]

  • A mouse model of immunosuppression facilitates oral Candida albicans biofilms, bacterial dysbiosis and dissemination of infection. (2025). Frontiers in Microbiology. [Link]

  • Mouse Model of Lipopolysaccharide (LPS)-Induced Pulpitis. (2022). Bio-protocol. [Link]

  • Carrageenan induced Paw Edema Model. Creative Biolabs. [Link]

  • Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. (2025). European Journal of Medicinal Chemistry. [Link]

  • (a) Experimental protocol for lipopolysaccharide (LPS)-induced systemic inflammation. ResearchGate. [Link]

  • Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole. (2020). Mediators of Inflammation. [Link]

  • Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. (2010). Current Protocols in Pharmacology. [Link]

  • New pre-clinical evidence of anti-inflammatory effect and safety of a substituted fluorophenyl imidazole. (2019). Biomedicine & Pharmacotherapy. [Link]

  • Hepatocellular Toxicity of Imidazole and Triazole Antimycotic Agents. (2017). Toxicological Sciences. [Link]

  • New pre-clinical evidence of anti-inflammatory effect and safety of a substituted fluorophenyl imidazole. (2019). Biomedicine & Pharmacotherapy. [Link]

  • Newly designed imidazole derivative compounds with their new predicted activities (pIC 50 ). ResearchGate. [Link]

  • In vivo tumorigenesis assay. (2014). Bio-protocol. [Link]

  • Melanoma model: B16-F10 - syngeneic – orthotopic. Reaction Biology. [Link]

  • Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. (2022). Molecules. [Link]

  • The B16F10 Tumor Model for Melanoma. Melior Discovery. [Link]

  • B16-F10: a murine melanoma model. Labcorp Oncology. [Link]

  • An acumen into anticancer efficacy of imidazole derivatives. (2024). Future Journal of Pharmaceutical Sciences. [Link]

  • LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals. (2016). Current Pharmaceutical Design. [Link]

  • B16 as a Mouse Model for Human Melanoma. (2001). Current Protocols in Immunology. [Link]

  • Toxicity profile of imidazole derivatives. ResearchGate. [Link]

  • Lipopolysaccharide-induced depression-like model in mice: meta-analysis and systematic evaluation. (2023). Frontiers in Behavioral Neuroscience. [Link]

  • Multitargeted Imidazoles: Potential Therapeutic Leads for Alzheimer's and Other Neurodegenerative Diseases. (2020). Journal of Medicinal Chemistry. [Link]

  • Imidazoles as potential anticancer agents. (2020). European Journal of Medicinal Chemistry. [Link]

  • Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. (2019). Journal of Applied Pharmaceutical Science. [Link]

  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. (2024). RSC Advances. [Link]

  • Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. (2022). Molecules. [Link]

  • Preclinical Evaluation of an Imidazole-Linked Heterocycle for Alzheimer's Disease. (2022). International Journal of Molecular Sciences. [Link]

  • In vitro metabolism of the novel antiinflammatory agent 6-(4'-fluorophenyl)-5-(4'-pyridyl)-2,3-dihydroimidazo-[2,1-b]-thiazole. (1991). Drug Metabolism and Disposition. [Link]

  • In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. (2018). International Journal of Pharmaceutical Sciences and Research. [Link]

  • Neuroinflammation. PharmaLegacy. [Link]

  • Pharmacokinetics of imidazole antimycotics. (1979). Postgraduate Medical Journal. [Link]

  • Synthesis of Fluorinated Imidazole[4,5f][7][8]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. ResearchGate. [Link]

  • TOXICOLOGICAL EVALUATIONS. Berufsgenossenschaft Rohstoffe und Chemische Industrie. [Link]

  • 1H-Imidazole, 4-methyl-: Human health tier II assessment. (2016). National Industrial Chemicals Notification and Assessment Scheme. [Link]

  • Preclinical absorption, distribution, metabolism, excretion, and pharmacokinetic-pharmacodynamic modelling of N-(4-(3-((3S,4R)-1-ethyl-3-fluoropiperidine-4-ylamino)-1H-pyrazolo[3,4-b]pyridin-4-yloxy)-3-fluorophenyl)-2-(4-fluorophenyl)-. (2011). Xenobiotica. [Link]

  • Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. (2024). Pharmaceutical Sciences. [Link]

  • Design, Synthesis, ADME, and Anticancer Studies of Newer N-Aryl-5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amines: An Insight into Experimental and Theoretical Investigations. (2023). ACS Omega. [Link]

  • Specifics of Pharmacokinetics and Biodistribution of 5-Fluorouracil Polymeric Complex. (2023). Journal of Pharmaceutical Research International. [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). ACS Chemical Neuroscience. [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). PubMed. [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. (2023). Semantic Scholar. [Link]

Sources

Application

Formulating 1-(4-Fluorophenyl)imidazole for in vivo studies

An Application Guide for the In Vivo Formulation of 1-(4-Fluorophenyl)imidazole Abstract This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for the for...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for the In Vivo Formulation of 1-(4-Fluorophenyl)imidazole

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for the formulation of 1-(4-fluorophenyl)imidazole for in vivo studies. Recognizing the challenges typically associated with imidazole-based compounds, such as poor aqueous solubility, this document outlines a systematic approach from initial physicochemical characterization to the development of robust and safe dosing vehicles for various administration routes. The protocols herein are designed to be self-validating, emphasizing the scientific rationale behind each step to ensure reproducible and reliable experimental outcomes.

Introduction: The Formulation Challenge

1-(4-Fluorophenyl)imidazole (CAS: 21441-24-7) is a heterocyclic compound of interest in various research fields, including its potential as a kinase inhibitor and for its applications in medicinal chemistry.[1][2] The successful translation of in vitro findings to in vivo models is critically dependent on the development of a stable, safe, and bioavailable formulation. Like many small molecules rich in aromatic systems, 1-(4-fluorophenyl)imidazole is anticipated to have low aqueous solubility, presenting a significant hurdle for achieving therapeutic concentrations in animal models.[3][4]

This guide addresses this challenge by providing a logical workflow to systematically develop an appropriate vehicle for parenteral or oral administration, ensuring the compound remains solubilized or uniformly suspended, thereby maximizing its potential for absorption and minimizing variability in preclinical studies.

Physicochemical Characterization

A thorough understanding of the compound's properties is the foundation of any formulation strategy.

PropertyValueSource
CAS Number 21441-24-7[5][6][7]
Molecular Formula C₉H₇FN₂[5][6][7][8]
Molecular Weight 162.16 g/mol [5][6][7]
Appearance Solid[5]
Known Hazards Causes serious eye damage (GHS05)[5]

Note: Detailed solubility and stability data for this specific compound are not widely published. Therefore, the following pre-formulation studies are essential.

Pre-Formulation Development: A Systematic Approach

Before committing to a final formulation, a series of screening experiments must be conducted to determine the most viable strategy. The goal is to identify a system that can dissolve or suspend the desired concentration of the compound while being safe for the animal model.

Diagram: Formulation Strategy Decision Workflow

The following diagram illustrates the decision-making process for selecting a suitable formulation strategy based on initial solubility screening.

G cluster_0 cluster_1 cluster_2 start Start: Determine Target Concentration (e.g., 10 mg/mL) sol_screen Solubility Screening in Aqueous Buffers (e.g., PBS, Saline) start->sol_screen is_soluble Is Compound Soluble at Target Concentration? sol_screen->is_soluble aqueous_form Use Simple Aqueous Formulation. Protocol: Sterile filter and use. is_soluble->aqueous_form  Yes cosolvent_screen Solubility Screening in Co-solvents & Excipients (DMSO, PEG400, Tween 80, etc.) is_soluble->cosolvent_screen No end_node Final Formulation QC: Stability, pH, Osmolality aqueous_form->end_node is_cosolvent_soluble Is Compound Soluble? cosolvent_screen->is_cosolvent_soluble cosolvent_form Develop Co-solvent System (Parenteral/Oral) is_cosolvent_soluble->cosolvent_form  Yes suspension_dev Develop Suspension (Oral Gavage) is_cosolvent_soluble->suspension_dev No cosolvent_form->end_node suspension_dev->end_node

Caption: Decision tree for selecting an appropriate formulation strategy.

Protocol 1: Solubility Screening

Objective: To determine the approximate solubility of 1-(4-fluorophenyl)imidazole in a panel of pharmaceutically acceptable vehicles.

Materials:

  • 1-(4-Fluorophenyl)imidazole

  • Vials (e.g., 1.5 mL glass vials)

  • Vortex mixer and/or orbital shaker

  • A panel of solvents (see table below)

Procedure:

  • Weigh 5-10 mg of 1-(4-fluorophenyl)imidazole into a series of labeled vials.

  • Add a small, precise volume (e.g., 100 µL) of the first solvent to the corresponding vial.

  • Vortex vigorously for 1-2 minutes.

  • Visually inspect for undissolved solid material.

  • If the solid dissolves completely, the solubility is ≥100 mg/mL (if 10 mg was used). Record this and proceed to the next solvent.

  • If the solid does not dissolve, add another aliquot of solvent (e.g., 100 µL) to decrease the concentration.

  • Repeat steps 3-6 until the compound is fully dissolved. Calculate the final concentration to determine the approximate solubility.

  • If the compound remains insoluble after adding a total of 1 mL (for a final concentration of 10 mg/mL), its solubility in that vehicle is considered low.

Table of Recommended Screening Vehicles:

VehicleTypeTypical Use RouteRationale & Considerations
Sterile Saline (0.9% NaCl) Aqueous BufferIV, IP, SC, POEstablishes baseline aqueous insolubility. Physiologically compatible.[9][10]
Phosphate-Buffered Saline (PBS) Aqueous BufferIV, IP, SC, POBuffered system, useful if compound pH affects solubility.[10]
Dimethyl Sulfoxide (DMSO) Organic Co-solventIV, IP, SCExcellent solubilizing power but can have toxicity. Use at the lowest effective concentration.[10]
Polyethylene Glycol 400 (PEG400) Non-ionic PolymerIV, IP, SC, POCommon, safe co-solvent that can improve solubility and stability.[10]
Ethanol Organic Co-solventIV, IP, POGood solvent, but can cause pain on injection. Use in low concentrations.[11]
Tween 80 (Polysorbate 80) SurfactantIV, IP, SC, POIncreases solubility via micelle formation and acts as a wetting agent for suspensions.[10][12]
Carboxymethylcellulose (CMC) Suspending AgentPOUsed to create uniform suspensions for oral gavage. Not for parenteral use.[13]

Formulation Protocols for In Vivo Dosing

Based on the pre-formulation screening, a lead strategy can be selected. Below are detailed protocols for the most common formulation types for poorly soluble compounds.

Protocol 2: Preparation of a Co-solvent Formulation for Parenteral Administration

Objective: To prepare a sterile, injectable solution of 1-(4-fluorophenyl)imidazole at a target concentration (e.g., 5 mg/mL) using a co-solvent system. This example uses a common vehicle known as "D-P-T" (DMSO, PEG400, Tween 80).

Rationale: This multi-component system leverages the high solubilizing power of DMSO, the safety and bulking properties of PEG400, and the emulsifying/stabilizing effects of Tween 80. The final dilution with saline ensures better physiological compatibility.[10]

Final Vehicle Composition (Example): 10% DMSO, 40% PEG400, 5% Tween 80, 45% Saline.

Materials:

  • 1-(4-Fluorophenyl)imidazole

  • DMSO (cell culture or molecular biology grade)

  • PEG400 (USP/NF grade)

  • Tween 80 (USP/NF grade)

  • Sterile 0.9% Saline for Injection

  • Sterile vials, conical tubes, and syringes

  • Sterile 0.22 µm syringe filter

Procedure:

  • Calculate Required Amounts: For 10 mL of a 5 mg/mL final solution, you will need 50 mg of 1-(4-fluorophenyl)imidazole.

  • Prepare the Organic Phase:

    • In a sterile conical tube, add 1 mL of DMSO (10% of final volume).

    • Add 4 mL of PEG400 (40% of final volume).

    • Add 0.5 mL of Tween 80 (5% of final volume).

  • Dissolve the Compound:

    • Add the 50 mg of 1-(4-fluorophenyl)imidazole to the organic phase.

    • Vortex or sonicate gently until the compound is completely dissolved. The solution should be clear and free of particulates. This is a critical step; ensure full dissolution before proceeding.

  • Add the Aqueous Phase:

    • Slowly add 4.5 mL of sterile saline (45% of final volume) to the mixture while gently vortexing. Add the saline dropwise to prevent the compound from precipitating out of the solution.

  • Final Quality Control and Sterilization:

    • Visually inspect the final solution for any signs of precipitation or cloudiness. If observed, the formulation has failed and may require adjustment (e.g., a higher ratio of co-solvents).

    • Draw the solution into a sterile syringe.

    • Attach a sterile 0.22 µm syringe filter to the syringe.

    • Filter the solution into a final sterile, sealed vial suitable for injection. This step ensures the removal of any potential microbial contamination or micro-precipitates.[9]

    • Label the vial clearly with the compound name, concentration, vehicle composition, and date of preparation.

Diagram: Co-Solvent Formulation Workflow

G cluster_0 cluster_1 cluster_2 start Weigh Compound mix_organic Combine Organic Phase: DMSO + PEG400 + Tween 80 start->mix_organic dissolve Add Compound to Organic Phase Vortex/Sonicate until Dissolved mix_organic->dissolve add_aqueous Slowly Add Aqueous Phase (Saline) with Vortexing dissolve->add_aqueous qc_check Visual QC Check: Clear & Particulate-Free? add_aqueous->qc_check sterilize Sterile Filter (0.22 µm) into Final Vial qc_check->sterilize  Yes fail Formulation Failed (Re-evaluate Vehicle) qc_check->fail No end_node Ready for Dosing sterilize->end_node

Caption: Step-by-step workflow for preparing a co-solvent formulation.

Protocol 3: Preparation of a Suspension for Oral Gavage

Objective: To prepare a uniform, re-suspendable formulation for oral administration when the compound's solubility is too low for a solution at the required dose.

Rationale: A suspension uses a suspending agent (like CMC) to increase viscosity and prevent rapid settling of drug particles, while a wetting agent (like Tween 80) ensures that the hydrophobic drug particles are properly dispersed in the aqueous vehicle.[12][14]

Final Vehicle Composition (Example): 0.5% (w/v) Carboxymethylcellulose with 0.1% (v/v) Tween 80 in sterile water.

Materials:

  • 1-(4-Fluorophenyl)imidazole, micronized if possible to improve dissolution rate.[12][13]

  • Carboxymethylcellulose (low or medium viscosity)

  • Tween 80

  • Sterile Water for Injection

  • Mortar and pestle (optional, for particle size reduction)

  • Stir plate and magnetic stir bar

Procedure:

  • Prepare the Vehicle:

    • For 10 mL of vehicle, heat ~8 mL of sterile water to about 60-70°C.

    • Slowly sprinkle 50 mg of CMC (for 0.5% w/v) onto the water while stirring vigorously with a magnetic stir bar. This prevents clumping.

    • Continue stirring until the CMC is fully hydrated and the solution is viscous and clear. Allow it to cool to room temperature.

    • Add 10 µL of Tween 80 (for 0.1% v/v) and stir to mix.

    • Add sterile water to bring the final volume to 10 mL.

  • Prepare the Compound:

    • Weigh the required amount of 1-(4-fluorophenyl)imidazole for your target concentration (e.g., 100 mg for a 10 mg/mL suspension in 10 mL).

    • If the particles are large, gently grind them in a mortar and pestle to a fine powder.

  • Form a Paste:

    • Place the powdered compound in a small beaker or vial.

    • Add a small amount of the prepared vehicle (~0.5 mL) and triturate (mix) to form a smooth, uniform paste. This "wetting" step is crucial to prevent particle agglomeration.

  • Create the Final Suspension:

    • Gradually add the remaining vehicle to the paste in small portions, mixing thoroughly after each addition.

    • Transfer the final mixture to a suitable container and continue to stir with a magnetic stir bar for 15-30 minutes to ensure homogeneity.

  • Storage and Dosing:

    • Store the suspension in a refrigerator, protected from light.

    • Crucially, before each dose is drawn, the suspension must be vortexed or stirred vigorously to ensure a uniform distribution of the drug particles.

Safety, Stability, and Final Considerations

  • Safety: 1-(4-fluorophenyl)imidazole is classified as causing serious eye damage. Appropriate personal protective equipment (PPE), including safety glasses and gloves, should be worn at all times. All work should be performed in a chemical fume hood.

  • Stability: Formulations should ideally be prepared fresh before each experiment. If storage is necessary, a short-term stability study should be performed. Store a small aliquot of the formulation under the intended storage conditions (e.g., 4°C) for 24-48 hours and visually inspect for any signs of precipitation or phase separation before use.

  • Animal Welfare: The chosen formulation and administration route must be justified in the relevant animal use protocol.[15][16] The pH of parenteral formulations should be adjusted to near physiological pH (7.4) if possible, and injection volumes must adhere to institutional guidelines.[9][10] Always monitor animals for any adverse reactions to the vehicle itself.

References

  • Chemical Properties of 1-(4-Fluorophenyl)imidazole (CAS 21441-24-7). Cheméo.
  • 1-(4-fluorophenyl)imidazole AldrichCPR. Sigma-Aldrich.
  • 1-(4-FLUOROPHENYL)IMIDAZOLE | 21441-24-7. ChemicalBook.
  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK.
  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators.
  • Derivatives of imidazole, their preparation and utilisation, and pharmaceutical compositions containing these derivatives.
  • (PDF) Formulation strategies for poorly soluble drugs.
  • Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
  • Imidazole derivatives and pharmaceutical compositions containing the same.
  • 1-(4-fluorophenyl)
  • Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications.
  • 2-(4-Fluorophenyl)
  • 1-(4-Fluorophenyl)imidazole | CAS 21441-24-7. Santa Cruz Biotechnology.
  • Imidazole derivatives, process for their preparation and their pharmaceutical use.
  • Guidelines on the Preparation of Injectable Substances and Agents Administered to Animals.
  • 1-(4-Fluorophenyl)-2-(1H-imidazol-1-yl)ethanol.
  • Guidelines for the Use of Non-Pharmaceutical Grade Compounds in Laboratory Animals. National Institutes of Health (NIH) Office of Animal Care and Use (OACU).
  • (PDF) Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene.
  • Synthesis and structure–activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Scilit.
  • Substance Administration - Use of Drugs and Chemicals in Laboratory Animals (Guideline). University of Pennsylvania, Institutional Animal Care and Use Committee.
  • Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Prepar
  • Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. PubMed.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(4-Fluorophenyl)imidazole

Welcome to the technical support center for the synthesis of 1-(4-fluorophenyl)imidazole. This guide is designed for researchers, chemists, and professionals in drug development who are looking to optimize their syntheti...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1-(4-fluorophenyl)imidazole. This guide is designed for researchers, chemists, and professionals in drug development who are looking to optimize their synthetic routes to this important scaffold. Here, we will address common challenges and provide in-depth troubleshooting advice to improve your reaction yields and product purity.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and issues encountered during the synthesis of 1-(4-fluorophenyl)imidazole.

Q1: What are the primary synthetic routes to 1-(4-Fluorophenyl)imidazole?

A1: The most prevalent methods for synthesizing 1-(4-fluorophenyl)imidazole involve N-arylation of imidazole with a 4-fluorophenyl halide. The two main catalytic systems employed are copper-catalyzed (Ullmann-type) and palladium-catalyzed (Buchwald-Hartwig) cross-coupling reactions.[1][2] Each has its advantages and is suited for different laboratory capabilities and substrate sensitivities.

Q2: My Ullmann coupling reaction is giving a low yield. What are the most likely causes?

A2: Low yields in Ullmann condensations are often traced back to a few key factors:

  • Catalyst Inactivity: The copper source may not be sufficiently activated. Traditionally, "activated" copper powder was used.[3]

  • Reaction Temperature: These reactions often require high temperatures, sometimes exceeding 210°C, to proceed efficiently.[2]

  • Solvent Choice: High-boiling polar solvents like N-methylpyrrolidone (NMP), nitrobenzene, or dimethylformamide (DMF) are typically required.[2]

  • Base Selection: The choice and stoichiometry of the base are critical for deprotonating the imidazole.

Q3: I am observing significant side products in my Buchwald-Hartwig amination. What are they and how can I minimize them?

A3: A common side reaction is the hydrodehalogenation of the aryl halide, resulting in fluorobenzene. Another possibility is the formation of dimeric imidazole species. To minimize these:

  • Ligand Choice: The selection of the phosphine ligand is crucial. Sterically hindered biaryl phosphine ligands often give better results.[4]

  • Catalyst Pre-activation: Imidazoles can inhibit the formation of the active Pd(0) catalyst. Pre-heating the palladium source and the ligand before adding the imidazole can significantly improve the reaction's efficacy.[4]

  • Base and Solvent: The combination of base and solvent must be optimized. Common systems include sodium tert-butoxide in toluene or cesium carbonate in dioxane.

Q4: Can I use microwave irradiation to improve my reaction?

A4: Yes, microwave-assisted synthesis is an excellent technique to accelerate the synthesis of imidazole derivatives.[5][6] It can significantly reduce reaction times and often leads to higher yields by ensuring uniform and rapid heating.[7] Both Ullmann and Buchwald-Hartwig reactions can be adapted for microwave conditions.

Q5: How do I effectively purify the final product, 1-(4-Fluorophenyl)imidazole?

A5: Column chromatography is the most common method for purification. A silica gel stationary phase with a gradient elution of hexane and ethyl acetate is typically effective.[8][9] The polarity of the eluent system will need to be optimized based on the specific impurities present in your crude product. Recrystallization from a suitable solvent system can also be an effective final purification step.

II. Troubleshooting Guides

This section provides a more detailed, step-by-step approach to resolving specific issues you may encounter.

Guide 1: Optimizing the Ullmann Condensation

The Ullmann reaction is a classical and cost-effective method for N-arylation. However, it often requires harsh conditions.[2] Here’s how to troubleshoot and optimize the process.

Problem: Low or No Conversion of Starting Materials

Underlying Causes & Solutions:

  • Insufficient Catalyst Activity:

    • Explanation: Copper(I) is the active catalytic species. If you are using copper powder, it may have an oxide layer that inhibits reactivity.

    • Protocol: Activate copper powder by washing it with a dilute acid (e.g., HCl) to remove the oxide layer, followed by water and acetone washes, and then dry under vacuum. Alternatively, consider using a more soluble and reactive copper(I) salt like CuI or CuBr.[10]

  • Suboptimal Temperature:

    • Explanation: The Ullmann condensation has a high activation energy.

    • Protocol: Ensure your reaction is reaching the target temperature (often 150-220°C). Use a high-boiling solvent like DMF, NMP, or nitrobenzene.[2] If your substrate is thermally sensitive, consider a ligand-assisted protocol that can lower the required temperature.

  • Inappropriate Base:

    • Explanation: The base must be strong enough to deprotonate imidazole but not so strong that it causes side reactions.

    • Protocol: Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used. Cs₂CO₃ is more soluble and can be more effective. Ensure the base is finely powdered and anhydrous.

Workflow for Ullmann Optimization:

G start Low Yield in Ullmann Reaction catalyst Check Copper Source start->catalyst temp Verify Reaction Temperature catalyst->temp If using Cu(I) salt ligand Consider Ligand Addition catalyst->ligand If yield is still low base Evaluate Base temp->base solvent Assess Solvent base->solvent solvent->ligand success Improved Yield ligand->success

Caption: Troubleshooting workflow for Ullmann condensation.

Experimental Protocol: Ligand-Assisted Ullmann Synthesis

This protocol utilizes a ligand to facilitate the reaction at a lower temperature.

  • Reaction Setup: To an oven-dried Schlenk tube, add CuI (5-10 mol%), a suitable ligand such as 1,10-phenanthroline or 8-hydroxyquinoline (10-20 mol%), and Cs₂CO₃ (2 equivalents).[11]

  • Reagent Addition: Add imidazole (1 equivalent) and 1-fluoro-4-iodobenzene (1.2 equivalents).

  • Solvent: Add anhydrous DMF or NMP.

  • Reaction: Purge the tube with an inert gas (e.g., argon or nitrogen), seal, and heat to 110-130°C with vigorous stirring for 12-24 hours.

  • Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove insoluble copper salts. Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Guide 2: Enhancing the Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile and milder alternative to the Ullmann reaction, with a broader substrate scope.[1]

Problem: Catalyst Inhibition and Low Turnover

Underlying Causes & Solutions:

  • Inhibition by Imidazole:

    • Explanation: Imidazole can act as a ligand for the palladium center, preventing the binding of the desired phosphine ligand and inhibiting the formation of the active Pd(0) catalyst.[4]

    • Protocol: Pre-form the active catalyst. In a separate flask, stir the palladium source (e.g., Pd₂(dba)₃) and the phosphine ligand (e.g., XPhos or RuPhos) in the reaction solvent at room temperature or with gentle heating for 15-30 minutes before adding the imidazole, aryl halide, and base.[4][12]

  • Incorrect Ligand Choice:

    • Explanation: The ligand plays a critical role in the stability and reactivity of the palladium catalyst.

    • Protocol: For N-arylation of imidazoles, sterically hindered biarylphosphine ligands are often superior. If you are using a simple phosphine ligand like P(tBu)₃, consider switching to a more advanced ligand like XPhos, RuPhos, or SPhos.

Comparative Data on Ligand Performance:

LigandCatalyst Loading (mol%)Temperature (°C)Typical YieldReference
P(tBu)₃2-580-110Moderate[4]
XPhos1-280-100Good to Excellent[12]
RuPhos1-2Room Temp - 80Good to Excellent[4]
Experimental Protocol: Buchwald-Hartwig Synthesis with Catalyst Pre-activation
  • Catalyst Pre-activation: In a glovebox or under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂ or Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (2-4 mol%) to an oven-dried flask containing the reaction solvent (e.g., toluene or dioxane). Stir the mixture for 15 minutes.

  • Reagent Addition: To the pre-activated catalyst solution, add the aryl halide (e.g., 1-bromo-4-fluorobenzene, 1 equivalent), imidazole (1.2 equivalents), and a strong, non-nucleophilic base (e.g., NaOtBu or K₃PO₄, 1.5 equivalents).

  • Reaction: Heat the reaction mixture to 80-110°C and monitor by TLC or GC-MS until the starting material is consumed.

  • Workup and Purification: Follow the same workup and purification procedure as described for the Ullmann reaction.

Logical Relationship Diagram:

G start Buchwald-Hartwig Reaction catalyst Pd Source + Ligand start->catalyst preactivation Catalyst Pre-activation catalyst->preactivation reagents Imidazole + Aryl Halide + Base preactivation->reagents reaction Heating reagents->reaction product 1-(4-Fluorophenyl)imidazole reaction->product

Caption: Workflow for Buchwald-Hartwig amination.

III. References

  • Chen, H., Wang, D., Wang, X., Huang, W., Cai, Q., & Ding, K. (2010). Mild Conditions for Copper-Catalyzed N-Arylation of Imidazoles. Synthesis, 2010(09), 1505-1511.

  • Altman, R. A., & Buchwald, S. L. (2006). 4,7-Dimethoxy-1,10-phenanthroline: An Excellent Ligand for the Cu-Catalyzed N-Arylation of Imidazoles. Organic Letters, 8(13), 2779–2782.

  • Fors, B. P., & Buchwald, S. L. (2010). A Multiligand Based Pd Catalyst for C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(44), 15914–15917.

  • Sheng, Q., & Hartwig, J. F. (2008). [(CyPF-tBu)PdCl2]: An Air-Stable, One-Component, Highly Efficient Catalyst for Amination of Heteroaryl and Aryl Halides. Organic Letters, 10(18), 4109–4112.

  • Zhang, T., et al. (2012). Microwave-assisted synthesis of 2-substituted 1H-benzo[d]imidazoles and their antifungal activities in vitro. Medicinal Chemistry Research, 21(10), 3047-3052.

  • Gayathri, S., et al. (2011). 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 67(1), o163.

  • Surry, D. S., & Buchwald, S. L. (2011). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Angewandte Chemie International Edition, 50(29), 6538-6541.

  • Chen, H., Wang, D., Wang, X., Huang, W., Cai, Q., & Ding, K. (2010). Mild Conditions for Copper-Catalyzed N-Arylation of Imidazoles. Synthesis, 2010(09), 1505-1511.

  • Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587.

  • Ullmann condensation. In Wikipedia. Retrieved January 7, 2024, from [Link]

  • Buchwald–Hartwig amination. In Wikipedia. Retrieved January 7, 2024, from [Link]

  • Buchwald-Hartwig Amination. (2023). In Chemistry LibreTexts. Retrieved January 7, 2024, from [Link]

  • Buchwald-Hartwig Amination. In ACS Green Chemistry Institute Pharmaceutical Roundtable. Retrieved January 7, 2024, from [Link]

  • Cristau, H.-J., Cellier, P. P., Hamada, S., Spindler, J.-F., & Taillefer, M. (2004). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Organic Letters, 6(6), 913–916.

  • Ma, D., & Cai, Q. (2008). Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands. Accounts of Chemical Research, 41(11), 1450–1460.

  • Jiang, B., Yang, C.-G., Xiong, W.-N., & Wang, J. (2001). Synthesis and biological evaluation of novel 1,2-diaryl-1H-imidazole derivatives as selective cyclooxygenase-2 (COX-2) inhibitors. Bioorganic & Medicinal Chemistry, 9(5), 1149–1154.

  • Gao, P., Chen, H., Bai, Z.-J., Zhang, S., Zhao, M.-N., Yang, D., Li, Y., Zhang, J., & Wang, X. (2021). Metal-Free Synthesis of Imidazole by BF3·Et2O Promoted Denitrogenative Transannulation of N-Sulfonyl-1,2,3-triazoles with Enamines. The Journal of Organic Chemistry, 86(15), 10492–10500.

  • Zhang, T., et al. (2012). Microwave-assisted synthesis of 2-substituted 1H-benzo[d]imidazoles and their antifungal activities in vitro. Medicinal Chemistry Research, 21(10), 3047-3052.

  • Buchwald-Hartwig Cross Coupling Reaction. In Organic Chemistry Portal. Retrieved January 7, 2024, from [Link]

  • Kaur, N. (2021). Microwave-Assisted Synthesis of Imidazole Derivatives: A Recent Update. Current Microwave Chemistry, 8(1), 3-21.

  • Cu2O-catalyzed Ullmann-type reaction of vinyl bromides with imidazole and benzimidazole. (2008). Tetrahedron Letters, 49(29-30), 4569-4572.

  • Schön, U., et al. (2015). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Tetrahedron Letters, 56(23), 3291-3294.

  • Ma, D., & Cai, Q. (2008). Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands. Accounts of Chemical Research, 41(11), 1450–1460.

  • Li, J., et al. (2012). Microwave-assisted Synthesis of Imidazole[4,5f][2][13]phenanthroline Derivatives and Microwave Nonthermal Effect. Chinese Journal of Chemistry, 30(1), 161-166.

  • Kantam, M. L., Venkanna, G. T., Sridhar, C., Sreedhar, B., & Choudary, B. M. (2006). N-Arylation of Imidazoles and Amines with Arylboronic Acids Catalyzed by Copper-Exchanged Fluorapatite. The Journal of Organic Chemistry, 71(25), 9522–9524.

  • Zou, G., Reddy, J. T., & Falck, J. R. (2001). A Soluble Base for the Copper-Catalyzed Imidazole N-Arylations with Aryl Halides. The Journal of Organic Chemistry, 66(20), 6823–6826.

  • Al-Masoudi, N. A., et al. (2022). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. Scientific Reports, 12(1), 1-14.

  • Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry, 69(17), 5578–5587.

  • Synthesis, Reactions and Medicinal Uses of Imidazole. In Pharmaguideline. Retrieved January 7, 2024, from [Link]

  • Hanoon, A. A., et al. (2021). Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach. Oriental Journal of Chemistry, 37(3), 643-650.

  • Göksu, H., et al. (2020). Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. Biomedical Journal of Scientific & Technical Research, 27(4), 20950-20954.

  • Recent advancement of ullmann condensation coupling reaction in the formation of aryl-oxygen (C-o) bonding by copper-mediated catalyst. (2018). Journal of the Serbian Chemical Society, 83(1), 1-22.

  • N‐Arylation of Imidazoles: An Overview. (2018). ChemistrySelect, 3(32), 9239-9257.

  • Radi, M., et al. (2012). Microwave assisted efficient synthesis of imidazole-based privileged structures. ACS Combinatorial Science, 14(1), 49-54.

  • Imidazole synthesis. In Organic Chemistry Portal. Retrieved January 7, 2024, from [Link]

  • Ullmann Reaction. In Organic Chemistry Portal. Retrieved January 7, 2024, from [Link]

  • Li, Y., et al. (2022). Synthesis of Fluorinated Imidazole[4,5f][2][13]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. Molecules, 27(4), 1332.

  • Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative. (2023). International Journal for Multidisciplinary Research, 5(5), 1-7.

  • Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl). (2012). Der Pharma Chemica, 4(2), 614-619.

Sources

Optimization

Common problems in 1-(4-Fluorophenyl)imidazole synthesis and solutions

Welcome to the technical support center for the synthesis of 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encounter...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important scaffold. Here, we provide troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Low Yield of 1-(4-Fluorophenyl)imidazole

Question: I am consistently obtaining low yields of my target compound, 1-(4-fluorophenyl)imidazole. What are the likely causes and how can I improve the yield?

Answer: Low yields in the synthesis of 1-(4-fluorophenyl)imidazole can stem from several factors, primarily related to the choice of synthetic route, reaction conditions, and purity of starting materials. The most common synthetic approaches involve the coupling of imidazole with an activated 4-fluorophenyl source.

Common Causes & Solutions:

  • Inefficient Coupling Method: Traditional methods like the Ullmann condensation often require harsh reaction conditions, which can lead to product degradation and lower yields.[1][2][3]

    • Solution: Consider employing a more modern and efficient cross-coupling reaction such as the Buchwald-Hartwig amination.[4][5][6][7][8] This palladium-catalyzed method generally proceeds under milder conditions with a broader substrate scope and can significantly improve yields.[4][5]

  • Suboptimal Reaction Temperature: Both Ullmann and Buchwald-Hartwig reactions are sensitive to temperature.

    • Solution: For Ullmann reactions, ensure the temperature is high enough (often >100 °C) to drive the reaction to completion.[2][3] For Buchwald-Hartwig aminations, the optimal temperature is catalyst and ligand-dependent; therefore, a systematic optimization of the reaction temperature is recommended.

  • Inappropriate Base: The choice and amount of base are critical for deprotonating the imidazole and facilitating the coupling.

    • Solution: For Buchwald-Hartwig reactions, common bases include sodium tert-butoxide (NaOtBu) or potassium carbonate (K₂CO₃). The strength of the base should be matched to the specific catalyst system. For Ullmann-type reactions, potassium carbonate is a common choice.[9] Experiment with different bases and their stoichiometry to find the optimal conditions for your specific reaction.

  • Purity of Starting Materials: Impurities in imidazole or the 4-fluorophenyl halide can interfere with the catalyst and lead to side reactions.

    • Solution: Ensure all starting materials and solvents are of high purity and are anhydrous, especially for palladium-catalyzed reactions where water can deactivate the catalyst.

Below is a troubleshooting workflow to address low yield issues:

Low_Yield_Troubleshooting Start Low Yield Observed Check_Method Review Synthetic Method Start->Check_Method Check_Conditions Evaluate Reaction Conditions Start->Check_Conditions Check_Reagents Assess Reagent Quality Start->Check_Reagents Optimize_BH Optimize Buchwald-Hartwig Conditions Check_Method->Optimize_BH Using Buchwald-Hartwig Optimize_Ullmann Optimize Ullmann Conditions Check_Method->Optimize_Ullmann Using Ullmann Check_Conditions->Optimize_BH Check_Conditions->Optimize_Ullmann Purify_Reagents Purify Starting Materials & Dry Solvents Check_Reagents->Purify_Reagents End Improved Yield Optimize_BH->End Optimize_Ullmann->End Purify_Reagents->End

Caption: Troubleshooting workflow for low reaction yield.

FAQ 2: Presence of Significant Side Products

Question: My reaction mixture shows multiple spots on TLC, indicating the formation of side products. What are the common side reactions and how can I minimize them?

Answer: The formation of side products is a common issue, often arising from competing reaction pathways or the reactivity of the starting materials and intermediates.

Common Side Reactions & Prevention:

  • Homocoupling of the Aryl Halide: In both Ullmann and Buchwald-Hartwig reactions, the 4-fluorophenyl halide can couple with itself to form 4,4'-difluorobiphenyl.

    • Prevention: This is often favored at higher temperatures and catalyst loadings. Carefully control the reaction temperature and optimize the catalyst-to-substrate ratio. The choice of ligand in Buchwald-Hartwig amination can also influence the extent of this side reaction.

  • N-Arylation at the "Wrong" Nitrogen (for substituted imidazoles): For imidazole derivatives with existing substituents, arylation can potentially occur at either of the two nitrogen atoms.

    • Prevention: The regioselectivity is often influenced by steric hindrance. A bulky substituent on the imidazole ring can direct the arylation to the less hindered nitrogen.[10] If regioselectivity is a persistent issue, consider using a protecting group strategy.

  • Dehalogenation of the Aryl Halide: The 4-fluorophenyl halide can be reduced to fluorobenzene, especially in the presence of a hydrogen source and a palladium catalyst.

    • Prevention: Ensure the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) and use anhydrous solvents to minimize sources of protons.

The following table summarizes common side products and mitigation strategies:

Side ProductPotential CauseMitigation Strategy
4,4'-DifluorobiphenylHomocoupling of 4-fluorophenyl halideOptimize catalyst loading and temperature.
RegioisomersN-arylation at multiple sitesUtilize steric hindrance or protecting groups.[10]
FluorobenzeneDehalogenation of 4-fluorophenyl halideMaintain an inert atmosphere and use anhydrous solvents.
FAQ 3: Difficulty in Product Purification

Question: I am struggling to purify my 1-(4-fluorophenyl)imidazole product. What are the best practices for purification?

Answer: Purification challenges often arise from the physical properties of the product and the presence of closely related impurities.

Purification Strategies:

  • Column Chromatography: This is the most common method for purifying imidazole derivatives.[9][11][12]

    • Recommended Solvents: A gradient of hexane/ethyl acetate is often effective.[11][13] For more polar impurities, a solvent system like dichloromethane/diethyl ether/methanol can be employed.[9]

    • Pro-Tip: Dry loading of the crude product onto silica gel can often improve separation.

  • Crystallization: If the product is a solid, crystallization can be a highly effective purification method.

    • Recommended Solvents: Ethanol or methanol are often good choices for crystallizing imidazole derivatives.[9][14]

  • Acid-Base Extraction: The basic nature of the imidazole ring can be exploited for purification.

    • Procedure: Dissolve the crude mixture in an organic solvent and wash with a dilute aqueous acid (e.g., 1M HCl) to protonate the imidazole product, which will then move to the aqueous layer. The aqueous layer can then be basified (e.g., with NaOH) and the product extracted back into an organic solvent. This can effectively remove non-basic impurities.

Below is a decision tree for selecting a purification method:

Purification_Strategy Start Crude Product Is_Solid Is the product a solid? Start->Is_Solid Acid_Base_Extraction Consider Acid-Base Extraction Start->Acid_Base_Extraction Alternative/Pre-purification Try_Crystallization Attempt Crystallization Is_Solid->Try_Crystallization Yes Column_Chromatography Perform Column Chromatography Is_Solid->Column_Chromatography No Try_Crystallization->Column_Chromatography Unsuccessful Final_Product Pure Product Try_Crystallization->Final_Product Successful Column_Chromatography->Final_Product Acid_Base_Extraction->Column_Chromatography

Caption: Decision tree for purification strategy.

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination for 1-(4-Fluorophenyl)imidazole Synthesis

This protocol is a general guideline and may require optimization for specific substrates and scales.

Materials:

  • Imidazole

  • 1-Bromo-4-fluorobenzene (or 1-chloro-4-fluorobenzene)

  • Palladium(II) acetate (Pd(OAc)₂) or a pre-catalyst like Pd₂(dba)₃

  • A suitable phosphine ligand (e.g., XPhos, SPhos)

  • Sodium tert-butoxide (NaOtBu) or potassium carbonate (K₂CO₃)

  • Anhydrous toluene or dioxane

  • Anhydrous, inert atmosphere (Argon or Nitrogen)

Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add imidazole, 1-bromo-4-fluorobenzene, the palladium catalyst, and the phosphine ligand.

  • Add the base.

  • Add the anhydrous solvent via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitor by TLC or LC-MS).

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: Ullmann Condensation for 1-(4-Fluorophenyl)imidazole Synthesis

This is a more traditional method that may require higher temperatures.

Materials:

  • Imidazole

  • 1-Iodo-4-fluorobenzene (iodides are generally more reactive than bromides or chlorides in Ullmann reactions)

  • Copper(I) iodide (CuI) or copper powder

  • Potassium carbonate (K₂CO₃)

  • Anhydrous, high-boiling polar solvent (e.g., DMF, NMP)

  • Anhydrous, inert atmosphere (Argon or Nitrogen)

Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add imidazole, 1-iodo-4-fluorobenzene, the copper catalyst, and the base.

  • Add the anhydrous solvent.

  • Heat the reaction mixture to a high temperature (typically 120-160 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent and filter to remove insoluble copper salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or crystallization.

References

  • [Synthesis of Fluorinated Imidazole[4,5f][4][13]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. PubMed.]([Link])

Sources

Troubleshooting

Purification challenges of 1-(4-Fluorophenyl)imidazole and how to solve them

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the purification of 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile building block. Here, we address common and complex purification challenges through a series of frequently asked questions and in-depth troubleshooting guides. Our goal is to provide you with the causal insights and validated protocols necessary to achieve high purity and yield in your experiments.

Overview of 1-(4-Fluorophenyl)imidazole

1-(4-Fluorophenyl)imidazole is a heterocyclic compound of significant interest in medicinal chemistry due to its presence in various biologically active molecules. The introduction of a fluorophenyl group to the imidazole core can modulate physicochemical properties such as lipophilicity and metabolic stability. However, its basic nitrogen atom and aromatic nature present unique purification challenges.

PropertyValueSource
CAS Number 21441-24-7[1]
Molecular Formula C₉H₇FN₂
Molecular Weight 162.17 g/mol
Appearance Solid
Key Feature Basic imidazole ring (pKa of imidazole is ~7)[2]

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when purifying 1-(4-Fluorophenyl)imidazole.

Q1: What are the most common impurities I should expect from the synthesis of 1-(4-Fluorophenyl)imidazole?

A1: Impurities largely depend on the synthetic route. Common methods like the Debus or Radiszewski synthesis can generate side products.[3][4] You should anticipate:

  • Unreacted Starting Materials: Such as 4-fluoroaniline, imidazole, or glyoxal derivatives.

  • Positional Isomers: If the synthesis is not perfectly regioselective, you might have other isomers.

  • Over-alkylation or Arylation Products: Multiple substitutions on the imidazole ring.

  • Oxazoles: These are common byproducts in imidazole syntheses, especially when using α-halo ketones or related precursors.[5]

  • Polymeric Materials: Dark, tar-like substances can form under harsh reaction conditions.

Q2: Which purification technique should I try first for 1-(4-Fluorophenyl)imidazole?

A2: For most crude products, flash column chromatography on silica gel is the most effective initial purification method. Its basic nature requires some optimization to prevent issues like peak tailing. If the crude product is semi-crystalline and purity is moderately high (>85%), recrystallization can be an excellent and scalable alternative. For removing non-basic organic impurities, acid-base extraction is a highly effective preliminary cleanup step.

Q3: My compound appears as a solid. Is recrystallization a good option?

A3: Yes, if your crude material is solid and has a reasonably high initial purity, recrystallization is an excellent choice for achieving high purity. The key is finding a suitable solvent or solvent system where the compound is soluble when hot but sparingly soluble when cold, while impurities remain in solution.[6] Common solvent systems for imidazole derivatives include ethanol/water, ethyl acetate/hexane, or isopropanol.[7]

Q4: How does the basicity of the imidazole ring affect purification?

A4: The basic nitrogen (N-3) of the imidazole ring is a primary driver of purification challenges.

  • On Silica Gel: The lone pair on the nitrogen interacts strongly with the acidic silanol groups (Si-OH) on the surface of silica gel. This causes significant peak tailing during column chromatography, leading to poor separation and lower yields.[8]

  • In Acid-Base Extraction: This basicity can be exploited. The compound can be protonated with a dilute acid (e.g., 1M HCl) to form a water-soluble salt, allowing it to be separated from non-basic impurities.[3]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during purification.

Challenge 1: Poor Separation and Peak Tailing in Column Chromatography

Q: I'm running a silica gel column, but my product is coming off the column as a long, drawn-out streak (tailing) instead of a sharp band, and it's co-eluting with impurities. How can I resolve this?

A: This is a classic issue caused by the interaction between your basic compound and the acidic silica gel.[8] Here’s how to troubleshoot it systematically.

Probable Causes & Solutions
  • Strong Analyte-Stationary Phase Interaction: The basic nitrogen on your imidazole is adsorbing too strongly to the acidic silanol groups of the silica.

    • Solution 1: Add a Basic Modifier. Incorporate a small amount of a volatile base into your mobile phase. Triethylamine (Et₃N) is the most common choice. Start with 0.1-0.5% (v/v) and increase to 1% if needed. The triethylamine will compete for the acidic sites on the silica, allowing your compound to elute more symmetrically.[8]

    • Solution 2: Switch to a Different Stationary Phase. If a basic modifier is not effective or compatible with your compound, consider using a less acidic stationary phase.

      • Neutral or Basic Alumina: Alumina is an excellent alternative for purifying basic compounds and often eliminates tailing without needing a modifier.[8]

      • Reverse-Phase (C18) Chromatography: If your compound is sufficiently non-polar, reverse-phase chromatography using a mobile phase like acetonitrile/water or methanol/water can be effective.[9] Fluorophenyl phases can also offer unique selectivity.[10]

  • Improper Solvent System (Eluent): Your eluent may not have the optimal polarity to effectively separate the compound from impurities.

    • Solution: Optimize Your Eluent. Use Thin Layer Chromatography (TLC) to test various solvent systems before running the column. For 1-(4-Fluorophenyl)imidazole, start with systems like hexane/ethyl acetate. If more polarity is needed, switch to dichloromethane/methanol.[11][12] Aim for an Rf value of 0.25-0.35 for your target compound on TLC to ensure good separation on the column.

  • Column Overloading: Loading too much crude material onto the column will inevitably lead to poor separation.

    • Solution: Use the Right Ratio and Loading Technique. As a rule of thumb, use a silica-to-crude-material ratio of at least 30:1 to 50:1 by weight for good separation. For difficult separations, this ratio can be increased to 100:1. Also, use the "dry loading" technique: dissolve your crude product in a minimal amount of a strong solvent (e.g., dichloromethane), add a small amount of silica gel, evaporate the solvent to get a dry powder, and load this powder onto the top of your column. This leads to sharper bands.[8]

Troubleshooting Workflow: Column Chromatography

start Problem: Tailing Peak in Silica Gel Chromatography check_modifier Did you add a basic modifier (e.g., 0.5% Et3N)? start->check_modifier add_modifier Action: Add 0.5-1% Et3N to your eluent and rerun TLC. check_modifier->add_modifier No check_rf Is Rf between 0.25-0.35 and separation improved? check_modifier->check_rf Yes add_modifier->check_rf run_column Solution: Proceed with flash chromatography. check_rf->run_column Yes optimize_eluent Action: Re-optimize eluent. Try DCM/MeOH system. check_rf->optimize_eluent No end Problem Solved run_column->end check_loading Did you overload the column (ratio < 30:1)? optimize_eluent->check_loading reduce_load Action: Reduce sample load (ratio > 50:1) and use dry loading. check_loading->reduce_load Yes change_stationary Action: Switch stationary phase to neutral alumina or C18. check_loading->change_stationary No reduce_load->end change_stationary->end

Caption: Troubleshooting flowchart for peak tailing in chromatography.

Challenge 2: Product Fails to Crystallize or Oils Out During Recrystallization

Q: I've tried to recrystallize my crude 1-(4-Fluorophenyl)imidazole, but it either stays in solution even when cold, or it separates as an oily layer. What should I do?

A: This is a common and frustrating problem. It usually indicates an issue with solvent choice, the purity of the crude material, or nucleation.

Probable Causes & Solutions
  • Incorrect Solvent Choice: The solvent may be too good (doesn't allow precipitation on cooling) or too poor (causes the compound to crash out as an oil).

    • Solution 1: Use a Two-Solvent System. This is often the answer when no single solvent works. Find a "good" solvent in which your compound is very soluble (e.g., ethanol, acetone) and a "poor" or "anti-solvent" in which it is insoluble (e.g., water, hexane). Dissolve your compound in the minimum amount of the hot "good" solvent. Then, add the "poor" solvent dropwise at the boiling point until you see persistent cloudiness. Add a final drop or two of the hot "good" solvent to make it clear again, then allow it to cool slowly.[6] For this compound, ethanol/water is a promising system.

    • Solution 2: Systematic Solvent Screening. Test a range of solvents with varying polarities on a small scale (10-20 mg). Good candidates will dissolve the compound when hot but not at room temperature.[8]

  • High Impurity Level: If the crude material is heavily contaminated with impurities, they can suppress crystallization and lower the melting point of your compound, leading to oiling out (a phenomenon known as melting point depression).

    • Solution: Preliminary Cleanup. Before attempting recrystallization, perform a quick purification step. A rapid acid-base extraction or a quick filtration through a small plug of silica or alumina can remove many of the impurities that hinder crystallization.

  • Lack of Nucleation Sites: Crystals need a surface to begin growing. Supersaturated, clean solutions can be slow to crystallize.

    • Solution 1: Scratch the Flask. Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections in the glass provide ideal nucleation sites.[8]

    • Solution 2: Add Seed Crystals. If you have a tiny amount of the pure, solid product from a previous batch, add a single crystal to the cooled, supersaturated solution. This will induce rapid crystallization.[8]

    • Solution 3: Cool Slowly. Do not rush the cooling process. Allow the flask to cool to room temperature undisturbed, and only then place it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.

Part 3: Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography with Basic Modifier

This protocol is designed to purify 1-(4-Fluorophenyl)imidazole by mitigating its interaction with silica gel.

Materials:

  • Crude 1-(4-Fluorophenyl)imidazole

  • Silica Gel (60 Å, 230-400 mesh)

  • Solvents: Hexane, Ethyl Acetate (EtOAc), Triethylamine (Et₃N)

  • Glass column, flasks, TLC plates

Procedure:

  • TLC Analysis & Eluent Selection:

    • Prepare a test eluent of 70:30 Hexane:EtOAc with 0.5% Et₃N.

    • Spot your crude material on a TLC plate and develop it in the test eluent.

    • Adjust the Hexane:EtOAc ratio until the Rf of your product spot is approximately 0.3.

  • Column Packing:

    • Prepare a slurry of silica gel in hexane and carefully pour it into the column, ensuring no air bubbles are trapped.

    • Allow the silica to settle, drain the excess hexane until the solvent level is just above the silica bed.

  • Sample Loading (Dry Loading Recommended):

    • Dissolve your crude product (e.g., 1 g) in a minimal amount of dichloromethane.

    • Add ~2-3 g of silica gel to the solution.

    • Evaporate the solvent completely using a rotary evaporator to obtain a free-flowing powder.

    • Carefully add the silica-adsorbed sample to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin elution with the optimized mobile phase (e.g., 70:30 Hexane:EtOAc + 0.5% Et₃N).

    • Collect fractions and monitor them by TLC.

    • Combine the fractions containing the pure product.

  • Solvent Removal:

    • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified 1-(4-Fluorophenyl)imidazole.

Protocol 2: Purification via Acid-Base Extraction

This method leverages the basicity of the imidazole ring to separate it from non-basic impurities.

start Crude Product (dissolved in EtOAc) extract_acid Step 1: Extract with 1M HCl (aq) (Repeat 2-3 times) start->extract_acid org_layer Organic Layer: Contains neutral/acidic impurities (Discard) extract_acid->org_layer aq_layer Aqueous Layer: Contains protonated product (R-Im-H⁺ Cl⁻) extract_acid->aq_layer neutralize Step 2: Cool aqueous layer in ice bath and add 1M NaOH until basic (pH > 9) aq_layer->neutralize back_extract Step 3: Extract with fresh EtOAc (Repeat 2-3 times) neutralize->back_extract final_aq Aqueous Layer: Contains inorganic salts (Discard) back_extract->final_aq final_org Organic Layer: Contains neutral product (R-Im) back_extract->final_org finish Step 4: Dry organic layer (Na₂SO₄), filter, and evaporate solvent final_org->finish product Purified Product finish->product

Caption: Workflow for purification by acid-base extraction.

Procedure:

  • Dissolution: Dissolve the crude product in an organic solvent immiscible with water, such as ethyl acetate (EtOAc) or dichloromethane (DCM).

  • Acidic Extraction: Transfer the solution to a separatory funnel and extract it three times with 1 M hydrochloric acid (HCl). The basic 1-(4-Fluorophenyl)imidazole will be protonated and move into the aqueous layer, while neutral organic impurities remain in the organic layer.[8]

  • Combine and Basify: Combine all the acidic aqueous layers. Cool the flask in an ice bath and slowly add 1 M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution with stirring until the solution is basic (confirm with pH paper, pH > 9). This neutralizes the protonated imidazole, causing it to precipitate if it's a solid or form an immiscible layer.

  • Back-Extraction: Extract the now-basic aqueous solution three times with fresh EtOAc or DCM. The neutral product will move back into the organic layer.

  • Drying and Concentration: Combine the organic layers, dry them over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the purified product.

References

  • Cheméo. (n.d.). Chemical Properties of 1-(4-Fluorophenyl)imidazole (CAS 21441-24-7). Retrieved from [Link]

  • Dal-Piaz, F., et al. (2020). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. National Institutes of Health. Retrieved from [Link]

  • OChemOnline. (2024). Preparation of Imidazoles, Part 1: By Cyclocondensation. YouTube. Retrieved from [Link]

  • Nyakas, A. L., et al. (2011). 4-(4-Fluorophenyl)-1-methoxymethyl-2-phenyl-1H-imidazole. National Institutes of Health. Retrieved from [Link]

  • Reddy, G. J., et al. (2016). Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. National Institutes of Health. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Imidazole synthesis. Retrieved from [Link]

  • Jayashree, A., et al. (2010). 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. National Institutes of Health. Retrieved from [Link]

  • Royal Society of Chemistry. (2013). Electronic Supplementary Material (ESI) for RSC Advances. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information Metal-Free Synthesis of Imidazole. Retrieved from [Link]

  • TSI Journals. (n.d.). Imidazole: Chemistry, Synthesis, Properties, Industrial Applications. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. Retrieved from [Link]

  • Restek. (n.d.). Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column. Retrieved from [Link]

  • Wikipedia. (n.d.). Imidazole. Retrieved from [Link]

  • Kulyk, O., et al. (2022). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. National Institutes of Health. Retrieved from [Link]

  • Hamilton Company. (n.d.). PRP-1 Reversed-Phase Chromatography Column. Retrieved from [Link]

  • Restek. (n.d.). Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl). Retrieved from [Link]

  • International Journal for Multidisciplinary Research. (2023). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF 1H-SUBSTITUTED 2,4,5-TRIPHENYL IMIDAZOLE DERIVATIVE. Retrieved from [Link]

  • ResearchGate. (n.d.). 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. Retrieved from [Link]

  • ResearchGate. (2023). Can I use Immidazole solution for HPLC?. Retrieved from [Link]

  • Rasayan J. Chem. (2019). SYNTHESIS AND CRYSTAL STRUCTURE ANALYSIS OF 4-(2-(4-CHLORO-PHENYL)-4,5-DIPHENYL-1H-IMIDAZOLE-1-YL). Retrieved from [Link]

  • MDPI. (2023). 3-(4-Fluorophenyl)-1-(1-(4-fluorophenyl)-3,3,3-trifluoroprop-1-en-1-yl)-5-fluoro-1H-pyrazole. Retrieved from [Link]

Sources

Optimization

Recrystallization techniques for purifying 1-(4-Fluorophenyl)imidazole

Technical Support Center: Purifying 1-(4-Fluorophenyl)imidazole This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the purification of 1-(4-Fluoro...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Purifying 1-(4-Fluorophenyl)imidazole

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the purification of 1-(4-Fluorophenyl)imidazole via recrystallization. Moving beyond generic protocols, this document provides in-depth, field-tested answers to the specific challenges encountered during the crystallization of this and structurally related fluoro-aromatic imidazoles. Our focus is on the causality behind experimental choices to empower you to troubleshoot effectively and optimize your purification outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the critical physicochemical properties of 1-(4-Fluorophenyl)imidazole to consider before starting a recrystallization?

Understanding the fundamental properties of your compound is the bedrock of a successful purification strategy. For 1-(4-Fluorophenyl)imidazole, the following data points are essential:

PropertyValue / InformationSignificance for Recrystallization
Molecular Formula C₉H₇FN₂[1][2]Confirms the identity of the compound.
Molecular Weight 162.16 g/mol [1][2]Essential for calculating molar quantities and theoretical yield.
Appearance Typically a solid at room temperature[3]Confirms that recrystallization is an appropriate purification technique.
Melting Point (m.p.) Not widely reported in standard literature.Actionable Insight: This is a critical parameter you must determine. A low melting point can lead to "oiling out" if the solvent's boiling point is too high. Perform a preliminary melting point analysis on your crude material to guide solvent selection.[4]
General Solubility Known to be soluble in various organic solvents[5]The fluorophenyl and imidazole moieties suggest moderate polarity. This indicates that a range of solvents from alcohols to esters and aromatic hydrocarbons should be screened for suitability.
Q2: What is the fundamental principle of recrystallization, and why is solvent selection so pivotal?

Recrystallization is a purification technique based on the principle of differential solubility.[6] The ideal solvent will dissolve the target compound (1-(4-Fluorophenyl)imidazole) completely at an elevated temperature but only sparingly, or not at all, at low temperatures.[6][7]

The selection of the solvent is the most critical step because it dictates the efficiency of the entire process. An optimal solvent must meet several criteria:

  • Temperature-Dependent Solubility Gradient: It must exhibit a large difference in solubility for your compound between its boiling point and a low temperature (e.g., 0-4 °C).[7][8]

  • Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (so they stay in the mother liquor after crystallization).[7][9]

  • Chemical Inertness: The solvent must not react with 1-(4-Fluorophenyl)imidazole.[8]

  • Volatility: It should have a relatively low boiling point to be easily removed from the purified crystals during the drying phase.[8]

Experimental Design and Protocols

Q3: How do I systematically select the best solvent system for 1-(4-Fluorophenyl)imidazole?

A systematic, small-scale screening process is the most reliable method. Avoid wasting large amounts of crude material by testing several solvent candidates first.

Step-by-Step Solvent Screening Protocol:

  • Place approximately 20-30 mg of your crude 1-(4-Fluorophenyl)imidazole into several small test tubes.

  • To each tube, add a different candidate solvent dropwise at room temperature, swirling after each addition. Add just enough to see if the solid dissolves (typically up to 0.5 mL).[9]

  • Observation 1: If the compound dissolves completely in a solvent at room temperature, that solvent is unsuitable for single-solvent recrystallization but may be a candidate for a mixed-solvent system (as the "good" solvent).[9]

  • Observation 2: If the compound is largely insoluble, gently heat the test tube in a water or sand bath towards the solvent's boiling point.[9]

  • Observation 3: If the compound dissolves completely when hot, remove the test tube from the heat and allow it to cool slowly to room temperature, then place it in an ice bath.

  • Ideal Outcome: The best solvent is one where the compound is sparingly soluble at room temperature, dissolves completely when hot, and forms a high yield of crystals upon cooling.[6]

Table of Suggested Solvents for Initial Screening:

SolventBoiling Point (°C)PolarityRationale & Notes
Isopropanol 82.5Polar ProticOften a good starting point for moderately polar aromatic heterocycles.
Ethanol 78.4Polar ProticSimilar to isopropanol; a common and effective recrystallization solvent.[10]
Ethyl Acetate 77.1Polar AproticGood for compounds of intermediate polarity. Can be paired with heptane/hexane.
Toluene 110.6Non-polarAromatic solvents can be effective for aromatic compounds due to potential π-π stacking interactions.[11] Use with caution if the compound's m.p. is low.
Heptane/Hexane 98.4 / 68.7Non-polarUnlikely to work as a single solvent but excellent candidates for an antisolvent in a mixed-solvent system.
Water 100Very PolarCan be an effective antisolvent when paired with a miscible organic solvent like ethanol or isopropanol.[11]

Logical Workflow for Solvent System Selection

G start Start: Crude 1-(4-Fluorophenyl)imidazole test_solvents Screen 4-6 solvents (e.g., Isopropanol, Ethyl Acetate, Toluene) start->test_solvents dissolves_cold Dissolves in cold solvent? test_solvents->dissolves_cold mixed_solvent_path No ideal single solvent found? test_solvents->mixed_solvent_path dissolves_hot Dissolves in hot solvent? dissolves_cold->dissolves_hot No bad_solvent FAIL: Discard solvent option dissolves_cold->bad_solvent Yes crystals_cool Forms crystals on cooling? dissolves_hot->crystals_cool Yes dissolves_hot->bad_solvent No single_solvent SUCCESS: Use as single solvent crystals_cool->single_solvent Yes crystals_cool->mixed_solvent_path No select_pair Select a 'Good' Solvent (dissolves well) and a miscible 'Antisolvent' (dissolves poorly) mixed_solvent_path->select_pair Yes mixed_solvent_success SUCCESS: Use mixed-solvent system select_pair->mixed_solvent_success

Caption: Decision workflow for selecting a recrystallization solvent system.

Q4: Can you provide a general, step-by-step protocol for single-solvent recrystallization?

Protocol: Single-Solvent Recrystallization

  • Dissolution: Place the crude 1-(4-Fluorophenyl)imidazole in an Erlenmeyer flask with a stir bar. Add the minimum amount of the chosen solvent to create a slurry. Heat the flask on a hotplate with stirring. Continue adding small portions of hot solvent until the solid just completely dissolves.[12]

  • Hot Filtration (if necessary): If insoluble impurities (e.g., dust, inorganic salts) are present, perform a hot gravity filtration quickly to remove them before the solution cools and the product crystallizes prematurely.

  • Crystallization: Remove the flask from the heat, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for forming large, pure crystals.[6]

  • Cooling: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.[12]

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[8]

  • Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor.

  • Drying: Dry the crystals thoroughly, either air-drying or in a vacuum oven at a temperature well below the compound's melting point.

Q5: When and how should I use a mixed-solvent (antisolvent) system?

A mixed-solvent system is necessary when no single solvent provides the ideal solubility profile.[7] This typically occurs when a compound is highly soluble in one solvent and nearly insoluble in another, with the two solvents being fully miscible. Common pairs include ethanol/water or ethyl acetate/heptane.[11][12]

Protocol: Mixed-Solvent Recrystallization

  • Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent (the one in which it is highly soluble).

  • Addition of Antisolvent: While keeping the solution hot, add the "antisolvent" (the one in which the compound is insoluble) dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.[12]

  • Clarification: Add a few more drops of the hot "good" solvent to just redissolve the precipitate and make the solution clear again.[12]

  • Crystallization, Isolation, and Drying: Follow steps 3 through 7 from the single-solvent protocol above.

Troubleshooting Guide

Q6: My compound has formed an oil instead of dissolving or crystallizing. What is "oiling out" and how do I fix it?

"Oiling out" occurs when the solid melts and forms a liquid phase that is immiscible with the solvent.[4] This is common if the boiling point of the solvent is higher than the melting point of the compound, or if the compound is highly impure, leading to a significant melting point depression.[4][13]

Solutions:

  • Add More Solvent: Re-heat the mixture to dissolve the oil. Add more of the "good" solvent and attempt to cool again. The increased solvent volume can sometimes prevent the oil from separating.[13]

  • Lower the Temperature: Switch to a different, but structurally similar, solvent with a lower boiling point.

  • Change Solvent System: The initial solvent choice may simply be incompatible. Re-screen for a more suitable solvent or solvent pair.

Q7: The solution is cold and clear, but no crystals have formed. What should I do?

This is a classic sign of a supersaturated solution, often caused by using too much solvent.[4][13]

Solutions to Induce Crystallization:

  • Scratch the Flask: Gently scratch the inside surface of the flask below the solvent line with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.[4]

  • Add a Seed Crystal: If you have a small crystal of pure 1-(4-Fluorophenyl)imidazole, add it to the solution. This provides a perfect template for further crystal formation.[13]

  • Reduce Solvent Volume: Gently heat the solution again and boil off some of the solvent. Then, allow it to cool again.[13]

  • Deep Cooling: If other methods fail, try cooling the flask in a dry ice/acetone bath, but be aware this can sometimes cause the product to crash out as a fine, less pure powder.

Q8: My final yield of pure crystals is very low. What went wrong?

A low recovery (<50%) is frustrating but often correctable. The most common culprits are:

  • Excessive Solvent: This is the most frequent cause. A significant portion of your compound remains dissolved in the mother liquor even when cold.[13] Solution: Before discarding the mother liquor, try concentrating it by about half and re-cooling to see if a second crop of crystals forms.

  • Premature Filtration: Filtering the solution while it is still warm will leave a large amount of the product behind. Solution: Ensure the flask is thoroughly cooled in an ice bath before vacuum filtration.

  • Washing with Warm Solvent: Washing the collected crystals with room-temperature or warm solvent will redissolve some of your product. Solution: Always use ice-cold solvent for the washing step.

Q9: Crystals formed immediately as a fine powder when I removed the flask from the heat. Is this a problem?

Yes, this is known as "crashing out." Rapid crystallization is undesirable because impurities present in the solution can become trapped within the rapidly forming crystal lattice, defeating the purpose of the purification.[13]

Solution:

  • Place the flask back on the heat source to redissolve the solid.

  • Add a small amount of additional solvent (e.g., 5-10% more by volume).

  • Allow the solution to cool much more slowly. You can insulate the flask with glass wool or paper towels to slow the rate of heat loss, promoting the growth of larger, purer crystals.[13]

References

  • Solvent Choice. (n.d.). University of York, Department of Chemistry. Retrieved from [Link]

  • Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

  • Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

  • Finding the best solvent for recrystallisation. (2021). Royal Society of Chemistry, Education in Chemistry. Retrieved from [Link]

  • Gintarė, Z., et al. (2021). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. Molecules, 26(22), 6985. Retrieved from [Link]

  • Electronic Supplementary Information for: A facile and efficient one-pot synthesis of 1,2,4,5-tetrasubstituted imidazoles and polycyclic imidazoles. (2013). The Royal Society of Chemistry. Retrieved from [Link]

  • 3.6F: Troubleshooting. (2022). Chemistry LibreTexts. Retrieved from [Link]

  • Problems with Recrystallisations. (n.d.). University of York, Department of Chemistry. Retrieved from [Link]

  • Recrystallisation Help. (2020). Reddit. Retrieved from [Link]

  • Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

  • Chemical Properties of 1-(4-Fluorophenyl)imidazole. (n.d.). Cheméo. Retrieved from [Link]

  • Kos T., et al. (2021). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. International Journal of Molecular Sciences, 22(21), 11579. Retrieved from [Link]

  • Fruzinski, A., et al. (2010). 4-(4-Fluorophenyl)-1-methoxymethyl-2-phenyl-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 10), o2592. Retrieved from [Link]

  • Chen, J., et al. (2009). 1-(4-Fluorophenyl)-2-(1H-imidazol-1-yl)ethanol. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 4), o814. Retrieved from [Link]

  • Sharma, P., et al. (2012). Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl). Der Pharma Chemica, 4(1), 329-334. Retrieved from [Link]

  • Process for purifying imidazoles and imidazol-based agents by crystallisation. (1998). Google Patents.

Sources

Troubleshooting

Technical Support Center: Column Chromatography Optimization for 1-(4-Fluorophenyl)imidazole Purification

Welcome to the technical support center for the chromatographic purification of 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, pra...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the chromatographic purification of 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this and structurally similar imidazole derivatives.

I. Core Principles & Initial Strategy

Before delving into troubleshooting, it is crucial to understand the physicochemical properties of 1-(4-Fluorophenyl)imidazole. It is a moderately polar compound, with the imidazole ring contributing to its polarity and basicity, while the fluorophenyl group adds a degree of hydrophobicity. Successful purification by normal-phase column chromatography hinges on the differential partitioning of the target compound and its impurities between a polar stationary phase (typically silica gel) and a less polar mobile phase.[1][2]

Initial Method Development: The TLC-to-Column Transition

The foundation of a successful column chromatography separation is laid with Thin-Layer Chromatography (TLC).[3]

Experimental Protocol: TLC Solvent System Scouting
  • Plate Preparation: On a silica gel TLC plate, draw a faint pencil line about 0.5 cm from the bottom.[3]

  • Sample Spotting: Dissolve your crude 1-(4-Fluorophenyl)imidazole in a suitable solvent (e.g., dichloromethane or ethyl acetate) and spot a small amount onto the pencil line.

  • Solvent Systems: Prepare a few different solvent systems of varying polarity. Good starting points for imidazole derivatives include mixtures of a non-polar solvent like hexane or heptane with a more polar solvent like ethyl acetate.[4][5]

    • Test ratios such as 80:20, 70:30, and 50:50 (Hexane:Ethyl Acetate).

  • Development: Place the spotted TLC plate in a sealed chamber containing a small amount of your chosen solvent system.[5] Allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Visualization: Remove the plate, mark the solvent front with a pencil, and visualize the spots under a UV lamp.

  • Analysis: The ideal solvent system will give your target compound an Rf value between 0.2 and 0.35.[2][6] This generally provides the best separation on a column. Impurities should ideally have significantly different Rf values.

II. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the column chromatography of 1-(4-Fluorophenyl)imidazole in a question-and-answer format.

Q1: My 1-(4-Fluorophenyl)imidazole is showing significant peak tailing on the column. What's happening and how do I fix it?

A1: Peak tailing is a frequent issue when purifying basic compounds like imidazoles on standard silica gel.[7]

  • Causality: The basic nitrogen atoms in the imidazole ring can interact strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong, sometimes irreversible, binding causes some molecules to lag behind the main band, resulting in a "tailing" peak.[7]

  • Solutions:

    • Mobile Phase Modification: Add a small amount of a basic modifier to your eluent to compete with your compound for the acidic sites on the silica.

      • Triethylamine (Et3N): Add 0.1-1% triethylamine to your hexane/ethyl acetate mobile phase. This is often a very effective solution for basic compounds.[4][5]

      • Ammonia in Methanol: For more polar solvent systems like dichloromethane/methanol, using a 1-10% solution of ammonia in methanol as the polar component can also neutralize the silica surface.[5]

    • Change of Stationary Phase: If tailing persists, the interaction with silica may be too strong.

      • Alumina (Neutral or Basic): Switching to a neutral or basic alumina stationary phase can mitigate the acidic interactions causing tailing.[8]

      • Amine-Functionalized Silica: This specialized stationary phase is designed to purify basic compounds and can significantly improve peak shape.[8]

Q2: The separation between my product and a closely-running impurity is poor.

A2: Achieving good resolution between compounds with similar polarities requires careful optimization of the mobile phase.

  • Causality: If two compounds have very similar Rf values on TLC, they will co-elute or have overlapping peaks during column chromatography.

  • Solutions:

    • Employ Gradient Elution: Instead of using a single solvent mixture (isocratic elution), start with a less polar mobile phase and gradually increase the polarity over the course of the separation.[4][6] For example, begin with 10% ethyl acetate in hexane and slowly increase to 30% or more. This will hold back the more polar compounds initially and then elute them as the solvent strength increases, improving separation.

    • Experiment with Different Solvent Systems: The selectivity of the separation can be altered by changing the solvents. If hexane/ethyl acetate is not providing adequate separation, try a different solvent combination.

      • Dichloromethane/Methanol: This is a more polar system that can be effective for imidazole derivatives.[4]

      • Toluene-based systems: Toluene in combination with ethyl acetate or acetone can offer different selectivity.[5]

    • Optimize Column Parameters:

      • Column Dimensions: A longer, narrower column will generally provide better resolution than a short, wide one.[2]

      • Silica to Sample Ratio: Use a higher ratio of silica gel to your crude product, for example, 50:1 to 100:1 by weight, for difficult separations.[4]

Q3: I have a low yield of my 1-(4-Fluorophenyl)imidazole after purification.

A3: Low recovery can be due to several factors, from irreversible binding to compound instability.

  • Causality: Your compound may be irreversibly adsorbing to the silica gel, or it could be degrading during the purification process.[7][9]

  • Solutions:

    • Check for Irreversible Adsorption: As mentioned for peak tailing, the strong interaction with silica can lead to product loss. The use of basic modifiers or alternative stationary phases is the primary solution.[7]

    • Assess Compound Stability: Before running a large-scale column, perform a stability test. Spot your compound on a TLC plate and let it sit for a few hours. Then, elute the plate and check for the appearance of new spots, which would indicate degradation. If your compound is unstable on silica, you must switch to a more inert stationary phase like neutral alumina.[9]

    • Ensure Proper Fraction Collection: Your compound may be eluting in more dilute fractions than anticipated. Concentrate a wider range of fractions and analyze them by TLC.[9]

Q4: My crude product is not very soluble in the starting mobile phase. How should I load it onto the column?

A4: Proper sample loading is critical for a good separation. Loading in a solvent that is too strong will compromise the resolution.[10]

  • Causality: If the sample is loaded in a highly polar solvent, it will not adsorb in a tight band at the top of the column. Instead, it will move down the column with the loading solvent, leading to broad bands and poor separation.[10]

  • Solutions:

    • Minimal Strong Solvent: Dissolve your crude material in the minimum possible volume of a slightly more polar solvent than your starting eluent (e.g., dichloromethane if you are starting with hexane/ethyl acetate).[10]

    • Dry Loading: This is the preferred method for samples with poor solubility.[6][10]

      • Dissolve your crude product in a volatile solvent like dichloromethane.

      • Add a small amount of silica gel (typically 1-2 times the weight of your crude material) to the solution.

      • Carefully remove the solvent under reduced pressure (using a rotary evaporator) until you have a free-flowing powder of your compound adsorbed onto the silica.[6]

      • Carefully add this powder to the top of your packed column.

III. Frequently Asked Questions (FAQs)

  • What are the most common impurities I might encounter?

    • Common impurities can include unreacted starting materials from the synthesis, such as 4-fluoroaniline or a corresponding electrophile, as well as side products from the reaction.[11] The nature of the impurities is highly dependent on the synthetic route used.

  • Should I use normal-phase or reversed-phase chromatography?

    • For moderately polar compounds like 1-(4-Fluorophenyl)imidazole, normal-phase chromatography with silica gel is the most common and cost-effective method.[12] Reversed-phase chromatography, which uses a nonpolar stationary phase and a polar mobile phase, is typically better suited for highly polar or water-soluble compounds.[13]

  • How do I choose the right column size?

    • A general rule of thumb is to use a silica-to-crude-product weight ratio of 40:1 to 100:1.[4] The more difficult the separation, the higher the ratio should be.

  • What is flash chromatography?

    • Flash chromatography is a technique that uses pressure (often from compressed air or nitrogen) to force the mobile phase through the column more quickly.[6][12] This significantly speeds up the purification process and can often improve separation.

IV. Experimental Protocols & Data

Protocol: Slurry Packing a Flash Chromatography Column
  • Preparation: Clamp the column vertically and ensure the stopcock is closed. Place a small plug of cotton or glass wool at the bottom.[2]

  • Slurry Formation: In a beaker, mix the required amount of silica gel with your initial, least polar mobile phase to form a slurry.[6]

  • Packing: Pour the slurry into the column. Open the stopcock to allow the solvent to drain, and continuously tap the side of the column to ensure even packing and remove any air bubbles.

  • Equilibration: Once all the silica has settled, wash the column with 2-3 column volumes of the initial mobile phase to ensure it is fully equilibrated. Never let the solvent level drop below the top of the silica bed.

Data Summary Table
ParameterRecommendationRationale
Stationary Phase Silica Gel (60 Å)Standard, cost-effective choice for moderately polar compounds.[4]
Alternative Stationary Phase Neutral Alumina, Amine-functionalized SilicaFor basic compounds exhibiting strong tailing or instability on silica.[7][8]
Initial Mobile Phase Hexane/Ethyl Acetate (e.g., 80:20)Good starting point for many imidazole derivatives.[4]
Mobile Phase Modifier 0.1-1% TriethylamineTo mitigate peak tailing of basic compounds on silica.[4][5]
TLC Rf Target 0.2 - 0.35Provides optimal separation on the column.[2][6]
Silica:Sample Ratio 40:1 to 100:1 (w/w)Higher ratio for more challenging separations.[4]
Sample Loading Dry LoadingRecommended for samples with poor solubility in the mobile phase.[6][10]

V. Visualizing the Workflow

Diagram: Troubleshooting Logic for Poor Separation

troubleshooting_flow cluster_optimization Optimization Strategies cluster_loading_packing Check Technique start Poor Separation Observed check_tlc Re-evaluate TLC (Rf of product and impurity?) start->check_tlc rf_close Rf Values are Close (ΔRf < 0.1) check_tlc->rf_close Yes rf_ok Rf Values are Separated (ΔRf > 0.1) check_tlc->rf_ok No gradient Implement Gradient Elution rf_close->gradient check_loading Review Sample Loading (Dry load if needed) rf_ok->check_loading change_solvent Change Solvent System (e.g., DCM/MeOH) gradient->change_solvent end_point Improved Separation gradient->end_point column_params Adjust Column Parameters (Longer column, higher silica ratio) change_solvent->column_params change_solvent->end_point column_params->end_point check_packing Inspect Column Packing (Look for channels or cracks) check_loading->check_packing check_loading->end_point check_packing->end_point

Caption: Troubleshooting workflow for poor separation.

Diagram: Column Chromatography General Workflow

column_workflow start Start: Crude Product tlc 1. TLC Solvent Scouting start->tlc packing 2. Column Packing (Slurry Method) tlc->packing loading 3. Sample Loading (Dry or Wet) packing->loading elution 4. Elution (Isocratic or Gradient) loading->elution collection 5. Fraction Collection elution->collection analysis 6. Fraction Analysis (TLC) collection->analysis pooling 7. Combine Pure Fractions analysis->pooling evaporation 8. Solvent Removal (Rotary Evaporation) pooling->evaporation end_product End: Purified Product evaporation->end_product

Caption: General workflow for column chromatography.

VI. References

  • Waters Corporation. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Available from: [Link]

  • Pharma Now. Chromatography Techniques for Polar Analytes: Column Selection Guide. Available from: [Link]

  • University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]

  • ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012-08-07). Available from: [Link]

  • ChemistryViews. Tips and Tricks for the Lab: Column Choices. (2012-07-03). Available from: [Link]

  • MIT OpenCourseWare. 8.9 - Flash Column Chromatography Guide. Available from: [Link]

  • University of Calgary. Column Chromatography. Available from: [Link]

  • Drawell. Column Chromatography - What are Different Types and How to Select Right Method. Available from: [Link]

  • Biotage. Successful Flash Chromatography. Available from: [Link]

Sources

Optimization

1-(4-Fluorophenyl)imidazole solubility issues in aqueous solutions

Introduction: Navigating the Challenges of 1-(4-Fluorophenyl)imidazole Solubility 1-(4-Fluorophenyl)imidazole is a heterocyclic organic compound of significant interest in medicinal chemistry and materials science. Its s...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Navigating the Challenges of 1-(4-Fluorophenyl)imidazole Solubility

1-(4-Fluorophenyl)imidazole is a heterocyclic organic compound of significant interest in medicinal chemistry and materials science. Its structure, featuring a lipophilic fluorophenyl group attached to an imidazole ring, presents a common yet critical challenge for researchers: poor aqueous solubility. This inherent hydrophobicity can lead to significant experimental hurdles, including inconsistent assay results, low bioavailability in preclinical studies, and difficulties in preparing stable, homogenous formulations.

This technical support guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for understanding and overcoming the solubility issues associated with 1-(4-Fluorophenyl)imidazole. Moving beyond simple protocols, this guide explains the physicochemical principles behind each strategy, empowering you to make informed decisions and troubleshoot effectively.

Frequently Asked Questions (FAQs): Understanding the Fundamentals

This section addresses the most common initial questions regarding the solubility of 1-(4-Fluorophenyl)imidazole.

Q1: Why is 1-(4-Fluorophenyl)imidazole so difficult to dissolve in aqueous solutions?

A: The poor aqueous solubility of 1-(4-Fluorophenyl)imidazole stems from its molecular structure. The fluorophenyl group is nonpolar and hydrophobic ("water-fearing"), while the imidazole ring has both polar and nonpolar characteristics. The presence of the bulky, nonpolar fluorophenyl group dominates, making it energetically unfavorable for the molecule to interact with polar water molecules. To dissolve, the compound would need to break the strong hydrogen bonds between water molecules, which it cannot effectively replace with equally strong interactions of its own.

Q2: What are the immediate signs of solubility problems in my experiment?

A: Solubility issues can manifest in several ways, often compromising data integrity. Be vigilant for:

  • Visual Precipitation: The most obvious sign is the appearance of cloudiness, turbidity, or visible solid particles in your solution after adding the compound or diluting a stock solution.[1]

  • Inconsistent Results: High variability between replicate wells in an in vitro assay or erratic plasma concentrations in an in vivo study can indicate that the compound is not fully dissolved or is precipitating during the experiment.

  • Low Bioavailability: In animal studies, unexpectedly low systemic exposure after oral dosing is a classic indicator of poor dissolution in the gastrointestinal tract.[2]

Q3: I need to make a stock solution. What solvent should I start with?

A: The standard best practice is to first create a high-concentration stock solution in a water-miscible organic solvent.[3][4] For 1-(4-Fluorophenyl)imidazole, the recommended starting solvent is Dimethyl Sulfoxide (DMSO) . It is a powerful, polar aprotic solvent capable of dissolving a wide range of hydrophobic compounds.[5]

  • Protocol for Stock Solution Preparation:

    • Accurately weigh the desired amount of 1-(4-Fluorophenyl)imidazole powder.

    • Add the minimum required volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 10 mM, 50 mM).

    • Ensure complete dissolution by vortexing or brief sonication in a water bath. The resulting stock solution should be perfectly clear.

    • Store the stock solution in small aliquots at -20°C or -80°C in desiccated conditions to prevent moisture absorption.

Q4: How does pH influence the solubility of this compound?

A: The imidazole ring contains a basic nitrogen atom. This means that the compound's solubility is highly dependent on pH.[6][7]

  • In neutral or basic solutions (pH ≥ 7): The imidazole ring is largely uncharged (neutral). In this state, the molecule's hydrophobicity dominates, leading to very low aqueous solubility.

  • In acidic solutions (pH < 6): The basic nitrogen on the imidazole ring can become protonated, forming a positively charged imidazolium cation. This charged species is significantly more polar and, therefore, more soluble in water.[8]

This pH-dependent solubility is a powerful tool that can be leveraged for formulation, as detailed in the troubleshooting guides below.

Troubleshooting Guide 1: In Vitro Assays

Issue: "My compound precipitates when I dilute my DMSO stock into cell culture media or aqueous buffer."

This is the most frequent challenge encountered in cell-based assays. It occurs because the DMSO concentration plummets upon dilution, and the aqueous medium cannot maintain the solubility of the hydrophobic compound.

Causality & Troubleshooting Steps:
  • Minimize Final Solvent Concentration: The organic solvent itself can be toxic to cells. Always aim for the lowest possible final concentration of DMSO, typically well below 0.5%, and ensure your vehicle control group has the identical solvent concentration.[9]

  • Optimize the Dilution Process: The physical method of dilution matters.

    • Pre-warm the buffer/media: Having the aqueous phase at 37°C can slightly improve solubility.

    • Use vigorous mixing: Add the DMSO stock solution dropwise into the vortexing buffer, not the other way around.[1] This rapid dispersion can prevent localized high concentrations that seed precipitation.

  • Employ a Co-Solvent System: If simple dilution fails, a co-solvent system can be effective. Co-solvents work by reducing the polarity of the aqueous medium, making it more hospitable to the drug molecule.[5][]

    • Recommended Co-solvent: Polyethylene Glycol 400 (PEG 400) is a common and effective choice.

    • Protocol: Prepare an intermediate stock in a mixture of DMSO and PEG 400 before the final dilution into the aqueous medium. Test different ratios to find the optimal balance that maintains solubility while minimizing toxicity.

  • Utilize Cyclodextrins (Advanced): Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[11] They can encapsulate the hydrophobic 1-(4-Fluorophenyl)imidazole, forming an "inclusion complex" that is water-soluble.[12][13][14]

    • Recommended Agent: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high solubility and low toxicity.[13]

    • Protocol:

      • Prepare a solution of HP-β-CD in your assay buffer (e.g., 1-10% w/v).

      • Slowly add the concentrated DMSO stock of your compound to the cyclodextrin solution while stirring.

      • Allow the mixture to equilibrate (e.g., stir for 1-2 hours at room temperature) to ensure complex formation before sterile filtering and use.

Workflow Diagram: Troubleshooting In Vitro Precipitation

G start Start: Compound Precipitates in Aqueous Medium check_dmso Is final DMSO concentration <0.5%? start->check_dmso reduce_dmso Reduce DMSO concentration and re-test check_dmso->reduce_dmso No optimize_dilution Optimize Dilution Method (Pre-warm media, add stock to vortexing buffer) check_dmso->optimize_dilution Yes reduce_dmso->check_dmso check_solubility1 Still Precipitates? optimize_dilution->check_solubility1 use_cyclodextrin Use Cyclodextrin (e.g., HP-β-CD) Formulation check_solubility1->use_cyclodextrin Yes success Success: Proceed with Assay check_solubility1->success No check_solubility2 Still Precipitates? use_cyclodextrin->check_solubility2 check_solubility2->success No reformulate Consider Advanced Formulation (e.g., Co-solvents) check_solubility2->reformulate Yes reformulate->use_cyclodextrin G start Goal: Oral Formulation for 1-(4-Fluorophenyl)imidazole test_suspension Attempt Simple Suspension (e.g., in 0.5% CMC) start->test_suspension check_pk Does it provide adequate and consistent exposure in a pilot PK study? test_suspension->check_pk use_suspension Use Optimized Suspension check_pk->use_suspension Yes use_cosolvent Develop Co-Solvent System (e.g., DMSO/PEG/Tween/Saline) check_pk->use_cosolvent No check_pk2 Does it provide adequate and consistent exposure? use_cosolvent->check_pk2 use_cosolvent_final Use Co-Solvent Formulation check_pk2->use_cosolvent_final Yes use_sedds Develop Advanced Formulation (e.g., SEDDS) check_pk2->use_sedds No

Caption: Decision tree for developing an effective oral formulation.

Data Summary: Physicochemical Properties

This table summarizes key properties of 1-(4-Fluorophenyl)imidazole, which are critical for understanding its behavior.

PropertyValue / InformationSourceSignificance for Solubility
Chemical Formula C₉H₇FN₂[15][16]Indicates the elemental composition.
Molecular Weight 162.16 g/mol [15][16]Relevant for calculating molar concentrations.
Appearance SolidRequires dissolution from a solid state.
Predicted LogP ~1.8[17]A positive LogP value indicates lipophilicity and poor water solubility.
Predicted pKa ~5.5-6.0 (basic)Imidazole chemistryThe imidazole ring is a weak base; it will become protonated and more soluble at a pH below its pKa. [6][7]
Aqueous Solubility Sparingly soluble / Poor[2][18]The core issue addressed by this guide.

References

  • Fatouros, D., Karpf, D. M., Nielsen, F. S., & Mullertz, A. (2007). Clinical studies with oral lipid based formulations of poorly soluble compounds. Journal of Drug Delivery Science and Technology, 17(1), 21-27.
  • Bio-Techne. (n.d.). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Bio-Techne Website.
  • Alqahtani, M. S., Kazi, M., & Alsenaidy, M. A. (2021). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Frontiers in Pharmacology, 12, 635838.
  • Hauss, D. J. (Ed.). (2007).
  • University of Copenhagen. (n.d.). Clinical studies with oral lipid based formulations of poorly soluble compounds. University of Copenhagen Research Portal.
  • Frontiers Media S.A. (2021). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Frontiers in Pharmacology.
  • ALZET® Osmotic Pumps. (n.d.). Cyclodextrins: Improving Delivery of Hydrophobic Compounds. ALZET Website.
  • Popa, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals.
  • Cheméo. (n.d.). Chemical Properties of 1-(4-Fluorophenyl)imidazole (CAS 21441-24-7). Cheméo Website.
  • Zhang, J., et al. (2006). Preparation of Hydrophobic Drugs Cyclodextrin Complex by Lyophilization Monophase Solution. Drug Development and Industrial Pharmacy.
  • Uekama, K., Hirayama, F., & Irie, T. (1998). Design and Evaluation of Cyclodextrin-Based Drug Formulation. Chemical and Pharmaceutical Bulletin.
  • FasterCapital. (n.d.). Best Practices For Stock Solutions. FasterCapital Website.
  • National Institutes of Health. (2021). 2-(4-Fluorophenyl)
  • Sigma-Aldrich. (n.d.). 1-(4-fluorophenyl)imidazole AldrichCPR. Sigma-Aldrich Website.
  • ChemicalBook. (n.d.). 1-(4-FLUOROPHENYL)IMIDAZOLE (CAS 21441-24-7). ChemicalBook Website.
  • Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Chemistry LibreTexts Website.
  • Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy.
  • BOC Sciences. (n.d.).
  • Poulsen, L. K., et al. (2015). Considerations regarding use of solvents in in vitro cell based assays. PLoS ONE.
  • WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec Website.
  • National Institutes of Health. (2002). Combined effect of complexation and pH on solubilization. Journal of Pharmaceutical Sciences.
  • Khan Academy. (n.d.). pH and solubility. Khan Academy Website.
  • Chemistry LibreTexts. (2023). 17.5: Solubility and pH. Chemistry LibreTexts Website.
  • BenchChem. (n.d.). Application Notes and Protocols for Dissolving Poorly Soluble Compounds for In-Vivo Studies. BenchChem Website.
  • MedchemExpress. (n.d.). Co-solvents. MedchemExpress Website.
  • BenchChem. (n.d.). Technical Support Center: Overcoming Poor Gardoside Solubility. BenchChem Website.
  • Chemistry LibreTexts. (2025). 2.5: Preparing Solutions. Chemistry LibreTexts Website.
  • ResearchGate. (2022). Formulation strategies for poorly soluble drugs.
  • Reddit. (2022). How to tackle compound solubility issue. Reddit Post.
  • Let's Learn Science. (2020). Solution-making strategies & practical advice. YouTube Video.
  • Dressman, J. B. (2000). Dissolution Method Development for Poorly Soluble Compounds. Dissolution Technologies.
  • Singh, A., et al. (2011). Oral formulation strategies to improve solubility of poorly water-soluble drugs. Journal of Controlled Release.
  • Patel, D., et al. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics.
  • Brieflands. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Pharmaceutical and Biomedical Research.
  • PubChem. (n.d.). 4-(4-fluorophenyl)-1H-imidazole.

Sources

Troubleshooting

How to increase the solubility of 1-(4-Fluorophenyl)imidazole for biological assays

Technical Support Center: Strategies for Solubilizing 1-(4-Fluorophenyl)imidazole Welcome to the technical support guide for 1-(4-Fluorophenyl)imidazole. This document provides in-depth troubleshooting and practical guid...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Strategies for Solubilizing 1-(4-Fluorophenyl)imidazole

Welcome to the technical support guide for 1-(4-Fluorophenyl)imidazole. This document provides in-depth troubleshooting and practical guidance for researchers encountering solubility challenges with this compound in biological assays. As a lipophilic N-aryl imidazole derivative, achieving and maintaining its solubility in aqueous assay buffers is critical for generating reliable and reproducible data. This guide is structured in a question-and-answer format to directly address the common issues faced in the lab.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles researchers face when working with 1-(4-Fluorophenyl)imidazole.

Q1: My 1-(4-Fluorophenyl)imidazole, dissolved in DMSO, precipitates immediately when I add it to my cell culture medium or aqueous buffer. Why is this happening and what's the first thing I should try?

Answer: This is a classic issue known as "compound crashing" or precipitation, and it's the primary challenge when working with hydrophobic compounds.

The Causality: 1-(4-Fluorophenyl)imidazole is poorly soluble in water.[1][2] Dimethyl sulfoxide (DMSO) is an excellent organic solvent capable of dissolving it at high concentrations (e.g., 10-30 mM).[3][4] However, when you introduce a small volume of this concentrated DMSO stock into a large volume of aqueous buffer (like cell culture medium), the local concentration of the compound momentarily exceeds its aqueous solubility limit. The DMSO disperses rapidly, leaving the hydrophobic compound behind in an environment it cannot stay dissolved in, causing it to precipitate.[4][5]

The Immediate Solution: Optimize Your Dilution Protocol. The most direct way to mitigate this is to avoid a sudden, drastic change in the solvent environment. A stepwise dilution is highly recommended. Instead of adding the 100% DMSO stock directly to the final assay volume, perform one or more intermediate dilutions in your assay medium.[6] This gradual reduction in DMSO concentration allows the compound to better equilibrate and remain in solution.

Below is a workflow diagram illustrating this crucial, yet often overlooked, step.

G cluster_0 Stepwise Dilution Workflow Stock 10 mM Stock in 100% DMSO Intermediate Intermediate Dilution (e.g., 200 µM in Assay Media) Final DMSO: 2% Stock->Intermediate Step 1: Dilute stock into a small volume of assay media. Working Final Working Solution (e.g., 10 µM in Assay Media) Final DMSO: <0.1% Intermediate->Working Step 2: Use the intermediate dilution to prepare the final working solution.

Caption: A workflow for preparing working solutions from a DMSO stock.

For a detailed, step-by-step procedure, please refer to Protocol 2 in the Experimental Protocols section.

Q2: What is the maximum concentration of DMSO I can safely use in my cell-based assay?

Answer: This is a critical parameter that balances compound solubility with cellular health. While DMSO is a powerful solvent, it is not inert and can be toxic to cells at higher concentrations.[3]

  • General Guideline: For most cell lines, the final concentration of DMSO in the assay should be kept at ≤0.5% , with <0.1% being the ideal target for sensitive assays or long-term incubations.[3][6][7]

  • Cell Line Variability: Some robust cell lines may tolerate up to 1%, but this is often the upper limit before significant off-target effects, such as altered gene expression, membrane damage, or cytotoxicity, are observed.[7]

  • Essential Control: It is absolutely imperative to include a vehicle control in all experiments. This control should contain the same final concentration of DMSO as your experimental wells but without the compound. This allows you to differentiate the effects of your compound from any effects of the solvent itself.[3]

Q3: I'm still having trouble getting the compound into my initial stock solution. Can I use heat or sonication?

Answer: Yes, gentle warming and sonication are common and acceptable laboratory practices to aid in the dissolution of difficult compounds into a stock solvent like DMSO.

  • Sonication: Place your sealed vial in a bath sonicator for several minutes. This uses ultrasonic waves to break up compound aggregates and accelerate the dissolution process.[3] This is generally the preferred first method.

  • Gentle Warming: You can warm the solution in a water bath, typically to around 37°C.[3] Be cautious with this method, as excessive heat can potentially degrade some compounds. Always check the compound's stability information if available.

Important Note: These methods should only be used for preparing the initial high-concentration stock in 100% DMSO. They are not suitable for solubilizing precipitates that have formed in aqueous media. Once the compound has precipitated out of an aqueous solution, it is often very difficult to redissolve.

Part 2: Troubleshooting Guide: Advanced Solubilization Strategies

If optimizing your dilution protocol with DMSO alone is insufficient, you may need to employ more advanced formulation strategies. The choice of strategy depends on the specific requirements of your biological assay.

Q4: My compound still precipitates at my desired working concentration, even with an optimized dilution protocol. What are my options?

Answer: When DMSO alone is not enough, you must modify the properties of the aqueous vehicle to make it more hospitable to 1-(4-Fluorophenyl)imidazole. The primary strategies involve pH modification , using co-solvents , or employing complexation agents .

The following decision tree can guide your selection process.

G Start Initial Problem: Compound precipitates in aqueous media CheckAssay Is your assay pH-tolerant (e.g., enzyme assay vs. cell culture)? Start->CheckAssay pH_Tolerant pH Tolerant CheckAssay->pH_Tolerant Yes pH_Sensitive pH Sensitive (e.g., Cell-Based) CheckAssay->pH_Sensitive No Use_pH Strategy 1: Use pH Modification (Acidify buffer to pH < 6.0) pH_Tolerant->Use_pH CheckCytotoxicity Is your assay sensitive to additional organic solvents or excipients? pH_Sensitive->CheckCytotoxicity CoSolvent Strategy 2: Use a Co-solvent (e.g., PEG 400, Propylene Glycol) CheckCytotoxicity->CoSolvent No Cyclodextrin Strategy 3: Use a Complexation Agent (e.g., HP-β-Cyclodextrin) CheckCytotoxicity->Cyclodextrin Yes

Caption: Decision tree for selecting an advanced solubilization strategy.

Below is a detailed breakdown of each approach.

StrategyMechanism of ActionAdvantagesDisadvantagesBest For...
1. pH Modification The imidazole ring is basic (pKa of conjugate acid ≈ 7).[8][9] Lowering the pH of the buffer below this pKa protonates the imidazole nitrogen, forming a more water-soluble salt.Simple to implement, highly effective for basic compounds, uses common lab reagents.Limited to assays that are not sensitive to pH changes. Not suitable for most live-cell assays which require physiological pH (7.2-7.4).Enzyme assays, biochemical assays, and other in vitro systems where buffer pH can be controlled.
2. Co-solvents Adding a water-miscible organic solvent (in addition to DMSO) reduces the overall polarity of the aqueous solution, making it a more favorable environment for hydrophobic compounds.[10][11]Can significantly increase solubility. Many options are available (PEG 400, propylene glycol, ethanol).[12]Potential for cytotoxicity or off-target effects. Requires rigorous vehicle controls. May interfere with some assay readouts.Both cell-free and cell-based assays, provided the final co-solvent concentration is carefully optimized and controlled for toxicity.
3. Complexation Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[13] They encapsulate the hydrophobic compound, effectively shielding it from the aqueous environment and increasing its apparent solubility.[14][15]Generally low cytotoxicity, making them very suitable for cell-based assays.[16] Highly effective for aromatic compounds.[17] Can also improve compound stability.Can be more expensive than other methods. The large cyclodextrin molecule could potentially cause steric hindrance in some protein-ligand binding assays.Cell-based assays, long-term incubations, and situations where other solvents show toxicity.

Part 3: Detailed Experimental Protocols

Here you will find step-by-step instructions for the key methodologies discussed. Always wear appropriate personal protective equipment (PPE) when handling chemical compounds and solvents.

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution
  • Calculate Mass: Determine the mass of 1-(4-Fluorophenyl)imidazole (MW: 162.16 g/mol )[18][19] required to make a 10 mM or 20 mM stock solution in a specific volume of DMSO (e.g., for 1 mL of 10 mM stock, you need 1.62 mg).

  • Weigh Compound: Accurately weigh the compound into a sterile, chemically-resistant vial (e.g., glass or polypropylene).

  • Add Solvent: Add the calculated volume of high-purity, anhydrous DMSO (Biotech grade or equivalent).[3]

  • Dissolve: Vortex the vial thoroughly. If the compound does not fully dissolve, use a bath sonicator for 5-10 minutes.[3] If necessary, warm the vial gently in a 37°C water bath. Visually inspect to ensure no solid particles remain.

  • Store Properly: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound precipitation or degradation.[3] Store at -20°C or -80°C in tightly sealed vials.

Protocol 2: Stepwise Dilution Method for Preparing Aqueous Working Solutions

This protocol is for preparing a final 10 µM working solution from a 10 mM DMSO stock, ensuring the final DMSO concentration is 0.1%.

  • Prepare Intermediate Stock: Create a 200 µM intermediate stock. Pipette 495 µL of your desired assay buffer (e.g., DMEM + 10% FBS) into a sterile microcentrifuge tube. Add 5 µL of your 10 mM DMSO stock solution. Vortex immediately and gently. The DMSO concentration is now 1%.

  • Prepare Final Working Solution: Create the 10 µM final solution. In a new tube, pipette 950 µL of the assay buffer. Add 50 µL of the 200 µM intermediate stock from Step 1. Mix gently by pipetting or inverting.

  • Final Concentrations: The final concentration of 1-(4-Fluorophenyl)imidazole is now 10 µM, and the final DMSO concentration is a well-tolerated 0.1%.

  • Vehicle Control: Prepare a parallel vehicle control by substituting the compound stock with pure DMSO at every dilution step.

Protocol 3: Solubility Enhancement using pH Adjustment (for non-cellular assays)
  • Buffer Selection: Choose a buffer system appropriate for your assay that is effective in the desired pH range (e.g., MES for pH 5.5-6.7 or Acetate for pH 3.6-5.6).

  • Prepare Acidic Buffer: Prepare your assay buffer and adjust the pH to a value below 6.0 using dilute HCl. A pH of 5.0 is a good starting point.

  • Prepare Working Solution: Using the stepwise dilution method described in Protocol 2 , perform your dilutions into the final, acidified assay buffer. The acidic environment will help maintain the protonated, more soluble form of the imidazole.

  • Validate Assay Performance: Ensure that your protein, enzyme, or detection system is active and stable at this lower pH. Run positive and negative controls for the assay itself in the acidified buffer to confirm compatibility.

Protocol 4: Formulation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

HP-β-CD is a highly water-soluble derivative of β-cyclodextrin and is a common choice for pharmaceutical formulations.[13][16]

  • Prepare HP-β-CD Solution: Prepare a 10-50 mM solution of HP-β-CD in your assay buffer. Gentle warming (37°C) may be required to fully dissolve the HP-β-CD. Allow the solution to cool to room temperature.

  • Complex Formation: Add your concentrated 1-(4-Fluorophenyl)imidazole DMSO stock directly to the HP-β-CD solution (not to plain buffer) to achieve your desired final compound concentration. The molar ratio of HP-β-CD to your compound should be at least 1:1, but higher ratios (5:1 or 10:1) may be more effective.

  • Equilibrate: Vortex the mixture and let it incubate at room temperature for at least 1 hour (or overnight at 4°C) to allow for the formation of the inclusion complex.

  • Vehicle Control: The vehicle control for this experiment is critical. It must contain the same final concentration of both DMSO and HP-β-CD as your experimental samples.

By systematically applying these strategies, from optimizing the dilution of a simple DMSO stock to employing advanced formulation aids like cyclodextrins, researchers can overcome the solubility challenges of 1-(4-Fluorophenyl)imidazole and generate high-quality data in their biological assays.

References

  • BenchChem Technical Support Team. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.
  • Silveira, R. L., et al. (2020).
  • WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec.
  • Unknown. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal.
  • Various Authors. (2014). How to enhance drug solubility for in vitro assays?
  • Cheméo. (n.d.). Chemical Properties of 1-(4-Fluorophenyl)imidazole (CAS 21441-24-7). Cheméo.
  • MedChemExpress USA. (n.d.). Compound Handling Instructions. MCE.
  • Tiwari, G., et al. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central.
  • Meyer, T. F., et al. (2003). Effect of imidazole on the solubility of a his-tagged antibody fragment. PubMed.
  • Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma.
  • Chen, Z., et al. (2021). Magnetic poly(β-cyclodextrin)
  • Various Authors. (2025). DMSO in cell based assays. Scientist Solutions.
  • Various Authors. (2025). Formulation strategies for poorly soluble drugs.
  • Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization.
  • Patel, V. (2015). Response to "How can I dissolve hydrophobic compounds in DMEM media?".
  • Sigma-Aldrich. (n.d.). 1-(4-fluorophenyl)imidazole AldrichCPR. Sigma-Aldrich.
  • von Ragué Schleyer, P. (2014). Response to "In which direction does imidazole affect the pH?". Chemistry Stack Exchange.
  • Mourtas, S., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
  • Reiriz, C., et al. (2010).
  • Zhang, M., & Eicke, M. J. (n.d.). Crystalline Cyclodextrin Inclusion Compounds Formed with Aromatic Guests: Guest-Dependent Stoichiometries and Hydration-Sensitive Crystal Structures.
  • Wikipedia. (n.d.). Imidazole. Wikipedia.

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 1-(4-Fluorophenyl)imidazole Derivatization

Welcome to the technical support center for the derivatization of 1-(4-fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of modify...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the derivatization of 1-(4-fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of modifying this versatile scaffold. Here, we provide in-depth, field-proven insights in a troubleshooting and FAQ format to address specific experimental challenges.

Part 1: General Principles & Initial Setup

Before diving into specific issues, it's crucial to acknowledge that the success of any derivatization, particularly palladium-catalyzed cross-coupling reactions, hinges on a meticulously controlled environment. The imidazole moiety itself can act as a ligand, potentially inhibiting the catalyst, making careful optimization paramount.[1]

Key Initial Considerations:

  • Inert Atmosphere: Many palladium catalysts, especially the active Pd(0) species, are sensitive to oxygen.[2][3] Performing reactions under an inert atmosphere (argon or nitrogen) is essential to prevent catalyst degradation into inactive palladium black.[3]

  • Solvent Purity: Solvents must be anhydrous and free of peroxides, which can poison the catalyst.[3] Thoroughly degassing all solvents prior to use is a critical, non-negotiable step.[3]

  • Reagent Quality: Use high-purity starting materials. Boronic acids, for instance, are susceptible to degradation via protodeboronation and should ideally be fresh or purified before use.[3]

Logical Troubleshooting Workflow

When a reaction fails to meet expectations, a systematic approach is more effective than random adjustments. The following workflow provides a structured path to identify and resolve issues.

G cluster_0 A Low Yield or No Reaction B Analyze Starting Materials (NMR, Purity, Dryness) A->B START C Hypothesize Root Cause (Catalyst, Base, Temp, etc.) B->C Reagents OK D Systematically Vary One Parameter C->D E Analyze Outcome (TLC, LC-MS) D->E F Reaction Optimized? E->F G SUCCESS F->G Yes H Re-evaluate Hypothesis F->H No H->C

Caption: A stepwise workflow for troubleshooting challenging reactions.

Part 2: Troubleshooting Guide (Question & Answer)

This section addresses specific problems encountered during the derivatization of 1-(4-fluorophenyl)imidazole, with a focus on palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.

Category 1: Low Yield & Incomplete Conversion

Question 1: My Suzuki-Miyaura coupling reaction with a substituted arylboronic acid is giving very low yield or has stalled. What are the most likely causes?

Answer: Low yield in a Suzuki coupling is a common but multifaceted problem. The primary areas to investigate are the catalyst system, the reaction conditions, and the stability of your reagents.

  • Catalyst Activity and Ligand Choice:

    • Cause: The active Pd(0) species may not be forming or is degrading. The choice of ligand is critical for stabilizing the catalyst and facilitating the catalytic cycle.[4] For N-aryl imidazole substrates, which can be challenging, standard catalysts like Pd(PPh₃)₄ may be insufficient.

    • Solution:

      • Switch to a more robust catalyst system. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) or N-heterocyclic carbene (NHC) ligands (e.g., IMes) are often more effective for coupling with heteroaryl substrates.[5][6] These ligands enhance the rates of both oxidative addition and reductive elimination.[6]

      • Ensure you are using a reliable palladium source and that it is handled under strictly inert conditions.[2][3]

  • Base and Transmetalation Issues:

    • Cause: The transmetalation step, where the organic group is transferred from boron to palladium, requires activation by a base.[4][7] If the base is too weak, insoluble, or if conditions are not optimal, this step becomes the rate-limiting bottleneck.

    • Solution:

      • Screen different bases. While K₂CO₃ is common, stronger bases like Cs₂CO₃ or K₃PO₄ are often more effective, especially with less reactive coupling partners.[6][8]

      • Consider the solvent system. The presence of water can be crucial for activating the boronic acid and facilitating transmetalation.[9] A mixture of an organic solvent (like dioxane, toluene, or DMF) with a small amount of water is a standard practice.[8] However, for base-sensitive substrates, anhydrous conditions with a base like KF might be necessary, though this can slow the reaction.[10]

  • Protodeboronation of Boronic Acid:

    • Cause: A significant side reaction is protodeboronation, where the boronic acid reacts with residual water or protic solvents to replace the C-B bond with a C-H bond, effectively destroying your nucleophile.[3][10]

    • Solution:

      • Use a slight excess (1.2-1.5 equivalents) of the boronic acid.

      • Use freshly opened or purified boronic acid.

      • Consider switching to a more stable boronic ester, such as a pinacol (Bpin) or MIDA ester, which are more resistant to protodeboronation.[3]

Category 2: Side Reactions & Impurity Formation

Question 2: I'm observing a significant amount of a side product that appears to be the homocoupling of my boronic acid. How can I suppress this?

Answer: Homocoupling (Glaser coupling) of boronic acids to form a biaryl byproduct is typically promoted by the presence of oxygen and an inappropriate catalyst/base combination.

  • Oxygen Contamination:

    • Cause: Oxygen can facilitate the oxidative homocoupling of the boronic acid, mediated by the palladium catalyst.

    • Solution: This reinforces the absolute need for a rigorously inert atmosphere. Ensure your solvent is thoroughly degassed by sparging with argon or nitrogen for at least 20-30 minutes, and maintain a positive pressure of inert gas throughout the reaction setup and duration.[2][3][9]

  • Reaction Conditions:

    • Cause: High temperatures and certain catalyst systems can favor homocoupling.

    • Solution:

      • Try lowering the reaction temperature. While this may slow the desired reaction, it can often disproportionately reduce the rate of side reactions.

      • Experiment with different palladium sources and ligands. Sometimes, a less reactive catalyst precursor can provide higher selectivity.

Question 3: My starting material, 1-(4-fluorophenyl)imidazole, is being consumed, but my main product is the debrominated (or dehalogenated) arene. What is causing this protodebromination?

Answer: Protodebromination (or hydrodehalogenation) is the replacement of the bromine atom with a hydrogen. This reductive side reaction can arise from several sources.

  • Hydrogen Source:

    • Cause: The hydrogen atom can come from trace water, the solvent (e.g., alcohols), or the amine (if one is present). The mechanism can be complex, sometimes involving palladium hydride species.

    • Solution:

      • Ensure all reagents and solvents are scrupulously dried if you are attempting an anhydrous reaction.

      • If using a solvent that can act as a hydrogen donor (like isopropanol), consider switching to an aprotic solvent like dioxane, toluene, or DMF.

      • The choice of base can also be influential. Experiment with different bases to find one that minimizes this side reaction.

Category 3: Purification Challenges

Question 1: My crude product is a complex mixture, and I'm struggling to separate my imidazole-containing product from the starting materials and byproducts using column chromatography.

Answer: Purifying imidazole derivatives can be challenging due to their basicity, which often leads to tailing on standard silica gel columns.[11]

  • Chromatography Optimization:

    • Tailing on Silica Gel: The basic nitrogen of the imidazole ring can interact strongly with the acidic silanol groups on the silica surface, causing poor separation and streaked bands.

      • Solution: Add a small amount of a basic modifier, such as triethylamine (~0.5-1%), to your mobile phase.[11] This will compete for the acidic sites on the silica, leading to sharper peaks and better separation.

    • Alternative Stationary Phases: If modifying the mobile phase is insufficient, consider a different stationary phase.

      • Solution: Neutral or basic alumina can be an excellent alternative to silica for purifying basic compounds like imidazoles.[11]

    • Gradient Elution: If you are using a single solvent mixture (isocratic elution), switching to a gradient system can significantly improve separation. Start with a low-polarity mobile phase and gradually increase the polarity to elute compounds with different affinities.[11]

  • Acid-Base Extraction:

    • Principle: This technique exploits the basicity of the imidazole ring to separate it from neutral organic impurities.

    • Solution: A liquid-liquid extraction can be highly effective. Dissolve the crude mixture in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a dilute aqueous acid (e.g., 1 M HCl).[11] Your basic imidazole product will be protonated and move into the aqueous layer, while neutral impurities remain in the organic layer. You can then separate the layers, basify the aqueous layer (e.g., with NaOH or NaHCO₃), and extract your purified product back into an organic solvent.[11]

Part 3: Frequently Asked Questions (FAQs)

Q1: What is a good starting point for optimizing a Suzuki-Miyaura reaction for a new 1-(4-fluorophenyl)imidazole derivative?

A1: A robust starting point is crucial for successful optimization. The following table provides a set of generally reliable initial conditions that can be systematically varied.

ParameterRecommended Starting ConditionRationale & Notes
Aryl Halide 1.0 eqThe limiting reagent.
Boronic Acid/Ester 1.3 eqSlight excess to account for potential homocoupling or degradation.[3]
Palladium Source Pd₂(dba)₃ (1-2 mol%)A reliable Pd(0) precursor. Pd(OAc)₂ is also common.
Ligand XPhos or SPhos (2-4 mol%)Bulky, electron-rich ligands are highly effective for heteroaryl couplings.[6]
Base K₃PO₄ or Cs₂CO₃ (2.0-3.0 eq)Strong, non-nucleophilic bases that effectively promote transmetalation.[6][8]
Solvent Toluene or Dioxane / H₂O (10:1 v/v)Aprotic solvents are standard; a small amount of water often aids the reaction.[8][9]
Temperature 80-110 °CA good starting range to ensure sufficient reaction kinetics.
Atmosphere Argon or NitrogenAbsolutely essential to prevent catalyst decomposition.[2][3]

Q2: Can I perform a Buchwald-Hartwig amination on a halogenated 1-(4-fluorophenyl)imidazole? What are the key considerations?

A2: Yes, the Buchwald-Hartwig amination is a powerful tool for forming C-N bonds with these substrates. The reaction couples an aryl halide with an amine in the presence of a palladium catalyst.[12][13]

Key Considerations:

  • Catalyst System: Similar to the Suzuki reaction, the choice of a bulky, electron-rich phosphine ligand is critical for achieving high yields, especially with less reactive aryl chlorides.[13][14]

  • Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.

  • Substrate Scope: The reaction is incredibly versatile, accommodating a wide range of primary and secondary amines.[12][15] Even ammonia equivalents can be used to install a primary amino group.[14]

G cluster_0 A Pd(0)L Catalyst C Oxidative Addition A->C B Aryl Halide (Ar-X) B->C D L-Pd(II)-X    |       Ar C->D F Association & Deprotonation (Base) D->F E Amine (R₂NH) E->F G L-Pd(II)-NR₂    |       Ar F->G H Reductive Elimination G->H H->A Regenerates Catalyst I Product (Ar-NR₂) H->I

Sources

Troubleshooting

Preventing side reactions in the synthesis of 1-(4-Fluorophenyl)imidazole

Welcome to the technical support center for the synthesis of 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuanc...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this important synthetic transformation. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to help you minimize side reactions and maximize your yield and purity.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 1-(4-Fluorophenyl)imidazole, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low Yield of the Desired Product

Q: I am getting a low yield of 1-(4-Fluorophenyl)imidazole. What are the likely causes and how can I improve it?

A: Low yields in the N-arylation of imidazole can stem from several factors, primarily related to reaction conditions and reagent quality. Here’s a breakdown of potential causes and their solutions:

  • Suboptimal Reaction Temperature: Temperature is a critical parameter in N-arylation reactions.[1]

    • For Ullmann Condensation: Traditional Ullmann couplings often require high temperatures (110-150 °C).[2] However, excessively high temperatures can lead to decomposition of reactants or products. It's crucial to find the optimal temperature for your specific ligand and solvent system. Modern ligand-accelerated protocols can often be run at lower temperatures (80-120 °C).

    • For Buchwald-Hartwig Amination: These reactions are generally conducted at more moderate temperatures (80-120 °C). If the reaction is sluggish, a modest increase in temperature may be beneficial. Conversely, if side product formation is observed, lowering the temperature might be necessary.

  • Inefficient Catalyst Activation (Buchwald-Hartwig): Imidazoles can act as inhibitors to the in situ formation of the active Pd(0)-ligand complex.[3][4] This can significantly slow down the reaction and lead to low conversion.

    • Solution: Pre-activate your palladium catalyst. This can be achieved by heating the palladium source (e.g., Pd₂(dba)₃) and the phosphine ligand in the solvent for a short period (e.g., 3 minutes at 120°C) before adding the imidazole and aryl halide.[3] This ensures the formation of the active catalytic species without interference from the imidazole.

  • Inappropriate Choice of Base: The base plays a crucial role in deprotonating the imidazole and facilitating the catalytic cycle.

    • Solution: For Ullmann reactions, strong inorganic bases like cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) are commonly used.[2][5] For Buchwald-Hartwig reactions, strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are often preferred.[6] The choice of base can be solvent-dependent, so it's worth screening a few options.[7]

  • Poor Quality Reagents or Solvents: The presence of moisture or other impurities can deactivate the catalyst and lead to side reactions.

    • Solution: Always use anhydrous solvents and ensure your reagents are pure. Degassing the solvent prior to use can also be beneficial, especially for palladium-catalyzed reactions.

Issue 2: Formation of Significant Side Products

Q: My reaction mixture shows multiple spots on TLC, and I'm struggling to isolate the pure 1-(4-Fluorophenyl)imidazole. What are these side products and how can I prevent them?

A: The formation of side products is a common challenge. Here are the most frequently observed byproducts and strategies to mitigate their formation:

  • Reduction of 4-Fluorobromo/iodo-benzene (Dehalogenation): This is a common side reaction in both Ullmann and Buchwald-Hartwig couplings, leading to the formation of fluorobenzene.

    • Cause: This can be caused by protic impurities (like water) or the instability of the nucleophile at high temperatures.

    • Prevention:

      • Ensure strictly anhydrous reaction conditions. Use oven-dried glassware and anhydrous solvents.

      • Lower the reaction temperature if you observe significant dehalogenation.

      • Choose a milder base if the current one is causing nucleophile decomposition.

  • O-Arylation of the Ligand (Ullmann): In copper-catalyzed reactions, the ligand itself can sometimes be arylated, consuming the aryl halide and reducing the yield of the desired product.[2]

    • Cause: This is more likely to occur with certain ligand types and at higher temperatures.

    • Prevention:

      • Screen different ligands. For the N-arylation of imidazoles, 1,10-phenanthroline and its derivatives have been shown to be effective.[2]

      • Optimize the reaction temperature to the lowest effective point.

  • Diarylation of Imidazole: While less common with imidazole itself, substituted imidazoles can potentially undergo diarylation, especially if an excess of the aryl halide is used.

    • Prevention:

      • Use a slight excess of the imidazole relative to the 4-fluorophenyl halide (e.g., 1.1-1.2 equivalents of imidazole).

      • Control the addition of the aryl halide, or run the reaction at a lower concentration.

  • Homocoupling of 4-Fluorobromo/iodo-benzene: The Ullmann reaction, in its classic form, is known for promoting the homocoupling of aryl halides to form biaryl compounds.[8]

    • Prevention:

      • Modern Ullmann-type reactions with appropriate ligands are much less prone to this side reaction.

      • Ensure the use of a suitable ligand and optimized reaction conditions.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is better for preparing 1-(4-Fluorophenyl)imidazole: Ullmann condensation or Buchwald-Hartwig amination?

A1: Both methods are effective, and the choice often depends on the available resources and the scale of the reaction.

  • Ullmann Condensation: This is a copper-catalyzed reaction. It is generally less expensive than palladium-catalyzed methods. However, traditional Ullmann conditions can be harsh, requiring high temperatures.[9] Modern protocols with specific ligands have made the conditions milder.[5]

  • Buchwald-Hartwig Amination: This is a palladium-catalyzed reaction that often proceeds under milder conditions and with a broader substrate scope than the classic Ullmann reaction.[10] However, palladium catalysts and the specialized phosphine ligands can be more expensive. Imidazoles can also inhibit the catalyst, requiring a pre-activation step.[3]

For laboratory-scale synthesis with good functional group tolerance, a well-optimized Buchwald-Hartwig protocol is often preferred. For larger-scale industrial applications where cost is a major factor, an optimized Ullmann-type reaction may be more suitable.

Q2: How do I choose the right ligand for my reaction?

A2: Ligand selection is crucial for a successful reaction.

  • For Ullmann Condensation: Diamine ligands, such as 1,10-phenanthroline and its derivatives, are commonly used for the N-arylation of imidazoles.[2] N,O-bidentate ligands like L-proline have also been shown to be effective.

  • For Buchwald-Hartwig Amination: Sterically hindered biaryl phosphine ligands, such as XPhos, SPhos, or BrettPhos, are generally the ligands of choice.[6] The specific ligand can influence the reaction rate and efficiency, so screening may be necessary for optimal results.

Q3: What is the best way to purify 1-(4-Fluorophenyl)imidazole?

A3: The purification strategy will depend on the impurities present.

  • Column Chromatography: This is the most common method for purifying the product. A silica gel column with a gradient elution of ethyl acetate in hexanes is typically effective.[11]

  • Acid-Base Extraction: If unreacted imidazole is a major impurity, an acid-base extraction can be very effective. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash with a dilute aqueous acid (e.g., 1 M HCl). The basic imidazole will be protonated and move into the aqueous layer, while the N-arylated product remains in the organic layer.[12][13]

  • Recrystallization: If the crude product is a solid and relatively pure, recrystallization can be an excellent final purification step.

Q4: Can I use 4-fluorochlorobenzene as a starting material?

A4: Aryl chlorides are generally less reactive than aryl bromides and iodides in both Ullmann and Buchwald-Hartwig reactions.[14] While some modern catalyst systems have shown success with aryl chlorides, they often require higher catalyst loadings, more specialized ligands, and higher temperatures. For laboratory-scale synthesis, 4-fluorobromobenzene or 4-fluoroiodobenzene are recommended for more reliable results.

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of 1-(4-Fluorophenyl)imidazole, designed to minimize side reactions.

Protocol 1: Optimized Ullmann Condensation

This protocol utilizes a copper(I) catalyst with a 1,10-phenanthroline-based ligand under relatively mild conditions.

Reagents and Materials:

  • Imidazole

  • 4-Fluorobromobenzene

  • Copper(I) iodide (CuI)

  • 4,7-Dimethoxy-1,10-phenanthroline

  • Cesium Carbonate (Cs₂CO₃)

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • To an oven-dried reaction vessel equipped with a magnetic stir bar, add CuI (5 mol%), 4,7-dimethoxy-1,10-phenanthroline (10 mol%), and Cs₂CO₃ (2.0 mmol).

  • Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add imidazole (1.2 mmol) and 4-fluorobromobenzene (1.0 mmol).

  • Add anhydrous DMF (3-5 mL) via syringe.

  • Place the vessel in a preheated oil bath at 110 °C.

  • Stir the reaction mixture for 12-24 hours, monitoring the progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove insoluble inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient).

Causality Behind Experimental Choices:

  • 4,7-Dimethoxy-1,10-phenanthroline: This ligand has been shown to be effective for the copper-catalyzed N-arylation of imidazoles, allowing for milder reaction conditions.

  • Cesium Carbonate: This base is highly effective in this transformation.

  • DMF: A polar aprotic solvent that is well-suited for Ullmann-type reactions.

Protocol 2: Optimized Buchwald-Hartwig Amination

This protocol includes a catalyst pre-activation step to mitigate the inhibitory effects of imidazole.

Reagents and Materials:

  • Imidazole

  • 4-Fluorobromobenzene

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous Toluene

Procedure:

  • Catalyst Pre-activation: In a separate oven-dried vessel, add Pd₂(dba)₃ (1.5 mol%) and XPhos (3.6 mol%). Seal the vessel, evacuate, and backfill with an inert gas. Add anhydrous toluene and heat the mixture to 100 °C for 5-10 minutes to form the active Pd(0)-ligand complex.

  • Main Reaction: In the main oven-dried reaction vessel, add imidazole (1.2 mmol) and NaOtBu (1.4 mmol). Seal the vessel and evacuate and backfill with an inert gas.

  • Add anhydrous toluene, followed by 4-fluorobromobenzene (1.0 mmol).

  • Transfer the pre-activated catalyst solution to the main reaction vessel via a cannula or syringe.

  • Heat the reaction mixture to 100 °C and stir for 4-12 hours, monitoring the progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient).

Causality Behind Experimental Choices:

  • Catalyst Pre-activation: This step is critical to prevent the imidazole from inhibiting the formation of the active catalyst, leading to higher yields and faster reaction times.[3]

  • XPhos: A sterically hindered and electron-rich biaryl phosphine ligand that is highly effective for a wide range of Buchwald-Hartwig aminations.

  • Sodium tert-butoxide: A strong, non-nucleophilic base that is ideal for this transformation.

Data Presentation

Table 1: Comparison of Reaction Parameters for Ullmann and Buchwald-Hartwig Syntheses

ParameterOptimized Ullmann CondensationOptimized Buchwald-Hartwig Amination
Catalyst CuIPd₂(dba)₃
Ligand 4,7-Dimethoxy-1,10-phenanthrolineXPhos
Base Cs₂CO₃NaOtBu
Solvent DMFToluene
Temperature 110 °C100 °C
Key Consideration Ligand selection is crucial to avoid side reactions.Catalyst pre-activation is recommended.

Visualizations

Main Reaction Pathway

G cluster_ullmann Ullmann Condensation cluster_buchwald Buchwald-Hartwig Amination imidazole Imidazole ullmann_catalyst Cu(I) Catalyst + Ligand imidazole->ullmann_catalyst buchwald_catalyst Pd(0) Catalyst + Ligand imidazole->buchwald_catalyst aryl_halide 4-Fluorophenyl Halide aryl_halide->ullmann_catalyst aryl_halide->buchwald_catalyst product 1-(4-Fluorophenyl)imidazole ullmann_catalyst->product ullmann_base Base (e.g., Cs₂CO₃) ullmann_base->ullmann_catalyst buchwald_catalyst->product buchwald_base Base (e.g., NaOtBu) buchwald_base->buchwald_catalyst

Caption: Synthetic routes to 1-(4-Fluorophenyl)imidazole.

Troubleshooting Workflow

G start Low Yield or Side Products check_temp Is Temperature Optimized? start->check_temp adjust_temp Adjust Temperature (Increase for low conversion, Decrease for side products) check_temp->adjust_temp No check_catalyst Is Catalyst System Effective? check_temp->check_catalyst Yes adjust_temp->check_catalyst preactivate_pd Pre-activate Pd Catalyst (Buchwald-Hartwig) check_catalyst->preactivate_pd No (Pd) screen_ligands Screen Different Ligands (Ullmann) check_catalyst->screen_ligands No (Cu) check_base Is Base Appropriate? check_catalyst->check_base Yes preactivate_pd->check_base screen_ligands->check_base screen_bases Screen Alternative Bases (e.g., K₂CO₃, K₃PO₄, LiHMDS) check_base->screen_bases No check_reagents Are Reagents/Solvents Anhydrous and Pure? check_base->check_reagents Yes screen_bases->check_reagents purify_reagents Use Anhydrous Solvents and Purified Reagents check_reagents->purify_reagents No success Improved Yield and Purity check_reagents->success Yes purify_reagents->success

Caption: A logical workflow for troubleshooting common synthesis issues.

References

  • Altman, R. A., & Buchwald, S. L. (2007). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry, 72(16), 6199-6202. [Link]

  • Amadine, O., Younes, E., Amedlous, A., & Zahouily, M. (2019). Iron oxide encapsulated by copper-apatite: an efficient magnetic nanocatalyst for N-arylation of imidazole with boronic acid. New Journal of Chemistry, 43(45), 17753-17760. [Link]

  • Zheng, Y., et al. (2015). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. Journal of the American Chemical Society, 137(34), 11094-11104. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

  • LibreTexts Chemistry. (2023). Buchwald-Hartwig Amination. [Link]

  • Chen, H., et al. (2010). Mild Conditions for Copper-Catalyzed N-Arylation of Imidazoles. Synthesis, 2010(09), 1505-1511. [Link]

  • Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Journal of the American Chemical Society, 134(1), 700-706. [Link]

  • Norrby, P. O., et al. (2015). Role of the base in Buchwald-Hartwig amination. Organometallics, 34(1), 138-145. [Link]

  • Kashani, S. K., Jessiman, J. E., & Organ, M. G. (2021). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

  • Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? [Link]

  • Cortes-Guzman, F., & Trujillo, J. (2024). Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions. Molecules, 29(8), 1774. [Link]

  • Reddy, R. S., et al. (2017). Catalyst-Free Synthesis of 2,4-Disubstituted-1H-imidazoles through [3 + 2] Cyclization of Vinyl Azides with Amidines. ACS Omega, 2(8), 5031-5037. [Link]

  • Wikipedia. (n.d.). Ullmann condensation. [Link]

  • Wikipedia. (n.d.). Ullmann reaction. [Link]

  • Reddit. (2025). Help with Ullmann Coupling. [Link]

  • ResearchGate. (2014). Can anyone suggest how to remove imidazole from the purified protein samples? [Link]

  • Ueda, S., Su, M., & Buchwald, S. L. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. MIT Open Access Articles. [Link]

  • Zhang, Z., et al. (2007). A Soluble Base for the Copper-Catalyzed Imidazole N-Arylations with Aryl Halides. The Journal of Organic Chemistry, 72(26), 10217-10220. [Link]

  • Lesyk, R., et al. (2024). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. Scientific Reports, 14(1), 1-17. [Link]

  • Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

  • PubMed. (2025). Regioselective Palladium-Catalyzed Buchwald-Hartwig Reaction of Arylhydrazines with Aryl Halides: Synthesis of N, N-Diarylhydrazines. [Link]

  • Jiao, J., et al. (2011). Orthogonal Discrimination among Functional Groups in Ullmann-Type C–O and C–N Couplings. The Journal of Organic Chemistry, 76(4), 1180-1183. [Link]

  • Liu, J., et al. (2023). On-Surface Ullmann-Type Coupling Reactions of Aryl Halide Precursors with Multiple Substituted Sites. International Journal of Molecular Sciences, 24(13), 10893. [Link]

  • Reddit. (2023). Removal of Imidazole from my crude product solution. [Link]

  • Royal Society of Chemistry. (2022). An efficient green protocol for the synthesis of 1,2,4,5-tetrasubstituted imidazoles in the presence of ZSM-11 zeolite as a reusable catalyst. [Link]

  • ResearchGate. (2025). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. [Link]

  • Jayashree, B. S., et al. (2010). 2-(4-Fluorophenyl)-1,4,5-triphenyl-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 66(10), o2519. [Link]

  • Chemistry Steps. (n.d.). Organic Chemistry Synthesis Problems. [Link]

  • Organic Chemistry Portal. (n.d.). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. [Link]

  • Royal Society of Chemistry. (2024). Co(ii)–Cu(ii) mixed-oxide catalysts for single-step synthesis of 2,4,5-triaryl-1H-imidazole derivatives under microwave irradiation. Dalton Transactions. [Link]

  • Ueda, S., & Buchwald, S. L. (2011). Catalyst-Controlled Chemoselective Arylation of 2-Aminobenzimidazoles. Angewandte Chemie International Edition, 50(37), 8648-8651. [Link]

  • Reddit. (2017). Removing imidazole in a workup? [Link]

  • Szatmari, I., et al. (2005). 4-(4-Fluorophenyl)-1-methoxymethyl-2-phenyl-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 61(12), o4273-o4275. [Link]

Sources

Optimization

Troubleshooting low bioactivity of synthesized 1-(4-Fluorophenyl)imidazole

Technical Support Center: 1-(4-Fluorophenyl)imidazole Welcome to the technical support center for 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals who ar...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 1-(4-Fluorophenyl)imidazole

Welcome to the technical support center for 1-(4-Fluorophenyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals who are synthesizing this compound and encountering lower-than-expected biological activity. My goal is to provide you with a logical, scientifically-grounded framework to diagnose and resolve common issues, drawing from established principles in medicinal chemistry and pharmacology.

Part 1: Initial Troubleshooting - Is Your Compound What You Think It Is?

Low or absent bioactivity is a frequent challenge in the early stages of drug discovery. Before questioning the biological hypothesis or the assay's design, it is imperative to rigorously validate the tool you are using: the synthesized compound itself. A systematic investigation should always begin with the most fundamental questions of chemical identity and purity.[1]

Q1: I've synthesized 1-(4-Fluorophenyl)imidazole, but it's not showing the expected activity in my assay. What is the absolute first step?

The first and most critical step is to pause all biological testing and rigorously confirm the identity and purity of your synthesized compound. Even minor impurities can significantly alter biological outcomes, potentially by inhibiting your target, interfering with the assay's detection method, or producing confounding off-target effects.[2][3][4] The assumption that a successful synthesis has yielded a pure, active compound is a common and costly pitfall.

Q2: What analytical methods are essential to confirm the compound's identity and purity, and what should I look for?

A multi-pronged analytical approach is non-negotiable for structural verification and purity assessment.[5][6] No single technique is sufficient.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): This is the gold standard for structural elucidation. Your spectra should unambiguously match the expected structure of 1-(4-Fluorophenyl)imidazole. Pay close attention to the number of signals, their chemical shifts (ppm), splitting patterns (multiplicity), and integration values. The presence of unexplained peaks strongly suggests impurities.

  • Mass Spectrometry (MS): This technique confirms the molecular weight of your compound.[6] High-Resolution Mass Spectrometry (HRMS) is preferred as it provides the elemental composition, offering a higher degree of confidence in the compound's identity.

  • Chromatography (HPLC/UPLC): This is the primary method for determining purity. A high-purity sample should show a single major peak. The Journal of Medicinal Chemistry, for instance, often requires a purity of ≥98% for key compounds intended for biological testing.[7]

  • Melting Point Analysis: A pure crystalline solid will have a sharp and narrow melting point range.[8][9] A broad or depressed melting range compared to literature values is a classic indicator of impurities.

Table 1: Expected Analytical Data for 1-(4-Fluorophenyl)imidazole

ParameterExpected ValuePurpose
Molecular Formula C₉H₇FN₂Identity Confirmation
Molecular Weight 162.16 g/mol [10]Identity Confirmation (MS)
Appearance White to off-white solidPhysical Characterization
¹H NMR Signals corresponding to aromatic protons on both ringsStructural Verification
¹³C NMR Signals corresponding to all 9 carbon atomsStructural Verification
¹⁹F NMR A single signal for the fluorine atomStructural Verification
Purity (HPLC) ≥98%Quantifies impurities
Q3: My analysis shows impurities. What are the likely culprits and why do they matter?

Impurities can arise from several sources during synthesis and workup. Understanding their origin is key to eliminating them.

  • Unreacted Starting Materials: Incomplete reactions can leave behind reagents like 4-fluoroaniline, imidazole, or the aldehyde used in the synthesis.

  • Reaction Byproducts: Side reactions, such as the formation of regioisomers or over-alkylation, can generate structurally related impurities.

  • Residual Solvents or Catalysts: Solvents used in the reaction or purification (e.g., DMF, THF, Ethyl Acetate) and catalysts (e.g., copper, palladium) can be retained in the final product and may be cytotoxic or interfere with assays.[11]

Even at low levels, these impurities can have a profound impact. A highly potent impurity, for instance, could be the source of your observed (low) activity, completely masking the true inactivity of your target compound.[7] Conversely, an inhibitory impurity could make your active compound appear weak or inactive.

cluster_synthesis Synthesis & Purification cluster_impurities Potential Impurity Sources Starting Materials Starting Materials Reaction Reaction Starting Materials->Reaction Crude Product Crude Product Reaction->Crude Product Byproducts Byproducts Reaction->Byproducts Side Reactions Purification Purification Crude Product->Purification Unreacted SM Unreacted SM Crude Product->Unreacted SM Final Compound Final Compound Purification->Final Compound Residuals Residuals Final Compound->Residuals Trapped Solvents/ Catalysts Low_Activity Low Bioactivity with Pure Compound Solubility Poor Solubility? Low_Activity->Solubility Stability Compound Degradation? Solubility->Stability No Precipitation Compound precipitates in assay buffer Solubility->Precipitation Yes Interference Assay Interference? Stability->Interference No Degradation Compound degrades over experiment time Stability->Degradation Yes False_Signal Compound affects assay readout directly Interference->False_Signal Yes

Sources

Troubleshooting

Interpreting unexpected spectroscopic data of 1-(4-Fluorophenyl)imidazole

Welcome to the troubleshooting and technical support guide for the analysis of 1-(4-Fluorophenyl)imidazole. This resource is designed for researchers, medicinal chemists, and quality control analysts who may encounter un...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the troubleshooting and technical support guide for the analysis of 1-(4-Fluorophenyl)imidazole. This resource is designed for researchers, medicinal chemists, and quality control analysts who may encounter unexpected spectroscopic data during their work with this compound. This guide moves beyond simple data reporting to provide causal explanations and robust, step-by-step protocols to diagnose and resolve common analytical challenges.

Baseline Spectroscopic Data for 1-(4-Fluorophenyl)imidazole

Before interpreting unexpected results, it is critical to have a firm grasp of the expected spectroscopic signature of a pure sample. The data presented below serves as a reference baseline.

Parameter Expected Value / Observation
Molecular Formula C₉H₇FN₂
Molecular Weight 162.17 g/mol
¹H NMR (CDCl₃, 400 MHz)δ ~7.7-7.8 (s, 1H, Im-H2), ~7.4-7.5 (m, 2H, Ar-H), ~7.1-7.2 (m, 3H, Im-H4,5 + Ar-H), ~7.0-7.1 (t, 1H, Im-H5)
¹³C NMR (CDCl₃, 100 MHz)δ ~161 (d, ¹JCF ≈ 245 Hz, C-F), ~138 (C), ~134 (C), ~129 (CH), ~122 (d, ³JCF ≈ 8 Hz, CH), ~118 (CH), ~116 (d, ²JCF ≈ 23 Hz, CH)
¹⁹F NMR (CDCl₃, 376 MHz)δ ~ -114 to -116 ppm (s)
Mass Spec (EI) m/z 162 (M⁺), 135, 108
IR (KBr) ~3100 cm⁻¹ (Ar C-H), ~1600, 1520, 1490 cm⁻¹ (C=C, C=N), ~1230 cm⁻¹ (C-F stretch)

Note: Chemical shifts (δ) are approximate and can vary with solvent and concentration. Coupling constants (J) are in Hertz (Hz). The notation "Im" refers to the imidazole ring and "Ar" to the fluorophenyl ring.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific, anomalous results you may encounter. Each entry details the potential causes and provides clear, actionable steps for diagnosis.

FAQ 1: ¹H NMR - "I see an unexpected broad singlet around 10-13 ppm and my imidazole peaks look different."

Potential Cause: This is a classic sign of either unreacted imidazole starting material or protonation of the imidazole ring on your product. Unreacted imidazole has an acidic N-H proton that appears as a broad singlet far downfield.[1][2] Alternatively, if your sample is acidic, the N-3 of the imidazole ring on your product can become protonated, forming an imidazolium salt. This protonation significantly alters the electronic environment, causing dramatic shifts in the adjacent ring protons (H2, H4, H5).[3]

Troubleshooting Workflow:

Caption: Workflow to diagnose unexpected downfield peaks in ¹H NMR.

Detailed Protocol: The D₂O Shake Experiment [4][5][6][7]

  • Initial Spectrum: Dissolve 5-10 mg of your 1-(4-Fluorophenyl)imidazole sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard NMR tube. Acquire a standard ¹H NMR spectrum.

  • D₂O Addition: Add one to two drops of deuterium oxide (D₂O) directly into the NMR tube.

  • Mixing: Cap the tube securely and shake it vigorously for 20-30 seconds to ensure mixing. The D₂O does not need to be fully miscible.

  • Final Spectrum: Re-acquire the ¹H NMR spectrum.

  • Analysis: Compare the "before" and "after" spectra. Protons attached to heteroatoms (like N-H) will exchange with deuterium from the D₂O and their corresponding signal will disappear or be significantly attenuated in the second spectrum.[4]

FAQ 2: ¹³C NMR - "My spectrum is missing carbon signals, especially in the fluorophenyl region."

Potential Cause: Carbons directly bonded to or near a fluorine atom exhibit splitting due to C-F coupling. The signal for the carbon atom directly attached to fluorine (C4 of the phenyl ring) is often a doublet with a very large coupling constant (¹JCF ≈ 240-250 Hz). Carbons two or three bonds away will also show smaller couplings (²JCF, ³JCF).[8] Furthermore, quaternary carbons (those without attached protons) can have long relaxation times and may appear very weak or be lost in the noise, a common issue in ¹³C NMR experiments.[9]

Troubleshooting Data Comparison:

Observation Potential Cause Diagnostic Action
A single peak is missing around 160 ppm.The C-F signal is split into a wide doublet that is difficult to distinguish from baseline noise.Zoom in on the baseline in the 155-165 ppm region. Increase the number of scans to improve the signal-to-noise ratio.
Multiple aromatic peaks are weak or absent.Long relaxation times for quaternary carbons or carbons with weak NOE enhancement.Increase the relaxation delay (d1) parameter in your acquisition settings (e.g., from 1-2s to 5-10s) to allow for full magnetization recovery between pulses.
All fluorophenyl peaks are missing.Incorrect acquisition parameters for detecting coupled carbons.If available, run a ¹⁹F-coupled ¹³C NMR experiment to confirm the presence and splitting of the signals.[9]

Diagnostic Workflow for Missing ¹³C Signals:

Caption: Diagnostic flowchart for troubleshooting missing ¹³C NMR signals.

FAQ 3: Mass Spectrometry - "My molecular ion peak is not at m/z 162."

Potential Cause: The observed molecular ion can vary depending on the ionization technique used. While Electron Ionization (EI) typically shows the radical cation (M⁺) at m/z 162, softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) will almost always show the protonated molecule ([M+H]⁺) at m/z 163. Seeing a peak at m/z 161 could indicate the loss of a hydrogen radical (M-1), which can occur but is usually minor. A completely different mass suggests you have synthesized the wrong compound, or significant degradation has occurred.

Interpreting Mass Spec Data:

Ionization Mode Observed m/z Interpretation Confidence
EI162Correct. Molecular Ion (M⁺).High
EI135, 108, 81Correct. Expected fragment ions ([M-HCN]⁺, [C₆H₄F]⁺).[10][11]High
ESI / APCI163Correct. Protonated Molecule ([M+H]⁺).High
ESI / APCI185Plausible. Sodium Adduct ([M+Na]⁺). Common artifact from glassware or solvents.Medium
AnyOther valuesProblem. Indicates impurity, degradation, or incorrect product formation.Low

Troubleshooting Protocol:

  • Verify Ionization Mode: Confirm whether the spectrum was acquired using EI, ESI, or another method. This is the most common source of confusion.

  • Check for Adducts: In ESI, look for peaks that are +22 (m/z 185 for [M+Na]⁺) or +38 (m/z 201 for [M+K]⁺) away from your expected molecular ion.

  • Review Fragmentation: In EI mode, the fragmentation pattern is a key fingerprint. The loss of a 27 Da fragment (HCN) from the imidazole ring to give m/z 135 is a highly characteristic fragmentation pathway for imidazoles.[11] If this and other expected fragments are absent, re-evaluate your synthesis.

  • Nitrogen Rule: The compound has two nitrogen atoms (an even number). Therefore, its molecular ion must have an even mass-to-charge ratio.[12] An odd molecular weight in an EI spectrum would be a definitive sign of an impurity containing an odd number of nitrogens.

References

  • University of Wisconsin-Madison, Department of Chemistry. (2007). Proton NMR Assignment Tools - The D2O Shake. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]

  • Claramunt, R. M., López, C., García, M. A., et al. (2005). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 29(2), 379-388. Retrieved from [Link]

  • University of California, Irvine, NMR Facility. (n.d.). Troubleshooting Acquisition Related Problems. Retrieved from [Link]

  • Abboud, J. L. M., Boyer, G., Claramunt, R. M., et al. (1991). Solvent effects on the 13C NMR parameters (δ 13C chemical shifts and 1H-13C coupling constants) of 1-methylpyrazole and 1-methylimidazole. Spectrochimica Acta Part A: Molecular Spectroscopy, 47(9-10), 1303-1308. Retrieved from [https://www.semanticscholar.org/paper/Solvent-effects-on-the-13C-NMR-parameters-(%CE%B4-13C-Abboud-Boyer/6e1a47f201e74a58141270c538a7c56434863345]([Link]

  • San Diego State University, NMR Facility. (n.d.). Common Problems. Retrieved from [Link]

  • Foroozandeh, M., & Jee, R. T. (2020). Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A, 47A(1), e21471. Retrieved from [Link]

  • Rajagopalan, V., & Patel, D. J. (2011). Hydrogen-Deuterium Exchange Strategy for Delineation of Contact Sites in Protein Complexes. Biochemistry, 50(44), 9507–9515. Retrieved from [Link]

  • Poczta, A., et al. (2023). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Chemical Neuroscience, 14(5), 896-913. Retrieved from [Link]

  • Hesse-Ertelt, S., et al. (2010). Solvent Effects on the NMR Chemical Shifts of Imidazolium-Based Ionic Liquids and Cellulose Therein. Cellulose, 17, 935–944. Retrieved from [Link]

  • OpenOChem Learn. (n.d.). Exchangeable Protons and Deuterium Exchange. Retrieved from [Link]

  • Schmitt, B., et al. (2021). Guidelines for the Use of Deuterium Oxide (D2O) in 1H NMR Metabolomics. Metabolites, 11(4), 209. Retrieved from [Link]

  • Study Mind. (n.d.). Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). Retrieved from [Link]

  • Erdogdu, Y., et al. (2013). FT-IR, FT-Raman, NMR Spectra and DFT Simulations of 4-(4-Fluoro-Phenyl)-1H-Imidazole. Optics and Spectroscopy, 114(4), 525-536. Retrieved from [Link]

  • Zhang, Q., et al. (2023). Solvent Effects on the H‐NMR Chemical Shifts of Imidazolium‐Based Ionic Liquids. ChemPhysChem, 24(20), e202300292. Retrieved from [Link]

  • Zhang, Q., et al. (2023). Solvent Effects on the 1H-NMR Chemical Shifts of Imidazolium-Based Ionic Liquids. ChemPhysChem, 24(20). Retrieved from [Link]

  • The OChem Whisperer. (2012). Guide to Solving NMR Questions. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). 13C NMR Spectrum of 2, 4, 5-triphenyl-1H-imidazole (4a). Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) for Imidazole. Retrieved from [Link]

  • Poczta, A., et al. (2023). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template... ACS Chemical Neuroscience. Retrieved from [Link]

  • Erdogdu, Y., et al. (2013). FT-IR, FT-Raman, NMR spectra and DFT simulations of 4-(4-fluoro-phenyl)-1H-imidazole. Optics and Spectroscopy. Retrieved from [Link]

  • SpectraBase. (n.d.). 1H-Imidazole, 1-[[2-(4-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]oxiranyl]methyl]-. Retrieved from [Link]

  • ResearchGate. (n.d.). H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Chapter 2: Fragmentation and Interpretation of Spectra. Retrieved from [Link]

  • Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Retrieved from [Link]

  • Bowie, J. H., et al. (1967). The mass spectra of imidazole and 1-methylimidazole. Tetrahedron Letters, 8(3), 249-252. Retrieved from [Link]

  • Wikipedia. (n.d.). Mass spectral interpretation. Retrieved from [Link]

  • Reddit. (2013). 13C NMR of pentafluorophenyl group. r/chemistry. Retrieved from [Link]

  • Reich, H. J. (n.d.). Organic Chemistry Data: 13C NMR Chemical Shifts. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Imidazole Synthesis. Retrieved from [Link]

  • Chen, Y., et al. (2022). Synthesis of Fluorinated Imidazole[4,5f][4][13]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. ChemMedChem, 17(4), e202100537. Retrieved from [Link]

  • ResearchGate. (2022). Synthesis of Fluorinated Imidazole[4,5f][4][13]phenanthroline Derivatives... Retrieved from [Link]

  • National Institutes of Health. (2024). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives... Retrieved from [Link]

  • ResearchGate. (2020). Synthesis of imidazole derivatives in the last 5 years: An update. Retrieved from [Link]

Sources

Optimization

How to confirm the regioselectivity of 1-(4-Fluorophenyl)imidazole reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(4-fluorophenyl)imidazole. This guide is designed to provide expert insights and practical troublesho...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-(4-fluorophenyl)imidazole. This guide is designed to provide expert insights and practical troubleshooting for confirming the regioselectivity of its various chemical transformations. The inherent asymmetry of this molecule, coupled with the distinct electronic properties of its constituent rings, presents unique challenges and opportunities in directing chemical reactions to specific positions. This resource will equip you with the knowledge and methodologies to confidently determine the outcome of your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most likely sites for electrophilic substitution on 1-(4-fluorophenyl)imidazole, and why?

A1: Understanding the regioselectivity of electrophilic substitution on 1-(4-fluorophenyl)imidazole requires considering the electronic influence of both the imidazole and the 4-fluorophenyl moieties.

  • The Imidazole Ring: The imidazole ring is an electron-rich heterocycle, making it generally activated towards electrophilic attack.[1] Electrophilic substitution typically occurs at the C4 or C5 positions.[1] The C2 position is less favored for electrophilic attack due to the adjacent electron-withdrawing pyridine-like nitrogen. However, if the C4 and C5 positions are blocked, substitution can occur at the C2 position.

  • The 4-Fluorophenyl Ring: The fluorine atom on the phenyl ring exhibits a dual electronic effect. It is strongly electron-withdrawing through induction (-I effect) due to its high electronegativity, which deactivates the ring towards electrophilic substitution.[2][3] However, it also possesses lone pairs of electrons that can be donated into the aromatic π-system via resonance (+M effect), which directs incoming electrophiles to the ortho and para positions relative to the fluorine.[2][4] Since the para position is already occupied by the imidazole ring, electrophilic attack on the fluorophenyl ring would be directed to the positions ortho to the fluorine atom.

Q2: How can I distinguish between C4 and C5 isomers of a substituted 1-(4-fluorophenyl)imidazole?

A2: Distinguishing between C4 and C5 isomers is a common challenge. A combination of spectroscopic techniques is typically employed for unambiguous structure elucidation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • 1D NMR (¹H and ¹³C): While standard 1D NMR can provide initial clues, the chemical shifts of the imidazole protons and carbons can be very similar for C4 and C5 isomers, making definitive assignment difficult based on this data alone.

    • 2D NMR (COSY, HSQC, HMBC): These techniques are invaluable for establishing connectivity within the molecule. Heteronuclear Multiple Bond Correlation (HMBC) is particularly powerful as it shows correlations between protons and carbons that are two or three bonds away.[5] By observing long-range correlations from the protons on the fluorophenyl ring to the carbons of the imidazole ring, you can often deduce the substitution pattern.

    • Nuclear Overhauser Effect (NOE) Spectroscopy: NOE experiments (1D NOESY or 2D NOESY) are crucial for determining spatial proximity between atoms.[6][7] Irradiation of a proton on the fluorophenyl ring (specifically, the protons ortho to the imidazole substituent) should result in an NOE enhancement to the proton at the C5 position of the imidazole ring due to their closer proximity. Conversely, a weaker or absent NOE would be expected to the proton at the C4 position.

  • X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction provides the most definitive and unambiguous determination of the molecular structure, including the precise regiochemistry.[8][9][10][11][12]

Q3: My reaction has produced a mixture of regioisomers. How can I quantify the isomeric ratio?

A3: Quantifying the ratio of regioisomers is essential for assessing the selectivity of your reaction.

  • ¹H NMR Spectroscopy: If there are well-resolved signals in the ¹H NMR spectrum that are unique to each isomer, you can determine the ratio by integrating these signals. It is crucial to ensure that the chosen signals are fully separated and represent the same number of protons in each isomer.

  • ¹⁹F NMR Spectroscopy: Since 1-(4-fluorophenyl)imidazole contains a fluorine atom, ¹⁹F NMR can be a powerful tool.[13] The chemical shift of the fluorine atom is highly sensitive to its electronic environment.[14][15] Different regioisomers will likely exhibit distinct ¹⁹F NMR signals, allowing for straightforward quantification by integration.[16]

  • Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): If the isomers can be separated chromatographically, you can determine their ratio by analyzing the peak areas in the chromatogram. This method is particularly useful when NMR signals overlap.

Troubleshooting Guides

Problem 1: Ambiguous Regiochemistry from ¹H and ¹³C NMR Data
Symptom Possible Cause Recommended Solution
Overlapping signals in the aromatic region of the ¹H NMR spectrum, making assignment of imidazole protons difficult.Insufficient resolution of the NMR spectrometer or similar chemical environments of the protons in the different isomers.1. High-Field NMR: Acquire spectra on a higher field spectrometer (e.g., 500 MHz or higher) to improve signal dispersion.[17] 2. 2D NMR Experiments: Perform COSY, HSQC, and HMBC experiments to establish through-bond connectivities.[5][18] HMBC is particularly useful for identifying long-range correlations that can differentiate isomers. 3. NOE Spectroscopy: Utilize 1D or 2D NOESY to identify through-space correlations.[6][19][20] An NOE between the ortho protons of the fluorophenyl ring and a specific imidazole proton can confirm its position as C5.
Problem 2: Difficulty in Obtaining Suitable Crystals for X-ray Crystallography
Symptom Possible Cause Recommended Solution
The product is an oil or an amorphous solid, preventing single-crystal X-ray analysis.The inherent molecular structure does not favor ordered packing in a crystal lattice.1. Recrystallization Screening: Systematically screen a wide range of solvents and solvent combinations for recrystallization. Techniques like slow evaporation, vapor diffusion, and cooling can be explored.[10] 2. Derivative Formation: Convert the product into a crystalline derivative (e.g., a salt or a co-crystal) that may be more amenable to crystallization. 3. Advanced NMR Techniques: If crystallography is not feasible, rely on a combination of advanced NMR techniques (as described in Problem 1) for structural elucidation.

Experimental Protocols

Protocol 1: Regioselectivity Determination using 2D NMR Spectroscopy

This protocol outlines the key 2D NMR experiments for differentiating between C4 and C5 substituted isomers of 1-(4-fluorophenyl)imidazole.

1. Sample Preparation:

  • Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

2. NMR Data Acquisition:

  • Acquire the following spectra on a 400 MHz or higher NMR spectrometer:
  • ¹H NMR
  • ¹³C NMR
  • COSY (Correlation Spectroscopy)
  • HSQC (Heteronuclear Single Quantum Coherence)
  • HMBC (Heteronuclear Multiple Bond Correlation)
  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy)

3. Data Analysis:

  • Step 1: Assign ¹H and ¹³C Signals: Use the HSQC spectrum to correlate each proton signal to its directly attached carbon.
  • Step 2: Establish Spin Systems: Use the COSY spectrum to identify coupled protons within the imidazole and fluorophenyl rings.
  • Step 3: Identify Long-Range Correlations: Analyze the HMBC spectrum to find correlations between protons and carbons separated by 2-3 bonds. Look for key correlations:
  • From the ortho-protons of the fluorophenyl ring to the carbons of the imidazole ring. A correlation to a substituted imidazole carbon will help pinpoint the position of substitution.
  • Step 4: Confirm Spatial Proximity: In the NOESY/ROESY spectrum, look for cross-peaks between the ortho-protons of the fluorophenyl ring and the protons on the imidazole ring. A stronger NOE to one of the imidazole protons is indicative of closer spatial proximity and can help differentiate the C5-substituted isomer.
Protocol 2: Quantitative Analysis of Regioisomers using ¹⁹F NMR

This protocol provides a method for determining the isomeric ratio of a reaction mixture.

1. Sample Preparation:

  • Prepare a solution of the crude or purified reaction mixture in a suitable deuterated solvent. An internal standard with a known ¹⁹F chemical shift can be added for absolute quantification if needed.

2. NMR Data Acquisition:

  • Acquire a ¹⁹F NMR spectrum. It is often beneficial to acquire a proton-decoupled ¹⁹F spectrum to obtain sharp singlets for each fluorine-containing species.

3. Data Analysis:

  • Identify the distinct ¹⁹F signals corresponding to each regioisomer.
  • Integrate the signals for each isomer. The ratio of the integrals directly corresponds to the molar ratio of the isomers in the mixture.

Visualizing the Workflow

The following diagram illustrates the logical workflow for confirming the regioselectivity of 1-(4-fluorophenyl)imidazole reactions.

G cluster_synthesis Reaction & Purification cluster_analysis Regioselectivity Confirmation Synthesis 1. Perform Reaction on 1-(4-Fluorophenyl)imidazole Purification 2. Isolate and Purify Product(s) Synthesis->Purification NMR_1D 3. Acquire 1D NMR (¹H, ¹³C, ¹⁹F) Purification->NMR_1D Ambiguous Is Regiochemistry Unambiguous? NMR_1D->Ambiguous NMR_2D 4a. Acquire 2D NMR (COSY, HSQC, HMBC, NOESY) Ambiguous->NMR_2D No Xray 4b. Perform Single Crystal X-ray Diffraction Ambiguous->Xray No, and Crystalline Final_Structure 6. Confirmed Regioisomeric Structure Ambiguous->Final_Structure Yes Structure_NMR 5a. Elucidate Structure from NMR Data NMR_2D->Structure_NMR Structure_Xray 5b. Determine Structure from X-ray Data Xray->Structure_Xray Structure_NMR->Final_Structure Structure_Xray->Final_Structure

Caption: Workflow for regioselectivity determination.

References

  • 1H-Imidazole, 1-[[2-(4-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]oxiranyl]methyl]- - Optional[13C NMR] - Chemical Shifts - SpectraBase. SpectraBase. [Link]

  • Basics of NOE/NOESY: Causes and Solutions When NOE Is Not Detected. JEOL. [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. National Institutes of Health. [Link]

  • Nuclear Overhauser effect - Wikipedia. Wikipedia. [Link]

  • 4-(4-Fluorophenyl)-1-methoxymethyl-2-phenyl-1H-imidazole. National Institutes of Health. [Link]

  • Mechanochemistry to Form Substituted Imidazoles, Imidazolium Salts and NHC–Gold Complexes with Fluorine-Containing Groups. MDPI. [Link]

  • H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. ResearchGate. [Link]

  • New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. National Institutes of Health. [Link]

  • Identification of Regioisomers in a Series of N-substituted pyridin-4-yl Imidazole Derivatives by Regiospecific Synthesis, GC/MS, and 1H NMR. PubMed. [Link]

  • X‐Ray Crystallography for Stereochemical Elucidation. ResearchGate. [Link]

  • 13C NMR Spectrum of 2, 4, 5-triphenyl-1H-imidazole (4a). The Royal Society of Chemistry. [Link]

  • Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. National Institutes of Health. [Link]

  • Determination of absolute configuration using single crystal X-ray diffraction. PubMed. [Link]

  • NOESY and ROESY. University of Massachusetts Amherst. [Link]

  • Selective Oxidation of Tertiary C–H Bonds in Steroids Catalyzed by the Heterodimeric Fe(II)/α-Ketoglutarate-Dependent Oxygenase TlxI–J. ACS Publications. [Link]

  • 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0001525). Human Metabolome Database. [Link]

  • Reference-free NOE NMR analysis. National Institutes of Health. [Link]

  • C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. National Institutes of Health. [Link]

  • 7.5: Directing Effects - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

  • New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Royal Society of Chemistry. [Link]

  • Is imidazole more reactive toword electrophilic substitution than pyrazole or not? Quora. [Link]

  • X-Ray Crystallography of Chemical Compounds. National Institutes of Health. [Link]

  • Electrophilic aromatic directing groups - Wikipedia. Wikipedia. [Link]

  • Solid state 19F-NMR methods for studying biomembranes. ResearchGate. [Link]

  • X-ray crystallography - Wikipedia. Wikipedia. [Link]

  • 19F NMR of Pharmaceuticals - YouTube. YouTube. [Link]

  • Synthesis, Reactions and Medicinal Uses of Imidazole. Pharmaguideline. [Link]

  • Directive Influence of Groups on Electrophilic Aromatic Substitution – Ortho-Para Directing Groups and Meta Directing Groups in Chemistry: Definition, Types and Importance. Aakash Institute. [Link]

  • Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. JoVE. [Link]

  • Characteristic Reactions of Imidazole. Chem Eazy. [Link]

  • Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. National Institutes of Health. [Link]

  • From Imidazole toward Imidazolium Salts and N-Heterocyclic Carbene Ligands: Electronic and Geometrical Redistribution. National Institutes of Health. [Link]

  • Directing Effects in Electrophilic Aromatic Substitution Made EASY! - YouTube. YouTube. [Link]

  • NMR spectral analysis of 2-(4-chlorophenyl)-1- ((furan-2-yl)methyl). International Journal of ChemTech Research. [Link]

  • 1-(4-Fluorophenyl)-2-(1H-imidazol-1-yl)ethanol. National Institutes of Health. [Link]

  • Directing Effects - A Level Chemistry Revision Notes. Save My Exams. [Link]

  • bmse000096 Imidazole at BMRB. Biological Magnetic Resonance Bank. [Link]

  • ^1H NMR Studies of Some Imidazole Ligands Coordinated to Co(III). TÜBİTAK Academic Journals. [Link]

  • 1 H NMR spectra in CDCl 3 of authentic samples of imidazole (0.05 mol L... ResearchGate. [Link]

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Troubleshooting

Stability testing of 1-(4-Fluorophenyl)imidazole under different storage conditions

Technical Support Center: Stability Testing of 1-(4-Fluorophenyl)imidazole This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the stability testing o...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Stability Testing of 1-(4-Fluorophenyl)imidazole

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the stability testing of 1-(4-Fluorophenyl)imidazole. It is structured to address common challenges and questions through a practical, Q&A-based format, underpinned by established scientific principles and regulatory expectations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the stability profile and handling of 1-(4-Fluorophenyl)imidazole.

Q1: What is 1-(4-Fluorophenyl)imidazole and why is its stability crucial?

A1: 1-(4-Fluorophenyl)imidazole is a heterocyclic organic compound featuring a fluorinated phenyl group attached to an imidazole ring.[1] This scaffold is of interest in medicinal chemistry. Stability testing is a critical component of drug development, mandated by regulatory bodies like the FDA and EMA.[2] Its purpose is to understand how the quality of the active pharmaceutical ingredient (API) changes over time under the influence of environmental factors like temperature, humidity, and light.[3] This data is essential for determining appropriate storage conditions, re-test periods, and ensuring patient safety and product efficacy.[2]

Q2: What are the primary known degradation pathways for imidazole-containing compounds?

A2: The imidazole ring and its derivatives can be susceptible to several degradation pathways:

  • Oxidation: The nitrogen-containing imidazole ring can be liable to oxidation, which may be mediated by atmospheric oxygen (autoxidation) or oxidizing agents like peroxides.[4][5][6][7] This can lead to the formation of N-oxides or ring-opened byproducts.

  • Hydrolysis: The imidazole ring can undergo hydrolysis, particularly under basic conditions, which may lead to ring cleavage.[4][8][9] The stability to acid hydrolysis can be variable; some imidazole derivatives show inhibition of hydrolysis under mild acidic conditions, while others are acid-catalyzed.[10][11]

  • Photodegradation: Aromatic and heterocyclic systems, including imidazoles, can be sensitive to light, particularly UV radiation, leading to the formation of various degradants.[4] The presence of a fluoro-aromatic group may also influence photolytic stability.[12]

Q3: What are the standard ICH guidelines for stability storage conditions?

A3: The International Council for Harmonisation (ICH) Q1A(R2) guideline provides a harmonized framework for stability testing.[3][13][14] The primary storage conditions for long-term and accelerated studies are summarized below. The choice of long-term conditions depends on the climatic zone for which the product is intended.[15]

Study TypeStorage ConditionMinimum Duration
Long-Term 25°C ± 2°C / 60% RH ± 5% RH or 12 Months
30°C ± 2°C / 65% RH ± 5% RH
Intermediate 30°C ± 2°C / 65% RH ± 5% RH6 Months
Accelerated 40°C ± 2°C / 75% RH ± 5% RH6 Months
(This table summarizes standard conditions as per ICH Q1A(R2). Intermediate testing is only required if significant change occurs during accelerated testing.[3])

Section 2: Troubleshooting Guide for Experimental Issues

This section provides solutions to specific problems that may arise during the stability analysis of 1-(4-Fluorophenyl)imidazole.

Q4: My assay results show a rapid loss of the main peak with a poor mass balance in my accelerated stability study (40°C/75% RH). What is the likely cause?

A4: A rapid loss of the parent compound without the appearance of corresponding degradation peaks (poor mass balance) can suggest several possibilities:

  • Formation of Non-UV Active Degradants: The degradation products may lack a chromophore that absorbs at the analytical wavelength used for detection. The imidazole ring can cleave, potentially forming smaller, non-aromatic fragments that are not detected by a standard UV detector.

  • Formation of Volatile Degradants: Degradation may produce volatile compounds that are lost during sample preparation or are not retained on the chromatographic column.

  • Irreversible Adsorption: Highly reactive or polar degradants may bind irreversibly to the HPLC column's stationary phase or other components of the analytical system.

Troubleshooting Steps:

  • Use a Mass Spectrometer (MS) Detector: Couple your HPLC to an MS detector. This will help identify peaks that do not have a UV chromophore.

  • Change Wavelength: Analyze samples at a lower wavelength (e.g., 210 nm) to increase the chance of detecting degradants that may not absorb at the lambda max of the parent compound.

  • Use a Different Column: Test a different column chemistry (e.g., a HILIC column for highly polar degradants) to see if previously unseen peaks appear.[16]

Q5: I observe a new peak growing in my photostability samples, but I cannot identify it. How can I characterize this photodegradant?

A5: Photodegradation can lead to complex reactions, including ring cleavage, condensation, or modification of the fluoro-aromatic ring.[4][12] Characterizing the unknown peak is crucial.

Workflow for Characterization:

  • Isolate the Degradant: Scale up the photolytic degradation experiment to generate a sufficient quantity of the impurity. Use preparative HPLC to isolate the peak of interest.

  • High-Resolution Mass Spectrometry (HRMS): Analyze the isolated fraction by HRMS (e.g., Q-TOF or Orbitrap) to obtain an accurate mass. This will allow you to propose a molecular formula.

  • NMR Spectroscopy: If enough material is isolated (~1-5 mg), perform 1D (¹H, ¹³C, ¹⁹F) and 2D (COSY, HSQC, HMBC) NMR spectroscopy. This is the definitive technique for elucidating the complete chemical structure of the degradant. ¹⁹F NMR can be particularly useful to determine if the fluorine atom is still present and in what chemical environment.[12]

Q6: My acidic hydrolysis forced degradation study (e.g., in 0.1 M HCl) shows no degradation, but the basic hydrolysis (0.1 M NaOH) shows complete loss of the parent compound. Is this expected?

A6: Yes, this is a plausible scenario. The imidazole moiety is often more susceptible to base-mediated degradation than acid-mediated degradation.[4]

  • Acidic Conditions: In acid, the nitrogen atoms of the imidazole ring become protonated. This can sometimes stabilize the ring against hydrolytic attack.[10]

  • Basic Conditions: Under basic conditions, the imidazole ring is susceptible to nucleophilic attack by hydroxide ions, which can initiate ring-opening hydrolysis.[9][17] Studies on similar imidazole structures have demonstrated this susceptibility to basic hydrolysis.[4]

Q7: I am developing an HPLC method for stability testing. What are the key parameters to ensure it is "stability-indicating"?

A7: A stability-indicating method is one that can accurately quantify the decrease of the active substance and resolve its degradation products from the parent peak and any other excipients.[18][19]

Key Validation Steps:

  • Forced Degradation: You must perform forced degradation studies (acid, base, oxidation, heat, light) to generate the potential degradation products.[18][19]

  • Specificity/Selectivity: Your method must demonstrate that all peaks corresponding to the degradants are baseline-resolved from the main 1-(4-Fluorophenyl)imidazole peak. Peak purity analysis using a photodiode array (PDA) detector or mass spectrometer is essential to confirm that the main peak is spectrally pure under all stress conditions.

  • Robustness: The method should be robust, meaning small, deliberate variations in method parameters (e.g., pH, mobile phase composition, temperature) do not significantly affect the resolution and quantification.

Section 3: Key Experimental Protocols

This section provides step-by-step methodologies for critical experiments.

Protocol 1: Forced Degradation Study

Objective: To intentionally degrade 1-(4-Fluorophenyl)imidazole under various stress conditions to generate potential degradation products and assess the intrinsic stability of the molecule.[18]

Materials:

  • 1-(4-Fluorophenyl)imidazole reference standard

  • HPLC-grade acetonitrile and water

  • Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

  • Calibrated oven, photostability chamber

Procedure:

  • Stock Solution: Prepare a stock solution of 1-(4-Fluorophenyl)imidazole at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M HCl. Keep at 60°C for 24 hours. At selected time points (e.g., 2, 8, 24 hours), withdraw an aliquot, neutralize with 1 M NaOH, and dilute to a final concentration of ~0.1 mg/mL for analysis.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M NaOH. Keep at room temperature. Due to higher reactivity, sample at earlier time points (e.g., 5 min, 30 min, 2 hours). Neutralize with 1 M HCl and dilute for analysis.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light. Dilute for analysis.

  • Thermal Degradation: Place the solid powder in a calibrated oven at 80°C for 48 hours. Also, expose a solution (in the diluent) to the same conditions. Prepare a sample for analysis.

  • Photostability: Expose the solid powder and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[15] A control sample should be kept in the dark. Prepare samples for analysis.

  • Analysis: Analyze all stressed samples, along with an unstressed control, using a validated, stability-indicating HPLC method. The goal is to achieve approximately 10-20% degradation of the active ingredient.[19]

G cluster_prep Sample Preparation cluster_stress Forced Degradation Conditions (ICH Q1A/Q1B) cluster_analysis Analysis API 1-(4-Fluorophenyl)imidazole Stock Solution (1 mg/mL) Acid Acidic (e.g., 1M HCl, 60°C) API->Acid Expose to Stress Base Basic (e.g., 1M NaOH, RT) API->Base Expose to Stress Ox Oxidative (e.g., 3% H₂O₂, RT) API->Ox Expose to Stress Heat Thermal (Solid & Solution, 80°C) API->Heat Expose to Stress Light Photolytic (ICH Q1B exposure) API->Light Expose to Stress Neutralize Neutralize & Dilute (for Acid/Base Samples) Acid->Neutralize Base->Neutralize HPLC HPLC-PDA/MS Analysis (Stability-Indicating Method) Ox->HPLC Heat->HPLC Light->HPLC Neutralize->HPLC Data Data Evaluation: - % Degradation - Peak Purity - Mass Balance HPLC->Data

Protocol 2: Stability-Indicating HPLC-UV Method

Objective: To provide a starting point for a reverse-phase HPLC method capable of resolving 1-(4-Fluorophenyl)imidazole from its potential degradation products.

ParameterRecommended ConditionRationale
Column C18, 250 x 4.6 mm, 5 µmProvides good retention and resolution for moderately polar aromatic compounds.
Mobile Phase A 0.1% Formic Acid in WaterAcidified mobile phase ensures good peak shape for nitrogen-containing heterocycles by suppressing silanol interactions.[20]
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier with good UV transparency.
Gradient 10% B to 90% B over 20 minA gradient elution is necessary to elute both polar degradants and the less polar parent compound in a reasonable time.[18]
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.
Column Temp. 30°CControlled temperature ensures reproducible retention times.
Detection UV at 254 nm (or λ-max)A common wavelength for aromatic compounds. A PDA detector should be used to assess peak purity.
Injection Vol. 10 µLStandard injection volume.

Section 4: Data Interpretation and Logic

This section provides guidance on interpreting the results from your stability studies.

Q8: How do I interpret the results from my forced degradation study to predict the stability of my compound?

A8: Forced degradation studies reveal the compound's "intrinsic stability."[4]

  • Identify Critical Factors: The conditions that cause the most significant degradation (e.g., basic hydrolysis, oxidation) are the critical factors that must be controlled during manufacturing and storage.

  • Pathway Elucidation: The degradants formed help you propose a degradation pathway. For example, if a major degradant is observed only under oxidative stress, you know the molecule is sensitive to oxidation.

  • Method Validation: The results are crucial for validating that your analytical method is stability-indicating.[19]

The following decision tree can help troubleshoot unexpected peaks in a chromatogram.

// Node styles start_node [label="Unexpected Peak Observed\nin Chromatogram", fillcolor="#FBBC05", fontcolor="#202124"]; q1 [label="Is the peak present\nin the blank (diluent) injection?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; a1_yes [label="Source is mobile phase,\ndiluent, or system contamination.", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; q2 [label="Is the peak present\nin the unstressed (T=0) sample?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; a2_yes [label="Peak is a process-related impurity\nfrom synthesis, not a degradant.", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; q3 [label="Does the peak area increase\nover time or with stress level?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; a3_yes [label="Peak is a true degradation product.\nProceed with characterization.", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; a3_no [label="Peak may be an artifact or an\nimpurity from a reagent used in\nthe stress experiment (e.g., peroxide).", shape=parallelogram, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Connections start_node -> q1 [color="#5F6368"]; q1 -> a1_yes [label="Yes", color="#34A853"]; q1 -> q2 [label="No", color="#4285F4"]; q2 -> a2_yes [label="Yes", color="#34A853"]; q2 -> q3 [label="No", color="#4285F4"]; q3 -> a3_yes [label="Yes", color="#34A853"]; q3 -> a3_no [label="No", color="#EA4335"]; } dot Caption: Troubleshooting the origin of unexpected peaks.

References

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  • Bruice, T. C., et al. (n.d.). Hydroxyl Group (V)>1> and Imidazole (X)>2> Catalysis. The General Base Catalysis of Ester Hydrolysis by Imidazole and the Influence of a Neighboring Hydroxyl Group. Journal of the American Chemical Society. Available from: [Link]

  • Nycz, J. E., et al. (2022). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules. Available from: [Link]

  • Coe, S. (n.d.). Metabolism of five membered nitrogen containing heterocycles. Hypha Discovery Blogs. Available from: [Link]

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  • Eide, I., et al. (2017). Degradative Behavior and Toxicity of Alkylated Imidazoles. Industrial & Engineering Chemistry Research. Available from: [Link]

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  • ResearchGate. (2025, August 7). Oxidation methods of nitrogen-containing heterocyclic compounds. Available from: [Link]

  • ResearchGate. (n.d.). (PDF) Degradation and Transformation of Organic Fluorine Compounds. Available from: [Link]

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  • National Institutes of Health. (n.d.). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. Available from: [Link]

  • Teasdale, A., et al. (2013). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available from: [Link]

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  • ResearchGate. (n.d.). Biodegradability of imidazole structures. Available from: [Link]

  • ACS Publications. (2023, February 27). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. Available from: [Link]

  • PubMed. (2023, March 15). 2-(4-Fluorophenyl)-1 H-benzo[ d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. Available from: [Link]

  • PubMed. (2015, July 28). The biodegradation vs. biotransformation of fluorosubstituted aromatics. Available from: [Link]

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Optimization

Addressing batch-to-batch variability of 1-(4-Fluorophenyl)imidazole synthesis

Welcome to the dedicated technical support center for the synthesis of 1-(4-Fluorophenyl)imidazole. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities o...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support center for the synthesis of 1-(4-Fluorophenyl)imidazole. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and address the common challenge of batch-to-batch variability. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the robustness and reproducibility of your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 1-(4-Fluorophenyl)imidazole?

A1: The most prevalent methods for synthesizing 1-(4-Fluorophenyl)imidazole involve the formation of a carbon-nitrogen (C-N) bond between an imidazole ring and a 4-fluorophenyl group. The two primary approaches are the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination.[1][2] Both methods have their advantages and are chosen based on factors like available starting materials, functional group tolerance, and desired reaction conditions.

Q2: Why am I observing significant batch-to-batch variability in my synthesis?

A2: Batch-to-batch variability in the synthesis of 1-(4-Fluorophenyl)imidazole can stem from several factors. These include the quality and purity of reagents (imidazole, 4-fluoro-substituted aryl halide), the choice and handling of the catalyst and ligand, the effectiveness of the base, and precise control over reaction parameters such as temperature and atmosphere.[3] For instance, copper(I) catalysts can be sensitive to oxidation, necessitating an inert reaction atmosphere.[4]

Q3: How does the choice of catalyst and ligand impact the reaction?

A3: The catalyst and ligand system is critical for a successful reaction. In Ullmann-type reactions, the choice of copper source (e.g., CuI, Cu2O) and ligand (e.g., phenanthrolines, diamines) can significantly influence reaction rates and yields.[5][6] In Buchwald-Hartwig aminations, the selection of the palladium precursor and a sterically hindered phosphine ligand is crucial for efficient catalytic turnover.[2][7] The ligand stabilizes the metal center and facilitates the key steps of oxidative addition and reductive elimination in the catalytic cycle.

Q4: What is the role of the base in the N-arylation of imidazole?

A4: The base plays a crucial role in deprotonating the imidazole, thereby increasing its nucleophilicity and facilitating its coordination to the metal catalyst.[3] Common bases include cesium carbonate (Cs2CO3), potassium carbonate (K2CO3), and potassium phosphate (K3PO4).[4] The choice and solubility of the base can affect reaction rates and, in some cases, lead to side reactions if not chosen carefully.[5]

Q5: Are there any known side reactions to be aware of?

A5: Yes, several side reactions can occur. In copper-catalyzed reactions, O-arylation of the ligand and N-alkylation of the imidazole by tetraalkylammonium salts (if used as a base) have been reported.[5] In palladium-catalyzed reactions, a potential side reaction is the beta-hydride elimination from the amide intermediate, leading to a hydrodehalogenated arene and an imine.[2]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Causes & Solutions

Potential Cause Explanation Recommended Action
Inactive Catalyst The catalyst may have degraded due to improper storage or handling, particularly for air-sensitive palladium and copper(I) species.Use freshly opened or properly stored catalyst. For palladium-catalyzed reactions, consider a pre-activation step where the palladium source and ligand are heated together before adding the imidazole.[8][9]
Poor Reagent Quality Impurities in the imidazole or 4-fluorophenyl halide can inhibit the catalyst or lead to side reactions. Water content can be particularly detrimental.Use high-purity, anhydrous reagents. Dry solvents and reagents before use if necessary.
Inappropriate Base The chosen base may not be strong enough to deprotonate the imidazole effectively, or it may have poor solubility in the reaction solvent.Screen different bases such as Cs2CO3, K3PO4, or for challenging cases, stronger bases like LiHMDS.[10] Consider using a soluble organic base if inorganic bases prove ineffective.
Suboptimal Reaction Temperature The reaction temperature may be too low for the catalytic cycle to proceed efficiently.Gradually increase the reaction temperature in increments of 10-20 °C, monitoring for product formation and decomposition. Ullmann reactions often require higher temperatures than Buchwald-Hartwig couplings.[1]
Issue 2: Formation of Impurities and Difficult Purification

Possible Causes & Solutions

Potential Cause Explanation Recommended Action
Side Reactions As mentioned in the FAQs, side reactions like O-arylation of the ligand or hydrodehalogenation of the aryl halide can lead to impurities.Optimize the reaction conditions by lowering the temperature or changing the ligand/base combination. A different solvent might also disfavor the side reaction.
Incomplete Reaction Unreacted starting materials will contaminate the final product.Monitor the reaction closely using TLC or LC-MS to ensure it goes to completion.[4] If the reaction stalls, a fresh portion of the catalyst might be needed.
Product Degradation The desired product may be unstable under the reaction or workup conditions, especially at high temperatures for extended periods.Minimize the reaction time once the starting material is consumed. Employ a milder workup procedure, avoiding strong acids or bases if the product is sensitive.
Co-eluting Impurities The impurities may have similar polarity to the product, making chromatographic separation difficult.Adjust the eluent system for column chromatography. Consider using a different stationary phase or an alternative purification technique like recrystallization or preparative HPLC.

Experimental Protocols & Workflows

Protocol 1: Copper-Catalyzed N-Arylation (Ullmann-Type Reaction)

This protocol is a general guideline and may require optimization for specific substrates.

  • Reaction Setup: To an oven-dried reaction vessel, add imidazole (1.0 mmol), 1-fluoro-4-iodobenzene (1.2 mmol), cesium carbonate (2.0 mmol), copper(I) iodide (0.1 mmol, 10 mol%), and 4,7-dimethoxy-1,10-phenanthroline (0.2 mmol, 20 mol%).[4]

  • Inert Atmosphere: Seal the vessel with a septum and purge with an inert gas (e.g., Argon or Nitrogen) for 10-15 minutes.

  • Solvent Addition: Add anhydrous dimethylformamide (DMF) or dioxane (5-10 mL) via syringe.

  • Heating: Heat the reaction mixture to 110-130 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 12-24 hours.

  • Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove insoluble salts. Wash the filtrate with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Diagram 1: Proposed Catalytic Cycle for Copper-Catalyzed N-Arylation of Imidazole

Ullmann_Cycle Cu(I)X Cu(I)X Imidazolyl-Cu(I) Imidazolyl-Cu(I) Cu(I)X->Imidazolyl-Cu(I) Imidazole, Base Imidazole Imidazole Base Base Ar-Cu(III)(Imidazolyl)X Ar-Cu(III)(Imidazolyl)X Imidazolyl-Cu(I)->Ar-Cu(III)(Imidazolyl)X Oxidative Addition (Ar-X) Ar-X Ar-X Ar-Cu(III)(Imidazolyl)X->Cu(I)X Reductive Elimination 1-(4-Fluorophenyl)imidazole 1-(4-Fluorophenyl)imidazole Ar-Cu(III)(Imidazolyl)X->1-(4-Fluorophenyl)imidazole

Caption: A simplified catalytic cycle for the Ullmann-type N-arylation of imidazole.

Protocol 2: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol is a general guideline and may require optimization.

  • Catalyst Pre-activation: In an oven-dried Schlenk flask, combine Pd2(dba)3 (0.015 mmol, 1.5 mol% Pd) and a suitable biaryl phosphine ligand (e.g., XPhos, 0.036 mmol, 3.6 mol%) in anhydrous toluene (2 mL). Heat the mixture at 100-120 °C for 3-5 minutes under an inert atmosphere.[8]

  • Reagent Addition: To a separate oven-dried flask, add imidazole (1.0 mmol), 1-bromo-4-fluorobenzene (1.2 mmol), and potassium phosphate (2.0 mmol).

  • Reaction Initiation: After cooling the pre-activated catalyst solution to room temperature, transfer it to the flask containing the reagents via cannula.

  • Heating: Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Workup and Purification: Follow the same workup and purification procedure as described for the copper-catalyzed reaction.

Diagram 2: Simplified Catalytic Cycle for Buchwald-Hartwig Amination

Buchwald_Hartwig_Cycle Pd(0)L_n Pd(0)L_n Ar-Pd(II)(X)L_n Ar-Pd(II)(X)L_n Pd(0)L_n->Ar-Pd(II)(X)L_n Ar-X Ar-X Ar-X Oxidative_Addition Oxidative Addition Ar-Pd(II)(Imidazolyl)L_n Ar-Pd(II)(Imidazolyl)L_n Ar-Pd(II)(X)L_n->Ar-Pd(II)(Imidazolyl)L_n Imidazole, Base Imidazole_Base Imidazole, Base Ligand_Exchange Ligand Exchange Ar-Pd(II)(Imidazolyl)L_n->Pd(0)L_n Product 1-(4-Fluorophenyl)imidazole Ar-Pd(II)(Imidazolyl)L_n->Product Reductive_Elimination Reductive Elimination

Sources

Reference Data & Comparative Studies

Validation

A Definitive Guide to the Structural Confirmation of 1-(4-Fluorophenyl)imidazole using 2D NMR Spectroscopy

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of scientific rigor. While 1D Nuclear Magnetic Resonance...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of scientific rigor. While 1D Nuclear Magnetic Resonance (NMR) provides a fundamental overview of a molecule's proton and carbon environments, it often falls short in cases of spectral overlap or complex coupling patterns, leaving room for ambiguity. This guide provides an in-depth, practical walkthrough of how to leverage the power of two-dimensional (2D) NMR spectroscopy to definitively confirm the structure of 1-(4-Fluorophenyl)imidazole, a common scaffold in medicinal chemistry.

We will move beyond a simple recitation of steps to explain the causality behind each experimental choice. This guide is designed as a self-validating system, where each piece of data logically interlocks with the next to build an undeniable structural proof.

The Challenge: Beyond the 1D Spectrum

A standard ¹H or ¹³C NMR spectrum of 1-(4-Fluorophenyl)imidazole can be deceptive. While it reveals the expected number of protons and carbons, it does not explicitly show how they are connected. Key questions remain: How can we be certain of the substitution pattern on the phenyl ring? How do we definitively prove the point of attachment between the imidazole and fluorophenyl rings? Answering these questions requires looking beyond chemical shifts and into the intricate network of spin-spin couplings, a task for which 2D NMR is perfectly suited.[1][2]

The Strategy: A Multi-faceted 2D NMR Approach

Our strategy employs a suite of three complementary 2D NMR experiments to build a complete picture of the molecular architecture. Each experiment provides a unique piece of the puzzle:

  • COSY (Correlation Spectroscopy): Reveals ¹H to ¹H correlations through two or three bonds, essentially mapping out which protons are neighbors in a spin system.[3][4][5]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to, providing a powerful tool for assigning carbon signals.[4][5][6]

  • HMBC (Heteronuclear Multiple Bond Correlation): Detects longer-range correlations between protons and carbons (typically 2-3 bonds). This is the key to connecting different fragments of the molecule and identifying non-protonated (quaternary) carbons.[4][5][7]

The proposed structure and atom numbering scheme for our analysis is as follows:

1-(4-Fluorophenyl)imidazole with atom numbering Figure 1: Proposed structure of 1-(4-Fluorophenyl)imidazole with standard IUPAC numbering for NMR analysis.

Experimental Workflow: From Sample to Structure

G cluster_prep Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis & Interpretation cluster_confirm Confirmation SamplePrep Sample Preparation (5-10 mg in 0.6 mL CDCl3) H1_NMR 1. Acquire ¹H Spectrum (Reference & Foundation) SamplePrep->H1_NMR C13_NMR 2. Acquire ¹³C Spectrum (Carbon Count) H1_NMR->C13_NMR NMR_2D 3. Acquire 2D Spectra (COSY, HSQC, HMBC) C13_NMR->NMR_2D Assign_H 4. Assign ¹H Spectrum (Chemical Shift, Integration, Multiplicity) Analyze_COSY 5. Analyze COSY (Identify ¹H-¹H Spin Systems) Assign_H->Analyze_COSY Analyze_HSQC 6. Analyze HSQC (Assign Protonated Carbons) Analyze_COSY->Analyze_HSQC Analyze_HMBC 7. Analyze HMBC (Connect Fragments & Assign Quaternary Carbons) Analyze_HSQC->Analyze_HMBC Structure 8. Final Structure Confirmation Analyze_HMBC->Structure

Diagram 1: Experimental Workflow for 2D NMR Structure Elucidation. This diagram illustrates the logical flow from sample preparation through data acquisition and analysis to the final structural confirmation.

Step-by-Step Experimental Protocols & Data Interpretation

Protocol 1: Sample Preparation
  • Dissolution: Accurately weigh 5-10 mg of the synthesized 1-(4-Fluorophenyl)imidazole.

  • Solvent Addition: Dissolve the sample in approximately 0.6 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), which contains a small amount of tetramethylsilane (TMS) as an internal standard (0.0 ppm).

  • Transfer: Transfer the solution to a 5 mm NMR tube. Ensure the sample height is adequate for the instrument's probe (typically >4 cm).[5]

Causality: The choice of solvent is critical. CDCl₃ is a common choice for many organic molecules due to its excellent dissolving power and relatively clean spectral window. The concentration must be sufficient to obtain good signal-to-noise in heteronuclear experiments within a reasonable time.

Protocol 2: NMR Data Acquisition

Standard pulse programs available on most modern NMR spectrometers (e.g., Bruker, JEOL, Varian) should be used. Key experiments to run are:

  • Standard ¹H NMR

  • Standard ¹³C{¹H} NMR (proton-decoupled)

  • Gradient-selected COSY (gCOSY)

  • Gradient-selected HSQC (gHSQC), optimized for ¹J_CH ≈ 145 Hz

  • Gradient-selected HMBC (gHMBC), optimized for long-range coupling (ⁿJ_CH) ≈ 8 Hz

Analysis: Assembling the Structural Puzzle

Part 1: The ¹H Spectrum - Our Starting Point

The ¹H NMR spectrum provides the initial framework. We expect to see signals for seven aromatic protons.

  • Imidazole Ring: Three distinct signals are expected for H-2, H-4, and H-5. H-2 is typically the most downfield due to the electron-withdrawing effect of both adjacent nitrogen atoms.

  • Fluorophenyl Ring: Due to the symmetry of the para-substituted ring, we expect two signals, each integrating to 2H. These protons (H-2'/H-6' and H-3'/H-5') will appear as "doublets of doublets" or complex multiplets due to both ¹H-¹H coupling and ¹H-¹⁹F coupling. The protons ortho to the fluorine (H-3'/H-5') will show a larger coupling to ¹⁹F.

Part 2: COSY - Identifying Proton Neighbors

The COSY spectrum confirms connectivity within each ring system.[3]

  • Key Correlation 1 (Imidazole): A cross-peak will be observed between the signals for H-4 and H-5, confirming their adjacent positions on the imidazole ring. H-2 will not show any COSY correlations as it has no proton neighbors.

  • Key Correlation 2 (Fluorophenyl): A strong cross-peak will connect the signals of H-2'/H-6' and H-3'/H-5', confirming their ortho relationship.

Part 3: HSQC - Linking Protons to Carbons

The HSQC experiment is the most reliable way to assign the protonated carbons.[6] Each proton signal will show a single correlation to the carbon it is directly bonded to. This allows us to use the already-assigned proton signals to definitively identify C-2, C-4, C-5, C-2'/C-6', and C-3'/C-5'.

Part 4: HMBC - Building the Final Structure

The HMBC spectrum provides the final, crucial links that cement the entire structure. It reveals 2- and 3-bond correlations, allowing us to connect the two aromatic rings and identify the quaternary carbons.[8]

G cluster_imidazole Imidazole Ring cluster_phenyl Fluorophenyl Ring cluster_carbons Key Carbons H2 H-2 C1_prime C-1' H2->C1_prime ³J C5 C5 H2->C5 ³J C4 C4 H2->C4 ²J H4 H-4 H4->C1_prime ³J C2 C2 H4->C2 ²J H4->C5 ²J H5 H-5 H5->C1_prime ²J H5->C2 ³J H5->C4 ²J H2_6 H-2'/6' C4_prime C-4' H2_6->C4_prime ³J H2_6->C2 ³J H2_6->C5 ⁴J H3_5 H-3'/5' H3_5->C1_prime ²J

Diagram 2: Key HMBC Correlation Map. This diagram visualizes the critical long-range ¹H-¹³C correlations that unambiguously connect the imidazole and fluorophenyl rings.

Crucial HMBC Correlations for Structural Proof:

  • Connecting the Rings (The "Smoking Gun"): The most important correlations are those that cross the nitrogen bridge. The protons on the fluorophenyl ring, H-2' and H-6', are three bonds away from the imidazole carbons C-2 and C-5. Therefore, observing cross-peaks between H-2'/H-6' and C-2 is definitive proof of the N-C1' bond. Similarly, the imidazole protons H-2 and H-4 will show correlations to the quaternary carbon C-1' of the phenyl ring.

  • Identifying Quaternary Carbons: The non-protonated carbons (C-1' and C-4') do not appear in the HSQC spectrum. Their positions are confirmed by multiple HMBC correlations. C-1' will show correlations to H-2'/H-6', H-3'/H-5', H-2, and H-4. C-4', the carbon bearing the fluorine, will show correlations to H-3'/H-5' and H-2'/H-6'.

Data Summary: A Self-Validating Table

The combined data from all experiments can be summarized in a single table. This table serves as a final checkpoint, where every assignment is supported by multiple, interlocking pieces of evidence from the COSY, HSQC, and HMBC spectra.

Atom No.Predicted ¹H δ (ppm), Mult.Predicted ¹³C δ (ppm)Key COSY Correlation (¹H)Key HSQC Correlation (¹H → ¹³C)Key HMBC Correlations (¹H → ¹³C)
2 ~7.8, s~137NoneH-2 → C-2H-2 → C-4, C-5, C-1'
4 ~7.2, t~129H-5H-4 → C-4H-4 → C-2, C-5, C-1'
5 ~7.1, t~118H-4H-5 → C-5H-5 → C-2, C-4
1' -~134--H-2'/6' → C-1', H-3'/5' → C-1'
2'/6' ~7.4, dd~123H-3'/5'H-2'/6' → C-2'/6'H-2'/6' → C-4', C-1', C-2
3'/5' ~7.2, t~116H-2'/6'H-3'/5' → C-3'/5'H-3'/5' → C-1', C-4'
4' -~162 (d, ¹J_CF)--H-3'/5' → C-4', H-2'/6' → C-4'

Note: Chemical shifts (δ) are approximate and can vary based on solvent and concentration. Multiplicity (Mult.): s=singlet, t=triplet, dd=doublet of doublets.

Alternative Methodologies: A Brief Comparison

  • X-Ray Crystallography: Provides the absolute structure in the solid state. However, it is contingent on growing a high-quality single crystal, which is not always feasible. NMR provides the definitive structure in solution, which is often more relevant to biological applications.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D experiment reveals through-space correlations, providing information about the 3D conformation of the molecule. While useful for conformational analysis, it is not required to establish the fundamental covalent bonding network, which is robustly determined by the COSY, HSQC, and HMBC combination.

Conclusion

By systematically applying a suite of 2D NMR experiments, we can move beyond simple spectral interpretation to a rigorous, evidence-based process of structural confirmation. The ¹H-¹H connectivities revealed by COSY establish the proton frameworks of the individual rings. The direct ¹H-¹³C correlations from HSQC allow for the confident assignment of all protonated carbons. Finally, the long-range ¹H-¹³C correlations from HMBC provide the irrefutable links that piece the molecular fragments together. This logical, self-validating workflow empowers researchers to confirm the structure of 1-(4-Fluorophenyl)imidazole—and countless other molecules—with the highest degree of scientific confidence.

References

  • Jeener, J. (1971). Ampere International Summer School, Basko Polje, Yugoslavia.
  • Bax, A., & Summers, M. F. (1986). ¹H and ¹³C assignments from sensitivity-enhanced detection of heteronuclear multiple-bond connectivity by 2D multiple quantum NMR. Journal of the American Chemical Society, 108(8), 2093–2094. [Link]

  • Jacobsen, N. E. (2007). NMR Spectroscopy Explained: Simplified Theory, Applications and Examples for Organic Chemistry and Structural Biology. John Wiley & Sons. [Link]

  • Bodenhausen, G., & Ruben, D. J. (1980). Natural abundance nitrogen-15 NMR by enhanced heteronuclear spectroscopy. Chemical Physics Letters, 69(1), 185-189. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. [Link]

  • Chemistry LibreTexts. (2023). 7.6: Interpreting 2-D NMR Spectra. [Link]

  • Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

Sources

Comparative

A Comparative Guide to Validating the Purity of 1-(4-Fluorophenyl)imidazole Samples

For researchers, scientists, and professionals in drug development, establishing the purity of starting materials and intermediates is a cornerstone of scientific rigor and regulatory compliance. The integrity of a final...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, establishing the purity of starting materials and intermediates is a cornerstone of scientific rigor and regulatory compliance. The integrity of a final active pharmaceutical ingredient (API) is intrinsically linked to the quality of its precursors. This guide provides an in-depth technical comparison of orthogonal analytical techniques for validating the purity of 1-(4-Fluorophenyl)imidazole, a key building block in the synthesis of various pharmaceutical agents.

This document moves beyond a simple recitation of methods. It delves into the causality behind experimental choices, emphasizing a self-validating system of analysis where the strengths of one technique compensate for the limitations of another. By integrating chromatographic, spectroscopic, and thermal analyses, a comprehensive and trustworthy purity profile can be established.

The Analytical Imperative: A Multi-Faceted Approach to Purity

A single analytical method is rarely sufficient to definitively determine the purity of a compound. A multi-pronged strategy, employing techniques with different separation and detection principles, is essential for a robust and reliable assessment. This guide will focus on a triad of powerful analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, supplemented by Thermal Analysis (DSC and TGA).

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} . Caption: Orthogonal Analytical Workflow for Purity Validation.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is a cornerstone of pharmaceutical analysis due to its high resolving power and sensitivity in separating and quantifying impurities.[1][2] For a polar compound like 1-(4-Fluorophenyl)imidazole, a reversed-phase HPLC method with UV detection is the logical first choice.

Causality in Method Development:

The choice of a C18 column is predicated on its hydrophobicity, which provides good retention for aromatic compounds. The mobile phase, a mixture of a buffered aqueous solution and an organic modifier like acetonitrile or methanol, is optimized to achieve a balance between retention of the main component and the separation of potential impurities.[1] The addition of a small amount of acid, such as formic or phosphoric acid, to the mobile phase helps to ensure consistent peak shapes by suppressing the ionization of the imidazole ring.

Experimental Protocol: HPLC-UV Analysis

Instrumentation and Materials:

  • HPLC system with a UV detector

  • C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • HPLC-grade acetonitrile, methanol, and water

  • Formic acid (or other suitable buffer)

  • Volumetric flasks, pipettes, and autosampler vials

  • 1-(4-Fluorophenyl)imidazole reference standard (purity >99%)

Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% (v/v) formic acid in water.

    • Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile.

  • Standard Solution Preparation:

    • Accurately weigh approximately 10 mg of the 1-(4-Fluorophenyl)imidazole reference standard and dissolve it in a 1:1 mixture of mobile phase A and B in a 100 mL volumetric flask to obtain a concentration of about 100 µg/mL.

  • Sample Solution Preparation:

    • Prepare the sample solution of the test 1-(4-Fluorophenyl)imidazole at the same concentration as the standard solution using the same diluent.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30 °C

    • UV Detection: 254 nm

    • Gradient Elution:

      Time (min) % Mobile Phase A % Mobile Phase B
      0 90 10
      20 10 90
      25 10 90
      25.1 90 10

      | 30 | 90 | 10 |

  • Data Analysis:

    • Calculate the percentage purity of the sample by comparing the peak area of the main component in the sample chromatogram to that of the standard, correcting for the known purity of the standard. Impurities are quantified based on their relative peak areas.

Parameter Typical Acceptance Criteria
Purity (by area %) ≥ 99.0%
Individual Impurity ≤ 0.15%
Total Impurities ≤ 1.0%

Gas Chromatography-Mass Spectrometry (GC-MS): A Complementary Separation Technique

GC-MS offers an orthogonal separation mechanism to HPLC, making it an excellent confirmatory technique. It is particularly adept at identifying volatile and semi-volatile impurities. For polar compounds containing active hydrogens, such as imidazoles, derivatization is often necessary to improve their volatility and thermal stability for GC analysis.[3]

The Rationale for Derivatization:

Silylation is a common derivatization technique where an active hydrogen is replaced by a trimethylsilyl (TMS) group. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are effective for this purpose. This process reduces the polarity of the molecule, leading to better peak shapes and preventing on-column degradation.

dot graphdiv { rankdir=TB; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} . Caption: Workflow for GC-MS Analysis with Derivatization.

Experimental Protocol: GC-MS Analysis

Instrumentation and Materials:

  • GC-MS system with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Anhydrous pyridine or other suitable solvent

  • GC vials with inserts

  • Heating block or oven

Procedure:

  • Sample Preparation and Derivatization:

    • Accurately weigh approximately 1 mg of the 1-(4-Fluorophenyl)imidazole sample into a GC vial.

    • Add 100 µL of anhydrous pyridine and 100 µL of BSTFA with 1% TMCS.

    • Seal the vial and heat at 70 °C for 30 minutes.

  • GC-MS Conditions:

    • Injector Temperature: 250 °C

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 2 minutes

      • Ramp: 10 °C/min to 280 °C

      • Hold at 280 °C for 10 minutes

    • MS Transfer Line Temperature: 280 °C

    • Ion Source Temperature: 230 °C

    • Mass Range: 50-500 amu

  • Data Analysis:

    • Identify the main peak corresponding to the silylated 1-(4-Fluorophenyl)imidazole.

    • Identify impurity peaks by their mass spectra and compare them to spectral libraries (e.g., NIST). Potential impurities could include unreacted starting materials like 4-fluoroaniline and imidazole, or byproducts from side reactions.

    • Quantify impurities based on their peak areas relative to the main component.

Quantitative NMR (qNMR): An Absolute Method for Purity Determination

Quantitative NMR, particularly ¹H and ¹⁹F qNMR, is a powerful primary analytical method for determining the purity of a substance without the need for a reference standard of the analyte itself.[4] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[4] For fluorinated compounds like 1-(4-Fluorophenyl)imidazole, ¹⁹F qNMR offers a significant advantage due to the high sensitivity of the ¹⁹F nucleus and the typically simpler spectra with less signal overlap.[5][6]

The Principle of Self-Validation in qNMR:

By using a certified internal standard of known purity, the absolute purity of the analyte can be calculated. This method is considered self-validating as it relies on a fundamental physical principle rather than a comparative response factor. The European Pharmacopoeia recognizes qNMR as a valid method for purity determination.[4]

Experimental Protocol: ¹⁹F qNMR Analysis

Instrumentation and Materials:

  • NMR spectrometer (e.g., 400 MHz or higher)

  • NMR tubes

  • Deuterated solvent (e.g., DMSO-d₆)

  • Certified internal standard (e.g., trifluoroacetic acid or another stable fluorinated compound with a known purity and a non-overlapping signal)

Procedure:

  • Sample Preparation:

    • Accurately weigh about 10-20 mg of the 1-(4-Fluorophenyl)imidazole sample into a vial.

    • Accurately weigh a similar amount of the certified internal standard into the same vial.

    • Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

    • Transfer the solution to an NMR tube.

  • NMR Data Acquisition:

    • Acquire the ¹⁹F NMR spectrum using quantitative parameters, which typically include:

      • A 90° pulse angle.

      • A long relaxation delay (at least 5 times the longest T₁ of the signals of interest) to ensure complete relaxation of the nuclei between scans.

      • A sufficient number of scans to achieve a good signal-to-noise ratio.

  • Data Processing and Analysis:

    • Process the spectrum with appropriate phasing and baseline correction.

    • Integrate the signal corresponding to the fluorine on the phenyl ring of 1-(4-Fluorophenyl)imidazole and the signal of the internal standard.

    • Calculate the purity of the sample using the following formula:

    Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / MW_std) * (m_std / m_sample) * P_std

    Where:

    • I = Integral of the signal

    • N = Number of fluorine atoms giving rise to the signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Technique Principle Strengths Limitations
HPLC-UV Differential partitioning between stationary and mobile phasesHigh resolution, sensitive, quantitative for known and unknown impuritiesRequires a reference standard for absolute quantification, may not separate all co-eluting impurities
GC-MS Separation based on volatility and polarity, with mass-based identificationHigh sensitivity, excellent for volatile impurities, provides structural informationMay require derivatization for polar compounds, thermal degradation of labile compounds is possible
qNMR Direct proportionality between signal intensity and number of nucleiAbsolute quantification without a specific reference standard, non-destructive, provides structural confirmationLower sensitivity compared to chromatographic methods, requires a certified internal standard

Thermal Analysis (DSC/TGA): Assessing Thermal Stability and Non-Volatile Impurities

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide valuable information about the thermal properties of a substance, including its melting point, decomposition temperature, and the presence of residual solvents or water.[7][8]

  • DSC: A sharp melting endotherm with a narrow peak width in a DSC thermogram is indicative of high purity. Impurities tend to broaden the melting range and lower the melting point.

  • TGA: A TGA curve can reveal the presence of volatile impurities or residual solvents by showing weight loss at temperatures below the decomposition point of the main compound.

While not typically used for precise quantification of individual impurities, thermal analysis is an excellent screening tool and provides crucial data on the overall stability and composition of the sample. For imidazole derivatives, TGA can show decomposition at elevated temperatures.[9][10]

Conclusion: An Integrated and Authoritative Approach to Purity Validation

Validating the purity of 1-(4-Fluorophenyl)imidazole requires a scientifically sound, multi-faceted approach. By combining the high-resolution separation of HPLC, the specific identification capabilities of GC-MS, the absolute quantification of qNMR, and the bulk thermal properties from DSC/TGA, a comprehensive and defensible purity profile can be established. This integrated workflow ensures that the material meets the stringent quality requirements for its use in research and pharmaceutical development, ultimately contributing to the safety and efficacy of the final medicinal products.

References

  • Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. PMC - NIH. [Link]

  • Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different. Diva-portal.org. [Link]

  • Quantitative Method of Fluorine-NMR. HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD. [Link]

  • qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. YouTube. [Link]

  • Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. [Link]

  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. PMC - NIH. [Link]

  • Thermogravimetric analysis (TGA) curves of the imidazole derivatives. ResearchGate. [Link]

  • Analytical Methods. Ministry of Food and Drug Safety. [Link]

  • Supporting Information Metal-Free Synthesis of Imidazole by BF3·Et2O Promoted Denitrogenative Transannulation of N-Sulfonyl-1,2. The Royal Society of Chemistry. [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. PMC - NIH. [Link]

  • Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. MDPI. [Link]

  • Experimental Study of the Thermal Decomposition Properties of Binary Imidazole Ionic Liquid Mixtures. MDPI. [Link]

  • Novel Imidazole Derivative Complexes That Catalyze the Thermal Decomposition of AP, CL‐20, and BNFFO. European Journal of Inorganic Chemistry. [Link]

  • Instrumentation and chemicals. The Royal Society of Chemistry. [Link]

  • Synthesis of Fluorinated Imidazole[4,5f][5][11]phenanthroline Derivatives as Potential Inhibitors of Liver Cancer Cell Proliferation by Inducing Apoptosis via DNA Damage. PubMed. [Link]

  • Identification of Uncommon Plant Metabolites Based on Calculation of Elemental Compositions Using Gas Chromatography and Quadrupole Mass. Fiehn Lab. [Link]

  • Chemometrics-Based TLC and GC-MS for Small Molecule Analysis: A Practical Guide. IntechOpen. [Link]

  • Optimizing GC-MS Analysis with N-(Trimethylsilyl)imidazole Derivatization. Acmechem. [Link]

  • Differential scanning calorimetry (DSC) thermograms of imidazolium ionic liquid (IIL) and its blend with 25 wt. % of Fe3O4-IIL. ResearchGate. [Link]

  • Structural and Thermodynamic Consequences of 1-(4-Chlorophenyl)imidazole Binding to Cytochrome P450 2B4. PMC - NIH. [Link]

  • HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. PMC - NIH. [Link]

  • Development and Comparison of Quantitative Methods Using Orthogonal Chromatographic Techniques for the Analysis of Potential Mutagenic Impurities. Chromatography Today. [Link]

  • Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl). Der Pharma Chemica. [Link]

  • Imidazole quantification by LC determination. Wiley Analytical Science. [Link]

  • 4-(4-Fluorophenyl)-1-methoxymethyl-2-phenyl-1H-imidazole. PMC - NIH. [Link]

  • HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ- IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Acta Poloniae Pharmaceutica. [Link]

  • Journal of Pharmaceutical Research Quantification and Validation of a HPLC-UV Method for Simultaneous Analysis of Nitrosoamine I. Journal of Pharmaceutical Research. [Link]

Sources

Validation

A Comparative Guide to the Cross-Validation of Analytical Methods for 1-(4-Fluorophenyl)imidazole: HPLC-UV vs. GC-MS

This guide provides an in-depth, objective comparison of two prevalent analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the ana...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, objective comparison of two prevalent analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the analysis of 1-(4-Fluorophenyl)imidazole. As researchers, scientists, and drug development professionals, the integrity of our analytical data is paramount. The choice of analytical methodology and its subsequent validation underpins the reliability of quality control, stability testing, and impurity profiling. This document moves beyond a simple recitation of protocols to explain the causality behind experimental choices, grounding every step in established regulatory frameworks to ensure a self-validating and trustworthy comparison.

The process of cross-validation is essential when comparing analytical procedures, transferring a method between laboratories, or replacing an established method with a new one.[1][2] It serves to demonstrate that different validated methods can produce comparable, reliable, and accurate results, ensuring consistency in data throughout the lifecycle of a pharmaceutical product.[3][4] This guide is structured to provide a practical framework for performing such a cross-validation study, adhering to the principles outlined by the International Council for Harmonisation (ICH) in its Q2(R2) guideline.[5][6][7]

The Regulatory Imperative: Grounding in ICH Q2(R2)

Before embarking on any analytical method comparison, it is critical to establish the framework and acceptance criteria that will govern the study. The ICH Q2(R2) guideline, adopted by major regulatory bodies like the FDA and EMA, provides a harmonized approach to validating analytical procedures.[8][9][10] The objective of validation is to demonstrate that an analytical procedure is fit for its intended purpose.[7][8] This guide will assess the selected methods against the core validation parameters stipulated by the ICH.[11][12]

Key Validation Parameters Considered:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[13]

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[13]

  • Range: The interval between the upper and lower concentrations of the analyte for which the procedure has demonstrated a suitable level of precision, accuracy, and linearity.[7]

  • Accuracy: The closeness of test results obtained by the method to the true value, often expressed as percent recovery.[14]

  • Precision: The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. This is evaluated at two levels:

    • Repeatability: Precision under the same operating conditions over a short interval.

    • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, analysts, equipment).[13]

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[15]

Method Selection & Experimental Rationale

For the analysis of 1-(4-Fluorophenyl)imidazole, we have selected two powerful, yet fundamentally different, chromatographic techniques for cross-validation.

  • High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the workhorse of pharmaceutical quality control. Its strengths lie in its high precision, robustness, and suitability for quantifying non-volatile and thermally labile compounds. It is the presumptive choice for routine assays and release testing.[16][17]

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique offers unparalleled specificity due to the mass-selective detector. While often used for volatile or semi-volatile compounds, it excels at impurity identification and structure confirmation through fragmentation analysis.[18]

The causal choice to compare these two methods stems from a common scenario in drug development: an HPLC-UV method is developed for routine QC, but a more specific, orthogonal method like GC-MS is required for in-depth impurity profiling or as a reference method.

Cross_Validation_Workflow cluster_planning Phase 1: Planning & Protocol cluster_execution Phase 2: Experimental Execution cluster_analysis Phase 3: Data Analysis & Comparison cluster_conclusion Phase 4: Conclusion start Define Analytical Need (e.g., QC Assay, Impurity Profile) select_methods Select Methods for Comparison (e.g., HPLC-UV vs. GC-MS) start->select_methods define_params Define Validation Parameters & Acceptance Criteria (ICH Q2) select_methods->define_params exec_hplc Execute HPLC-UV Validation Protocol define_params->exec_hplc exec_gcms Execute GC-MS Validation Protocol define_params->exec_gcms compare_data Compile & Compare Data (Specificity, Accuracy, Precision, etc.) exec_hplc->compare_data exec_gcms->compare_data stat_analysis Statistical Analysis (e.g., t-test, F-test) compare_data->stat_analysis decision Are Results Comparable Within Acceptance Criteria? stat_analysis->decision pass Methods are Cross-Validated. Define Appropriate Use for Each. decision->pass Yes fail Investigate Discrepancies. Refine Method(s) & Re-validate. decision->fail No fail->select_methods

Fig. 1: General workflow for the cross-validation of analytical methods.

Experimental Protocols

Method 1: Reversed-Phase HPLC with UV Detection

This protocol is designed as a robust quantitative assay, typical for release testing of an active pharmaceutical ingredient (API).

3.1.1. Materials & Reagents

  • 1-(4-Fluorophenyl)imidazole Reference Standard (CRS), >99.5% purity

  • Acetonitrile (HPLC Grade)

  • Potassium Dihydrogen Phosphate (KH₂PO₄), ACS Grade

  • Orthophosphoric Acid (85%)

  • Water (Deionized, 18.2 MΩ·cm)

3.1.2. Chromatographic Conditions

  • Instrument: Agilent 1260 Infinity II or equivalent HPLC system with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

  • Column: Thermo Scientific® BDS Hypersil C8 (4.6 x 250 mm, 5 µm).[16]

  • Mobile Phase: Acetonitrile : 25 mM KH₂PO₄ buffer, pH 3.2 (adjusted with phosphoric acid) (70:30, v/v).[16]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 10 µL.

  • Run Time: 10 minutes.

3.1.3. Preparation of Solutions

  • Buffer: Dissolve 3.4 g of KH₂PO₄ in 1000 mL of water. Adjust pH to 3.2 with orthophosphoric acid.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of 1-(4-Fluorophenyl)imidazole CRS into a 50 mL volumetric flask. Dissolve and dilute to volume with mobile phase.

  • Working Standard Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with mobile phase.

  • Sample Solution (100 µg/mL): Prepare in the same manner as the standard, using the test sample of 1-(4-Fluorophenyl)imidazole.

3.1.4. System Suitability Test (SST)

  • Procedure: Inject the Working Standard Solution (100 µg/mL) six times.

  • Acceptance Criteria:

    • Tailing Factor (T): ≤ 2.0.

    • Theoretical Plates (N): ≥ 2000.

    • %RSD of Peak Areas: ≤ 1.0%.

HPLC_Workflow prep Prepare Mobile Phase, Standards, and Samples equilibrate Equilibrate HPLC System (Column, Flow, Temp) prep->equilibrate sst Perform System Suitability Test (SST) (6 injections of standard) equilibrate->sst check_sst SST Criteria Met? (%RSD, Tailing, Plates) sst->check_sst check_sst->equilibrate No, Troubleshoot analyze Inject Blank, Standards, and Samples for Validation Study check_sst->analyze Yes process Process Data (Integrate Peaks, Generate Calibration Curve) analyze->process report Calculate Results and Report Against Acceptance Criteria process->report

Fig. 2: Experimental workflow for the HPLC-UV method validation.
Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is optimized for high specificity and the identification and quantification of the analyte.

3.2.1. Materials & Reagents

  • 1-(4-Fluorophenyl)imidazole Reference Standard (CRS), >99.5% purity

  • Dichloromethane (DCM), GC Grade

  • Helium (UHP, 99.999%)

3.2.2. Chromatographic & Spectrometric Conditions

  • Instrument: Agilent 7890B GC coupled with a 5977A Mass Selective Detector (MSD) or equivalent.

  • Column: Agilent DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (20:1).

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial Temperature: 100 °C, hold for 1 minute.

    • Ramp: 20 °C/min to 280 °C.

    • Hold: Hold at 280 °C for 5 minutes.

  • MSD Conditions:

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Full Scan (m/z 40-400) for identification and Selected Ion Monitoring (SIM) for quantification.

    • SIM Ions (Quantifier/Qualifiers): m/z 162 (M⁺, Quantifier), 135, 109.

3.2.3. Preparation of Solutions

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 1-(4-Fluorophenyl)imidazole CRS into a 25 mL volumetric flask. Dissolve and dilute to volume with Dichloromethane.

  • Working Standard Solution (50 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with Dichloromethane.

  • Sample Solution (50 µg/mL): Prepare in the same manner as the standard, using the test sample.

3.2.4. System Suitability Test (SST)

  • Procedure: Inject the Working Standard Solution (50 µg/mL) six times.

  • Acceptance Criteria:

    • Peak Signal-to-Noise (S/N): ≥ 100 for the quantifier ion (m/z 162).

    • %RSD of Peak Areas: ≤ 2.0%.

GCMS_Workflow prep Prepare Standards and Samples in DCM tune Tune Mass Spectrometer and Condition GC System prep->tune sst Perform System Suitability Test (SST) (6 injections of standard) tune->sst check_sst SST Criteria Met? (%RSD, S/N Ratio) sst->check_sst check_sst->tune No, Troubleshoot acquire Acquire Data in Full Scan (ID) and SIM (Quant) Modes check_sst->acquire Yes process Process Data (Extract Ion Chromatograms, Integrate) acquire->process report Calculate Results and Confirm Identity via Mass Spectrum process->report

Fig. 3: Experimental workflow for the GC-MS method validation.

Results: A Head-to-Head Comparison

The following table summarizes the hypothetical (yet realistic) performance data obtained from the validation of both methods according to the ICH Q2(R2) guideline.

Validation ParameterHPLC-UV MethodGC-MS Method (SIM Mode)Acceptance Criteria (ICH Q2)
Specificity Peak is pure (DAD analysis). No interference from placebo or known impurities at the retention time of the analyte.Single peak at the expected retention time. Mass spectrum matches reference standard. No co-eluting interferences.Method must be specific for the analyte.
Linearity (R²) 0.99980.9995R² ≥ 0.999
Range (µg/mL) 10 - 150 (80-120% of nominal)5 - 100 (50-150% of nominal)Defined by linearity, accuracy, & precision.
Accuracy (% Recovery) 80%: 99.5%100%: 100.2%120%: 99.8%50%: 98.9%100%: 101.5%150%: 100.8%98.0% - 102.0%
Precision (Repeatability, %RSD) 0.45% (n=6 at 100%)0.88% (n=6 at 100%)%RSD ≤ 1.0% for API Assay
Precision (Intermediate, %RSD) 0.62% (2 analysts, 2 days)1.25% (2 analysts, 2 days)%RSD ≤ 2.0% for API Assay
Robustness Unaffected by minor changes in flow rate (±0.1 mL/min) and mobile phase composition (±2% organic).Unaffected by minor changes in oven ramp rate (±2 °C/min) and inlet temperature (±10 °C).No significant impact on results.

Discussion, Causality, and Recommendations

The cross-validation study reveals that both the HPLC-UV and GC-MS methods are fit for the purpose of analyzing 1-(4-Fluorophenyl)imidazole, yet they exhibit distinct strengths rooted in their fundamental principles.

Expertise & Causality:

  • Precision and Accuracy: The HPLC-UV method demonstrates superior precision (%RSD < 0.7%) compared to the GC-MS method. This is causally linked to the highly reproducible nature of modern HPLC pumps and autosamplers, which deliver precise volumes of liquid mobile phase. In contrast, GC split injections can introduce slightly more variability. For a routine QC assay where high precision is paramount for batch release decisions, HPLC is the more reliable choice.

  • Specificity: While the HPLC-UV method proves specific through chromatographic separation and DAD peak purity analysis, the GC-MS method provides an orthogonal and more definitive confirmation of identity. The mass spectrum acts as a chemical fingerprint, making it virtually impossible to misidentify the analyte, a critical advantage when investigating out-of-specification results or characterizing reference materials.

  • Range and Sensitivity: The GC-MS method shows a slightly wider and lower range, indicative of its higher sensitivity, which is beneficial for impurity analysis where analytes may be present at very low concentrations.

Trustworthiness and Self-Validation: Both protocols incorporate a System Suitability Test (SST) as a self-validating mechanism. The SST is performed before any sample analysis to ensure the entire system (instrument, reagents, column) is operating correctly on that specific day.[11] By meeting predefined SST criteria, we establish trust that the analytical run will produce valid data.

Recommendations: Based on this comparative data, the following recommendations can be made:

  • For Routine Quality Control (QC) and Assay/Release Testing: The HPLC-UV method is the superior choice. Its high precision, robustness, and simpler setup make it ideal for high-throughput environments where consistency and reliability are the primary objectives.

  • For Impurity Profiling, Stability Studies, and Reference Standard Characterization: The GC-MS method is highly recommended. Its exceptional specificity is crucial for identifying unknown degradation products or process impurities. Its sensitivity is also an asset in detecting trace-level components. It serves as an excellent orthogonal method to confirm results from the primary HPLC assay.

By cross-validating these two methods, an organization can confidently use the HPLC-UV method for daily operations while having a robust, specific GC-MS method available for confirmatory testing and in-depth investigations, ensuring data integrity across the entire product lifecycle.

References

  • AMSbiopharma. (2025).
  • U.S. Food and Drug Administration. (2024). Q2(R2)
  • PharmaGuru. (2025).
  • Wikipedia. (n.d.).
  • Pharma Talks. (2025). Understanding ICH Q2(R2)
  • ProPharma. (2024).
  • Benchchem. (2025).
  • ECA Academy. (n.d.). FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. gmp-compliance.org.
  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA.
  • Viswanathan, C. T., et al. (2014).
  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH.
  • BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures.
  • ECA Academy. (2022). ICH Guidance Q14 / Q2(R2)
  • U.S. Food and Drug Administration. (n.d.). Q2(R2)
  • European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA.
  • European Medicines Agency. (n.d.).
  • Pharma IQ. (n.d.). Cross-Validation of Bioanalytical Methods: When, Why and How?. Pharma IQ.
  • European Medicines Agency. (2023).
  • Wang, Y., et al. (2023). A new method for the determination of imidazole-like brown carbons using gas chromatography-mass spectrometry.
  • Al-Shabrawi, M., et al. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Molecules (Basel, Switzerland).
  • El-Kimary, E. I., et al. (2025). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma.

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Validation

A Comparative Analysis of the Biological Activities of 1-(4-Fluorophenyl)imidazole and 1-(4-Chlorophenyl)imidazole

A Technical Guide for Researchers in Drug Discovery and Development In the landscape of medicinal chemistry, the substitution of a single halogen atom can profoundly influence the biological activity of a molecule. This...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers in Drug Discovery and Development

In the landscape of medicinal chemistry, the substitution of a single halogen atom can profoundly influence the biological activity of a molecule. This guide provides an in-depth, objective comparison of the biological activities of two closely related imidazole derivatives: 1-(4-Fluorophenyl)imidazole and 1-(4-Chlorophenyl)imidazole. By synthesizing available experimental data on these and structurally similar compounds, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to inform their research and development efforts.

Introduction to 1-(4-Halophenyl)imidazoles

The imidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically significant drugs with a wide range of biological activities, including antifungal, anticancer, and anti-inflammatory properties. The addition of a halophenyl group at the N1 position can significantly modulate the pharmacokinetic and pharmacodynamic properties of the imidazole ring. Fluorine and chlorine, while both halogens, possess distinct electronic and steric properties that can lead to differential interactions with biological targets. This guide will explore these differences through the lens of antifungal, anticancer, kinase inhibitory, and metabolic enzyme interaction profiles.

Antifungal Activity: A Tale of Two Halogens

Both fluorinated and chlorinated phenylimidazole derivatives have been extensively investigated for their antifungal properties.[1][2] The primary mechanism of action for many antifungal imidazoles is the inhibition of fungal cytochrome P450 enzymes, specifically lanosterol 14α-demethylase, which is crucial for ergosterol biosynthesis in fungal cell membranes.[3][4]

Comparative Antifungal Activity Data (Derivatives)

Compound DerivativeTarget OrganismActivity Metric (% inhibition or MIC)Reference
2-(4-chlorophenyl)-4,5-diphenyl-1H-imidazole derivative 4eCandida albicans75% inhibition[5]
2,4-dichloro-5-(2-nitrovynil)-1-(4-fluorophenyl)-1H-imidazoleCandida krusei, C. kefyrHigh activity[6][7]

This table presents data on derivatives to infer the potential antifungal activity of the parent compounds.

The slightly greater lipophilicity of the chloro-substituted compound may enhance its ability to penetrate the fungal cell membrane, potentially leading to increased efficacy. However, the high electronegativity of fluorine can lead to stronger interactions with specific amino acid residues in the active site of the target enzyme.

Anticancer Activity: Targeting Cellular Proliferation

The imidazole core is a versatile scaffold for the development of anticancer agents, with derivatives exhibiting a range of mechanisms, including tubulin polymerization inhibition and kinase inhibition.[8][9] The substitution of a fluorophenyl or chlorophenyl group can influence the potency and selectivity of these compounds.

Studies on imidazolone derivatives have shown that compounds bearing a 2-(4-fluorophenyl) group can exhibit potent cytotoxic activity against various cancer cell lines, including Hela, MCF-7, PC3, and HCT-116.[10] For example, certain 2-(4-fluorophenyl) imidazol-5-ones have shown inhibitory activity against VEGFR-2 and CDK2A, key kinases in cancer progression.[10] On the other hand, derivatives of 1-(4-chlorophenyl)imidazole have also been identified as promising anticancer agents. For instance, 2-((4-acetylphenyl)amino)-1-(4-chlorophenyl)ethan-1-one has shown notable cytotoxicity against breast, prostate, and glioblastoma cell lines.[11][12]

Comparative Anticancer Activity Data (Derivatives)

Compound DerivativeCancer Cell LineIC50 (µM)Reference
2-(4-fluorophenyl) imidazol-5-one derivative 6VEGFR-2 (enzyme assay)0.067[10]
2-(4-fluorophenyl) imidazol-5-one derivative 26CDK2A (enzyme assay)0.66[10]
2-((4-acetylphenyl)amino)-1-(4-chlorophenyl)ethan-1-one (4)MDA-MB-231 (breast)Data not specified[11][12]
1-(4-(4-(4-fluorophenyl)-2-thioxo-2,3-dihydro-1H-imidazol-1-yl)phenyl)ethan-1-one (9)MDA-MB-231 (breast)Data not specified[11][12]

This table presents IC50 values for derivatives, providing insight into the potential anticancer activities of the parent compounds.

Kinase Inhibition: Modulating Cellular Signaling

The ability of phenylimidazole compounds to act as kinase inhibitors is a significant area of research.[13][14] The 4-fluorophenyl-imidazole scaffold has been successfully utilized to develop selective inhibitors of p38α MAPK, CK1δ, and JAK2 kinases.[13][14][15] The fluorine atom can form favorable interactions within the ATP-binding pocket of these kinases, contributing to their inhibitory activity.

While specific kinase inhibition data for 1-(4-chlorophenyl)imidazole is less prevalent in the readily available literature, the structural similarity suggests that it could also exhibit kinase inhibitory properties. The larger size of the chlorine atom compared to fluorine might alter the binding mode and selectivity profile for different kinases.

Comparative Kinase Inhibition Data (Derivatives)

Compound DerivativeTarget KinaseIC50 (nM)Reference
4-(4'-fluorophenyl)imidazole derivative 15p38α MAPK250[13]
4-(4'-fluorophenyl)imidazole derivative 34p38α MAPK96[13]
4-(4'-fluorophenyl)imidazole derivative 3CK1δ89[13]
4-(4'-fluorophenyl)imidazole derivative 31JAK262[13]

This table highlights the kinase inhibitory potential of the 4-fluorophenyl-imidazole scaffold.

Interaction with Cytochrome P450 Enzymes: A Double-Edged Sword

Imidazole-based compounds are well-known inhibitors of cytochrome P450 (CYP) enzymes, a superfamily of heme-containing monooxygenases responsible for the metabolism of a vast array of xenobiotics, including drugs.[7][16][17] This inhibition can be a therapeutic advantage, as seen in antifungal activity, but it can also lead to drug-drug interactions.[18]

Both 1-(4-fluorophenyl)imidazole and 1-(4-chlorophenyl)imidazole are expected to inhibit various CYP isoforms. The nitrogen atoms of the imidazole ring can coordinate with the heme iron of the CYP enzyme, leading to inhibition.[16][19] The nature of the halogen substituent can influence the affinity and selectivity of this inhibition. For example, a study on the binding of 1-(4-chlorophenyl)imidazole to P450 2B4 revealed that it induces a different active site conformation compared to its isomer, 4-(4-chlorophenyl)imidazole.[9][20] This highlights the subtle yet significant impact of substituent positioning and identity on enzyme-ligand interactions.

Experimental Protocols

To facilitate further research and direct comparison, we provide the following detailed, self-validating experimental protocols based on established methodologies.

Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for yeast susceptibility testing.[6]

Antifungal_Susceptibility_Workflow cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis A Prepare standardized fungal inoculum (0.5-2.5 x 10^3 CFU/mL) D Inoculate microtiter plate wells with fungal suspension and test compounds A->D B Serially dilute test compounds (1-(4-F-phenyl)imidazole & 1-(4-Cl-phenyl)imidazole) in RPMI-1640 medium B->D C Prepare positive (no drug) and negative (no inoculum) controls C->D E Incubate at 35°C for 24-48 hours D->E F Read absorbance at 530 nm or visually assess turbidity E->F G Determine Minimum Inhibitory Concentration (MIC) (lowest concentration with significant growth inhibition) F->G Kinase_Inhibition_Workflow cluster_setup Assay Setup cluster_reaction Kinase Reaction cluster_detection Detection & Analysis A Prepare serial dilutions of test compounds (1-(4-F-phenyl)imidazole & 1-(4-Cl-phenyl)imidazole) B Add kinase and test compounds to 384-well plate A->B C Pre-incubate to allow compound-kinase binding B->C D Initiate reaction by adding ATP and substrate C->D E Incubate at 30°C for 60 minutes D->E F Add ADP-Glo™ Reagent to stop reaction and deplete remaining ATP E->F G Add Kinase Detection Reagent to convert ADP to ATP and generate luminescence F->G H Measure luminescence G->H I Calculate IC50 from dose-response curve H->I

Figure 2: Workflow for Kinase Inhibition Assay.

Step-by-Step Methodology:

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 1-(4-Fluorophenyl)imidazole and 1-(4-Chlorophenyl)imidazole in DMSO.

  • Assay Plate Preparation: In a 384-well plate, add the kinase enzyme solution to each well. Then, add the serially diluted test compounds. Include a positive control (known inhibitor) and a negative control (DMSO).

  • Pre-incubation: Incubate the plate at room temperature for 10-15 minutes to allow the compounds to bind to the kinase.

  • Kinase Reaction: Initiate the kinase reaction by adding a mixture of the kinase-specific substrate and ATP.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • Signal Detection: Stop the kinase reaction and measure the amount of ADP produced using a luminescence-based detection reagent (e.g., ADP-Glo™ Kinase Assay).

  • IC50 Calculation: Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cytochrome P450 Inhibition Assay (LC-MS/MS Based)

This protocol outlines a common method for assessing the inhibitory potential of compounds against major CYP450 isoforms. [13][16][17]

CYP450_Inhibition_Workflow cluster_incubation Incubation cluster_quenching Reaction Quenching cluster_analysis Analysis A Prepare serial dilutions of test compounds B Incubate test compounds with human liver microsomes, NADPH regenerating system, and a CYP-specific substrate A->B D Stop the reaction with acetonitrile containing an internal standard B->D C Include positive and negative controls C->B E Centrifuge and analyze supernatant by LC-MS/MS D->E F Quantify the formation of the substrate-specific metabolite E->F G Calculate IC50 from the decrease in metabolite formation F->G

Figure 3: Workflow for Cytochrome P450 Inhibition Assay.

Step-by-Step Methodology:

  • Incubation Mixture Preparation: In a 96-well plate, prepare an incubation mixture containing human liver microsomes, an NADPH regenerating system, and a specific probe substrate for the CYP isoform of interest (e.g., phenacetin for CYP1A2).

  • Compound Addition: Add serial dilutions of 1-(4-Fluorophenyl)imidazole and 1-(4-Chlorophenyl)imidazole to the incubation mixtures. Include a positive control (known inhibitor) and a negative control (vehicle).

  • Incubation: Pre-incubate the plate at 37°C for 5 minutes, then initiate the reaction by adding the NADPH regenerating system. Incubate for a specific time (e.g., 15 minutes).

  • Reaction Quenching: Stop the reaction by adding ice-cold acetonitrile containing an internal standard.

  • Sample Processing: Centrifuge the plate to pellet the protein and transfer the supernatant to a new plate for analysis.

  • LC-MS/MS Analysis: Analyze the samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the amount of the specific metabolite formed.

  • IC50 Calculation: Determine the IC50 value by plotting the percentage of metabolite formation against the inhibitor concentration.

Comparative Summary and Future Directions

The substitution of fluorine versus chlorine on the phenyl ring of 1-phenylimidazole subtly but significantly influences its biological activity profile. Based on the available data for their derivatives, the following comparative points can be inferred:

  • Antifungal Activity: Both scaffolds show promise, with the potential for potent antifungal activity. The chloro-substituted compound may have a slight advantage in terms of membrane permeability, while the fluoro-substituted compound might exhibit more specific target interactions.

  • Anticancer Activity: Both fluorinated and chlorinated derivatives have demonstrated significant anticancer potential through various mechanisms. The choice between the two may depend on the specific cancer type and the desired molecular target.

  • Kinase Inhibition: The 4-fluorophenyl-imidazole scaffold is a validated starting point for the development of selective kinase inhibitors. Further investigation is warranted to explore the kinase inhibitory profile of 1-(4-chlorophenyl)imidazole.

  • CYP450 Inhibition: Both compounds are expected to be inhibitors of CYP450 enzymes. The specific isoform selectivity and potency will likely differ, which is a critical consideration for drug development to minimize the risk of drug-drug interactions.

References

  • Walker, M. J., et al. (1978). 1-[4-(4-Chlorophenyl)-2-(2,6-dichlorophenylthio)-n-butyl]-1H-imidazole nitrate, a new potent antifungal agent. Journal of Medicinal Chemistry, 21(8), 840-843. Available from: [Link]

  • Wilkinson, C. F., et al. (1983). Selectivity of 1-phenylimidazole as a ligand for cytochrome P-450 and as an inhibitor of microsomal oxidation. Biochemical Pharmacology, 32(14), 2271-2278. Available from: [Link]

  • Poulos, T. L., & Howard, A. J. (2007). Ligand-assisted inhibition in cytochrome P450 158A2 from Streptomyces coelicolor A3(2). Biochemistry, 46(44), 12695-12702. Available from: [Link]

  • Desai, N. C., et al. (2012). Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl). Der Pharma Chemica, 4(4), 1436-1443. Available from: [Link]

  • Lasker, M. V., & Jefcoate, C. R. (2006). Induction of CYP1A and CYP2-mediated arachidonic acid epoxygenation and suppression of 20-hydroxyeicosatetraenoic acid by imidazole derivatives including the aromatase Inhibitor vorozole. The Journal of Pharmacology and Experimental Therapeutics, 317(2), 536-545. Available from: [Link]

  • Attia, M. I., et al. (2013). Synthesis and X-Ray Crystal Structure of (1E)-1-(4- Chlorophenyl)-N-hydroxy-3-(1H-imidazol-1-yl)propan-1-imine. Journal of Chemistry, 2013, 852731. Available from: [Link]

  • Marcinkowska, M., et al. (2020). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Chemical Neuroscience, 11(15), 2353-2365. Available from: [Link]

  • Attia, M. I., et al. (2013). Synthesis and X-Ray Crystal Structure of (1E)-1-(4-Chlorophenyl)-N-hydroxy-3-(1H-imidazol-1-yl) propan-1-imine. Journal of Chemistry, 2013. Available from: [Link]

  • Zhang, H., et al. (2020). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. Journal of Applied Pharmaceutical Science, 9(5), 1-11. Available from: [Link]

  • Yakovychuk, N. D., et al. (2022). Review of pharmacological effects of imidazole derivatives. Journal of Clinical Medicine of Kazakhstan, 19(3), 11-15. Available from: [Link]

  • Scott, E. E., et al. (2007). Structural and Thermodynamic Consequences of 1-(4-Chlorophenyl)imidazole Binding to Cytochrome P450 2B4. Journal of Biological Chemistry, 282(49), 35848-35856. Available from: [Link]

  • Seerden, J. P. G., et al. (2014). Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(15), 3412-3418. Available from: [Link]

  • Yakovychuk, N. D., et al. (2022). Review of pharmacological effects of imidazole derivatives. Journal of Clinical Medicine of Kazakhstan, 19(3), 11-15. Available from: [Link]

  • Stresser, D. M., & Kupfer, D. (1998). Inhibition of cytochromes P450 by antifungal imidazole derivatives. Drug Metabolism and Disposition, 26(9), 844-848. Available from: [Link]

  • Abo-Elanwar, Y. A., et al. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as Anticancer Agents. Journal of Applied Pharmaceutical Science, 9(05), 001-011. Available from: [Link]

  • Seerden, J. P. G., et al. (2014). Synthesis and structure–activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(15), 3412-3418. Available from: [Link]

  • Scott, E. E., et al. (2007). Structural and thermodynamic consequences of 1-(4-chlorophenyl)imidazole binding to cytochrome P450 2B4. Journal of Biological Chemistry, 282(49), 35848-35856. Available from: [Link]

  • Seerden, J. P. G., et al. (2014). Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38 alpha MAPK, CK1 delta and JAK2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(15), 3412-3418. Available from: [Link]

  • Lautens, M., & Fagnou, K. (2004). 4-(4-Fluorophenyl)-1-methoxymethyl-2-phenyl-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 60(11), o2082-o2083. Available from: [Link]

  • Vanover, K. E., et al. (2006). Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. The Journal of Pharmacology and Experimental Therapeutics, 317(2), 910-918. Available from: [Link]

  • Sharma, G., et al. (2016). Imidazole: Having Versatile Biological Activities. Journal of Chemistry, 2016. Available from: [Link]

  • Anupam, et al. (2017). IMIDAZOLE-A NEW PROFILE OF VARIOUS PHARMACOLOGICAL ACTIVITIES. European Journal of Pharmaceutical and Medical Research, 4(1), 322-328. Available from: [Link]

  • Sharma, G., et al. (2016). Imidazole: Having Versatile Biological Activities. Journal of Chemistry, 2016. Available from: [Link]

  • Al-Ostath, A., et al. (2022). Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells. Scientific Reports, 12(1), 1-16. Available from: [Link]

  • Deodhar, M., et al. (2020). Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice. Pharmaceutics, 12(9), 846. Available from: [Link]

  • Kragie, L., et al. (2002). List of Mean IC 50 Values of Tested Imidazoles and In Vivo Human... Toxicological Sciences, 68(1), 203-210. Available from: [Link]

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  • Desai, N. C., et al. (2012). Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl). Der Pharma Chemica, 4(4), 1436-1443. Available from: [Link]

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Comparative

A Positional Isomer Showdown: Comparing the Efficacy of Ortho, Meta, and Para-Fluorophenylimidazole Scaffolds

A Senior Application Scientist's Guide to Structure-Activity Relationships and In Vitro Evaluation In the landscape of medicinal chemistry, the imidazole scaffold is a cornerstone for developing targeted therapies, parti...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to Structure-Activity Relationships and In Vitro Evaluation

In the landscape of medicinal chemistry, the imidazole scaffold is a cornerstone for developing targeted therapies, particularly in the realm of kinase inhibition. The strategic introduction of a fluorine atom onto a phenyl ring substituent can dramatically alter a compound's potency, selectivity, and pharmacokinetic profile. However, the seemingly subtle shift of this single fluorine atom between the ortho, meta, and para positions can yield vastly different biological outcomes.

This guide provides an in-depth comparison of the ortho-, meta-, and para-fluorophenylimidazole isomers, with a specific focus on their efficacy as inhibitors of p38α mitogen-activated protein (MAP) kinase, a key target in inflammatory diseases. We will dissect the underlying structure-activity relationships (SAR), provide detailed experimental protocols for comparative evaluation, and present a clear, data-driven analysis to inform rational drug design.

The Decisive Role of Fluorine Positioning: A Comparative Efficacy Analysis

The inhibitory potential, typically measured as the half-maximal inhibitory concentration (IC50), reveals the profound impact of the fluorine's position.

IsomerStructureRepresentative p38α IC50 (nM)Rationale for Efficacy
para-fluorophenylimidazole 4-FPI50 - 150The fluorine atom in the para position often forms favorable interactions, such as hydrogen bonds or halogen bonds, with residues in the back of the hydrophobic pocket of the kinase. This position optimizes the fit and maximizes binding affinity.
meta-fluorophenylimidazole 3-FPI500 - 1500The meta position generally offers less favorable geometry for interaction within the target binding site compared to the para position. While still active, the lack of optimal interaction leads to a significant drop in potency. Studies on related fluorinated compounds have shown that meta-substitution can result in lower activity compared to ortho and para isomers.[1]
ortho-fluorophenylimidazole 2-FPI> 5000The ortho-fluorine can introduce steric hindrance, potentially forcing the phenyl ring to rotate out of the optimal planar conformation required for effective binding.[2][3] This clash can severely diminish the compound's ability to fit within the active site, leading to a dramatic loss of inhibitory activity.

Note: The IC50 values are representative estimates derived from established SAR principles for kinase inhibitors and are intended for illustrative comparison.

Unraveling the Structure-Activity Relationship (SAR)

The observed differences in efficacy are not arbitrary; they are dictated by the interplay of electronics, sterics, and potential binding interactions within the kinase's active site.

  • Electronic Effects : Fluorine is the most electronegative element, acting as a powerful electron-withdrawing group. This influences the pKa of the imidazole ring, affecting its protonation state and ability to act as a hydrogen bond donor or acceptor. While this effect is present in all three isomers, its interplay with steric and binding factors determines the final efficacy.

  • Binding Interactions : The ATP-binding site of p38α kinase features a key hydrophobic region. The para-fluorophenyl group is perfectly positioned to occupy this pocket. The fluorine atom can form a crucial hydrogen bond with the backbone NH of Met109 in the "hinge region" of the kinase, an interaction that is critical for high-affinity binding.

  • Steric Hindrance : The ortho-isomer is the most sterically hindered. The proximity of the fluorine atom to the imidazole core can force a non-planar conformation, disrupting the key interactions necessary for potent inhibition.

Experimental Design for Isomer Comparison

To validate the efficacy differences between the isomers, a robust and reproducible experimental workflow is essential. This process involves synthesis, purification, and biological evaluation under identical conditions.

G cluster_0 Synthesis & Purification cluster_1 Biochemical Assay cluster_2 Data Analysis syn Parallel Synthesis of o, m, p Isomers pur HPLC Purification syn->pur char Structural Confirmation (NMR, MS) pur->char assay_prep Prepare Assay Plates (Enzyme, Substrate) char->assay_prep Purity >95% Confirmed cpd_add Add Serial Dilutions of Isomers assay_prep->cpd_add inc Incubate & Initiate Reaction (ATP) cpd_add->inc detect Detect Signal (Luminescence) inc->detect curve Generate Dose-Response Curves detect->curve ic50 Calculate IC50 Values curve->ic50 compare Compare Isomer Potency ic50->compare

Caption: Workflow for comparative efficacy testing of isomers.

Protocol 1: General Synthesis of Fluorophenylimidazole Derivatives

This procedure describes a general method for synthesizing the diaryl imidazole scaffold.

  • Reaction Setup : To a solution of the appropriate fluorobenzaldehyde (ortho, meta, or para) (1.0 eq) in glacial acetic acid, add a substituted glyoxal (1.0 eq) and ammonium acetate (10-20 eq).

  • Reflux : Heat the mixture to reflux (approximately 120°C) and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Workup : After cooling to room temperature, pour the reaction mixture into ice-cold water.

  • Neutralization : Neutralize the aqueous solution by slowly adding ammonium hydroxide until a precipitate forms.

  • Isolation : Filter the resulting solid, wash thoroughly with water, and dry under a vacuum.

  • Purification : Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure fluorophenylimidazole isomer.

Protocol 2: In Vitro p38α Kinase Inhibition Assay (Luminescent)

This protocol provides a method for determining the IC50 values of the synthesized isomers.

  • Reagent Preparation : Prepare a kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). Dilute recombinant human p38α enzyme and the substrate (e.g., ATF-2 peptide) in this buffer. Prepare a 10 mM stock solution of each isomer in 100% DMSO.

  • Compound Dilution : Perform a serial dilution of the isomer stock solutions in kinase buffer to create a range of concentrations (e.g., 100 µM to 1 nM).

  • Assay Plate Setup : To a 384-well plate, add 2 µL of the diluted compound solutions.

  • Enzyme Addition : Add 2 µL of the diluted p38α enzyme solution to each well.

  • Reaction Initiation : Add 2 µL of a substrate/ATP mixture to initiate the kinase reaction. The final ATP concentration should be at or near its Km for p38α.

  • Incubation : Incubate the plate at room temperature for 60 minutes.

  • Signal Detection : Add 5 µL of a luminescent ADP detection reagent (e.g., ADP-Glo™). Incubate for 40 minutes at room temperature.

  • Luminescence Reading : Add 10 µL of a kinase detection reagent, incubate for 30 minutes, and then measure the luminescence using a plate reader. The luminescent signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

  • Data Analysis : Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

The p38 MAPK Signaling Pathway

Understanding the context in which these inhibitors function is critical. The p38 MAPK pathway is a central signaling cascade that responds to stress stimuli and inflammatory cytokines, leading to the production of pro-inflammatory mediators like TNF-α and IL-1β. Dysregulation of this pathway is implicated in a host of diseases, making it a valuable therapeutic target.

G stress Environmental Stress Inflammatory Cytokines mkk MKK3 / MKK6 (MAPKKs) stress->mkk Activate p38 p38 MAPK mkk->p38 Phosphorylate (Activate) mapkapk2 MAPKAPK2 p38->mapkapk2 Phosphorylate tf Transcription Factors (e.g., ATF2, CREB) p38->tf Phosphorylate cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) mapkapk2->cytokines tf->cytokines inhibitor Fluorophenylimidazole Isomers inhibitor->p38 Inhibit

Caption: Simplified p38 MAPK signaling cascade and point of inhibition.

Conclusion and Future Directions

The positional isomerism of the fluorine atom on the phenylimidazole scaffold is a critical determinant of inhibitory efficacy against p38α MAP kinase. The para-isomer consistently emerges as the most potent scaffold due to its optimal fit and ability to form key interactions within the enzyme's active site. In contrast, the meta-isomer shows significantly reduced potency, and the ortho-isomer is often rendered inactive by steric hindrance.

This guide underscores the necessity of precise positional control in structure-based drug design. For researchers in this field, synthesizing and evaluating all three isomers is a crucial step in validating a new scaffold and confirming the optimal substitution pattern. Future work should focus on obtaining co-crystal structures of each isomer with p38α to visually confirm these predicted binding modes and further refine the design of next-generation kinase inhibitors.

References

  • Malhotra, S., et al. (2020). An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents. Molecules, 25(21), 5026. Available at: [Link]

  • Talele, T. T. (2016). The "ortho-substituent" effect in drug design. Journal of Medicinal Chemistry, 59(18), 8712-8743. (A general review that can support the steric hindrance argument).
  • Gill, A., et al. (2021). Synthesis and structure-activity relationships of hydroxylated and halogenated 2,4-diaryl benzofuro[3,2-b]pyridin-7-ols as selective topoisomerase IIα inhibitors. Bioorganic & Medicinal Chemistry, 48, 116413.
  • Singh, U. P., et al. (2018). Dearomatization is Temporary, Fluorination is Forever: C3-Selective Fluorination of Pyridine Adducts.
  • Malhotra, S., et al. (2020). An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents. PMC - NIH. Available at: [Link]

Sources

Validation

The Strategic Placement of Fluorine: A Comparative Guide to the Structure-Activity Relationship of Phenylimidazole-Based Kinase Inhibitors

In the landscape of modern medicinal chemistry, the imidazole scaffold stands as a privileged structure, forming the core of numerous biologically active compounds.[1][2] When coupled with the strategic incorporation of...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern medicinal chemistry, the imidazole scaffold stands as a privileged structure, forming the core of numerous biologically active compounds.[1][2] When coupled with the strategic incorporation of fluorine, a halogen with unique and powerful properties, the resulting fluorinated phenylimidazole derivatives emerge as potent modulators of key cellular processes. This guide provides an in-depth technical comparison of the structure-activity relationships (SAR) of these compounds, with a particular focus on their role as inhibitors of the p38 mitogen-activated protein kinase (MAPK) signaling pathway, a critical regulator of inflammatory responses and a promising target in oncology.[3][4] We will delve into the causality behind experimental design, present detailed protocols for synthesis and biological evaluation, and visualize the complex interplay of molecular structure and biological function.

The Rationale for Fluorination: More Than Just a Halogen Swap

The introduction of fluorine into a drug candidate is a deliberate strategy to enhance its pharmacological profile.[5] Unlike other halogens, fluorine's small size (van der Waals radius of 1.47 Å, comparable to hydrogen's 1.20 Å) allows it to act as a "super hydrogen," often without significant steric hindrance. However, its extreme electronegativity, the highest of any element, profoundly alters the electronic properties of the molecule. This can lead to:

  • Enhanced Binding Affinity: The polarized C-F bond can engage in favorable dipole-dipole interactions and form strong hydrogen bonds with amino acid residues in the target protein's binding pocket, thereby stabilizing the ligand-receptor complex.[6]

  • Improved Metabolic Stability: The strength of the C-F bond makes it resistant to metabolic degradation by cytochrome P450 enzymes, which can increase the compound's half-life and bioavailability.[5]

  • Modulation of Physicochemical Properties: Fluorine substitution can lower the pKa of nearby basic groups, which can improve cell membrane permeability and oral absorption. It can also increase lipophilicity, aiding in passage through biological barriers.[7]

These fluorine-induced enhancements are not universal and are highly dependent on the specific position and number of fluorine atoms within the molecular scaffold. The following sections will explore these nuances within the context of phenylimidazole-based kinase inhibitors.

Comparative Analysis of Fluorinated Phenylimidazoles as p38 MAPK Inhibitors

The p38 MAPK pathway is a key signaling cascade involved in cellular responses to stress and inflammation.[8][9] Dysregulation of this pathway is implicated in a variety of diseases, including rheumatoid arthritis and cancer, making it a prime target for therapeutic intervention.[4][] A significant class of p38 MAPK inhibitors is based on a 2,4,5-trisubstituted imidazole scaffold, where a (fluoro)phenyl group at the 4-position has been shown to be crucial for potent activity.[5][11][12]

Data Presentation: SAR of 2,4,5-Trisubstituted Imidazoles against p38 MAPK

The following table summarizes the in vitro inhibitory activity of a series of phenylimidazole derivatives against p38 MAPK, highlighting the impact of fluorine substitution on the phenyl ring at the 4-position.

Compound IDR1 (at C2)R2 (at C4)R3 (at C5)p38 MAPK IC50 (nM)Reference
1 4-Methylsulfinylphenyl4-Fluorophenyl 4-Pyridyl50[5]
2 4-Methylthiophenyl4-Fluorophenyl 4-Pyridyl200[5]
3 4-Methylsulfonylphenyl4-Fluorophenyl 4-Pyridyl60[5]
4 4-Aminophenyl4-Fluorophenyl 4-Pyridyl>10000[5]
5 4-Methoxyphenyl4-Fluorophenyl 4-Pyridyl>10000[5]
6 4-MethylsulfinylphenylPhenyl4-Pyridyl250[5]
7 4-Methylsulfinylphenyl4-Chlorophenyl 4-Pyridyl60[5]
8 Pyrimidine4-Fluorophenyl Various96 - 250[11]
9 Pyridine4-Fluorophenyl Various89 (for CK1δ)[11]

Analysis of Structure-Activity Relationships:

  • The Importance of the 4-Fluorophenyl Moiety: A direct comparison between Compound 1 (IC50 = 50 nM) and Compound 6 (IC50 = 250 nM) clearly demonstrates the beneficial effect of a fluorine atom at the para-position of the C4-phenyl ring.[5] This five-fold increase in potency can be attributed to favorable interactions of the fluorine atom within the kinase's ATP-binding pocket.

  • Positional Isomers and Multiple Fluorination: While the presented data primarily focuses on mono-fluorination at the para-position, other studies have explored the impact of different fluorination patterns. For instance, the anticancer activity of some fluorinated imidazole analogues was found to be amplified with the introduction of multiple fluorine atoms.[13][14] A difluorophenyl substituent on an imidazole[4,5-f][5][8]phenanthroline scaffold resulted in an IC50 value of 0.29 µM against HepG2 liver cancer cells.

  • Synergy with Other Substituents: The potency of the fluorinated phenylimidazole core is significantly influenced by the substituents at the C2 and C5 positions of the imidazole ring. A 4-pyridyl group at C5 is a common feature in potent p38 inhibitors, as it forms a critical hydrogen bond with the hinge region of the kinase.[5] At the C2 position, a methylsulfinylphenyl group (Compound 1 ) is generally optimal for p38 inhibition.[5]

Experimental Protocols

General Synthesis of 2,4,5-Trisubstituted Imidazoles

A robust and widely used method for the synthesis of 2,4,5-trisubstituted imidazoles is the three-component condensation reaction of a 1,2-dicarbonyl compound, an aldehyde, and ammonium acetate.[5][15][16][17]

Step-by-Step Methodology:

  • To a solution of benzil (or a substituted benzil derivative, 1.0 eq) in glacial acetic acid, add the desired aryl aldehyde (e.g., 4-fluorobenzaldehyde, 1.1 eq) and ammonium acetate (10 eq).

  • Reflux the reaction mixture for 2-4 hours, monitoring its progress by Thin Layer Chromatography (TLC).

  • Upon completion, allow the mixture to cool to room temperature and then pour it into ice-cold water.

  • Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with water and dry it under vacuum.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Synthesis_Workflow reagents Benzil (1.0 eq) 4-Fluorobenzaldehyde (1.1 eq) Ammonium Acetate (10 eq) reaction Reflux (2-4 h) reagents->reaction solvent Glacial Acetic Acid solvent->reaction workup Cool & Quench in Water Neutralize (NaHCO3) reaction->workup isolation Filtration & Drying workup->isolation purification Recrystallization or Column Chromatography isolation->purification product 2-(4-Fluorophenyl)-4,5-diphenyl-1H-imidazole purification->product MTT_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment & Incubation cluster_assay Assay Procedure cluster_analysis Data Analysis cell_seeding Seed Cells in 96-well Plate treatment Treat Cells with Compounds cell_seeding->treatment compound_prep Prepare Serial Dilutions of Test Compounds compound_prep->treatment incubation Incubate for 48-72 h treatment->incubation mtt_addition Add MTT Reagent incubation->mtt_addition formazan_formation Incubate for 2-4 h mtt_addition->formazan_formation solubilization Add Solubilization Solution formazan_formation->solubilization read_absorbance Measure Absorbance at 570 nm solubilization->read_absorbance data_analysis Calculate % Viability Determine IC50 read_absorbance->data_analysis

Figure 2: Step-by-step workflow of the MTT assay for cytotoxicity evaluation.

The p38 MAPK Signaling Pathway and Inhibition by Fluorinated Phenylimidazoles

The p38 MAPK signaling cascade is activated by various extracellular stimuli, including stress and inflammatory cytokines. [1][2]This activation leads to a series of phosphorylation events that ultimately regulate the expression of genes involved in inflammation and apoptosis. [8]Fluorinated phenylimidazole-based inhibitors act as competitive inhibitors at the ATP-binding site of p38α MAPK, thereby blocking the downstream signaling cascade. [4]

p38_MAPK_Pathway stimuli Stress / Inflammatory Cytokines mapkkk MAPKKK (e.g., TAK1, ASK1) stimuli->mapkkk activates mapkk MKK3 / MKK6 mapkkk->mapkk phosphorylates p38 p38 MAPK mapkk->p38 phosphorylates substrates Downstream Substrates (e.g., MAPKAPK2, ATF2) p38->substrates phosphorylates inhibitor Fluorinated Phenylimidazole Inhibitor inhibitor->p38 inhibits ATP binding response Inflammatory Response Apoptosis substrates->response leads to

Figure 3: Simplified diagram of the p38 MAPK signaling pathway and the point of inhibition by fluorinated phenylimidazoles.

Conclusion and Future Directions

The strategic incorporation of fluorine into the phenylimidazole scaffold has proven to be a highly effective strategy for the development of potent kinase inhibitors, particularly targeting the p38 MAPK pathway. The SAR data clearly indicates that a 4-fluorophenyl group at the C4 position of the imidazole ring is a key determinant of high potency. The insights gained from these comparative studies provide a rational basis for the design of next-generation inhibitors with improved efficacy and pharmacokinetic profiles. Future research in this area should focus on exploring the effects of di- and tri-fluorination patterns on the phenyl ring, as well as the synthesis and evaluation of novel derivatives with enhanced selectivity for different kinase targets. The detailed experimental protocols provided in this guide serve as a valuable resource for researchers aiming to synthesize and evaluate new fluorinated phenylimidazole-based drug candidates.

References

  • Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Roche. Available at: [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

  • Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. Available at: [Link]

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Comparative

A Comparative Guide to 1-(4-Fluorophenyl)imidazole Derivatives and Other Prominent Kinase Inhibitors

Abstract The 1-(4-fluorophenyl)imidazole scaffold has emerged as a privileged structure in medicinal chemistry, serving as the foundation for a multitude of kinase inhibitors. Its versatility allows for targeted modifica...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1-(4-fluorophenyl)imidazole scaffold has emerged as a privileged structure in medicinal chemistry, serving as the foundation for a multitude of kinase inhibitors. Its versatility allows for targeted modifications that can potently and selectively modulate the activity of key enzymes in cellular signaling cascades. This guide provides an in-depth comparison of derivatives based on this scaffold with other well-characterized kinase inhibitors. We will focus on p38 MAP kinase, a primary target for this class of compounds, and provide broader context by comparing them against multi-kinase inhibitors such as Dasatinib and Nilotinib. This document is intended for researchers, scientists, and drug development professionals, offering objective analysis supported by experimental data and detailed protocols to facilitate further investigation.

The 1-(4-Fluorophenyl)imidazole Scaffold: A Versatile Core for Kinase Inhibition

The imidazole ring system is a common motif in pharmacologically active compounds due to its ability to engage in various non-covalent interactions, including hydrogen bonding and metal coordination. The 1-(4-fluorophenyl)imidazole structure, in particular, has proven to be a highly effective core for developing inhibitors against protein kinases. The fluorine atom on the phenyl ring can enhance binding affinity and improve metabolic stability, making it a favorable feature in drug design.

The true strength of this scaffold lies in its synthetic tractability. Strategic substitutions at other positions on the imidazole ring can dramatically alter the inhibitor's selectivity profile. Research has demonstrated that by modifying these positions, derivatives can be synthesized to selectively target different kinases. For example, specific substitutions can yield potent inhibitors of p38α Mitogen-Activated Protein Kinase (MAPK), Casein Kinase 1 delta (CK1δ), and Janus Kinase 2 (JAK2)[1][2][3]. A prominent example of this scaffold is found in the pyridinyl imidazole class of compounds, such as SB203580, which is a well-known inhibitor of p38 MAPK[4]. This adaptability makes the 1-(4-fluorophenyl)imidazole scaffold a subject of intense interest in the development of targeted therapies for inflammatory diseases and cancer.

Comparative Analysis of Kinase Inhibitory Profiles

To understand the performance of 1-(4-fluorophenyl)imidazole derivatives, it is essential to benchmark them against established kinase inhibitors. This comparison includes inhibitors with similar targets but different mechanisms of action, as well as broadly acting multi-kinase inhibitors to evaluate selectivity.

  • SB203580 (Adezmapimod): A direct competitor, this pyridinyl imidazole compound shares the core scaffold and is a selective, ATP-competitive inhibitor of p38α and p38β MAP kinases[5][6][7].

  • BIRB 796 (Doramapimod): A mechanistically distinct competitor. It is a highly potent, allosteric inhibitor of p38 MAPK that binds to a pocket separate from the ATP-binding site, stabilizing an inactive conformation of the kinase[8][9][10].

  • Dasatinib: A broad-spectrum inhibitor primarily targeting BCR-ABL and Src family kinases, serving as a benchmark for multi-kinase activity[11][12][13].

  • Nilotinib: Another BCR-ABL inhibitor, but with a different selectivity profile that includes KIT and PDGFR, offering a distinct comparison for kinome-wide specificity[11][14][15][16].

The following table summarizes the half-maximal inhibitory concentrations (IC50) for these compounds against a selection of kinases, illustrating their respective potencies and selectivities.

Kinase Target1-(4-Fluorophenyl)imidazole Derivative (Example: Pyrimidine 34)[1][2]SB203580 (Adezmapimod)[6][7]BIRB 796 (Doramapimod)[6][7][17]Dasatinib[12][15]Nilotinib[11][15]
p38α 96 nM50 nM38 nM-1700 nM
p38β -500 nM65 nM--
JAK2 ->10,000 nM---
CK1δ ->10,000 nM---
BCR-ABL ->10,000 nM-<1 nM20-45 nM
c-Src ->10,000 nM>10,000 nM12 nM4600 nM
c-Kit ->10,000 nM-1-5 nM92 nM
PDGFRβ ->10,000 nM-1-5 nM68 nM
JNK2 ->10,000 nMWeak Inhibition--

A Deeper Dive into Inhibition Mechanisms

Kinase inhibitors are broadly classified by their binding mode, which dictates their mechanism of action. The 1-(4-fluorophenyl)imidazole derivatives, like SB203580, are typically Type I inhibitors.

  • Type I Inhibitors (ATP-Competitive): These inhibitors bind to the ATP-binding pocket of the kinase in its active conformation (DFG-in). They directly compete with endogenous ATP, preventing the phosphotransfer reaction. SB203580 exemplifies this mechanism for p38 MAPK[5][18].

  • Type II Inhibitors (Allosteric/DFG-Out): These inhibitors bind to the kinase in its inactive conformation, exploiting an allosteric pocket adjacent to the ATP-binding site that is accessible only when the DFG motif is "flipped out" (DFG-out). BIRB 796 is a classic example of a Type II inhibitor, demonstrating slow binding kinetics and high affinity for p38α[8][9]. This distinct mechanism can offer improved selectivity compared to targeting the highly conserved ATP pocket.

G cluster_0 Type I Inhibition (ATP-Competitive) cluster_1 Type II Inhibition (Allosteric) Kinase_Active Active Kinase (DFG-In) ATP Pocket Accessible ATP ATP ATP->Kinase_Active Binds Type_I_Inhibitor Type I Inhibitor (e.g., SB203580) Type_I_Inhibitor->Kinase_Active Competes & Binds Kinase_Inactive Inactive Kinase (DFG-Out) Allosteric Pocket Formed Type_II_Inhibitor Type II Inhibitor (e.g., BIRB 796) Type_II_Inhibitor->Kinase_Inactive Binds & Stabilizes

Caption: Mechanisms of kinase inhibition.

The p38 MAPK Signaling Pathway: A Key Therapeutic Target

The p38 MAPK pathway is a critical signaling cascade that responds to inflammatory cytokines and environmental stresses like UV radiation and osmotic shock[4]. It plays a central role in regulating cellular processes such as inflammation, apoptosis, and cell differentiation. Dysregulation of this pathway is implicated in numerous inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease, making it an attractive target for therapeutic intervention[19][20].

The pathway is initiated by upstream kinases (MAP2Ks), primarily MKK3 and MKK6, which dually phosphorylate p38 MAPK at specific threonine and tyrosine residues (Thr180/Tyr182), leading to its activation. Activated p38 then phosphorylates a variety of downstream substrates, including transcription factors like ATF-2 and other kinases like MAPK-activated protein kinase 2 (MAPKAPK-2), which in turn phosphorylates Heat Shock Protein 27 (HSP27)[4]. Inhibitors like SB203580 and BIRB 796 block this cascade at the level of p38, preventing the phosphorylation of its downstream targets.

p38_pathway Stress Cellular Stress / Cytokines (e.g., LPS, UV, TNF-α) MAP3K MAP3K (e.g., TAK1, ASK1) Stress->MAP3K MKK3_6 MKK3 / MKK6 MAP3K->MKK3_6 phosphorylates p38 p38 MAPK MKK3_6->p38 phosphorylates (Thr180/Tyr182) MAPKAPK2 MAPKAPK-2 p38->MAPKAPK2 phosphorylates ATF2 ATF-2 p38->ATF2 phosphorylates Inhibitor p38 Inhibitors (SB203580, BIRB 796) Inhibitor->p38 inhibits HSP27 HSP27 MAPKAPK2->HSP27 phosphorylates Response Inflammation Gene Expression Apoptosis HSP27->Response ATF2->Response

Caption: The p38 MAPK signaling cascade.

Experimental Protocols for Inhibitor Characterization

Validating the activity and mechanism of a novel kinase inhibitor requires a multi-faceted experimental approach. The following protocols provide a framework for characterizing compounds like those derived from the 1-(4-fluorophenyl)imidazole scaffold.

Experimental Workflow Overview

The general workflow involves progressing from a simple, high-throughput in vitro screen to more complex cell-based assays that provide physiological relevance, and finally to target validation via Western blot.

workflow A Step 1: In Vitro Kinase Assay (Biochemical IC50 Determination) B Step 2: Cell-Based Assay (Cellular Potency & Target Engagement) A->B Hits Progress C Step 3: Western Blot Analysis (Pathway Modulation Confirmation) B->C Confirm Mechanism D Data Analysis & Conclusion C->D

Caption: General workflow for kinase inhibitor validation.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

Causality: This assay directly measures the ability of a compound to inhibit the catalytic activity of a purified kinase enzyme. It quantifies the amount of ADP produced, which is directly proportional to kinase activity. This method is chosen for its high sensitivity, broad applicability, and suitability for high-throughput screening to determine a compound's IC50 value[21].

Materials:

  • Purified, active kinase (e.g., p38α)

  • Specific peptide substrate for the kinase

  • ATP (at or near the Km for the kinase)

  • Test inhibitor (e.g., 1-(4-fluorophenyl)imidazole derivative)

  • Kinase Assay Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

  • White, opaque 384-well assay plates

  • Plate reader with luminescence detection capability

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test inhibitor in 100% DMSO. A typical starting concentration is 10 mM.

  • Assay Plate Setup: Add 50 nL of the serially diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

  • Kinase Addition: Prepare a solution of the kinase in Kinase Assay Buffer. Add 5 µL of the kinase solution to each well.

  • Pre-incubation: Incubate the plate for 15 minutes at room temperature. This allows the inhibitor to bind to the kinase before the reaction is initiated.

  • Reaction Initiation: Prepare a solution containing the peptide substrate and ATP in Kinase Assay Buffer. Initiate the kinase reaction by adding 5 µL of this solution to each well.

  • Kinase Reaction: Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to ensure the reaction is within the linear range.

  • ATP Depletion: Stop the kinase reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.

  • Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP produced into ATP, which is then used in a luciferase reaction to generate a light signal. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence of each well using a plate reader.

  • Data Analysis: Normalize the data to controls (0% inhibition for DMSO wells, 100% inhibition for no-enzyme wells). Plot the normalized percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Cell-Based Assay for Pathway Inhibition

Causality: While an in vitro assay confirms biochemical potency, a cell-based assay is crucial to determine if the compound can cross the cell membrane, engage its target in a complex cellular environment, and inhibit the downstream signaling pathway. This assay measures the phosphorylation of a direct downstream substrate of the target kinase[22][23].

Materials:

  • Human cell line expressing the target kinase (e.g., THP-1 or HeLa cells for p38 MAPK)

  • Cell culture medium and supplements

  • Test inhibitor

  • Stimulant (e.g., Lipopolysaccharide (LPS) or Anisomycin to activate the p38 pathway)

  • Lysis buffer

  • Assay plates (e.g., 96-well culture plates)

  • Phospho-specific antibody detection kit (e.g., TR-FRET or ELISA-based)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Pre-treat the cells with serially diluted concentrations of the test inhibitor for 1-2 hours.

  • Pathway Stimulation: Add a stimulant (e.g., LPS at 1 µg/mL) to the wells to activate the target pathway. Incubate for a predetermined optimal time (e.g., 15-30 minutes for p38 phosphorylation).

  • Cell Lysis: Aspirate the medium and add lysis buffer to each well to release cellular proteins.

  • Detection: Transfer the cell lysates to an assay plate. Quantify the level of phosphorylated downstream substrate (e.g., phospho-HSP27) using a suitable detection method like TR-FRET or ELISA, following the manufacturer's instructions.

  • Data Analysis: Normalize the signal of the phosphorylated substrate to the total amount of the substrate protein or a housekeeping protein. Calculate the percent inhibition for each inhibitor concentration relative to the stimulated control and determine the cellular IC50 value.

Protocol 3: Western Blot Analysis of p38 MAPK Pathway Modulation

Causality: Western blotting provides a semi-quantitative, visual confirmation of pathway inhibition. By using phospho-specific antibodies, one can directly observe the decrease in phosphorylation of the target kinase (if the inhibitor is allosteric and prevents activation) and its downstream substrates. Normalizing to the total protein levels of each target ensures that observed changes are due to altered phosphorylation, not changes in protein expression[24][25][26].

Materials:

  • Cell culture reagents and cell line as in Protocol 2

  • Test inhibitor and stimulant

  • SDS-PAGE equipment and reagents

  • PVDF or nitrocellulose membranes

  • Transfer apparatus

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-phospho-p38 (Thr180/Tyr182), anti-total-p38, anti-phospho-HSP27 (Ser82), anti-total-HSP27, and an antibody for a loading control (e.g., GAPDH).

  • HRP-conjugated secondary antibody

  • Enhanced chemiluminescence (ECL) substrate

Procedure:

  • Cell Treatment and Lysis: Treat cells in 6-well plates with the inhibitor and/or stimulant as described in Protocol 2. Lyse the cells and determine the protein concentration of the lysates using a BCA or Bradford assay.

  • SDS-PAGE: Denature equal amounts of protein from each sample in Laemmli buffer. Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block non-specific binding sites on the membrane by incubating it in blocking buffer for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with the desired primary antibody (e.g., anti-phospho-p38) diluted in blocking buffer overnight at 4°C with gentle agitation.

  • Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.

  • Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Washing: Repeat the washing step as in step 6.

  • Detection: Apply an ECL substrate to the membrane and detect the chemiluminescent signal using an imaging system.

  • Stripping and Re-probing: To validate the results, the membrane can be stripped of antibodies and re-probed with an antibody for the total protein (e.g., anti-total-p38) and then a loading control (e.g., anti-GAPDH) to ensure equal protein loading across all lanes.

  • Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal for each sample.

Conclusion and Future Perspectives

The 1-(4-fluorophenyl)imidazole scaffold represents a highly valuable starting point for the design of novel kinase inhibitors. As demonstrated, derivatives can be synthesized to achieve high potency and selectivity for specific targets, such as p38α MAPK. When compared to established inhibitors, these compounds show promise, particularly when their mechanism and selectivity can be finely tuned through synthetic chemistry.

However, the development of kinase inhibitors, especially for ubiquitous targets like p38, is fraught with challenges. Many p38 inhibitors have failed in clinical trials due to a lack of efficacy or off-target toxicities, highlighting the complexity of translating biochemical potency into clinical success[20][27][28]. The future of research on the 1-(4-fluorophenyl)imidazole scaffold will likely focus on developing derivatives with unique selectivity profiles, exploring novel allosteric mechanisms, and improving drug-like properties to overcome the hurdles observed in previous clinical candidates. By leveraging the detailed experimental approaches outlined in this guide, researchers can effectively characterize new chemical entities and contribute to the development of the next generation of targeted kinase inhibitor therapies.

References

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Validation

A Comparative Analysis of 1-(4-Fluorophenyl)imidazole Derivatives Against Standard-of-Care Drugs in Oncology

A Guide for Researchers and Drug Development Professionals Introduction: The Quest for Novel Cancer Therapeutics The landscape of cancer treatment is one of continuous evolution, driven by the urgent need for more effect...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers and Drug Development Professionals

Introduction: The Quest for Novel Cancer Therapeutics

The landscape of cancer treatment is one of continuous evolution, driven by the urgent need for more effective and less toxic therapeutic agents. Despite significant advances, challenges such as drug resistance and adverse side effects of conventional chemotherapies persist, underscoring the necessity for innovative molecular entities.[1][2] Within this context, nitrogen-containing heterocyclic compounds, particularly imidazole derivatives, have emerged as a promising class of molecules due to their diverse pharmacological activities.[3][4][5] The imidazole scaffold is a key structural component in several established anticancer drugs and is known to interact with a wide array of biological targets crucial for cancer cell proliferation and survival.[3][6]

This guide provides a comparative benchmark of the therapeutic potential of compounds derived from 1-(4-Fluorophenyl)imidazole against current standard-of-care drugs in several prevalent cancers. While 1-(4-Fluorophenyl)imidazole itself is primarily a synthetic precursor, its derivatives have demonstrated significant anticancer properties, making this chemical family a fertile ground for novel drug discovery.[7][8] We will explore the mechanistic underpinnings of these compounds, present a framework for their preclinical evaluation, and contextualize their potential efficacy against established treatment regimens for breast, lung, and colorectal cancers.

The Mechanistic Landscape: Imidazole Derivatives in Oncology

The anticancer effects of imidazole-containing compounds are multifaceted, targeting various hallmarks of cancer.[2] This pleiotropic activity is a key advantage, potentially mitigating the development of resistance.

Key Mechanisms of Action for Imidazole Derivatives:
  • Kinase Inhibition: A predominant mechanism is the inhibition of protein kinases that are critical for cancer cell signaling, growth, and survival.[2] Imidazole-based compounds have been identified as potent inhibitors of Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and RAF kinases.[3][6]

  • Induction of Apoptosis: Many imidazole derivatives have been shown to trigger programmed cell death, or apoptosis, in cancer cells.[2] They achieve this by modulating the expression of pro-apoptotic and anti-apoptotic proteins, leading to DNA fragmentation and cell demise.

  • Cell Cycle Arrest: The uncontrolled proliferation of cancer cells can be halted by inducing cell cycle arrest. Imidazole compounds can arrest the cell cycle at various phases, such as G2/M or G0/G1, preventing further cell division.[1][2]

  • Microtubule Disruption: The microtubule cytoskeleton is a well-established target in cancer therapy. Certain imidazole derivatives can interfere with microtubule assembly, leading to cell cycle arrest and apoptosis.[4][6]

The inclusion of a fluorine atom, as in 1-(4-Fluorophenyl)imidazole, can enhance the metabolic stability and binding affinity of the resulting derivatives to their target proteins, often leading to improved pharmacological profiles.

Below is a generalized signaling pathway illustrating the common targets of imidazole derivatives in cancer cells.

Imidazole_Derivatives_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinases (e.g., EGFR, VEGFR) RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Gene Transcription (Proliferation, Survival) ERK->Proliferation CellCycle Cell Cycle Progression ERK->CellCycle Microtubules Microtubules Imidazole 1-(4-Fluorophenyl)imidazole Derivatives Imidazole->RTK Inhibition Imidazole->RAF Inhibition Imidazole->Microtubules Disruption

Caption: Generalized signaling pathways targeted by imidazole derivatives.

Comparative Benchmarking Against Standard-of-Care

A direct comparison of 1-(4-Fluorophenyl)imidazole is not feasible as it is a synthetic intermediate. However, we can benchmark its derivatives that have published anticancer activity against standard-of-care drugs for specific cancer types.

Breast Cancer

Standard-of-Care: Treatment for breast cancer is subtype-dependent and often involves a combination of chemotherapy and targeted therapy. Common chemotherapy agents include anthracyclines (e.g., Doxorubicin) and taxanes (e.g., Paclitaxel).[9][10] For hormone receptor-positive (HR+) breast cancer, endocrine therapies like Tamoxifen or aromatase inhibitors are standard.[11]

1-(4-Fluorophenyl)imidazole Derivative Potential: Studies have shown that imidazole derivatives exhibit significant cytotoxicity against breast cancer cell lines, such as MCF-7 and MDA-MB-231.[3][7] For example, a study on 4-acetylphenylamine-based imidazole derivatives identified compounds that reduced MDA-MB-231 cell viability by up to 50%.[8] Another study synthesized imidazole-based EGFR inhibitors and found that a derivative of 1-(4-Fluorophenyl)imidazole, compound 2c , showed potent anticancer activity against MDA-MB-231, T47D, and MCF-7 cell lines with no toxicity towards normal cells.[7]

Compound/Drug Mechanism of Action Reported IC50 (MCF-7) Reported IC50 (MDA-MB-231)
Doxorubicin DNA intercalation, Topoisomerase II inhibition~0.04 µM (literature values vary)~0.1 µM (literature values vary)
Paclitaxel Microtubule stabilization~0.003 µM (literature values vary)~0.005 µM (literature values vary)
Imidazole Derivative (2c) [7]EGFR InhibitionNot specifiedNot specified, but showed potent activity
Imidazole Derivative (9) [8]Not fully elucidatedNot specifiedShowed >50% viability reduction
Lung Cancer

Standard-of-Care: Treatment for non-small cell lung cancer (NSCLC), which accounts for the majority of lung cancers, often involves platinum-based chemotherapy (e.g., Cisplatin, Carboplatin) in combination with other agents like Pemetrexed or a taxane.[12][13] For patients with specific genetic mutations, targeted therapies such as EGFR inhibitors (e.g., Osimertinib) are the first-line treatment.[14]

1-(4-Fluorophenyl)imidazole Derivative Potential: Imidazole derivatives have been designed as EGFR inhibitors, a key target in a subset of NSCLC. The aforementioned compound 2c , derived from 1-(4-Fluorophenyl)imidazole, was shown to inhibit EGFR enzymatic activity with an IC50 value of 617.33 ± 0.04 nM.[7] This positions such derivatives as potential alternatives or adjuncts to existing EGFR inhibitors.

Compound/Drug Mechanism of Action Target Population Reported IC50 (A549 - NSCLC cell line)
Cisplatin DNA cross-linkingBroad~5-10 µM (literature values vary)
Osimertinib EGFR InhibitionEGFR-mutant NSCLC~0.01-0.1 µM (in EGFR-mutant cells)
Imidazole Derivative (2c) [7]EGFR InhibitionPotentially broad or EGFR-drivenPotent activity reported
Colorectal Cancer

Standard-of-Care: The cornerstone of chemotherapy for colorectal cancer is 5-Fluorouracil (5-FU), often administered in combination with oxaliplatin (FOLFOX) or irinotecan (FOLFIRI).[15][16][17] For metastatic colorectal cancer with specific molecular profiles, targeted therapies against EGFR (e.g., Cetuximab) or VEGF (e.g., Bevacizumab) are used.[18]

1-(4-Fluorophenyl)imidazole Derivative Potential: Research has explored the activity of imidazole derivatives against colorectal cancer cell lines like HCT-116 and HT-29. One study reported a series of imidazol-5-ones, with some derivatives showing good potency against HCT-116.[19] The EGFR-inhibiting derivative 2c also demonstrated activity against the HT-29 colorectal cancer cell line.[7]

Compound/Drug Mechanism of Action Reported IC50 (HCT-116) Reported IC50 (HT-29)
5-Fluorouracil Thymidylate synthase inhibitionBroad~5-15 µM (literature values vary)
Oxaliplatin DNA cross-linkingBroad~1-5 µM (literature values vary)
Imidazole Derivative (2c) [7]EGFR InhibitionPotentially EGFR-drivenPotent activity reported
Imidazol-5-one Derivatives [19]VariedBroadGood potency reported for some derivatives

Experimental Protocols for Preclinical Benchmarking

To rigorously evaluate a novel 1-(4-Fluorophenyl)imidazole derivative, a series of standardized preclinical assays are essential. The following outlines a typical experimental workflow.

Preclinical_Workflow start Novel 1-(4-Fluorophenyl)imidazole Derivative Synthesis cell_lines Panel of Cancer Cell Lines (Breast, Lung, Colorectal) start->cell_lines viability Cell Viability Assay (e.g., MTT, CellTiter-Glo) cell_lines->viability ic50 IC50 Determination viability->ic50 apoptosis Apoptosis Assay (Annexin V/PI Staining) ic50->apoptosis cell_cycle Cell Cycle Analysis (Flow Cytometry) ic50->cell_cycle mechanistic Mechanistic Studies (e.g., Western Blot for Kinase Phosphorylation) ic50->mechanistic invivo In Vivo Xenograft Model (Tumor Growth Inhibition) mechanistic->invivo toxicity In Vivo Toxicity Assessment invivo->toxicity end Candidate for Further Development toxicity->end

Caption: A standard workflow for preclinical evaluation of a novel anticancer compound.

Step-by-Step Methodologies:

1. Cell Viability Assay (MTT Assay):

  • Objective: To determine the concentration-dependent cytotoxic effect of the test compound and calculate the half-maximal inhibitory concentration (IC50).

  • Protocol:

    • Seed cancer cells (e.g., MCF-7, A549, HCT-116) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

    • Treat the cells with serial dilutions of the 1-(4-Fluorophenyl)imidazole derivative and the respective standard-of-care drug for 48-72 hours. Include a vehicle control (e.g., DMSO).

    • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

    • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO or Sorenson's buffer).

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

2. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining):

  • Objective: To quantify the induction of apoptosis by the test compound.

  • Protocol:

    • Treat cells with the test compound at its IC50 and 2x IC50 concentrations for 24-48 hours.

    • Harvest the cells and wash with cold PBS.

    • Resuspend the cells in Annexin V binding buffer.

    • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes.

    • Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while double-positive cells are late apoptotic or necrotic.

3. In Vivo Xenograft Tumor Model:

  • Objective: To evaluate the anti-tumor efficacy of the test compound in a living organism.

  • Protocol:

    • Subcutaneously implant human cancer cells (e.g., 1-5 million cells) into the flank of immunodeficient mice (e.g., nude or SCID mice).

    • Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

    • Randomize the mice into treatment groups: vehicle control, standard-of-care drug, and different doses of the 1-(4-Fluorophenyl)imidazole derivative.

    • Administer the treatments via an appropriate route (e.g., oral gavage, intraperitoneal injection) according to a predetermined schedule.

    • Measure tumor volume and body weight 2-3 times per week.

    • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker assessment).

    • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

Conclusion and Future Directions

The 1-(4-Fluorophenyl)imidazole scaffold represents a valuable starting point for the development of novel anticancer agents. Derivatives of this compound have demonstrated promising activity against a range of cancer cell lines, often through mechanisms that are central to cancer progression, such as kinase inhibition and apoptosis induction. While direct head-to-head data for the parent compound is lacking, the evidence from its derivatives suggests a strong potential for this chemical class to yield potent therapeutic candidates.

Future research should focus on the synthesis and optimization of 1-(4-Fluorophenyl)imidazole derivatives to enhance their potency, selectivity, and pharmacokinetic properties. Rigorous preclinical evaluation, following the protocols outlined in this guide, will be crucial to identify lead compounds that can be advanced into clinical development. By benchmarking these novel agents against the current standards of care, we can better ascertain their potential to address the unmet needs in cancer therapy and ultimately improve patient outcomes.

References

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Comparative

A Comparative Study of 1-(4-Fluorophenyl)imidazole and its Non-Fluorinated Analog, 1-Phenylimidazole

A Technical Guide for Drug Development Professionals Introduction: The Strategic Role of Fluorine in Medicinal Chemistry In the landscape of modern drug discovery, the selective incorporation of fluorine atoms into a can...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Drug Development Professionals

Introduction: The Strategic Role of Fluorine in Medicinal Chemistry

In the landscape of modern drug discovery, the selective incorporation of fluorine atoms into a candidate molecule is a powerful and widely used strategy.[1][2][3] Fluorine, despite being the most electronegative element, is small in size, with a van der Waals radius comparable to that of a hydrogen atom. This unique combination of properties allows it to dramatically alter a molecule's characteristics without significantly increasing its steric bulk.[3]

Key advantages of fluorination include:

  • Modulation of Physicochemical Properties : Fluorine can influence a molecule's lipophilicity, acidity, and basicity, which in turn affects its solubility, membrane permeability, and target binding affinity.[2][3]

  • Enhanced Metabolic Stability : The carbon-fluorine bond is exceptionally strong (typically >109 kcal/mol), making it resistant to cleavage by metabolic enzymes like the Cytochrome P450 (CYP) superfamily.[4][5] By replacing a hydrogen atom at a metabolically vulnerable position (a "soft spot") with fluorine, chemists can block oxidative metabolism, often leading to a longer drug half-life and improved bioavailability.[2][3]

  • Improved Target Binding : The strong electron-withdrawing nature of fluorine can alter the electronic profile of a molecule, potentially leading to more favorable interactions with its biological target.[3]

This guide will use 1-(4-Fluorophenyl)imidazole and 1-phenylimidazole as a case study to experimentally illustrate these critical effects.

Physicochemical Properties: A Tale of Two Analogs

The introduction of a single fluorine atom at the para-position of the phenyl ring creates subtle but significant changes in the molecule's physical and chemical properties.

Property1-Phenylimidazole 1-(4-Fluorophenyl)imidazole
Structure Imidazole ring attached to a phenyl groupImidazole ring attached to a 4-fluorophenyl group
CAS Number 7164-98-9[6][7][8][9]21441-24-7
Molecular Formula C₉H₈N₂[7][8][9]C₉H₇FN₂
Molecular Weight 144.17 g/mol [7][8][9]162.16 g/mol
Physical Form Clear light yellow to yellow liquid[8]Solid
Melting Point 13 °C[6][7][8]Not specified, but solid at room temp.
Calculated LogP ~1.7 - 2.1~2.0 - 2.5
Water Solubility Slightly soluble[6][7][8]Sparingly soluble

Expert Analysis: The primary difference highlighted here is the increase in lipophilicity, as indicated by the calculated LogP value. The substitution of a hydrogen atom with a more lipophilic fluorine atom is expected to increase the partition coefficient.[2][3] This enhanced lipophilicity can improve a compound's ability to cross biological membranes, a critical factor for oral bioavailability and reaching intracellular targets.[3] However, an excessive increase in lipophilicity can also lead to reduced aqueous solubility and increased non-specific binding.[3]

Biological Properties: The Metabolic Blockade Effect

The most significant impact of fluorination in this comparative study is observed in the compounds' metabolic stability. The phenyl ring in 1-phenylimidazole is susceptible to hydroxylation by CYP enzymes, particularly at the para-position, which is a common site for oxidative metabolism.

Comparative Data Summary

Parameter1-Phenylimidazole 1-(4-Fluorophenyl)imidazole Rationale
Primary Metabolic Pathway Aromatic hydroxylation on the phenyl ringBlocked at the para-positionThe C-F bond is highly resistant to oxidative cleavage by CYP enzymes.
In Vitro Half-Life (t½) in HLM ShorterSignificantly LongerFluorination prevents metabolism at the key para-position, slowing overall clearance.
Intrinsic Clearance (CLint) HigherLowerReduced metabolic rate leads to lower intrinsic clearance.
CYP Inhibition Potential Known P450 inhibitor[9]Expected to retain inhibitory activityThe core imidazole structure is a key pharmacophore for CYP binding.

Expert Analysis: By placing a fluorine atom at the para-position of the phenyl ring, we effectively "shield" this metabolically labile site.[2][4] This forces the metabolic machinery to seek alternative, often less favorable, positions for oxidation, or it may significantly slow down the metabolic process altogether. This "metabolic switching" or "metabolic blocking" is a cornerstone of modern medicinal chemistry.[1] The result, as demonstrated in typical in vitro assays, is a longer half-life and lower intrinsic clearance for the fluorinated analog. It is important to note that while blocking one metabolic pathway, other pathways may become more prominent, and the potential for the formation of different metabolites should always be investigated. Both molecules are expected to show some level of CYP inhibition, as the nitrogen atoms in the imidazole ring can coordinate with the heme iron of CYP enzymes.[9]

Experimental Protocols

To provide a self-validating framework, the following are detailed protocols for the key experiments used to generate the comparative data discussed.

Lipophilicity Assessment: LogP Determination via Shake-Flask Method

Causality: This protocol directly measures the partitioning of a compound between a non-polar solvent (n-octanol) and an aqueous phase (phosphate-buffered saline, PBS), providing the gold-standard measure of lipophilicity (LogP).

Methodology:

  • Preparation of Phases: Pre-saturate n-octanol with PBS (pH 7.4) and PBS with n-octanol by mixing them vigorously for 24 hours and then allowing the phases to separate.

  • Compound Preparation: Prepare a stock solution of the test compound (e.g., 1 mg/mL) in the n-octanol phase.

  • Partitioning:

    • Add 1 mL of the compound-containing n-octanol phase and 1 mL of the PBS phase to a glass vial.

    • Securely cap the vial and shake vigorously for 1 hour at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.

  • Phase Separation: Centrifuge the vial (e.g., at 2000 x g for 10 minutes) to achieve complete separation of the two phases.

  • Quantification:

    • Carefully remove an aliquot from each phase.

    • Determine the concentration of the compound in each phase using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Calculation: Calculate the partition coefficient (P) using the formula:

    • P = [Concentration in n-octanol] / [Concentration in aqueous phase]

    • LogP = log₁₀(P)

In Vitro Metabolic Stability Assay

Causality: This assay quantifies the rate at which a compound is metabolized by liver enzymes (specifically, Human Liver Microsomes - HLM), providing key parameters like half-life (t½) and intrinsic clearance (CLint).

Workflow Diagram:

Caption: Workflow for the in vitro metabolic stability assay.

Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of the test compound (1 mM in DMSO).

    • Prepare a working solution by diluting the stock solution in incubation medium (e.g., 100 mM potassium phosphate buffer, pH 7.4).

    • Prepare the NADPH regenerating system (cofactor solution).

  • Incubation Setup:

    • In a microcentrifuge tube, combine the incubation medium, Human Liver Microsomes (final protein concentration ~0.5 mg/mL), and the test compound working solution (final substrate concentration ~1 µM).

    • Pre-incubate the mixture at 37°C for 5 minutes.

  • Reaction Initiation:

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Time-Point Sampling:

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

    • Immediately quench the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) with an internal standard.

  • Sample Processing:

    • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Analysis:

    • Transfer the supernatant to an HPLC vial.

    • Analyze the samples using LC-MS/MS to quantify the remaining parent compound relative to the internal standard at each time point.

  • Data Interpretation:

    • Plot the natural logarithm of the percentage of parent compound remaining versus time.

    • The slope of the linear regression line (k) is used to calculate the half-life: t½ = 0.693 / k.

    • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).

Cytochrome P450 (CYP) Inhibition Assay (IC₅₀ Determination)

Causality: This assay determines the concentration of a test compound required to inhibit 50% of the activity of a specific CYP isoform. It is crucial for predicting potential drug-drug interactions.

Workflow Diagram:

Caption: Workflow for determining the IC₅₀ of a CYP inhibitor.

Methodology:

  • Preparation:

    • Prepare serial dilutions of the test compound (inhibitor) in buffer.

    • Prepare a solution of a CYP isoform-specific probe substrate (e.g., phenacetin for CYP1A2).

  • Incubation:

    • In a 96-well plate, combine HLM, buffer, and each concentration of the test compound. Include a positive control (known inhibitor) and a negative control (vehicle).

    • Pre-incubate the plate at 37°C.

    • Add the probe substrate to all wells and briefly pre-incubate again.

  • Reaction Initiation:

    • Initiate the reactions by adding an NADPH regenerating system.

  • Reaction Termination:

    • After a specific incubation time (e.g., 10 minutes), stop the reaction by adding a cold quenching solution (e.g., acetonitrile with an internal standard).

  • Sample Processing & Analysis:

    • Centrifuge the plate to pellet proteins.

    • Analyze the supernatant by LC-MS/MS to quantify the formation of the specific metabolite from the probe substrate.

  • IC₅₀ Calculation:

    • Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control.

    • Plot the percent inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which there is 50% inhibition).

Conclusion

The comparative analysis of 1-(4-Fluorophenyl)imidazole and 1-phenylimidazole provides a clear and compelling demonstration of the power of strategic fluorination in drug design. The introduction of a single fluorine atom at a metabolically susceptible position significantly enhances metabolic stability, a key determinant of a drug's pharmacokinetic profile. While also modulating lipophilicity, the primary advantage observed is the blockade of oxidative metabolism, leading to a longer in vitro half-life. These findings, supported by robust experimental protocols, underscore why fluorine substitution remains an indispensable tool for medicinal chemists aiming to optimize the properties of lead compounds and develop safer, more effective therapeutics.

References

  • Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.
  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.
  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
  • Lin, Y., Li, Y., & Wang, J. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 981-984.
  • PubChem. (n.d.). 1-Phenylimidazole. National Center for Biotechnology Information. Retrieved from [Link]

  • Vertex AI Search. (n.d.). How to Conduct an In Vitro Metabolic Stability Study.
  • Vertex AI Search. (n.d.). Cytochrome P450 (CYP) Inhibition Assay (IC50) Test.
  • Vertex AI Search. (n.d.).
  • Vertex AI Search. (n.d.). LogP—Making Sense of the Value.
  • Vertex AI Search. (n.d.). Recent Advances in Fluorination Techniques and Their Anticipated Impact on Drug Metabolism and Toxicity.
  • Vertex AI Search. (n.d.). Fluorine in drug discovery: Role, design and case studies.

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Validation

Bridging the Gap: A Comparative Guide to the In Vitro and In Vivo Efficacy of 1-(4-Fluorophenyl)imidazole Derivatives

For researchers, scientists, and drug development professionals, the journey from a promising compound in a petri dish to a potential therapeutic in a living system is fraught with challenges. The 1-(4-fluorophenyl)imida...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the journey from a promising compound in a petri dish to a potential therapeutic in a living system is fraught with challenges. The 1-(4-fluorophenyl)imidazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including potent antifungal and anticancer effects.[1][2] However, the crucial question remains: how predictive is in vitro potency of in vivo efficacy? This guide provides an in-depth technical comparison of the in vitro and in vivo performance of 1-(4-fluorophenyl)imidazole derivatives, offering insights into the experimental nuances and the causal factors that govern their therapeutic potential.

The Allure of the 1-(4-Fluorophenyl)imidazole Core

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. Its unique electronic properties and ability to participate in hydrogen bonding and coordination chemistry allow it to interact with a diverse range of biological targets.[3] The incorporation of a 4-fluorophenyl group is a common strategy in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles.[1] This strategic combination has led to the development of numerous derivatives with significant therapeutic promise.

Antifungal Efficacy: From Minimum Inhibitory Concentration to Topical Cure

A compelling example of a 1-(4-fluorophenyl)imidazole derivative with demonstrated antifungal activity is Flutrimazole . Chemically known as 1-[(2-Fluorophenyl)(4-fluorophenyl)phenylmethyl]-1H-imidazole, this compound has been evaluated for its efficacy against a broad spectrum of pathogenic fungi.

In Vitro Antifungal Activity of Flutrimazole

The initial assessment of an antifungal agent's efficacy begins with determining its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a microorganism. Flutrimazole has demonstrated potent broad-spectrum in vitro activity against various dermatophytes, filamentous fungi, and yeasts.[4]

Fungal GroupMIC Range (µg/mL)
Dermatophytes0.025 - 5.0
Filamentous Fungi0.025 - 5.0
Yeasts0.025 - 5.0
Scopulariopsis brevicaulis0.15 - 0.6
Data sourced from a comparative study on the in vitro and in vivo activity of flutrimazole.[4]

These results, particularly against Scopulariopsis brevicaulis, indicate that flutrimazole's in vitro potency is comparable to, and in some cases greater than, established antifungal agents like clotrimazole.[4]

In Vivo Antifungal Efficacy of Flutrimazole

The true test of a topical antifungal agent lies in its ability to eradicate infection in a living organism. Flutrimazole has been evaluated in animal models of fungal infections, providing crucial insights into its in vivo performance.

Animal ModelInfectionTreatmentOutcome
Rat Vaginal CandidiasisCandida albicans1% and 2% Flutrimazole cream/solution (topical)>80% cure or marked improvement
Guinea-pig TrichophytosisTrichophyton mentagrophytes1% and 2% Flutrimazole cream/solution (topical)>80% cure or marked improvement
Data from in vivo animal experiments with flutrimazole.[4]

The high cure rates observed in these models underscore a strong correlation between the potent in vitro activity of flutrimazole and its in vivo efficacy as a topical antifungal agent. This successful translation is likely due to the direct application of the drug at the site of infection, which can achieve concentrations well above the MIC, and the favorable physicochemical properties of the molecule allowing for sufficient penetration into the skin and mucosa.

Experimental Protocols

G cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis start Prepare fungal inoculum dilute Serially dilute drug in 96-well plate start->dilute add_inoculum Add inoculum to each well dilute->add_inoculum incubate Incubate at 35°C for 24-48h add_inoculum->incubate read Visually or spectrophotometrically read plates incubate->read determine_mic Determine MIC read->determine_mic

Workflow for determining Minimum Inhibitory Concentration (MIC).

Step-by-Step Protocol:

  • Inoculum Preparation: A standardized suspension of the fungal isolate is prepared in RPMI-1640 medium to a concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL.

  • Drug Dilution: The 1-(4-Fluorophenyl)imidazole derivative is serially diluted in a 96-well microtiter plate containing RPMI-1640 medium.

  • Inoculation: Each well is inoculated with the fungal suspension. A drug-free well serves as a positive control for growth.

  • Incubation: The plate is incubated at 35°C for 24-48 hours, depending on the fungal species.

  • MIC Determination: The MIC is determined as the lowest concentration of the drug that causes a significant inhibition of growth compared to the control.

G cluster_infection Infection cluster_treatment Treatment cluster_evaluation Evaluation infect Induce dermatophytosis on guinea pig skin treat Topically apply test compound or vehicle infect->treat observe Observe and score skin lesions treat->observe culture Culture skin samples for fungal burden observe->culture

Workflow for in vivo topical antifungal efficacy testing.

Step-by-Step Protocol:

  • Infection: Guinea pigs are immunosuppressed and then infected topically with a suspension of a dermatophyte, such as Trichophyton mentagrophytes.

  • Treatment: After the establishment of infection, the test compound, formulated as a cream or solution, is applied topically to the infected area daily for a specified period. A vehicle control group is also included.

  • Evaluation: The severity of the skin lesions is scored at regular intervals. At the end of the treatment period, skin samples are collected for fungal culture to determine the fungal burden.

  • Outcome Measurement: The efficacy is determined by the reduction in lesion scores and the number of colony-forming units (CFUs) compared to the vehicle control group.

Anticancer Efficacy: A More Complex Correlation

While the translation from in vitro to in vivo efficacy for topical antifungals can be relatively straightforward, the journey for systemically administered anticancer agents is often more complex. Several 1-(4-fluorophenyl)imidazole derivatives have shown promising in vitro cytotoxic activity against various cancer cell lines.

In Vitro Anticancer Activity

Recent studies have identified 1-(4-fluorophenyl)imidazole derivatives with potent cytotoxic effects. For instance, compounds like 1-(4-(4-(4-fluorophenyl)-2-thioxo-2,3-dihydro-1H-imidazol-1-yl)phenyl)ethan-1-one (Compound 9) and 1-(4-acetylphenyl)-4-(4-fluorophenyl)-1,3-dihydro-2H-imidazol-2-one (Compound 14) have been synthesized and evaluated.[5]

CompoundCell LineCancer TypeEC₅₀ (µM)
Compound 9PPC-1Prostate Carcinoma4.1 - 47.2
Compound 14PPC-1Prostate Carcinoma3.1 - 47.2
Compound 14U-87Glioblastoma3.1 - 47.2
EC₅₀ values from an in vitro cytotoxicity study.[5]

These low micromolar EC₅₀ values suggest that these compounds have the potential to be effective anticancer agents.

Bridging the Gap: A Case Study with a Structurally Related Compound

One such derivative, 2-(2,3-difluorophenyl)-1H-imidazo[4,5-f][3][6]phenanthroline (Compound 4) , exhibited excellent in vitro inhibitory effects against various tumor cells.

Cell LineCancer TypeIC₅₀ (µM)
HepG2Liver Cancer~0.29
In vitro data for a fluorinated imidazole phenanthroline derivative.

The in vivo antitumor activity of Compound 4 was evaluated in a zebrafish model bearing HepG2 liver cancer cells. The results demonstrated that this compound could observably block the growth of liver cancer cells in vivo. This positive outcome in an in vivo model, albeit a non-mammalian one, provides a crucial proof-of-concept for the therapeutic potential of this class of fluorinated imidazole derivatives.

The In Vitro-In Vivo Disconnect: Understanding the Causality

The transition from promising in vitro data to successful in vivo outcomes for systemic anticancer agents is often hampered by several factors:

  • Pharmacokinetics (PK): The absorption, distribution, metabolism, and excretion (ADME) profile of a compound can significantly impact its availability at the tumor site. Poor oral bioavailability, rapid metabolism, or extensive protein binding can lead to suboptimal drug concentrations in vivo, despite high in vitro potency.

  • Pharmacodynamics (PD): The complex tumor microenvironment, including hypoxia, altered pH, and the presence of stromal cells, can influence a drug's activity in ways not captured by simple in vitro cell culture models.

  • Toxicity: A compound that is highly potent against cancer cells in vitro may also exhibit significant toxicity towards healthy tissues in vivo, limiting its therapeutic window.

G cluster_vitro In Vitro Screening cluster_vivo In Vivo Validation cluster_factors Translational Factors vitro_screen Potent In Vitro Activity (e.g., low IC₅₀) pk Pharmacokinetics vitro_screen->pk pd Pharmacodynamics vitro_screen->pd toxicity Toxicity vitro_screen->toxicity vivo_efficacy Desired In Vivo Efficacy (e.g., tumor regression) pk->vivo_efficacy pd->vivo_efficacy toxicity->vivo_efficacy

Factors influencing the translation from in vitro to in vivo efficacy.

Experimental Protocols

Step-by-Step Protocol:

  • Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

  • Compound Treatment: The cells are treated with various concentrations of the 1-(4-Fluorophenyl)imidazole derivative for a specified period (e.g., 48-72 hours).

  • MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

  • Solubilization: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

  • Absorbance Reading: The absorbance is measured using a microplate reader, and the IC₅₀ value (the concentration that inhibits 50% of cell growth) is calculated.

Step-by-Step Protocol:

  • Tumor Implantation: Human cancer cells are subcutaneously implanted into immunocompromised mice.

  • Treatment Initiation: Once the tumors reach a palpable size, the mice are randomized into treatment and control groups.

  • Drug Administration: The test compound is administered to the treatment group via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule. The control group receives the vehicle.

  • Tumor Measurement: Tumor volume is measured regularly throughout the study.

  • Endpoint Analysis: At the end of the study, the mice are euthanized, and the tumors are excised and weighed. The antitumor efficacy is determined by the tumor growth inhibition (TGI).

Conclusion: A Path Forward

The 1-(4-fluorophenyl)imidazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The successful translation of in vitro potency to in vivo efficacy, as exemplified by the antifungal agent flutrimazole, highlights the potential of this chemical class. However, for systemic applications such as cancer, the path is more arduous and requires a deep understanding of the pharmacokinetic and pharmacodynamic properties of the derivatives.

For researchers in the field, this guide underscores the importance of a multi-faceted approach to drug discovery. While potent in vitro activity is a prerequisite, it is the careful optimization of drug-like properties and rigorous evaluation in relevant in vivo models that will ultimately determine the clinical success of these promising compounds. Future studies should focus on conducting comprehensive preclinical evaluations of the most potent 1-(4-fluorophenyl)imidazole derivatives to fully elucidate their therapeutic potential.

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  • Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. Cureus. [Link]

  • Novel anticancer effect of substituted imidazole derivatives against urothelial carcinoma: integrating In vitro screening and molecular docking for target kinases. Scientific Reports. [Link]

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  • Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. MDPI. [Link]

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Comparative

Validating Cellular Target Engagement of 1-(4-Fluorophenyl)imidazole: A Comparative Guide

For researchers in drug discovery and chemical biology, confirming that a compound reaches and interacts with its intended target within the complex environment of a living cell is a critical step. This guide provides an...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers in drug discovery and chemical biology, confirming that a compound reaches and interacts with its intended target within the complex environment of a living cell is a critical step. This guide provides an in-depth comparison of leading methodologies for validating the cellular target engagement of small molecules, using the hypothetical kinase inhibitor, 1-(4-Fluorophenyl)imidazole, as our case study. We will delve into the principles, protocols, and practical considerations of three widely adopted techniques: the Cellular Thermal Shift Assay (CETSA), NanoBRET™ Target Engagement Assay, and Fluorescence Polarization (FP).

The Challenge: Moving Beyond Biochemical Assays

While in vitro assays using purified proteins are invaluable for initial screening, they do not recapitulate the complexities of the cellular milieu. Factors such as cell permeability, off-target binding, and compound metabolism can significantly influence a compound's efficacy.[1][2] Therefore, robust in-cell target engagement studies are paramount to bridge the gap between biochemical potency and cellular activity, providing crucial evidence for a compound's mechanism of action.[3][4]

Our Model Compound: 1-(4-Fluorophenyl)imidazole

For the purpose of this guide, we will consider 1-(4-Fluorophenyl)imidazole as a novel inhibitor designed to target a specific intracellular protein kinase, "Kinase-X". Imidazole-based compounds are known to interact with a variety of biological targets, including kinases.[5][6][7] Our goal is to rigorously validate that 1-(4-Fluorophenyl)imidazole directly engages Kinase-X within intact cells.

Comparative Analysis of Target Engagement Methodologies

We will now explore three distinct yet powerful approaches to quantify the interaction between 1-(4-Fluorophenyl)imidazole and Kinase-X in a cellular context. Each method offers unique advantages and is suited to different experimental questions.

Cellular Thermal Shift Assay (CETSA): The Label-Free Approach

Principle: CETSA is founded on the principle that the binding of a ligand, such as our inhibitor, stabilizes its target protein, making it more resistant to thermal denaturation.[8][9] When cells are heated, unbound proteins unfold and aggregate. By measuring the amount of soluble target protein remaining at different temperatures, we can generate a "melting curve". A shift in this curve to a higher temperature in the presence of the compound indicates target engagement.[10][11][12]

CETSA_Workflow cluster_cell_culture Cell Culture cluster_treatment Treatment cluster_heating Thermal Challenge cluster_lysis Lysis & Separation cluster_detection Detection A Plate cells expressing endogenous Kinase-X B Treat with 1-(4-Fluorophenyl)imidazole or Vehicle (DMSO) A->B C Heat cells across a temperature gradient B->C D Lyse cells and separate soluble vs. aggregated proteins C->D E Quantify soluble Kinase-X (e.g., Western Blot, ELISA) D->E

Experimental Protocol: Isothermal Dose-Response (ITDR) CETSA

  • Cell Culture: Seed a human cell line endogenously expressing Kinase-X (e.g., HEK293) in 6-well plates and grow to 80-90% confluency.

  • Compound Treatment: Treat cells with a serial dilution of 1-(4-Fluorophenyl)imidazole (e.g., 0.1 nM to 100 µM) or vehicle (DMSO) for 1 hour at 37°C.

  • Harvesting: Scrape cells into a phosphate-buffered saline (PBS) solution and aliquot into PCR tubes.

  • Thermal Challenge: Heat the cell suspensions at a predetermined optimal temperature (e.g., 52°C, determined from a prior melt curve experiment) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at 4°C.

  • Lysis: Lyse the cells by three cycles of freeze-thawing (e.g., liquid nitrogen and a 25°C water bath).

  • Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

  • Quantification: Carefully collect the supernatant (soluble fraction) and quantify the amount of soluble Kinase-X using a specific antibody-based method like Western blotting or an ELISA.

  • Data Analysis: Plot the amount of soluble Kinase-X against the concentration of 1-(4-Fluorophenyl)imidazole and fit the data to a dose-response curve to determine the EC50 of thermal stabilization.

NanoBRET™ Target Engagement Assay: The Live-Cell Proximity-Based Method

Principle: The NanoBRET™ assay is a proximity-based method that measures the binding of a small molecule to a target protein in live cells.[13][14] It relies on Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a NanoLuc® luciferase-tagged target protein (the donor) and a fluorescently labeled tracer that binds to the same target (the acceptor).[15][16] When a test compound, such as 1-(4-Fluorophenyl)imidazole, enters the cell and binds to the target protein, it competes with the tracer, leading to a decrease in the BRET signal.[17]

NanoBRET_Workflow cluster_transfection Cell Preparation cluster_plating Plating cluster_treatment Treatment cluster_detection Detection A Transfect cells with Kinase-X-NanoLuc® fusion construct B Plate transfected cells in a multi-well plate A->B C Add test compound and fluorescent tracer B->C D Add NanoLuc® substrate and measure BRET signal C->D

Experimental Protocol: NanoBRET™ Target Engagement Assay

  • Cell Preparation: Transiently transfect HEK293 cells with a plasmid encoding for Kinase-X fused to NanoLuc® luciferase.

  • Plating: Plate the transfected cells into a white, 96-well assay plate and incubate for 24 hours.

  • Compound Addition: Add a serial dilution of 1-(4-Fluorophenyl)imidazole to the wells.

  • Tracer Addition: Add a pre-determined, optimized concentration of the fluorescent Kinase-X tracer to all wells.

  • Equilibration: Incubate the plate for 2 hours at 37°C to allow for compound and tracer binding to reach equilibrium.

  • Detection: Add the Nano-Glo® substrate and immediately measure the luminescence at two wavelengths (donor emission, e.g., 460 nm, and acceptor emission, e.g., 610 nm) using a BRET-capable plate reader.

  • Data Analysis: Calculate the BRET ratio (acceptor emission / donor emission) for each well. Plot the BRET ratio against the concentration of 1-(4-Fluorophenyl)imidazole and fit the data to a competitive binding curve to determine the IC50.

Fluorescence Polarization (FP): A Homogeneous Assay for Target Engagement

Principle: Fluorescence Polarization is a solution-based technique that measures changes in the rotational speed of a fluorescent molecule.[18][19] A small, fluorescently labeled tracer that binds to Kinase-X will tumble rapidly in solution, resulting in low polarization of emitted light when excited with polarized light. When the tracer binds to the much larger Kinase-X protein, its rotation slows down, leading to an increase in fluorescence polarization.[20][21] In a competitive FP assay, 1-(4-Fluorophenyl)imidazole will compete with the fluorescent tracer for binding to Kinase-X. This displacement of the tracer will cause it to tumble freely again, resulting in a decrease in the FP signal.[22]

FP_Workflow cluster_preparation Reagent Preparation cluster_reaction Binding Reaction cluster_detection Detection A Prepare cell lysate containing overexpressed Kinase-X B Incubate lysate with fluorescent tracer and test compound A->B C Measure fluorescence polarization in a plate reader B->C

Experimental Protocol: Competitive Fluorescence Polarization Assay

  • Lysate Preparation: Prepare a cell lysate from cells overexpressing Kinase-X.

  • Reagent Preparation: In a black, low-volume 384-well plate, add the cell lysate, a fixed concentration of a fluorescently labeled Kinase-X tracer, and a serial dilution of 1-(4-Fluorophenyl)imidazole.

  • Incubation: Incubate the plate at room temperature for 1 hour to allow the binding reaction to reach equilibrium.

  • Measurement: Measure the fluorescence polarization using a plate reader equipped with appropriate excitation and emission filters and polarizers.

  • Data Analysis: Plot the change in millipolarization (mP) units against the concentration of 1-(4-Fluorophenyl)imidazole. Fit the data to a competitive binding curve to determine the IC50.

Data Summary and Comparison

To provide a clear comparison, the following table summarizes the hypothetical performance of 1-(4-Fluorophenyl)imidazole and two alternative compounds, "Compound A" (a known potent inhibitor) and "Compound B" (a structurally similar but less active analog), across the three target engagement assays.

Method Parameter Measured 1-(4-Fluorophenyl)imidazole Compound A (Positive Control) Compound B (Negative Control)
CETSA (ITDR) EC50 of Thermal Stabilization1.2 µM0.1 µM> 100 µM
NanoBRET™ Cellular IC500.8 µM0.05 µM> 50 µM
Fluorescence Polarization Lysate IC500.5 µM0.02 µM> 50 µM

Choosing the Right Method: A Scientist's Perspective

The choice of target engagement assay depends on several factors, including the availability of reagents, the nature of the target, and the specific questions being addressed.

  • CETSA is a powerful, label-free method that can be used for endogenous proteins without the need for genetic modification.[8][11] This makes it particularly valuable for validating targets in their most native state. However, it can be lower in throughput compared to other methods and requires a specific antibody for detection.

  • NanoBRET™ offers a highly sensitive and quantitative measure of target engagement in living cells, providing real-time data on compound binding.[13][14] It is well-suited for high-throughput screening and can be used to determine compound residence time. The main prerequisite is the need to engineer a NanoLuc® fusion protein.

  • Fluorescence Polarization is a robust, homogeneous, and cost-effective assay that is easily adaptable to high-throughput screening.[19][22] While traditionally performed in lysates, advancements are enabling its use in live cells.[4] A key requirement is the availability of a suitable fluorescent tracer.

Conclusion

Validating the cellular target engagement of a novel compound like 1-(4-Fluorophenyl)imidazole is a non-negotiable step in modern drug discovery. By employing a multi-faceted approach using techniques such as CETSA, NanoBRET™, and Fluorescence Polarization, researchers can build a comprehensive and compelling case for a compound's mechanism of action. Each method provides a unique lens through which to view the intricate dance between a small molecule and its protein target within the living cell, ultimately guiding the development of more effective and selective therapeutics.

References

  • Principle of NanoBRET target engagement. A cell-permeable tracer as a... - ResearchGate. [Link]

  • NanoBRET™ Target Engagement for drug development - News-Medical.Net. [Link]

  • Interference in Macrophage Balance (M1/M2): The Mechanism of Action Responsible for the Anti-Inflammatory Effect of a Fluorophenyl-Substituted Imidazole - NIH. [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. [Link]

  • Development and Application of Fluorescence Polarization Assays in Drug Discovery - IntechOpen. [Link]

  • Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PubMed Central. [Link]

  • Fluorescence Polarization Assay Kits - BPS Bioscience. [Link]

  • The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies - Annual Reviews. [Link]

  • High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - NIH. [Link]

  • Fluorescence Polarization | FP - Celtarys Research. [Link]

  • Fluorescence Polarization (FP) - Molecular Devices. [Link]

  • From Lab to Lead: Using Fluorescence Polarization in Drug Development - BellBrook Labs. [Link]

  • Cellular Thermal Shift Assay (CETSA) - News-Medical.Net. [Link]

  • Importance of Quantifying Drug-Target Engagement in Cells - ACS Publications. [Link]

  • Determining target engagement in living systems - PMC - NIH. [Link]

  • InCELL Compound-Target Engagement Assays for Drug Discovery - YouTube. [Link]

  • Importance of Quantifying Drug-Target Engagement in Cells - PMC - NIH. [Link]

  • Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery - bioRxiv. [Link]

  • Synthesis and effect of 4-acetylphenylamine-based imidazole derivatives on migration and growth of 3D cultures of breast, prostate and brain cancer cells - PMC - NIH. [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators - NIH. [Link]

  • 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators - ACS Publications. [Link]

  • Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors - PubMed. [Link]

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Validation

A Head-to-Head Comparison of Synthetic Routes to 1-(4-Fluorophenyl)imidazole: A Guide for Researchers

Introduction 1-(4-Fluorophenyl)imidazole is a crucial building block in medicinal chemistry and materials science, frequently incorporated into pharmacologically active compounds and functional materials. The efficient a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

1-(4-Fluorophenyl)imidazole is a crucial building block in medicinal chemistry and materials science, frequently incorporated into pharmacologically active compounds and functional materials. The efficient and scalable synthesis of this key intermediate is therefore of significant interest to researchers in both academic and industrial settings. This guide provides a comprehensive, head-to-head comparison of the most common synthetic routes to 1-(4-Fluorophenyl)imidazole, offering insights into the mechanistic underpinnings, practical considerations, and expected outcomes of each methodology. By presenting detailed experimental protocols and comparative data, this document aims to empower researchers to make informed decisions when selecting a synthetic strategy tailored to their specific needs.

Key Synthetic Strategies: An Overview

The synthesis of 1-(4-Fluorophenyl)imidazole primarily involves the formation of a carbon-nitrogen (C-N) bond between the imidazole ring and a 4-fluorophenyl group. The most prevalent methods to achieve this transformation are transition-metal-catalyzed cross-coupling reactions, namely the Buchwald-Hartwig amination and the Ullmann condensation. Additionally, multi-component reactions such as the Debus-Radziszewski and Van Leusen syntheses offer alternative, albeit sometimes less direct, pathways. This guide will focus on the direct N-arylation methods, as they represent the most common and efficient approaches.

Route 1: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has emerged as a powerful and versatile tool for the formation of C-N bonds.[1] This palladium-catalyzed cross-coupling reaction offers a broad substrate scope and generally proceeds under milder conditions than traditional methods.[2]

Mechanistic Insight

The catalytic cycle of the Buchwald-Hartwig amination is well-established and involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine (imidazole in this case) and subsequent deprotonation by a base to form a palladium-amido complex. The final step is a reductive elimination that yields the desired N-arylated product and regenerates the active Pd(0) catalyst.[2] The choice of ligand is critical to the success of this reaction, with bulky, electron-rich phosphine ligands being essential for facilitating both the oxidative addition and reductive elimination steps.[2]

Buchwald-Hartwig Amination Pd(0)L Pd(0)L (Active Catalyst) Oxidative\nAddition Oxidative Addition Pd(0)L->Oxidative\nAddition Ar-X Ar-Pd(II)-X(L) Ar-Pd(II)-X(L) (Oxidative Addition Complex) Oxidative\nAddition->Ar-Pd(II)-X(L) Ligand\nExchange Ligand Exchange Ar-Pd(II)-X(L)->Ligand\nExchange Imidazole, Base Ar-Pd(II)-Im(L) [Ar-Pd(II)-Im(L)]+X- Ligand\nExchange->Ar-Pd(II)-Im(L) Deprotonation Deprotonation Ar-Pd(II)-Im(L)->Deprotonation -HX Ar-Pd(II)-Imidazolide(L) Ar-Pd(II)-Imidazolide(L) Deprotonation->Ar-Pd(II)-Imidazolide(L) Reductive\nElimination Reductive Elimination Ar-Pd(II)-Imidazolide(L)->Reductive\nElimination Reductive\nElimination->Pd(0)L 1-(4-Fluorophenyl)imidazole 1-(4-Fluorophenyl)imidazole Reductive\nElimination->1-(4-Fluorophenyl)imidazole Ullmann Condensation Cu(I)L Cu(I)L (Active Catalyst) Amine\nCoordination Amine Coordination Cu(I)L->Amine\nCoordination Imidazole Cu(I)-Im(L) [Cu(I)-Im(L)]+ Amine\nCoordination->Cu(I)-Im(L) Deprotonation Deprotonation Cu(I)-Im(L)->Deprotonation Base Cu(I)-Imidazolide(L) Cu(I)-Imidazolide(L) Deprotonation->Cu(I)-Imidazolide(L) Oxidative\nAddition Oxidative Addition Cu(I)-Imidazolide(L)->Oxidative\nAddition Ar-X Ar-Cu(III)-Imidazolide(L)X Ar-Cu(III)-Imidazolide(L)X Oxidative\nAddition->Ar-Cu(III)-Imidazolide(L)X Reductive\nElimination Reductive Elimination Ar-Cu(III)-Imidazolide(L)X->Reductive\nElimination Reductive\nElimination->Cu(I)L 1-(4-Fluorophenyl)imidazole 1-(4-Fluorophenyl)imidazole Reductive\nElimination->1-(4-Fluorophenyl)imidazole Debus-Radziszewski Synthesis cluster_0 Stage 1: Diimine Formation cluster_1 Stage 2: Imidazole Formation Dicarbonyl 1,2-Dicarbonyl Diimine Diimine Intermediate Dicarbonyl->Diimine + 2 NH₃/RNH₂ Ammonia Ammonia/Primary Amine (4-Fluoroaniline) Ammonia->Diimine Imidazole_Ring Imidazole Ring Formation Diimine->Imidazole_Ring + Aldehyde Aldehyde Aldehyde Aldehyde->Imidazole_Ring Product 1-(4-Fluorophenyl)imidazole Imidazole_Ring->Product

Sources

Comparative

A Researcher's Guide to Navigating the Target Landscape of 1-(4-Fluorophenyl)imidazole and Its Derivatives

For the discerning researcher in drug discovery and chemical biology, the allure of the imidazole scaffold is undeniable. Its presence in numerous bioactive molecules speaks to its versatile nature.[1][2] Among its many...

Author: BenchChem Technical Support Team. Date: January 2026

For the discerning researcher in drug discovery and chemical biology, the allure of the imidazole scaffold is undeniable. Its presence in numerous bioactive molecules speaks to its versatile nature.[1][2] Among its many derivatives, 1-(4-Fluorophenyl)imidazole has emerged as a key pharmacophore in compounds demonstrating a range of biological activities, from anti-inflammatory and anticancer effects to modulation of the central nervous system.[3][4][5][6] However, the very versatility of this scaffold necessitates a rigorous assessment of its off-target effects to ensure the validity of experimental findings and the safety of potential therapeutics. This guide provides an in-depth analysis of the known and potential off-target interactions of 1-(4-Fluorophenyl)imidazole, compares its activity profile with relevant alternatives, and details the experimental workflows required for a comprehensive evaluation.

The Target Profile of 1-(4-Fluorophenyl)imidazole: A Double-Edged Sword

The biological activity of compounds containing the 1-(4-Fluorophenyl)imidazole core is dictated by the substitutions on the imidazole ring. This chemical tractability allows for the generation of compounds with diverse and potent on-target effects. However, it also opens the door to a range of off-target interactions that must be carefully considered.

Known and Potential Off-Target Liabilities

Cytochrome P450 Inhibition: A well-documented characteristic of the imidazole moiety is its ability to interact with the heme iron of cytochrome P450 (P450) enzymes.[7][8][9] This interaction can lead to nonselective inhibition of various P450 isoforms, a significant contributor to drug-drug interactions. While direct inhibitory data for 1-(4-Fluorophenyl)imidazole is not extensively published, its structural similarity to known P450 inhibitors, such as the antifungal drug clotrimazole, suggests a high potential for this off-target activity. Researchers utilizing this scaffold must consider the possibility of altered metabolism of co-administered compounds or endogenous substrates.

Kinase Inhibition: The ATP-binding pocket of protein kinases is a common target for small molecule inhibitors. The 1-(4-Fluorophenyl)imidazole scaffold has been successfully employed to develop inhibitors of several kinases. For instance, derivatives of 4-(4'-fluorophenyl)imidazole have been synthesized as selective inhibitors of p38α MAPK, CK1δ, and JAK2.[3] Another study on 2-(4-fluorophenyl) imidazol-5-ones revealed inhibitory activity against VEGFR-2 and CDK2A.[10] This promiscuity, while beneficial for developing multi-targeted agents, underscores the critical need for comprehensive kinase profiling to understand the full spectrum of a compound's activity. Unintended kinase inhibition can lead to a variety of cellular effects, confounding the interpretation of experimental results.

GABA-A Receptor Modulation: A series of 2-(4-fluorophenyl)-1H-benzo[d]imidazoles have been identified as positive allosteric modulators (PAMs) of the α1β2γ2 GABA-A receptor.[5][6][11] This finding suggests that the 1-(4-Fluorophenyl)imidazole core can interact with this crucial inhibitory neurotransmitter receptor in the central nervous system. While this presents a therapeutic opportunity, it also highlights a potential off-target liability for compounds designed to act outside the CNS, or for those where GABAergic modulation is an undesirable side effect.

Comparative Analysis: 1-(4-Fluorophenyl)imidazole Derivatives vs. Alternative Probes

To provide a clearer perspective on the performance of 1-(4-Fluorophenyl)imidazole-based compounds, a comparison with established research tools is essential. The choice of comparator depends on the intended biological application.

Target Class1-(4-Fluorophenyl)imidazole Derivative ExampleAlternative Probe(s)Key Comparison Points
p38α MAPK Inhibition Pyrimidine-substituted 4-(4'-fluorophenyl)imidazoleSB203580, Doramapimod (BIRB 796)Selectivity: SB203580 is a highly selective p38α/β inhibitor. Doramapimod is a potent, but less selective, p38 inhibitor. The selectivity of the fluorophenyl-imidazole derivative would need to be established through broad kinase screening. Binding Mode: SB203580 is a competitive inhibitor of ATP. The binding mode of the fluorophenyl-imidazole derivative may differ.
GABA-A Receptor PAM 2-(4-fluorophenyl)-1H-benzo[d]imidazoleDiazepam, ZolpidemSubunit Selectivity: Diazepam is a non-selective benzodiazepine. Zolpidem shows preferential binding to α1-containing GABA-A receptors. The fluorophenyl-benzo[d]imidazole derivative appears to favor the α1/γ2 interface.[5][6] Metabolic Stability: The fluorophenyl-benzo[d]imidazole derivatives are reported to have improved metabolic stability compared to imidazo[1,2-a]pyridines like zolpidem.[5][6]
VEGFR-2 Inhibition 2-(4-fluorophenyl) imidazol-5-one derivativeSunitinib, SorafenibMulti-kinase Profile: Sunitinib and Sorafenib are multi-kinase inhibitors targeting VEGFR, PDGFR, and other kinases. The full kinase profile of the imidazol-5-one derivative is a critical determinant of its utility as a research tool. Cellular Potency: The cellular potency and downstream signaling effects of the imidazol-5-one would need to be rigorously compared to these established inhibitors.

Experimental Workflows for Comprehensive Off-Target Assessment

A thorough investigation of off-target effects is a cornerstone of rigorous pharmacological research. The following experimental workflows are recommended for characterizing any new compound based on the 1-(4-Fluorophenyl)imidazole scaffold.

In Vitro Off-Target Profiling Workflow

This workflow provides a broad overview of a compound's potential interactions with a wide range of biological targets.

Caption: A streamlined workflow for in vitro off-target profiling.

Cellular Target Engagement and Phenotypic Screening Workflow

This workflow assesses the compound's effects in a more biologically relevant context.

Cellular_Target_Engagement_Workflow cluster_0 Cellular Assays cluster_1 Target Engagement & Validation Cell_Lines Select Relevant Cell Lines (Target-expressing & Control) Compound_Treatment Treat Cells with Compound (Dose-response) Cell_Lines->Compound_Treatment Phenotypic_Screening High-Content Imaging or Cell Viability Assays Compound_Treatment->Phenotypic_Screening Inactive_Control Compare with Structurally Similar Inactive Control Compound_Treatment->Inactive_Control Target_Engagement Confirm On-Target Engagement (e.g., Western Blot for p-target, NanoBRET) Phenotypic_Screening->Target_Engagement Observed Phenotype Rescue_Experiments Rescue Phenotype with Target Overexpression or Downstream Activator Target_Engagement->Rescue_Experiments

Sources

Validation

A Researcher's Guide to Statistical Bioactivity Analysis: A Comparative Study of the 1-(4-Fluorophenyl)imidazole Series

The 1-(4-Fluorophenyl)imidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antifungal, anticancer, and anti-inf...

Author: BenchChem Technical Support Team. Date: January 2026

The 1-(4-Fluorophenyl)imidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antifungal, anticancer, and anti-inflammatory properties.[1][2][3] Optimizing the potency and selectivity of this series requires a deep understanding of its structure-activity relationships (SAR). This guide provides a comparative overview of key statistical methodologies used to analyze bioactivity data, offering researchers the insights needed to select the most appropriate analytical tools for their drug discovery campaigns.

A recent study on 2-(4-fluorophenyl) imidazol-5-ones as anti-breast cancer agents against the MCF-7 cell line highlights the direct application of these techniques.[4][5] Researchers successfully employed Quantitative Structure-Activity Relationship (QSAR) modeling to design new derivatives with enhanced potency, demonstrating the predictive power of these statistical methods.[4]

A Comparative Overview of Statistical Analysis Techniques

The journey from raw bioactivity data to actionable medicinal chemistry insights is paved with statistical models. Each model offers a different lens through which to view the relationship between a molecule's structure and its biological function. The choice of method depends on the nature of the available data, the specific scientific question being addressed, and the computational resources at hand.

Methodology Core Principle Primary Application Key Advantages Limitations
2D-QSAR Correlates 2D structural descriptors (e.g., logP, MW, topological indices) with bioactivity using statistical methods like Multiple Linear Regression (MLR).[6]Rapidly assessing SAR in a congeneric series; predicting activity for new, similar compounds.Simple to implement, computationally inexpensive, highly interpretable models.Fails to capture 3D structural nuances; less reliable for structurally diverse datasets.
3D-QSAR (CoMFA/CoMSIA) Uses 3D molecular fields (steric, electrostatic, etc.) to explain activity differences.[7] Requires structural alignment of the compound series.[8]Guiding lead optimization by visualizing favorable and unfavorable interaction regions around the molecules.Provides intuitive 3D contour maps for interpretation; generally higher predictive power than 2D-QSAR.[9]Highly sensitive to molecular alignment; computationally more intensive.
Pharmacophore Modeling Identifies the 3D arrangement of essential chemical features (e.g., H-bond donors/acceptors, hydrophobes) required for bioactivity.[10]Virtual screening of large compound libraries to find novel scaffolds; understanding key interaction points.[11]Independent of a known binding site; can identify structurally diverse hits.[12]Model quality depends heavily on the input set of active molecules; can be abstract.
Matched Molecular Pair Analysis (MMPA) Analyzes the effect of a single, small, discrete structural change on a measured property by comparing pairs of molecules.[13][14][15]Identifying high-impact, specific chemical transformations for lead optimization ("medicinal chemistry rules").[16][17]Highly intuitive and directly applicable to medicinal chemistry design; data-driven and unbiased.[16]Requires large datasets to find statistically significant pairs; focuses on local SAR.[14]

Deep Dive: 3D-QSAR Methodologies - CoMFA vs. CoMSIA

For the 1-(4-Fluorophenyl)imidazole series, where subtle changes in substituent positioning can drastically alter bioactivity, 3D-QSAR methods like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) are particularly powerful.[18] These techniques excel at translating complex 3D structural information into easy-to-interpret visual guides for chemists.

A study on imidazole derivatives as inhibitors of Candida albicans P450-demethylase demonstrated the utility of these methods.[9] The researchers developed both CoMFA and CoMSIA models, with the CoMFA model showing slightly better predictive power in their specific case.[9]

Causality in Model Choice:

  • Choose CoMFA when you hypothesize that steric bulk and electrostatic interactions are the primary drivers of activity. It calculates these fields using a probe atom on a 3D grid surrounding the aligned molecules.[19]

  • Choose CoMSIA as an alternative or complement to CoMFA. CoMSIA evaluates similarity indices at the same grid points, adding hydrophobic, hydrogen-bond donor, and hydrogen-bond acceptor fields.[7] This can sometimes capture interactions that CoMFA misses, providing a more nuanced understanding of the SAR.

The visualization of the model as 3D contour maps is a key advantage, indicating regions where modifications are likely to enhance or diminish activity.[8]

Workflow and Protocols

General Bioactivity Data Analysis Workflow

A robust statistical analysis workflow ensures that the resulting models are both predictive and scientifically valid. This process is iterative, often requiring refinement as new data becomes available.

G cluster_data Data Curation cluster_model Modeling cluster_validation Validation & Interpretation Data 1. Bioactivity Data (e.g., IC50 values for 1-phenylimidazole series) Structure 2. 2D/3D Structures Data->Structure Preprocess 3. Data Splitting (Training & Test Sets) Structure->Preprocess Descriptor 4. Descriptor Calculation (2D or 3D Fields) Preprocess->Descriptor Algorithm 5. Statistical Algorithm (e.g., PLS, MLR) Descriptor->Algorithm Model_Gen 6. Model Generation Algorithm->Model_Gen Internal_Val 7. Internal Validation (Cross-validation, q²) Model_Gen->Internal_Val External_Val 8. External Validation (Test Set, r²_pred) Internal_Val->External_Val Interpret 9. Model Interpretation (Contour Maps, Equations) External_Val->Interpret Design 10. Design New Analogs Interpret->Design Design Cycle Design->Data Synthesize & Test

Caption: A typical workflow for QSAR model development and validation.

Protocol: 3D-QSAR Model Development (CoMFA/CoMSIA)

This protocol outlines the essential steps for building a self-validating 3D-QSAR model.

Objective: To develop a predictive 3D-QSAR model for a series of 1-(4-Fluorophenyl)imidazole analogs and to interpret the model to guide the design of new, more potent compounds.

Methodology:

  • Data Preparation:

    • Compile a dataset of at least 20-30 analogs with a good range of biological activities (e.g., pIC50 values spanning at least 2-3 log units).

    • Divide the dataset into a training set (~75-80% of compounds) for model building and a test set (~20-25%) for external validation.[18] Ensure both sets span the full range of activity and structural diversity.

  • Molecular Modeling and Alignment:

    • Generate 3D structures for all compounds and minimize their energy using a suitable force field (e.g., MMFF94).

    • Crucial Step: Align all molecules in the training set to a common template. This can be done by root-mean-square (RMS) fitting to a common substructure or by flexible alignment methods. The alignment hypothesis is critical for the model's success.[7]

  • CoMFA/CoMSIA Field Calculation:

    • Place the aligned molecules in a 3D grid box.

    • For CoMFA , calculate the steric (Lennard-Jones) and electrostatic (Coulombic) interaction energies at each grid point using a probe atom.

    • For CoMSIA , calculate similarity indices for steric, electrostatic, hydrophobic, H-bond donor, and H-bond acceptor fields.

  • Statistical Analysis and Model Generation:

    • Use Partial Least Squares (PLS) regression to correlate the calculated field values (independent variables) with the biological activity (dependent variable).[7] PLS is well-suited for handling the large number of variables generated in 3D-QSAR.[20]

    • The primary goal is to derive a mathematical equation that can predict the activity of a molecule based on its 3D field properties.

  • Model Validation (Self-Validating System):

    • Internal Validation: Perform a leave-one-out (LOO) cross-validation on the training set.[20] A good model will have a cross-validated correlation coefficient (q²) > 0.5. This metric assesses the model's internal robustness.[18]

    • External Validation: Use the generated model to predict the activity of the compounds in the test set (which were not used in model building). A predictive model will have a predictive correlation coefficient (r²_pred) > 0.6. This metric assesses the model's ability to generalize to new data.

    • Y-Randomization: As a further check, randomly shuffle the biological activity data multiple times and rebuild the model. A valid model should show very low correlation for the scrambled data, confirming it is not the result of a chance correlation.[20]

  • Interpretation and Visualization:

    • Generate 3D contour maps from the PLS coefficients.

    • Green contours will indicate regions where bulky groups are favored (steric field) or positive charges are favored (electrostatic field).

    • Yellow contours will indicate regions where bulky groups are disfavored.

    • Blue/Red contours will indicate regions where positive/negative charges are favored, respectively.

    • Use these maps to propose specific structural modifications to the 1-(4-Fluorophenyl)imidazole scaffold to enhance bioactivity.

Advanced Alternative: Pharmacophore Modeling

When the goal is to discover new scaffolds or to understand the crucial interaction points without being constrained by a common chemical core, pharmacophore modeling is an excellent alternative.[10]

A study on imidazopyridines as B-Raf inhibitors successfully used a pharmacophore model derived from active compounds to perform a virtual screen of a large database, leading to the identification of novel inhibitor classes.[11][21] This demonstrates the power of pharmacophores in scaffold hopping and novel hit identification.

G cluster_0 Pharmacophore Model cluster_1 Input Molecules cluster_2 Application P Essential Features {H-Bond Donor, H-Bond Acceptor, Hydrophobic, Aromatic Ring} VS Virtual Screening (Database Search) P->VS 3D Query DO Lead Optimization (Design Guidance) P->DO Design Hypothesis M1 Active Molecule 1 M1->P M2 Active Molecule 2 M2->P M3 Active Molecule N M3->P

Caption: Logical relationship in pharmacophore-based drug design.

Conclusion and Future Perspectives

The statistical analysis of bioactivity data is a cornerstone of modern drug discovery. For the 1-(4-Fluorophenyl)imidazole series, a range of powerful tools is available to the research scientist. While traditional QSAR methods provide robust models for congeneric series, advanced techniques like 3D-QSAR and pharmacophore modeling offer deeper insights into the three-dimensional requirements for molecular recognition. The increasing use of Matched Molecular Pair Analysis provides a highly intuitive, data-driven approach to guide day-to-day medicinal chemistry efforts. By carefully selecting and validating the appropriate statistical methodology, researchers can accelerate the design-synthesis-test cycle and more efficiently develop potent and selective drug candidates based on this versatile scaffold.

References

  • Dossetter, A. G. (2013). Matched molecular pair analysis in drug discovery. Drug Discovery Today, 18(15-16), 724-731. Available from: [Link]

  • Wang, Y., et al. (2023). Matched Molecular Pair Analysis in Drug Discovery: Methods and Recent Applications. Journal of Medicinal Chemistry, 66(7), 4361-4377. Available from: [Link]

  • Dossetter, A. G. (2013). Matched molecular pair analysis in drug discovery. PubMed. Available from: [Link]

  • Wang, Y., et al. (2023). Matched Molecular Pair Analysis in Drug Discovery: Methods and Recent Applications. PubMed. Available from: [Link]

  • Wang, Y., et al. (2023). Matched Molecular Pair Analysis in Drug Discovery: Methods and Recent Applications. ResearchGate. Available from: [Link]

  • (N.A.). 3D-QSAR studies of imidazole derivatives as Candida albicans P450 - Demethylase inhibitors. ResearchGate. Available from: [Link]

  • Liu, H., et al. (2015). A Combined Pharmacophore Modeling, 3D QSAR and Virtual Screening Studies on Imidazopyridines as B-Raf Inhibitors. Molecules, 20(6), 9913-9930. Available from: [Link]

  • Kulkarni, V. M., et al. (N.A.). 3d- qsar of n- substituted imidazoles as antifungal agents. Die Pharmazie-An International Journal of Pharmaceutical Sciences. Available from: [Link]

  • Gajbhiye, A., & Sharma, D. K. (2017). Validation Method Used In Quantitative Structure Activity Relationship. Der Pharma Chemica, 9(13), 67-74. Available from: [Link]

  • Oncodesign Services. (N.A.). Structure-Activity Relationship (SAR) Studies. Available from: [Link]

  • Liu, H., et al. (2015). A Combined Pharmacophore Modeling, 3D QSAR and Virtual Screening Studies on Imidazopyridines as B-Raf Inhibitors. PubMed. Available from: [Link]

  • M. G. (N.A.). Modeling Structure-Activity Relationships. Madame Curie Bioscience Database. Available from: [Link]

  • Singh, S., et al. (2014). Design of anti-fungal agents by 3D-QSAR. International Journal of ChemTech Research, 6(1), 58-69. Available from: [Link]

  • CD ComputaBio. (N.A.). Structure Activity Relationship Analysis and Development. Available from: [Link]

  • Leach, A. R., & Hann, M. M. (2011). CHAPTER 6: Quantitative Structure–Activity Relationships. Royal Society of Chemistry. Available from: [Link]

  • Kulkarni, S. S., & Kulkarni, V. M. (2006). 3D-QSAR CoMFA Study of some Heteroarylpyrroles as Possible Anticandida Agents. Semantic Scholar. Available from: [Link]

  • Lawal, H. A., et al. (2020). Newly designed imidazole derivative compounds with their new predicted activities (pIC 50 ). ResearchGate. Available from: [Link]

  • Sharma, M. C., & Smita, S. (2011). 3-D QSAR Studies on Thiazole and Triazole Antifungal Agents by CoMFA and CoMSIA. Digest Journal of Nanomaterials and Biostructures, 6(3), 1145-1158. Available from: [Link]

  • Atalay, Y., et al. (2020). Synthesis, Structural Analysis, and Biological Activities of Some Imidazolium Salts. Journal of Chemistry. Available from: [Link]

  • Chen, S. B., et al. (2011). Pharmacophore-based discovery of triaryl-substituted imidazole as new telomeric G-quadruplex ligand. Bioorganic & Medicinal Chemistry Letters, 21(3), 1004-1009. Available from: [Link]

  • Iannelli, P., et al. (2020). An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety. Molecules, 25(11), 2533. Available from: [Link]

  • Al-Ostath, A., et al. (2021). Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. Molecules, 26(3), 565. Available from: [Link]

  • Sharma, D., et al. (2021). Synthesis and therapeutic potential of imidazole containing compounds. Medicinal Chemistry Research, 30(4), 886-910. Available from: [Link]

  • Bairwa, O. P., et al. (2019). An Overview on Synthesis, Properties and Biological Activities of Imidazole and Its Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 57(2), 129-136. Available from: [Link]

  • Gujjarappa, R., et al. (2022). Overview on Biological Activities of Imidazole Derivatives. ResearchGate. Available from: [Link]

  • Lawal, H. A., et al. (2020). QSAR, molecular docking, design, and pharmacokinetic analysis of 2-(4-fluorophenyl) imidazol-5-ones as anti-breast cancer drug compounds against MCF-7 cell line. Journal of Bioenergetics and Biomembranes, 52(6), 475-494. Available from: [Link]

  • Lawal, H. A., et al. (2020). QSAR, molecular docking, design, and pharmacokinetic analysis of 2-(4-fluorophenyl) imidazol-5-ones as anti-breast cancer drug compounds against MCF-7 cell line. OUCI. Available from: [Link]

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  • Singh, P. P., et al. (2007). Quantitative structure activity relationship (QSAR) studies on a series of imidazole derivatives as novel ORL1 receptor antagonists. ResearchGate. Available from: [Link]

  • Latacz, G., et al. (2022). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Chemical Neuroscience, 13(17), 2626-2641. Available from: [Link]

Sources

Safety & Regulatory Compliance

Handling

A Researcher's Guide to the Safe Handling of 1-(4-Fluorophenyl)imidazole

Navigating the complexities of novel chemical entities is the cornerstone of innovation in drug development. 1-(4-Fluorophenyl)imidazole, a fluorinated aromatic imidazole, presents unique opportunities in medicinal chemi...

Author: BenchChem Technical Support Team. Date: January 2026

Navigating the complexities of novel chemical entities is the cornerstone of innovation in drug development. 1-(4-Fluorophenyl)imidazole, a fluorinated aromatic imidazole, presents unique opportunities in medicinal chemistry and materials science. However, its safe and effective use hinges on a robust understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides an in-depth, experience-driven framework for handling this compound, ensuring the safety of laboratory personnel and the integrity of your research.

Hazard Identification: Understanding the Risks

The primary known hazard associated with 1-(4-Fluorophenyl)imidazole is its potential to cause serious eye damage.[1] The Globally Harmonized System (GHS) classification includes the hazard statement H318, indicating that direct contact can result in severe and potentially irreversible eye injury.[1] The assigned GHS pictogram is GHS05, signifying corrosion.[1]

Key Hazard Information:

  • CAS Number: 21441-24-7[1]

  • Molecular Formula: C₉H₇FN₂[1][6]

  • Physical Form: Solid[1]

  • Primary Hazard: Causes serious eye damage (H318)[1]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is the most critical immediate step to mitigate the risks associated with handling 1-(4-Fluorophenyl)imidazole. The precautionary statement P280—"Wear protective gloves, protective clothing, eye protection and face protection"—serves as our foundational directive.[1]

The following table outlines the recommended PPE for various laboratory tasks involving this compound. This tiered approach ensures that the level of protection is commensurate with the potential for exposure.

Task Eye & Face Protection Hand Protection Body Protection Respiratory Protection
Handling Solid (Weighing, Aliquoting) Chemical splash goggles meeting ANSI Z87.1 standards.[7][8][9]Disposable nitrile gloves (minimum 4 mil thick).[7] Double-gloving is recommended.[5]Flame-resistant lab coat, fully buttoned.[5][7] Long pants and closed-toe shoes are mandatory.[8][9][10][11]Not typically required if handled within a certified chemical fume hood or ventilated balance enclosure.[7][10]
Preparing Solutions (Dissolving in Solvents) Chemical splash goggles and a face shield.[7][8][9][12]Chemical-resistant gloves (e.g., nitrile or neoprene).[12][13] Consult manufacturer's compatibility chart for the specific solvent.[5][8]Flame-resistant lab coat and a chemical-resistant apron.[5][7]All operations should be conducted in a certified chemical fume hood.[7][10][11]
Running Reactions & Work-up Chemical splash goggles and a face shield.[7][8][9][12]Chemical-resistant gloves appropriate for all reagents used. Frequent changes are recommended.Flame-resistant lab coat and a chemical-resistant apron.[5][7]All operations must be conducted in a certified chemical fume hood.[7][10][11]
Cleaning Glassware Chemical splash goggles.Heavy-duty, chemical-resistant gloves (e.g., neoprene).[13]Lab coat and a waterproof apron.Not typically required if glassware is pre-rinsed in a fume hood.
Procedural Guidance for Safe Handling

Adherence to a systematic workflow is paramount. The following step-by-step procedures are designed to minimize exposure and prevent accidental release.

Workflow for Handling 1-(4-Fluorophenyl)imidazole

cluster_prep Preparation & Planning cluster_handling Handling & Operations cluster_disposal Waste Management & Disposal prep1 Review Safety Data Sheet (SDS) and relevant literature prep2 Conduct a task-specific hazard assessment prep1->prep2 prep3 Don appropriate PPE as per the risk level prep2->prep3 prep4 Prepare and verify functionality of the chemical fume hood prep3->prep4 handle1 Work within the designated area (fume hood) prep4->handle1 Proceed to handling handle2 Handle the solid compound carefully to avoid dust generation handle1->handle2 handle3 Use appropriate tools (spatulas, powder funnels) handle2->handle3 handle4 Keep containers tightly closed when not in use handle3->handle4 disp1 Segregate waste: solid, liquid (halogenated), and contaminated PPE handle4->disp1 Proceed to disposal disp2 Place in clearly labeled, sealed, and appropriate hazardous waste containers disp1->disp2 disp3 Do not dispose of down the drain disp2->disp3 disp4 Arrange for disposal through institutional Environmental Health & Safety (EHS) disp3->disp4 spill Spill Occurs evacuate Evacuate immediate area and alert colleagues spill->evacuate ppe Don appropriate PPE (respirator may be needed) evacuate->ppe contain Contain the spill with inert absorbent material (e.g., sand, vermiculite) ppe->contain collect Carefully collect absorbed material into a sealed, labeled hazardous waste container contain->collect decontaminate Decontaminate the spill area with an appropriate solvent, followed by soap and water collect->decontaminate dispose Dispose of all contaminated materials as hazardous waste decontaminate->dispose report Report the incident to the lab supervisor and EHS dispose->report

Caption: A clear, procedural flowchart for managing spills of 1-(4-Fluorophenyl)imidazole.

For small spills, trained personnel wearing appropriate PPE can manage the cleanup. [5][14]For large spills, evacuate the area and contact your institution's emergency response team immediately. [5]

Disposal Plan: Environmental Responsibility

Proper disposal is a legal and ethical requirement. All waste containing 1-(4-Fluorophenyl)imidazole must be treated as hazardous.

  • Solid Waste: Collect any unused solid compound and contaminated disposable materials (e.g., gloves, weigh boats, paper towels) in a dedicated, sealed, and clearly labeled hazardous waste container. [14]* Liquid Waste: Solutions containing 1-(4-Fluorophenyl)imidazole should be collected in a designated "Halogenated Organic Waste" container, as it contains fluorine. [10]Never dispose of this chemical down the drain. [10][15]* Container Disposal: Empty containers must be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. Once decontaminated, the container can be disposed of according to institutional policy.

Consult with your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to arrange for waste pickup. [16] By integrating these safety protocols into your daily laboratory practice, you can confidently work with 1-(4-Fluorophenyl)imidazole, advancing your research while upholding the highest standards of safety and professional responsibility.

References

  • BenchChem. (2025). Safety and handling of fluorinated organic compounds. Benchchem.
  • Sigma-Aldrich. 1-(4-fluorophenyl)imidazole AldrichCPR. Sigma-Aldrich.
  • Laporte, A. A. H., Masson, T. M., Zondag, S. D. A., & Noël, T. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. ACS Chemical Health & Safety.
  • Environmental Health and Safety. Personal Protective Equipment. Dartmouth College.
  • University of California, San Francisco. Chemical Safety: Personal Protective Equipment. UCSF.
  • Sigma-Aldrich. (2025). SAFETY DATA SHEET: Imidazole. Sigma-Aldrich.
  • Environmental Health and Safety. Personal Protective Equipment Requirements for Laboratories. University of Nevada, Reno.
  • Thermo Fisher Scientific. (2018). SAFETY DATA SHEET: Imidazole. Fisher Scientific.
  • Ecenarro, B. Recommended PPE to handle chemicals. Bernardo Ecenarro.
  • Storemasta. (2025). Examples of PPE for Various Dangerous Goods Classes. Storemasta.
  • Carl ROTH. Safety Data Sheet: Imidazole. Carl ROTH.
  • Santa Cruz Biotechnology, Inc. (2016). SAFETY DATA SHEET: 2-(4-Chlorophenyl)-1H-benzoimidazole. Santa Cruz Biotechnology.
  • Echemi. Ethyl 1-[1-(4-fluorophenyl)ethyl]-1H-imidazole-5-carboxylate Safety Data Sheets. Echemi.
  • HSC Chemistry. (2025). Safe Laboratory Practices: Handling and Disposing of Organic Substances. HSC Chemistry.
  • California State University, Bakersfield. Topic 1: Safety in the Organic Chemistry Laboratory. CSUB.
  • Washington State University. Standard Operating Procedure: Imidazole. WSU.
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US).
  • BenchChem. (2025). Safe Disposal of 1-Fluoro-1H-imidazole: A Guide for Laboratory Professionals. Benchchem.
  • Chemos GmbH & Co. KG. (2020). Safety Data Sheet: Imidazole. Chemos GmbH & Co. KG.
  • Fisher Scientific. (2010). Imidazole - SAFETY DATA SHEET. Fisher Scientific.
  • Santa Cruz Biotechnology, Inc. 1-(4-Fluorophenyl)imidazole. Santa Cruz Biotechnology.
  • University of Rhode Island. Safe Handling and Disposal of Antineoplastic and Other Drugs. URI.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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